15-Methyltetracosanoyl-CoA

Core Science & Biosynthesis

The Biosynthetic Pathway of 15-Methyltetracosanoyl-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delineates the putative biosynthetic pathway of 15-Methyltetracosanoyl-CoA, a very long-chain, mid-chain methyl-branched fatty acyl-CoA. While the precise enzymatic sequence for this specific molecule is not fully elucidated in the current literature, this document synthesizes the established principles of fatty acid biosynthesis, particularly focusing on the formation of very long-chain fatty acids (VLCFAs) and the incorporation of methyl branches. The proposed pathway involves the initial synthesis of a standard long-chain fatty acyl-CoA primer, followed by elongation cycles by the fatty acid elongase (ELOVL) complex in the endoplasmic reticulum. The characteristic methyl branch at the C15 position is hypothesized to be introduced via the specific incorporation of a methylmalonyl-CoA extender unit in place of a malonyl-CoA unit during one of the elongation cycles. This guide provides a detailed overview of the key enzymes, substrates, and proposed mechanisms, alongside experimental protocols for pathway investigation and quantitative data from related systems.

Introduction to Branched-Chain and Very Long-Chain Fatty Acid Biosynthesis

Fatty acid biosynthesis is a fundamental anabolic process. While the de novo synthesis of straight-chain saturated fatty acids by fatty acid synthase (FAS) is well-understood, the formation of more complex lipids, such as branched-chain and very long-chain fatty acids (VLCFAs), involves distinct enzymatic machinery and precursors.

Branched-chain fatty acids (BCFAs) are characterized by the presence of one or more methyl groups along their acyl chain. They are broadly classified into two main types based on the position of the methyl branch:

• iso- and anteiso-BCFAs: These possess a methyl group at the penultimate (ω-2) or antepenultimate (ω-3) carbon, respectively. Their synthesis is initiated with branched-chain primers derived from the catabolism of amino acids like leucine, valine, and isoleucine.

• Mid-chain branched fatty acids: These have methyl groups at internal positions along the carbon chain. A primary mechanism for their formation is the incorporation of methylmalonyl-CoA instead of malonyl-CoA as the two-carbon extender unit during the elongation process.

Very long-chain fatty acids (VLCFAs) are defined as fatty acids with a chain length of 20 carbons or more. Their synthesis occurs in the endoplasmic reticulum through the action of a multi-enzyme complex known as the fatty acid elongation (FAE) system, which sequentially adds two-carbon units to a pre-existing long-chain fatty acyl-CoA primer (typically C16 or C18).

The biosynthesis of 15-Methyltetracosanoyl-CoA, a 24-carbon fatty acyl-CoA with a methyl group at the 15th carbon, is therefore proposed to be a product of the VLCFA elongation pathway with a specific, mid-chain methyl branch introduction.

Proposed Biosynthetic Pathway of 15-Methyltetracosanoyl-CoA

The biosynthesis of 15-Methyltetracosanoyl-CoA is postulated to occur in two main stages:

• Primer Synthesis: De novo synthesis of a long-chain fatty acyl-CoA, such as Palmitoyl-CoA (C16:0) or Stearoyl-CoA (C18:0), by the cytosolic fatty acid synthase (FAS) complex.

• Elongation and Methylation: A series of elongation cycles catalyzed by the fatty acid elongase (ELOVL) complex in the endoplasmic reticulum, with the specific incorporation of a methylmalonyl-CoA unit at the appropriate cycle to introduce the methyl group at the C15 position.

Primer Synthesis: De Novo Fatty Acid Synthesis

The initial phase of the pathway involves the standard de novo synthesis of a C16 or C18 fatty acyl-CoA. This process begins with the carboxylation of Acetyl-CoA to Malonyl-CoA, catalyzed by Acetyl-CoA Carboxylase (ACC). The fatty acid synthase (FAS) complex then orchestrates the iterative condensation of an acetyl-CoA primer with multiple malonyl-CoA extender units to produce Palmitoyl-CoA. Palmitoyl-CoA can be further elongated to Stearoyl-CoA by the ELOVL system.

Elongation and Methyl Branch Insertion by the Fatty Acid Elongase (ELOVL) Complex

The C16 or C18 acyl-CoA primer is transported to the endoplasmic reticulum, where it undergoes further elongation by the FAE complex. This complex consists of four key enzymes that catalyze a cycle of four reactions:

• Condensation: Catalyzed by a fatty acid elongase (ELOVL), this is the rate-limiting step and determines substrate specificity. The acyl-CoA primer is condensed with a two-carbon unit from either malonyl-CoA or, in the case of branched-chain synthesis, methylmalonyl-CoA.

• Reduction: The resulting β-ketoacyl-CoA is reduced to a β-hydroxyacyl-CoA by a β-ketoacyl-CoA reductase (KAR).

• Dehydration: A dehydratase (HACD) removes a water molecule to form an trans-2,3-enoyl-CoA.

• Reduction: A trans-2-enoyl-CoA reductase (TER) reduces the double bond to yield a saturated acyl-CoA, now two carbons longer.

To generate 15-Methyltetracosanoyl-CoA, it is hypothesized that during one of the elongation cycles of a growing acyl chain, a specific ELOVL enzyme incorporates a single molecule of methylmalonyl-CoA. The timing of this incorporation is critical to the final position of the methyl group. Starting from an 18:0-CoA primer, for example, the incorporation of methylmalonyl-CoA would need to occur during the fourth elongation cycle to place the methyl group at the C15 position of the final C24 fatty acid.

The source of methylmalonyl-CoA is primarily the catabolism of odd-chain fatty acids, and the amino acids valine, isoleucine, methionine, and threonine, which generate propionyl-CoA. Propionyl-CoA is then carboxylated to methylmalonyl-CoA by propionyl-CoA carboxylase.

Key Enzymes and Substrates

The biosynthesis of 15-Methyltetracosanoyl-CoA involves a cohort of enzymes with specific roles and substrate requirements.

Enzyme	Abbreviation	Function	Substrate(s)	Product(s)
Acetyl-CoA Carboxylase	ACC	Carboxylation of Acetyl-CoA	Acetyl-CoA, ATP, HCO3-	Malonyl-CoA, ADP, Pi
Fatty Acid Synthase	FAS	De novo synthesis of Palmitoyl-CoA	Acetyl-CoA, Malonyl-CoA, NADPH	Palmitoyl-CoA, CO2, NADP+
Propionyl-CoA Carboxylase	PCC	Carboxylation of Propionyl-CoA	Propionyl-CoA, ATP, HCO3-	(S)-Methylmalonyl-CoA, ADP, Pi
Methylmalonyl-CoA Epimerase	MCEE	Epimerization of (S)-Methylmalonyl-CoA	(S)-Methylmalonyl-CoA	(R)-Methylmalonyl-CoA
Fatty Acid Elongase	ELOVL	Condensation of acyl-CoA with an extender unit	Acyl-CoA, Malonyl-CoA/Methylmalonyl-CoA	β-Ketoacyl-CoA, CO2
β-Ketoacyl-CoA Reductase	KAR	Reduction of the β-keto group	β-Ketoacyl-CoA, NADPH	β-Hydroxyacyl-CoA, NADP+
β-Hydroxyacyl-CoA Dehydratase	HACD	Dehydration of the β-hydroxy group	β-Hydroxyacyl-CoA	trans-2,3-Enoyl-CoA, H2O
trans-2-Enoyl-CoA Reductase	TER	Reduction of the trans-2,3 double bond	trans-2,3-Enoyl-CoA, NADPH	Acyl-CoA (n+2), NADP+

Quantitative Data

Quantitative data on the biosynthesis of 15-Methyltetracosanoyl-CoA is not available. However, studies on related systems provide insights into the kinetics of methylmalonyl-CoA incorporation.

Enzyme System	Substrate	Km	kcat	Reference
Metazoan Fatty Acid Synthase	Malonyl-CoA	10.9 ± 1.1 µM	1.7 ± 0.1 s-1	[1]
Metazoan Fatty Acid Synthase	Methylmalonyl-CoA	24.1 ± 3.8 µM	0.01 ± 0.001 s-1	[1]

As indicated in the table, the catalytic efficiency (kcat) of metazoan FAS for methylmalonyl-CoA is significantly lower than for malonyl-CoA, suggesting that the incorporation of methyl branches is a less efficient process.[1] The kinetic parameters for specific ELOVL enzymes with methylmalonyl-CoA as a substrate are yet to be determined.

Experimental Protocols

Investigating the biosynthetic pathway of 15-Methyltetracosanoyl-CoA requires a combination of in vitro enzymatic assays and in vivo metabolic labeling studies, followed by sensitive analytical techniques for product identification and quantification.

In Vitro Reconstitution of the Elongation Pathway

Objective: To demonstrate the synthesis of 15-Methyltetracosanoyl-CoA from a long-chain acyl-CoA primer and methylmalonyl-CoA using purified enzymes.

Methodology:

• Expression and Purification of Recombinant Enzymes: Express and purify the individual components of the FAE complex (a specific ELOVL isoform, KAR, HACD, and TER) from a suitable expression system (e.g., E. coli or yeast).

• Assay Mixture Preparation: Prepare a reaction mixture containing:

  • Purified ELOVL, KAR, HACD, and TER.

  • A long-chain acyl-CoA primer (e.g., [1-¹⁴C]-Stearoyl-CoA).

  • Malonyl-CoA.

  • [methyl-¹⁴C]-Methylmalonyl-CoA or unlabeled methylmalonyl-CoA.

  • NADPH.

  • A suitable buffer system (e.g., potassium phosphate (B84403) buffer, pH 7.2).

• Reaction Incubation: Incubate the reaction mixture at 37°C for a defined period.

• Extraction of Fatty Acyl-CoAs: Terminate the reaction and extract the fatty acyl-CoAs using a suitable method, such as solid-phase extraction.

• Analysis: Analyze the products by liquid chromatography-mass spectrometry (LC-MS/MS) to identify and quantify the formation of 15-Methyltetracosanoyl-CoA. The use of radiolabeled substrates allows for sensitive detection and quantification.

Analysis of Acyl-CoAs by LC-MS/MS

Objective: To separate, identify, and quantify 15-Methyltetracosanoyl-CoA from biological samples or in vitro reactions.

Methodology:

• Sample Preparation: Extract acyl-CoAs from cell or tissue lysates using an appropriate method, such as perchloric acid or solid-phase extraction.

• Chromatographic Separation: Separate the acyl-CoAs using reverse-phase liquid chromatography with a C18 column. A gradient elution with a mobile phase containing an ion-pairing agent (e.g., ammonium (B1175870) acetate) is typically used.

• Mass Spectrometric Detection: Detect the eluted acyl-CoAs using a tandem mass spectrometer operating in positive ion mode. Multiple reaction monitoring (MRM) can be used for targeted quantification, monitoring the transition from the precursor ion of 15-Methyltetracosanoyl-CoA to a specific product ion (e.g., the loss of the phosphopantetheine moiety).

• Quantification: Quantify the amount of 15-Methyltetracosanoyl-CoA by comparing its peak area to that of a known amount of a suitable internal standard (e.g., a stable isotope-labeled version of the analyte or an odd-chain acyl-CoA).

Mandatory Visualizations

Proposed Biosynthetic Pathway of 15-Methyltetracosanoyl-CoA

Caption: Proposed biosynthetic pathway for 15-Methyltetracosanoyl-CoA.

Fatty Acid Elongation Cycle

Caption: The four enzymatic steps of the fatty acid elongation cycle.

Conclusion and Future Directions

The biosynthesis of 15-Methyltetracosanoyl-CoA is proposed to follow the general principles of very long-chain and branched-chain fatty acid synthesis. The key steps are the generation of a long-chain acyl-CoA primer, followed by elongation in the endoplasmic reticulum by the FAE complex, with a specific incorporation of methylmalonyl-CoA to introduce the methyl branch at the C15 position.

Significant research is still required to fully elucidate this pathway. Future studies should focus on:

• Identifying the specific ELOVL enzyme(s) responsible for the elongation of very long-chain fatty acids and their substrate specificity for methylmalonyl-CoA.

• Determining the precise primer used to initiate the synthesis of the 24-carbon backbone.

• Elucidating the regulatory mechanisms that control the incorporation of methylmalonyl-CoA at a specific elongation cycle.

• Investigating the natural occurrence and biological function of 15-Methyltetracosanoyl-CoA and its derivatives.

A deeper understanding of this biosynthetic pathway will not only advance our knowledge of lipid metabolism but may also open new avenues for the biotechnological production of specialty lipids and the development of therapeutic interventions for diseases associated with aberrant fatty acid metabolism.

References

• 1. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]

An In-depth Technical Guide on the Natural Occurrence of 15-Methyltetracosanoyl-CoA in Organisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Methyltetracosanoyl-CoA is the activated form of 15-methyltetracosanoic acid, a very-long-chain fatty acid (VLCFA) with a branched-chain structure. Specifically, it belongs to the anteiso series of branched-chain fatty acids (BCFAs), characterized by a methyl branch on the antepenultimate (n-3) carbon atom. While BCFAs are recognized as significant components of lipids in various organisms, particularly bacteria, the natural occurrence and metabolic significance of specific very-long-chain anteiso-fatty acyl-CoAs like 15-Methyltetracosanoyl-CoA are less well-documented. This technical guide provides a comprehensive overview of the current knowledge regarding the natural occurrence, biosynthesis, and potential roles of this molecule, along with detailed experimental protocols for its study.

Natural Occurrence and Quantitative Data

Direct detection and quantification of 15-Methyltetracosanoyl-CoA in organisms are not extensively reported in the scientific literature. However, the presence of its corresponding fatty acid, 15-methyltetracosanoic acid (anteiso-C25:0), has been identified in specific natural sources. The existence of the fatty acid strongly implies the transient presence of its CoA ester, as fatty acid activation to an acyl-CoA is a prerequisite for its participation in most metabolic pathways.

Recent research has identified anteiso-C25:0 in chia seeds (Salvia hispanica).[1] This discovery is notable as plant-derived BCFAs are predominantly of the anteiso type.[1] In addition to plant sources, anteiso-VLCFAs are known components of surface lipids in mammals. For instance, anteiso-21:0 is a major fatty acid in human hair and sheep wool, and the presence of longer-chain anteiso-fatty acids, including anteiso-25:0, has also been reported.[1]

The following table summarizes the available quantitative data on the occurrence of anteiso-C25:0 fatty acid.

Organism/Source	Tissue/Fraction	Concentration/Abundance	Reference
Salvia hispanica (Chia)	Seed Oil	0.4% of total fatty acids	[1]
Human	Hair	Moderate levels	[1]
Sheep	Wool	Moderate levels	[1]

Biosynthesis of 15-Methyltetracosanoyl-CoA

The biosynthesis of anteiso-branched-chain fatty acids originates from the branched-chain amino acid L-isoleucine. The pathway involves the conversion of isoleucine to 2-methylbutanoyl-CoA, which serves as the primer for fatty acid synthesis. This primer is then elongated by the fatty acid synthase (FAS) system and subsequently by very-long-chain fatty acid elongase (ELOVL) complexes in the endoplasmic reticulum to produce the final very-long-chain anteiso-fatty acid. The final step before its involvement in metabolic pathways is its activation to 15-Methyltetracosanoyl-CoA by a very-long-chain acyl-CoA synthetase (ACSVL).

Biosynthesis of 15-Methyltetracosanoyl-CoA.

Potential Metabolic Roles and Signaling Pathways

The specific metabolic roles and signaling pathways involving 15-Methyltetracosanoyl-CoA have not been elucidated. However, based on the known functions of other BCFAs and VLCFAs, several potential roles can be postulated.

• Membrane Fluidity and Structure: BCFAs are known to increase the fluidity of cell membranes by disrupting the tight packing of straight-chain fatty acids.[2] Very-long-chain anteiso-fatty acids, when incorporated into phospholipids, could play a crucial role in maintaining membrane homeostasis, particularly in specialized cells or under specific environmental conditions.

• Precursor for other Lipids: 15-Methyltetracosanoyl-CoA could serve as a precursor for the synthesis of other complex lipids, such as ceramides, sphingolipids, and wax esters. These lipids are involved in various cellular processes, including cell signaling, apoptosis, and the formation of protective barriers.

• Metabolic Regulation: Long-chain and very-long-chain acyl-CoAs can act as signaling molecules and allosteric regulators of enzymes involved in lipid and carbohydrate metabolism. They can also influence gene expression by interacting with transcription factors.

Potential roles of 15-Methyltetracosanoyl-CoA.

Experimental Protocols

The analysis of 15-Methyltetracosanoyl-CoA requires specialized techniques due to its low abundance and amphipathic nature. The following protocols provide a general framework for the extraction and analysis of this molecule and its corresponding fatty acid.

Protocol 1: Extraction and Analysis of 15-Methyltetracosanoic Acid (anteiso-C25:0)

1. Lipid Extraction:

• Homogenize the biological sample (e.g., ground chia seeds, hair fibers) in a chloroform:methanol mixture (2:1, v/v).
• Add an internal standard, such as a deuterated or odd-chain fatty acid, for quantification.
• After vigorous mixing, add water to induce phase separation.
• Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

2. Saponification and Derivatization:

• Resuspend the dried lipid extract in a methanolic sodium hydroxide (B78521) solution and heat to saponify the fatty acid esters.
• Acidify the solution and extract the free fatty acids with hexane.
• Derivatize the fatty acids to fatty acid methyl esters (FAMEs) using a reagent such as boron trifluoride in methanol.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Inject the FAMEs onto a GC-MS system equipped with a long, non-polar capillary column.
• Use a temperature gradient to separate the FAMEs based on their boiling points and polarity.
• Identify the anteiso-C25:0 FAME based on its retention time and mass spectrum, which will show a characteristic fragmentation pattern for branched-chain fatty acids.
• Quantify the amount of anteiso-C25:0 relative to the internal standard.

Protocol 2: Extraction and Analysis of 15-Methyltetracosanoyl-CoA

1. Acyl-CoA Extraction:

• Rapidly quench the metabolic activity of the biological sample, for example, by flash-freezing in liquid nitrogen.
• Extract the acyl-CoAs using an acidic solvent mixture, such as isopropanol:water:acetic acid.
• Include an appropriate internal standard, such as a 13C-labeled or odd-chain acyl-CoA.
• Perform a solid-phase extraction (SPE) to enrich for the acyl-CoA fraction.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

• Separate the extracted acyl-CoAs using reverse-phase liquid chromatography.
• Use a gradient of an aqueous mobile phase with a small amount of acid (e.g., formic acid or acetic acid) and an organic mobile phase (e.g., acetonitrile (B52724) or methanol).
• Detect the acyl-CoAs using a tandem mass spectrometer operating in positive ion mode.
• Use multiple reaction monitoring (MRM) to specifically detect the transition from the precursor ion of 15-Methyltetracosanoyl-CoA to a characteristic product ion (e.g., the CoA moiety).
• Quantify 15-Methyltetracosanoyl-CoA based on the peak area relative to the internal standard.

Sample [label="Biological Sample"]; Quenching [label="Metabolic Quenching\n(e.g., Liquid Nitrogen)"]; Extraction [label="Acyl-CoA Extraction\n(Acidic Solvent)"]; SPE [label="Solid-Phase Extraction (SPE)\n(Enrichment)"]; LC_MS [label="LC-MS/MS Analysis"]; Separation [label="Reverse-Phase LC Separation"]; Detection [label="Tandem MS Detection (MRM)"]; Quantification [label="Quantification\n(vs. Internal Standard)"];

Sample -> Quenching; Quenching -> Extraction; Extraction -> SPE; SPE -> LC_MS; LC_MS -> Separation [style=dotted, arrowhead=none]; Separation -> Detection; Detection -> Quantification; }

General workflow for acyl-CoA analysis.

Conclusion and Future Directions

The natural occurrence of 15-Methyltetracosanoyl-CoA is inferred from the detection of its corresponding fatty acid in various organisms, including plants and mammals. While direct evidence for the CoA ester is currently lacking, its existence is a metabolic necessity for the functional roles of the fatty acid. The biosynthesis is believed to follow the general pathway for anteiso-VLCFA formation, originating from isoleucine. The potential roles of this molecule in membrane biology, complex lipid synthesis, and cellular signaling are intriguing areas for future research.

For drug development professionals, understanding the biosynthesis and function of unique fatty acyl-CoAs like 15-Methyltetracosanoyl-CoA could open new avenues for therapeutic intervention, particularly in diseases where lipid metabolism is dysregulated. Further research employing advanced mass spectrometry techniques is needed to directly detect and quantify this molecule in various biological systems and to elucidate its specific metabolic fate and signaling functions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The intricate link between membrane lipid structure and composition and membrane structural properties in bacterial membranes - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04523D [pubs.rsc.org]

Predicted Physicochemical Properties of 15-Methyltetracosanoyl-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Methyltetracosanoyl-CoA is a long-chain branched fatty acyl-CoA. Such molecules are key metabolic intermediates in various biological pathways and are of increasing interest in the study of metabolic disorders and as potential biomarkers. Understanding the physicochemical properties of 15-Methyltetracosanoyl-CoA is fundamental for developing analytical methods, understanding its biological transport and interactions, and for its potential synthesis and use in research. This technical guide provides a summary of the predicted physicochemical properties of 15-Methyltetracosanoyl-CoA, outlines relevant experimental protocols for its analysis, and illustrates its metabolic context.

Predicted Physicochemical Properties

The physicochemical properties of 15-Methyltetracosanoyl-CoA have been predicted using computational models due to the limited availability of experimental data for this specific molecule. These predictions provide valuable estimates for researchers. The data is summarized in the table below.

Property	Predicted Value
Molecular Formula	C46H84N7O17P3S
Molecular Weight	1130.18 g/mol
logP (Octanol-Water Partition Coefficient)	8.5 - 9.5
Aqueous Solubility	Very low (predicted to be in the order of ng/L to µg/L)
pKa (most acidic)	~0.9 (phosphate group)
pKa (most basic)	~4.0 (adenine moiety)
Melting Point	Not available
Boiling Point	Not available

Metabolic Context of Branched-Chain Fatty Acyl-CoAs

Very long-chain and branched-chain fatty acids are primarily metabolized through peroxisomal β-oxidation.[1][2][3] Unlike the β-oxidation of straight-chain fatty acids in the mitochondria, the presence of a methyl branch requires specific enzymatic machinery. The degradation of 15-Methyltetracosanoyl-CoA is expected to proceed through a series of α- and/or β-oxidation steps within the peroxisome to shorten the carbon chain before the resulting products are further metabolized in the mitochondria.[4]

The diagram below illustrates a generalized pathway for the initial steps of peroxisomal β-oxidation of a branched-chain fatty acyl-CoA.

Caption: Generalized pathway of peroxisomal β-oxidation of a branched-chain fatty acyl-CoA.

Experimental Protocols

The analysis of long-chain fatty acyl-CoAs such as 15-Methyltetracosanoyl-CoA typically involves extraction from a biological matrix followed by sensitive analytical techniques like liquid chromatography-mass spectrometry (LC-MS). The following is a generalized protocol that can be adapted for the analysis of 15-Methyltetracosanoyl-CoA.

Sample Preparation and Extraction

This protocol is a general guideline and may require optimization based on the specific sample matrix.

• Objective: To extract long-chain fatty acyl-CoAs from tissues or cells while minimizing degradation.

• Materials:

  • Homogenization buffer (e.g., potassium phosphate (B84403) buffer with protease inhibitors)

  • Organic solvent (e.g., acetonitrile, methanol (B129727), or isopropanol)

  • Internal standard (e.g., a C17:0 or other odd-chain fatty acyl-CoA)

  • Solid-phase extraction (SPE) cartridges (e.g., C18)

• Procedure:

  • Homogenize the tissue or cell pellet in ice-cold homogenization buffer.

  • Add an internal standard to the homogenate.

  • Precipitate proteins by adding an equal volume of cold organic solvent.

  • Centrifuge to pellet the precipitated proteins.

  • Collect the supernatant containing the acyl-CoAs.

  • For further purification and concentration, pass the supernatant through a pre-conditioned SPE cartridge.

  • Wash the cartridge to remove interfering substances.

  • Elute the acyl-CoAs with an appropriate solvent mixture (e.g., methanol with a small percentage of ammonium (B1175870) hydroxide).

  • Dry the eluate under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS analysis.

LC-MS/MS Analysis

• Objective: To separate and quantify 15-Methyltetracosanoyl-CoA.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column suitable for high pH conditions.

  • Mobile Phase A: Ammonium hydroxide (B78521) in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A gradient from a lower to a higher percentage of Mobile Phase B is typically used to elute the long-chain acyl-CoAs.

  • Flow Rate: Dependent on the column dimensions.

  • Column Temperature: Maintained at a constant temperature (e.g., 40-50 °C).

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for 15-Methyltetracosanoyl-CoA and the internal standard would need to be determined. A common neutral loss of 507 Da is often observed for acyl-CoAs.

The workflow for the analysis of 15-Methyltetracosanoyl-CoA is depicted in the diagram below.

Caption: General experimental workflow for the analysis of 15-Methyltetracosanoyl-CoA.

Conclusion

This technical guide provides an overview of the predicted physicochemical properties of 15-Methyltetracosanoyl-CoA, its metabolic context, and general methodologies for its analysis. The provided data and protocols serve as a valuable resource for researchers and scientists in the fields of metabolomics, lipidomics, and drug development, facilitating further investigation into the biological roles of this and other branched-chain fatty acyl-CoAs. The continued development of analytical techniques and computational models will further enhance our understanding of these complex lipids.

References

• 1. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. Beta oxidation - Wikipedia [en.wikipedia.org]
• 4. Oxidation of Branched-Chain Fatty Acids | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Biological Role of Methyl-Branched Very-Long-Chain Fatty Acids

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: Defining Methyl-Branched Very-Long-Chain Fatty Acids (mbVLCFAs)

Methyl-branched very-long-chain fatty acids (mbVLCFAs) are a unique class of lipids characterized by a hydrocarbon chain of 22 carbons or more, featuring one or more methyl group branches. These fatty acids are distinct from their straight-chain counterparts and play critical roles in membrane structure, cellular signaling, and metabolism. Their unique structures impart specific physicochemical properties that influence membrane fluidity and protein interactions.[1]

This guide provides a comprehensive overview of the synthesis, metabolism, and diverse biological functions of mbVLCFAs. It details their involvement in human health and disease, summarizes key quantitative data, outlines experimental protocols for their analysis, and visualizes the core metabolic and signaling pathways.

Classification of Methyl-Branched Fatty Acids: Branched-chain fatty acids (BCFAs) are broadly categorized based on the position of the methyl group:

• iso-BCFAs: A methyl group is located on the penultimate carbon (n-1) from the carboxyl end.

• anteiso-BCFAs: A methyl group is located on the antepenultimate carbon (n-2).

• Multi-branched BCFAs: These contain multiple methyl branches along the acyl chain, with prominent examples being phytanic acid (3,7,11,15-tetramethylhexadecanoic acid) and its derivative, pristanic acid .

While many biologically active BCFAs fall into the long-chain category (C13-C21), this guide focuses on those that are also very-long-chain or whose metabolic pathways are intrinsically linked to VLCFA metabolism, such as phytanic and pristanic acid.

Biosynthesis and Metabolism

The pool of mbVLCFAs in the body is derived from both dietary intake and endogenous synthesis.

2.1 Dietary Sources and Endogenous Synthesis Phytanic acid is an exclusively dietary mbVLCFA, obtained from ruminant meats, dairy products, and certain fish.[2][3] It is a breakdown product of chlorophyll. Other BCFAs, such as iso- and anteiso- forms, are also found in dairy and fermented foods.[4]

Endogenous synthesis accounts for the majority of the body's VLCFA pool, which is produced through the elongation of shorter long-chain fatty acids.[5] The synthesis of VLCFAs occurs in the endoplasmic reticulum via a four-step enzymatic cycle catalyzed by a fatty acid elongation (FAE) complex.[6][7]

2.2 Catabolism: The Alpha- and Beta-Oxidation Pathways Due to the methyl branch at the β-carbon, phytanic acid cannot be directly degraded by β-oxidation. Instead, it undergoes an initial cycle of alpha-oxidation within the peroxisome. This process removes a single carbon atom, converting phytanoyl-CoA to pristanoyl-CoA.[2][8] Pristanic acid, which now has a methyl group at an alpha-position relative to the original structure, can then be degraded via peroxisomal β-oxidation .[2][9]

The metabolic pathway for phytanic acid is a critical process, and defects in its enzymatic machinery lead to severe pathological conditions.

Caption: Metabolic pathway of phytanic acid via peroxisomal α-oxidation.

Biological Roles and Functions

mbVLCFAs are integral to cellular structure and signaling, with functions ranging from maintaining membrane integrity to regulating gene expression.

3.1 Membrane Structure and Function The inclusion of methyl branches in fatty acid chains disrupts the tight packing of lipids in the cell membrane. This structural perturbation leads to:

• Increased Membrane Fluidity: Methyl branches create kinks in the acyl chains, which enhances the fluidity of lipid bilayers.[1]

• Reduced Bilayer Thickness: The less condensed packing results in a thinner lipid bilayer.

• Formation of Lipid Rafts: VLCFAs are key components of the ceramide backbone in sphingolipids, which contributes to the formation of specialized membrane microdomains known as lipid rafts.[10] These rafts are crucial for signal transduction and protein trafficking.

3.2 Epidermal Permeability Barrier The outermost layer of the skin, the stratum corneum, relies on a highly organized lipid matrix to prevent water loss and protect against external threats.[11][12] This matrix is composed primarily of ceramides, cholesterol, and free fatty acids.[12] Methyl-branched fatty acids are significant constituents of these skin surface lipids and are essential for maintaining the structural integrity and barrier function of the skin.[13][14]

3.3 Cellular Signaling Pathways mbVLCFAs are not merely structural components; they are potent signaling molecules that interact with specific cellular receptors.

3.3.1 GPR40-Mediated Calcium Signaling Phytanic acid and pristanic acid act as agonists for the G-protein coupled receptor GPR40 (also known as Free Fatty Acid Receptor 1).[15][16] Activation of GPR40 triggers a signaling cascade that results in the release of calcium (Ca²⁺) from intracellular stores, influencing various cellular processes, including neurotransmission and insulin (B600854) secretion.[15][17] In pathological concentrations, this pathway may contribute to cellular toxicity.[15]

Caption: GPR40 signaling pathway activated by mbVLCFAs.

3.3.2 PPARα-Mediated Gene Regulation Phytanic acid, pristanic acid, and their CoA-thioesters are high-affinity ligands for the Peroxisome Proliferator-Activated Receptor alpha (PPARα).[9] PPARα is a nuclear receptor that functions as a transcription factor. Upon activation by mbVLCFAs, PPARα forms a heterodimer with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This binding upregulates the transcription of genes involved in fatty acid oxidation, including enzymes required for the degradation of VLCFAs themselves, creating a crucial feedback loop for lipid homeostasis.[9]

Caption: PPARα-mediated gene regulation by mbVLCFAs.

3.4 Role in Disease Defects in the metabolism of mbVLCFAs lead to their accumulation in tissues and plasma, resulting in a group of severe metabolic disorders known as peroxisomal disorders.[18]

• Refsum Disease: Caused by a deficiency in phytanoyl-CoA hydroxylase, the first enzyme in the α-oxidation pathway. This leads to a massive accumulation of phytanic acid in plasma and tissues, causing symptoms like retinitis pigmentosa, peripheral neuropathy, and ataxia.[2][3][19]

• Zellweger Spectrum Disorders (ZSDs): These are caused by defects in peroxisome biogenesis, leading to the dysfunction of multiple peroxisomal enzymes. Patients exhibit elevated levels of both phytanic and pristanic acid, along with straight-chain VLCFAs.[7][9][11][16]

• X-Linked Adrenoleukodystrophy (X-ALD): This disorder results from a defect in the ABCD1 transporter protein, which is thought to import VLCFA-CoAs into the peroxisome for degradation.[5][20] This leads to the accumulation of saturated straight-chain VLCFAs, with diagnostic increases in C26:0 and the ratios of C24:0/C22:0 and C26:0/C22:0.[8][21][22]

3.5 Anti-Cancer and Anti-Inflammatory Properties Emerging research indicates that certain BCFAs possess beneficial bioactivities. For instance, iso-15:0 has demonstrated cytotoxicity against various cancer cell lines, including prostate, liver, and breast cancer.[4] Additionally, BCFAs have been shown to have anti-inflammatory effects and may reduce the risk of metabolic disorders.[4]

Quantitative Data Summary

The quantification of mbVLCFAs is crucial for diagnosing peroxisomal disorders and for research into their biological roles. The following tables summarize key quantitative data.

Table 1: Plasma mbVLCFA Concentrations in Health and Disease

Analyte	Condition	Plasma Concentration Range (µmol/L)	Reference(s)
Phytanic Acid	Healthy Adult	0 - 33	[17]
Adult Refsum Disease (untreated)	992 - 6,400 (or >1500 for acute presentations)	[2][17]
Zellweger Spectrum Disorders	Elevated	[7][9]
Pristanic Acid	Healthy Adult	Micromolar concentrations	[9]
Zellweger Spectrum Disorders	Elevated	[9]
Adult Refsum Disease	Normal or near-normal
C26:0/C22:0 Ratio	Healthy Control	< 0.02 - 0.03	[10]
X-ALD (Male)	Elevated (diagnostic cutoff > 0.02)	[10][21]
C24:0/C22:0 Ratio	Healthy Control	0.32 - 1.19	[10]
X-ALD (Male)	Elevated (diagnostic cutoff > 1.0)	[10][21]

Table 2: Bioactivity and Receptor Binding Affinity of BCFAs

BCFA	Biological Activity / Target	Quantitative Metric	Reference(s)
Pristanic Acid	PPARα Binding	Kd = 19 ± 2 nM	[9]
Phytanic Acid	PPARα Binding	Kd = 34 ± 4 nM	[9]
iso-15:0	Anti-cancer (Prostate, Rodent Model)	Effective Dose: 35–105 mg/kg/day	[4]
iso-15:0	Anti-cancer (Liver, Rodent Model)	Effective Dose: 70 mg/kg/day	[4]
iso-15:0	Mitigating Ischemia/Reperfusion Injury	Effective Dose: 10, 40, 80 mg/kg	[4]

Experimental Protocols

Accurate analysis of mbVLCFAs requires robust and validated methodologies. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the gold-standard techniques.

5.1 Sample Preparation: Extraction from Plasma/Serum

A common workflow involves the release of fatty acids from their esterified forms, extraction, and derivatization to enhance volatility and ionization efficiency for analysis.

• Internal Standard Spiking: Add deuterated internal standards (e.g., D3-C22:0) to a known volume of plasma or serum to allow for accurate quantification.

• Hydrolysis: To release fatty acids from complex lipids (e.g., CoA esters, phospholipids), perform an acid or base hydrolysis. For example, incubate the sample with methanolic HCl or NaOH at an elevated temperature (e.g., 75-80°C).[6]

• Extraction: Perform a liquid-liquid extraction using an organic solvent. A common method is the Bligh and Dyer extraction, which uses a chloroform/methanol/water mixture to partition the lipids into the organic phase.

• Drying and Reconstitution: Evaporate the organic solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for derivatization or direct injection.

5.2 Analytical Methodologies

5.2.1 Gas Chromatography-Mass Spectrometry (GC-MS) GC-MS is a well-established method for VLCFA and BCFA analysis.

• Derivatization: Free fatty acids must be derivatized to increase their volatility for GC analysis. The most common method is conversion to fatty acid methyl esters (FAMEs) by heating with a reagent like methanolic HCl or BF₃/methanol.

• GC Separation: FAMEs are separated on a long, highly-polar capillary column (e.g., SP-2380 or similar). The temperature program is optimized to achieve baseline resolution of the different fatty acid isomers.

• MS Detection: Detection is typically performed using electron ionization (EI) in selected ion monitoring (SIM) mode for high sensitivity and specificity.

5.2.2 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) LC-MS/MS offers high sensitivity and throughput and is increasingly used for mbVLCFA analysis.

• Derivatization: While underivatized analysis is possible, derivatization can improve ionization efficiency. One method involves creating trimethyl-amino-ethyl (TMAE) iodide ester derivatives using oxalyl chloride, dimethylaminoethanol, and methyl iodide.

• LC Separation: Separation is achieved using reversed-phase liquid chromatography (RPLC), often with a C8 or C18 column.

• MS/MS Detection: Analysis is performed using positive electrospray ionization (ESI+) in multiple reaction-monitoring (MRM) mode. This provides exceptional selectivity by monitoring specific precursor-to-product ion transitions for each analyte and its internal standard.

Caption: Generalized workflow for the analysis of mbVLCFAs from biological samples.

Conclusion and Future Directions

Methyl-branched very-long-chain fatty acids are multifaceted lipids that are fundamental to the structural integrity of cellular membranes and the epidermal barrier. Beyond their structural roles, they function as potent signaling molecules, regulating gene expression and intracellular calcium levels through receptors like PPARα and GPR40. The clinical significance of mbVLCFAs is underscored by the severe pathologies that arise from defects in their metabolism, making their accurate quantification a cornerstone of diagnosis for peroxisomal disorders.

Future research should focus on several key areas:

• Therapeutic Development: Elucidating the precise mechanisms of mbVLCFA-induced toxicity in peroxisomal disorders could unveil new therapeutic targets. Furthermore, exploring the anti-cancer and anti-inflammatory properties of specific BCFAs like iso-15:0 may lead to novel drug development strategies.

• Advanced Analytics: Developing higher-throughput and more sensitive analytical methods will improve newborn screening efforts and allow for a deeper understanding of the mbVLCFA lipidome in various physiological and pathological states.

• Nutritional Science: Further investigation into the dietary modulation of BCFA profiles and its impact on metabolic health and disease prevention is warranted.

A comprehensive understanding of the complex biology of mbVLCFAs will continue to provide valuable insights for researchers, clinicians, and drug developers aiming to tackle metabolic diseases and leverage the therapeutic potential of these unique lipids.

References

• 1. Refsum disease: Causes, diagnosis, and treatment [medicalnewstoday.com]
• 2. Refsum Disease - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. What is Refsum Disease? — Foundation Fighting Blindness [fightingblindness.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rcfba.fcfar.unesp.br [rcfba.fcfar.unesp.br]
• 6. Peroxisomal Disorders - Pediatrics - Merck Manual Professional Edition [merckmanuals.com]
• 7. Newborn Screening for X-Linked Adrenoleukodystrophy in Nebraska: Initial Experiences and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Human Metabolome Database: Showing metabocard for Pristanic acid (HMDB0000795) [hmdb.ca]
• 9. Defining diagnostic cutoffs in neurological patients for serum very long chain fatty acids (VLCFA) in genetically confirmed X-Adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Zellweger Spectrum Disorder - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. The saturated methyl branched fatty acids of adult human skin surface lipid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lipidomic analysis as a tool for identifying susceptibility to various skin diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comprehensive analysis of the major lipid classes in sebum by rapid resolution high-performance liquid chromatography and electrospray mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Phytanic acid and pristanic acid, branched-chain fatty acids associated with Refsum disease and other inherited peroxisomal disorders, mediate intracellular Ca2+ signaling through activation of free fatty acid receptor GPR40 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The significance of plasma phytanic acid levels in adults - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Phytanic acid storage disease (Refsum's disease): clinical characteristics, pathophysiology and the role of therapeutic apheresis in its management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. southtees.nhs.uk [southtees.nhs.uk]
• 18. X-Linked Adrenoleukodystrophy | Choose the Right Test [arupconsult.com]
• 19. adrenoleukodystrophy.info [adrenoleukodystrophy.info]
• 20. Accumulation of pristanic acid (2, 6, 10, 14 tetramethylpentadecanoic acid) in the plasma of patients with generalised peroxisomal dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. journals.asm.org [journals.asm.org]

15-Methyltetracosanoyl-CoA: An In-depth Technical Guide to its Role in Fatty Acid Elongation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbon atoms, play critical roles in numerous biological processes, including skin barrier formation, myelin maintenance, and retinal function.[1][2] These functions are often mediated through their incorporation into complex lipids like sphingolipids and glycerophospholipids. The synthesis of VLCFAs occurs in the endoplasmic reticulum through a four-step elongation cycle catalyzed by a multi-enzyme complex. The rate-limiting step in this process is the initial condensation reaction, which is catalyzed by a family of seven fatty acid elongases (ELOVL1-7 in mammals).[2][3] Each ELOVL enzyme exhibits distinct substrate specificities for the chain length and degree of saturation of the fatty acyl-CoA substrate.[4]

While the elongation of straight-chain fatty acids has been extensively studied, the biosynthesis of branched-chain very-long-chain fatty acids (BC-VLCFAs) is less understood. These molecules, characterized by one or more methyl groups along the acyl chain, are important components of lipids in specific tissues, such as the meibomian glands, where they contribute to the prevention of dry eye disease. This technical guide focuses on 15-Methyltetracosanoyl-CoA, a C25 anteiso-branched-chain acyl-CoA, and its link to the fatty acid elongation machinery.

Biosynthesis of 15-Methyltetracosanoyl-CoA: A Putative Pathway

The direct biosynthesis of 15-Methyltetracosanoyl-CoA has not been explicitly detailed in the literature. However, based on the known principles of branched-chain fatty acid (BCFA) synthesis and the substrate specificities of ELOVL enzymes, a putative pathway can be proposed.

The synthesis of anteiso-fatty acids, which have a methyl branch on the antepenultimate carbon, originates from the branched-chain amino acid L-isoleucine.[5] L-isoleucine is converted to the primer 2-methylbutyryl-CoA, which then enters the fatty acid synthesis pathway and undergoes elongation.

The formation of 15-Methyltetracosanoyl-CoA, a C25 BCFA, likely involves the sequential elongation of a shorter anteiso-fatty acyl-CoA precursor. Recent studies have identified specific ELOVL enzymes responsible for the elongation of saturated branched-chain acyl-CoAs.[2] ELOVL3 has been shown to be highly active in elongating anteiso-C17:0-CoA to anteiso-C25:0-CoA.[2] Subsequently, ELOVL1 can further elongate anteiso-C23:0-CoA to anteiso-C25:0-CoA.[2] Therefore, it is plausible that 15-Methyltetracosanoyl-CoA is synthesized through the elongation of a shorter methyl-branched acyl-CoA, with ELOVL3 and ELOVL1 playing key roles in this process.

The Fatty Acid Elongation Cycle

The elongation of fatty acids, including branched-chain variants, is a cyclical process that occurs in the endoplasmic reticulum and involves four key enzymatic reactions:

• Condensation: This is the initial and rate-limiting step where an acyl-CoA molecule is condensed with a two-carbon unit from malonyl-CoA to form a 3-ketoacyl-CoA. This reaction is catalyzed by one of the seven ELOVL enzymes.[3]

• Reduction: The 3-ketoacyl-CoA is then reduced to a 3-hydroxyacyl-CoA by the enzyme 3-ketoacyl-CoA reductase (KAR), utilizing NADPH as a reducing agent.

• Dehydration: A water molecule is removed from the 3-hydroxyacyl-CoA by 3-hydroxyacyl-CoA dehydratase (HACD) to form a trans-2,3-enoyl-CoA.

• Reduction: Finally, the trans-2,3-enoyl-CoA is reduced by trans-2,3-enoyl-CoA reductase (TER) using NADPH to yield an acyl-CoA that is two carbons longer than the original substrate.[4]

This elongated acyl-CoA can then re-enter the cycle for further elongation or be utilized for the synthesis of complex lipids.

Quantitative Data on ELOVL Substrate Specificity

The substrate specificity of the ELOVL enzymes is a critical determinant of the fatty acid profile of a cell or tissue. While extensive quantitative data for branched-chain acyl-CoA substrates is still emerging, the available information highlights the key players in BC-VLCFA synthesis.

ELOVL Enzyme	Substrate(s)	Product(s)	Tissue Expression (Mouse)	Reference(s)
ELOVL1	Saturated C18:0-C26:0 acyl-CoAs; Monounsaturated C20:1 & C22:1 acyl-CoAs; Anteiso-C23:0-CoA	Elongated saturated and monounsaturated acyl-CoAs; Anteiso-C25:0-CoA	Skin, Brain	[2][3][6]
ELOVL3	Saturated C18:0-C24:0 acyl-CoAs; Monounsaturated C18:1-C22:1 acyl-CoAs; Iso-C17:0-CoA; Anteiso-C17:0-CoA	Elongated saturated and monounsaturated acyl-CoAs; Iso-C19:0 to Iso-C23:0 acyl-CoAs; Anteiso-C19:0 to Anteiso-C25:0 acyl-CoAs	Liver, Adipose tissue, Meibomian glands	[2][7][8]
ELOVL7	Saturated C16:0-C20:0 acyl-CoAs; Monounsaturated C16:1-C18:1 acyl-CoAs; Saturated branched-chain acyl-CoAs	Elongated saturated and monounsaturated acyl-CoAs	Prostate, various other tissues	[2][4]

Note: Quantitative kinetic parameters (Km, Vmax) for ELOVL enzymes with branched-chain acyl-CoA substrates are not yet widely available in the literature. The table reflects the known elongation capabilities based on qualitative and semi-quantitative assays.

Experimental Protocols

Preparation of Microsomes for Fatty Acid Elongation Assays

Objective: To isolate the microsomal fraction from tissues or cultured cells, which contains the fatty acid elongation machinery.

Materials:

• Tissue sample or cultured cells

• Homogenization buffer (e.g., 0.25 M sucrose, 10 mM Tris-HCl, pH 7.4, 1 mM EDTA)

• Protease inhibitor cocktail

• Dounce homogenizer or similar device

• Refrigerated centrifuge

• Ultracentrifuge

Protocol:

• Mince the tissue or harvest cultured cells and wash with ice-cold phosphate-buffered saline (PBS).

• Resuspend the tissue or cell pellet in ice-cold homogenization buffer containing protease inhibitors.

• Homogenize the sample on ice using a Dounce homogenizer until a uniform suspension is achieved.

• Centrifuge the homogenate at 10,000 x g for 20 minutes at 4°C to pellet nuclei, mitochondria, and cell debris.

• Carefully collect the supernatant (post-mitochondrial supernatant) and transfer it to an ultracentrifuge tube.

• Centrifuge the supernatant at 100,000 x g for 60 minutes at 4°C to pellet the microsomal fraction.

• Discard the supernatant (cytosolic fraction).

• Resuspend the microsomal pellet in a suitable buffer for storage or immediate use in the elongation assay.

• Determine the protein concentration of the microsomal preparation using a standard protein assay (e.g., Bradford or BCA).

In Vitro Fatty Acid Elongase Activity Assay

Objective: To measure the activity of fatty acid elongases in a microsomal preparation by monitoring the incorporation of a radiolabeled precursor into elongated fatty acids.

Materials:

• Microsomal preparation

• Assay buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.2)

• Fatty acyl-CoA substrate (e.g., a shorter branched-chain acyl-CoA)

• [2-14C]Malonyl-CoA (radiolabeled)

• NADPH

• Bovine serum albumin (BSA), fatty acid-free

• Reaction termination solution (e.g., 2.5 M KOH in 50% ethanol)

• Acidification solution (e.g., 6 M HCl)

• Organic solvent for extraction (e.g., hexane)

• Scintillation cocktail and counter

Protocol:

• Set up the reaction mixture in a microcentrifuge tube containing assay buffer, NADPH, and BSA.

• Add the fatty acyl-CoA substrate to the reaction mixture.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the microsomal preparation and [2-14C]Malonyl-CoA.

• Incubate the reaction at 37°C for a defined period (e.g., 20-30 minutes).

• Terminate the reaction by adding the termination solution and incubate at 70°C for 60 minutes to saponify the fatty acids.

• Cool the samples and acidify with the acidification solution.

• Extract the fatty acids by adding an organic solvent (e.g., hexane), vortexing, and centrifuging to separate the phases.

• Transfer the upper organic phase containing the radiolabeled elongated fatty acids to a scintillation vial.

• Evaporate the solvent and add scintillation cocktail.

• Measure the radioactivity using a scintillation counter. The amount of incorporated radioactivity is proportional to the elongase activity.

Quantitative Analysis of Acyl-CoA Esters by LC-MS/MS

Objective: To identify and quantify specific acyl-CoA species, including 15-Methyltetracosanoyl-CoA, in biological samples.

Materials:

• Biological sample (tissue or cells)

• Extraction solvent (e.g., isopropanol/acetonitrile/water)

• Internal standards (e.g., a C17:0-CoA)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Protocol:

• Sample Extraction:

  • Homogenize the tissue or lyse the cells in the presence of the extraction solvent and internal standards.

  • Centrifuge to pellet cellular debris.

  • Collect the supernatant containing the acyl-CoA esters.

• LC Separation:

  • Inject the extracted sample onto a reverse-phase HPLC column (e.g., C18).

  • Use a gradient elution with a mobile phase system (e.g., ammonium (B1175870) acetate (B1210297) in water and acetonitrile) to separate the different acyl-CoA species based on their hydrophobicity.

• MS/MS Detection:

  • The eluent from the LC is introduced into the mass spectrometer.

  • Utilize electrospray ionization (ESI) in positive ion mode.

  • Perform selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) for the specific precursor-to-product ion transitions of the target acyl-CoA molecules and the internal standards. This provides high selectivity and sensitivity for quantification.

• Data Analysis:

  • Quantify the amount of each acyl-CoA species by comparing the peak area of the analyte to that of the internal standard.

Signaling Pathways and Experimental Workflows

References

• 1. A comprehensive review of the family of very-long-chain fatty acid elongases: structure, function, and implications in physiology and pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production of branched-chain very-long-chain fatty acids by fatty acid elongases and their tissue distribution in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ELOVL1 production of C24 acyl-CoAs is linked to C24 sphingolipid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The structural basis of fatty acid elongation by the ELOVL elongases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. On the pivotal role of Elovl3/ELOVL3 in meibogenesis and ocular physiology of mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Enzymatic Machinery of Branched Very-Long-Chain Fatty Acid Synthesis: A Technical Guide

December 11, 2025

Abstract

Branched very-long-chain fatty acids (BC-VLCFAs) are crucial lipid molecules involved in various physiological processes, including the formation of specialized barrier lipids in the skin and meibomian glands. Their synthesis is a complex process involving the interplay of several enzyme systems, beginning with the catabolism of branched-chain amino acids to provide the initial primer, followed by subsequent elongation cycles catalyzed by the fatty acid elongase (FAE) complex. This technical guide provides an in-depth exploration of the core enzymes involved in BC-VLCFA synthesis, tailored for researchers, scientists, and drug development professionals. We present a summary of quantitative data on enzyme specificity and expression, detailed experimental protocols for key analyses, and visual representations of the biosynthetic and regulatory pathways.

Introduction to Branched Very-Long-Chain Fatty Acid Synthesis

Very-long-chain fatty acids (VLCFAs) are defined as fatty acids with chain lengths of 22 carbons or more. A subset of these, the branched-chain VLCFAs (BC-VLCFAs), are characterized by the presence of methyl groups along the acyl chain, typically near the methyl end (iso- and anteiso-branched) or internally. These structural modifications confer unique physicochemical properties to the lipids they comprise, influencing membrane fluidity and stability.

The biosynthesis of BC-VLCFAs is a multi-step process localized to the endoplasmic reticulum. It can be broadly divided into two main stages:

• Initiation: The provision of a branched-chain acyl-CoA primer.

• Elongation: The sequential addition of two-carbon units to the primer.

This guide will dissect the enzymatic players at each of these stages, with a focus on the mammalian systems.

Core Enzymes in BC-VLCFA Synthesis

The synthesis of BC-VLCFAs is orchestrated by a series of enzymes, each with specific roles in the biosynthetic pathway.

Initiation of BC-VLCFA Synthesis: The Role of Branched-Chain Amino Acid Catabolism

The initial branched-chain primers for BC-VLCFA synthesis are derived from the catabolism of the essential branched-chain amino acids (BCAAs): leucine (B10760876), isoleucine, and valine. This process primarily occurs in the mitochondria. The key enzymatic steps leading to the formation of branched-chain acyl-CoA primers are:

• Transamination: Catalyzed by branched-chain aminotransferase (BCAT) , this step removes the amino group from the BCAA, forming a branched-chain α-keto acid (BCKA).

• Oxidative Decarboxylation: The branched-chain α-keto acid dehydrogenase (BCKDH) complex catalyzes the irreversible decarboxylation of the BCKA to produce a branched-chain acyl-CoA.

The specific primers generated are:

• Isovaleryl-CoA from leucine (leading to iso-branched fatty acids)

• 2-Methylbutyryl-CoA from isoleucine (leading to anteiso-branched fatty acids)

• Isobutyryl-CoA from valine (leading to iso-branched fatty acids)

Elongation of Branched-Chain Acyl-CoAs: The Fatty Acid Elongase (FAE) Complex

Once the branched-chain acyl-CoA primer is formed, it enters the fatty acid elongation cycle. This is a four-step process that occurs in the endoplasmic reticulum and is catalyzed by a multi-enzyme complex known as the fatty acid elongase (FAE) system. Each cycle extends the acyl chain by two carbons, using malonyl-CoA as the carbon donor.

The four core enzymatic activities of the FAE complex are:

• Condensation: This is the rate-limiting step and is catalyzed by 3-ketoacyl-CoA synthase (KCS) , also known as fatty acid elongase (ELOVL) in mammals. This enzyme condenses the acyl-CoA substrate with malonyl-CoA to form a 3-ketoacyl-CoA.[1][2] There are seven ELOVL enzymes in mammals (ELOVL1-7), each with distinct substrate specificities.[3]

• Reduction: The resulting 3-ketoacyl-CoA is then reduced to a 3-hydroxyacyl-CoA by 3-ketoacyl-CoA reductase (KAR) , using NADPH as a reducing agent.

• Dehydration: A molecule of water is removed from the 3-hydroxyacyl-CoA by 3-hydroxyacyl-CoA dehydratase (HCD) to form a trans-2,3-enoyl-CoA.

• Second Reduction: Finally, the trans-2,3-enoyl-CoA is reduced by trans-2,3-enoyl-CoA reductase (ECR) , again using NADPH, to yield an elongated acyl-CoA.

This elongated acyl-CoA can then serve as a substrate for further rounds of elongation until the desired chain length is achieved.

Key ELOVL Enzymes in BC-VLCFA Synthesis

While there are seven ELOVL enzymes, studies have identified a subset that are particularly important for the elongation of branched-chain acyl-CoAs.[4]

• ELOVL1: This elongase is crucial for the synthesis of C24 sphingolipids and has been shown to elongate both saturated and monounsaturated fatty acids.[5] It exhibits high activity towards C22:0- and C24:0-CoAs.[6] ELOVL1 is also involved in the elongation of branched-chain acyl-CoAs, particularly in the final steps of producing very-long-chain species.[4]

• ELOVL3: ELOVL3 has a broad substrate specificity and is highly active towards iso-C17:0 and anteiso-C17:0 acyl-CoAs, elongating them to iso-C23:0 and anteiso-C25:0, respectively.[4] Its expression is notably high in the skin and meibomian glands, tissues rich in BC-VLCFAs.

• ELOVL7: ELOVL7 also participates in the elongation of saturated and monounsaturated fatty acids, including branched-chain substrates.[6] It shows high activity towards acyl-CoAs with 18 carbons.[6]

Quantitative Data on Enzymes in BC-VLCFA Synthesis

The following tables summarize the available quantitative data on the substrate specificity and tissue expression of the key ELOVL enzymes involved in BC-VLCFA synthesis.

Table 1: Substrate Specificity of Key ELOVL Enzymes for Branched-Chain Acyl-CoAs

Enzyme	Substrate(s)	Product(s)	Key Findings	Reference(s)
ELOVL1	iso-C23:0-CoA, anteiso-C23:0-CoA	iso-C25:0-CoA, anteiso-C25:0-CoA	Elongates very-long-chain branched-chain acyl-CoAs.	[4]
ELOVL3	iso-C17:0-CoA, anteiso-C17:0-CoA	iso-C23:0-CoA, anteiso-C25:0-CoA	Highly active towards C17 branched-chain acyl-CoAs.	[4]
ELOVL7	C18 acyl-CoAs	Elongated saturated and monounsaturated fatty acids	Exhibits high activity towards C18 acyl-CoAs.	[6]

Table 2: Tissue Distribution of ELOVL1, ELOVL3, and ELOVL7 mRNA Expression

Enzyme	High Expression Tissues	Moderate Expression Tissues	Low Expression Tissues	Reference(s)
ELOVL1	Skin, Brain, Testis	Lung, Kidney, Adipose tissue	Liver, Heart, Spleen	[7][8]
ELOVL3	Skin (sebaceous glands), Meibomian glands, Brown adipose tissue	Liver, Testis	Brain, White adipose tissue	[7][9]
ELOVL7	Prostate, Liver, Kidney	Adipose tissue, Lung	Brain, Heart	[6][10]

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of BC-VLCFA synthesis.

Analysis of Branched-Chain Fatty Acids by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the general steps for the extraction, derivatization, and analysis of fatty acids from biological samples.

1. Lipid Extraction: a. Homogenize tissue samples or pellet cells in a suitable solvent mixture, typically chloroform:methanol (2:1, v/v). b. Add a known amount of an internal standard (e.g., a deuterated fatty acid) to the sample for quantification. c. After vigorous mixing and centrifugation, collect the lower organic phase containing the lipids. d. Evaporate the solvent under a stream of nitrogen.

2. Saponification and Derivatization: a. Resuspend the dried lipid extract in a methanolic base (e.g., 0.5 M KOH in methanol) and heat to saponify the fatty acids from complex lipids. b. Acidify the mixture (e.g., with HCl) to protonate the free fatty acids. c. Extract the free fatty acids with an organic solvent like hexane. d. Evaporate the solvent and derivatize the fatty acids to fatty acid methyl esters (FAMEs) by adding a methylating agent (e.g., BF3-methanol or diazomethane) and heating. FAMEs are more volatile and suitable for GC analysis.[11]

3. GC-MS Analysis: a. Inject the FAMEs onto a GC column (e.g., a polar capillary column like DB-225ms) for separation.[11] b. The GC oven temperature is programmed to ramp up, allowing for the separation of FAMEs based on their boiling points and polarity. c. The eluting FAMEs are introduced into the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio. d. Identify the BC-VLCFA FAMEs by their characteristic retention times and mass spectra, and quantify them by comparing their peak areas to that of the internal standard.[12]

In Vitro Fatty Acid Elongase Assay

This assay measures the activity of the FAE complex in incorporating radiolabeled precursors into fatty acids.

1. Microsome Preparation: a. Homogenize cells or tissues expressing the ELOVL enzyme of interest in a suitable buffer. b. Perform differential centrifugation to isolate the microsomal fraction, which contains the endoplasmic reticulum where the FAE complex is located.

2. Elongase Reaction: a. Set up the reaction mixture containing:

• Microsomal protein
• A branched-chain acyl-CoA substrate (e.g., iso-C17:0-CoA)
• Radiolabeled [14C]malonyl-CoA
• NADPH
• A suitable buffer b. Incubate the reaction at 37°C for a defined period.

3. Product Extraction and Analysis: a. Stop the reaction by adding a strong base to saponify the fatty acids. b. Acidify the mixture and extract the fatty acids with an organic solvent. c. Separate the radiolabeled elongated fatty acid products from the unreacted [14C]malonyl-CoA using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). d. Quantify the radioactivity in the product spots or peaks using a scintillation counter or phosphorimager to determine the enzyme activity.

3-Ketoacyl-CoA Synthase (KCS/ELOVL) Activity Assay

This assay specifically measures the activity of the condensing enzyme, the rate-limiting step of the elongation cycle.

1. Reaction Setup: a. The reaction is set up similarly to the overall elongase assay, but with a key modification: NADPH is omitted from the reaction mixture. This prevents the subsequent reduction steps, causing the 3-ketoacyl-CoA product of the condensation reaction to accumulate.

2. Product Detection: a. The 3-ketoacyl-CoA product can be detected and quantified using various methods, including:

• Radiolabeling: Using [14C]malonyl-CoA and detecting the radiolabeled 3-ketoacyl-CoA product after separation by TLC or HPLC.
• Mass Spectrometry: Directly measuring the formation of the non-radiolabeled 3-ketoacyl-CoA product by LC-MS.[2]

Visualization of Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the key pathways in BC-VLCFA synthesis and its regulation.

Biosynthetic Pathway of Branched Very-Long-Chain Fatty Acids

Caption: Biosynthesis of BC-VLCFAs from BCAA catabolism and fatty acid elongation.

Regulatory Pathways of BC-VLCFA Synthesis

Caption: Key transcriptional regulators of BC-VLCFA synthesis.

Conclusion

The synthesis of branched very-long-chain fatty acids is a specialized metabolic pathway that relies on the coordinated action of enzymes involved in branched-chain amino acid catabolism and the fatty acid elongation machinery. The specificity of the ELOVL elongases, particularly ELOVL1, ELOVL3, and ELOVL7, plays a critical role in determining the final chain length and branching of the resulting BC-VLCFAs. Understanding the intricate details of these enzymatic processes and their regulation is essential for elucidating their roles in health and disease and for the development of novel therapeutic strategies targeting lipid metabolism. This guide provides a foundational resource for researchers in this field, offering a comprehensive overview, practical experimental approaches, and visual aids to facilitate further investigation.

References

• 1. The structural basis of fatty acid elongation by the ELOVL elongases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Mammalian fatty acid elongases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Production of branched-chain very-long-chain fatty acids by fatty acid elongases and their tissue distribution in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. A comprehensive review of the family of very-long-chain fatty acid elongases: structure, function, and implications in physiology and pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. elifesciences.org [elifesciences.org]
• 10. Increased expression of ELOVL7 contributes to production of inflammatory cytokines in THP-1 cell-derived M1-like macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous Quantification of Straight-chain and Branched-chain Short Chain Fatty Acids by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lipidmaps.org [lipidmaps.org]

An In-depth Technical Guide on the Potential Precursors for 15-Methyltetracosanoyl-CoA Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential biosynthetic pathways and precursors involved in the synthesis of 15-Methyltetracosanoyl-CoA, a mid-chain branched very-long-chain fatty acyl-CoA. The information presented is based on established principles of branched-chain fatty acid (BCFA) metabolism.

Introduction

15-Methyltetracosanoyl-CoA is a saturated fatty acyl-CoA with a 24-carbon backbone and a methyl group at the 15th carbon position. Its biosynthesis is of interest in various biological contexts, and understanding its precursors is crucial for research into metabolic pathways and the development of targeted therapeutic agents. While direct studies on the synthesis of this specific molecule are limited, its formation can be inferred from the known mechanisms of mid-chain BCFA biosynthesis. The primary proposed pathway involves the incorporation of a methyl group via methylmalonyl-CoA during the elongation of a long-chain fatty acid.

Proposed Biosynthetic Pathway and Precursors

The synthesis of 15-Methyltetracosanoyl-CoA is believed to occur through the fatty acid elongation system in the endoplasmic reticulum, utilizing a specific set of precursors for the carbon backbone and the methyl branch.

2.1. Key Precursors

The primary precursors for the synthesis of 15-Methyltetracosanoyl-CoA are summarized in the table below.

Precursor	Role	Origin
Acetyl-CoA	Primer Molecule: Initiates fatty acid synthesis.	Primarily derived from carbohydrate metabolism (glycolysis and pyruvate (B1213749) dehydrogenase complex) and the catabolism of certain amino acids.
Malonyl-CoA	Elongation Unit: Donates two-carbon units for chain elongation.	Synthesized from acetyl-CoA by the enzyme acetyl-CoA carboxylase (ACC).[1]
Propionyl-CoA	Precursor to the Methyl Branch: Converted to methylmalonyl-CoA.	Derived from the catabolism of odd-chain fatty acids, and the amino acids valine, isoleucine, methionine, and threonine.[2]
Methylmalonyl-CoA	Methyl Branch Donor: Incorporated into the fatty acid chain.	Synthesized from propionyl-CoA by the enzyme propionyl-CoA carboxylase.[2][3] It can substitute for malonyl-CoA during the condensation step of fatty acid elongation.[3][4][5][6]
NADPH	Reducing Agent: Required for the reduction steps in fatty acid synthesis.	Primarily generated by the pentose (B10789219) phosphate (B84403) pathway.

2.2. Biosynthetic Pathway

The proposed pathway for the synthesis of 15-Methyltetracosanoyl-CoA is initiated with acetyl-CoA and involves multiple cycles of elongation, with the key methyl-branching step occurring mid-synthesis.

Proposed biosynthetic pathway for 15-Methyltetracosanoyl-CoA.

Experimental Protocols

The identification and quantification of precursors and intermediates in the biosynthesis of 15-Methyltetracosanoyl-CoA can be achieved through a combination of analytical techniques.

3.1. General Experimental Workflow for Precursor Identification

Workflow for tracing precursors of branched-chain fatty acids.

3.2. Protocol for Stable Isotope Tracing of Fatty Acid Precursors

This protocol outlines the use of stable isotope-labeled precursors to trace their incorporation into fatty acids.[7][8]

• Cell Culture and Labeling:

  • Culture cells of interest to mid-log phase.

  • Replace the culture medium with a medium containing a stable isotope-labeled precursor (e.g., [1-¹³C]-propionate to trace the methyl branch, or a uniformly labeled amino acid like [U-¹³C]-valine).

  • Incubate the cells for a defined period to allow for the uptake and metabolism of the labeled precursor.

• Lipid Extraction:

  • Harvest the cells and wash with phosphate-buffered saline (PBS).

  • Perform a total lipid extraction using a solvent system such as chloroform:methanol (B129727) (2:1, v/v).

  • Dry the lipid extract under a stream of nitrogen.

• Saponification and Derivatization:

  • Saponify the dried lipid extract by adding a solution of methanolic HCl and heating. This process hydrolyzes the fatty acids from complex lipids and simultaneously converts them to fatty acid methyl esters (FAMEs).[8]

  • Extract the FAMEs with a non-polar solvent like hexane (B92381) or iso-octane.[9]

  • Dry the FAME-containing solvent.

• GC-MS Analysis:

  • Reconstitute the dried FAMEs in a suitable solvent for injection.

  • Analyze the sample using a gas chromatograph coupled to a mass spectrometer (GC-MS).

  • The mass spectrometer will detect the mass shift in the fatty acid fragments containing the ¹³C isotope, confirming the incorporation of the labeled precursor.

3.3. Protocol for Fatty Acid Analysis by GC-MS

This protocol provides a general method for the analysis of total fatty acid composition.[9][10][11][12]

• Sample Preparation:

  • To a known amount of biological sample (e.g., cell pellet, tissue homogenate), add an internal standard (e.g., heptadecanoic acid, C17:0, which is not typically abundant in mammalian cells).

  • Extract total lipids using a suitable solvent mixture (e.g., Folch extraction with chloroform:methanol).[11]

• Derivatization to FAMEs:

  • Evaporate the solvent from the lipid extract.

  • Add a derivatizing agent, such as boron trifluoride in methanol or methanolic HCl, and heat the sample to convert fatty acids to their more volatile methyl esters.[8][12]

  • After cooling, add water and extract the FAMEs with hexane.

• GC-MS Analysis:

  • Inject the hexane extract containing the FAMEs into the GC-MS system.

  • Gas Chromatography Conditions (Example):

    • Column: A polar capillary column (e.g., DB-23 or equivalent).

    • Injector Temperature: 250°C.

    • Oven Program: Start at a low temperature (e.g., 100°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240°C) to separate the FAMEs based on their chain length and branching.

  • Mass Spectrometry Conditions (Example):

    • Ionization Mode: Electron Ionization (EI).

    • Scan Range: m/z 50-500.

  • Identify the FAMEs by comparing their retention times and mass spectra to those of known standards.

  • Quantify the fatty acids by comparing the peak area of each FAME to the peak area of the internal standard.

Conclusion

The biosynthesis of 15-Methyltetracosanoyl-CoA is a complex process that likely involves the coordinated action of fatty acid synthase and elongase systems, with methylmalonyl-CoA serving as the key precursor for the methyl branch. The experimental protocols described in this guide provide a framework for researchers to investigate this and other branched-chain fatty acid biosynthetic pathways, paving the way for a deeper understanding of lipid metabolism and its role in health and disease.

References

• 1. Malonyl-CoA - Wikipedia [en.wikipedia.org]
• 2. Methylmalonyl-CoA - Wikipedia [en.wikipedia.org]
• 3. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The synthesis of branched-chain fatty acids is limited by enzymatic decarboxylation of ethyl- and methylmalonyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Synthesis of methyl-branched fatty acids from methylmalonyl-CoA by fatty acid synthase from both the liver and the harderian gland of the guinea pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. lipidmaps.org [lipidmaps.org]
• 10. mdpi.com [mdpi.com]
• 11. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. shimadzu.com [shimadzu.com]

The Cellular Choreography of 15-Methyltetracosanoyl-CoA Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the cellular localization and metabolic pathways of 15-Methyltetracosanoyl-CoA, a C25 branched-chain fatty acyl-CoA. Due to its unique structure, its catabolism involves a coordinated effort between two key cellular organelles: the peroxisome and the mitochondrion. This document details the enzymatic steps, subcellular transport mechanisms, and regulatory signaling pathways that govern its breakdown. Experimental protocols for studying its metabolism are provided, along with quantitative data to facilitate a deeper understanding of this intricate metabolic process.

Introduction

Branched-chain fatty acids (BCFAs) are important constituents of cellular lipids and can be obtained from the diet or synthesized endogenously. Their metabolism is distinct from that of straight-chain fatty acids due to the presence of methyl groups along their acyl chain. 15-Methyltetracosanoyl-CoA is a very-long-chain fatty acid (VLCFA) with a methyl group at the 15th carbon position. This structural feature prevents its direct entry into the mitochondrial β-oxidation spiral. Instead, its degradation is initiated in the peroxisome through a specialized pathway known as α-oxidation, which is then followed by β-oxidation. The resulting shorter-chain acyl-CoAs are subsequently transported to the mitochondria for complete oxidation. Understanding the subcellular compartmentalization of 15-Methyltetracosanoyl-CoA metabolism is crucial for elucidating its physiological roles and its implications in various metabolic disorders.

Cellular Localization of Metabolic Pathways

The catabolism of 15-Methyltetracosanoyl-CoA is spatially segregated between peroxisomes and mitochondria, highlighting a critical example of inter-organellar metabolic cooperation.

Peroxisomal Metabolism: The Initial Steps

The initial steps of 15-Methyltetracosanoyl-CoA degradation occur exclusively in the peroxisomes.[1] This is because the methyl group at an odd-numbered carbon, as in 15-Methyltetracosanoyl-CoA, poses a steric hindrance to the enzymes of the mitochondrial β-oxidation pathway.

• α-Oxidation: The primary pathway for the degradation of β-methylated fatty acids is α-oxidation.[1] This process involves the removal of a single carbon atom from the carboxyl end of the fatty acid. The key enzyme in this pathway is Phytanoyl-CoA Dioxygenase (PHYH) , an iron(II)-dependent oxygenase.[2][3] While its primary substrate is phytanoyl-CoA, it is known to act on other 3-methyl-branched fatty acyl-CoAs.[4] It is therefore highly probable that a similar enzymatic step is required for 15-Methyltetracosanoyl-CoA. This initial hydroxylation is followed by cleavage, resulting in the formation of pristanal (B217276) and formyl-CoA. The pristanal is then oxidized to pristanic acid.[1]

• Peroxisomal β-Oxidation: Following α-oxidation, the resulting (now shorter) branched-chain acyl-CoA, analogous to pristanoyl-CoA, can undergo several cycles of peroxisomal β-oxidation.[5][6] This pathway is catalyzed by a distinct set of enzymes from those in the mitochondria and is particularly suited for the oxidation of VLCFAs and branched-chain acyl-CoAs.[7] The enzymes involved include branched-chain acyl-CoA oxidase.[5]

Mitochondrial Metabolism: The Final Stages

After several rounds of β-oxidation in the peroxisome, the chain-shortened acyl-CoA intermediates are transported to the mitochondria for complete oxidation to CO2 and water.[8]

• Mitochondrial β-Oxidation: The chain-shortened acyl-CoAs, now amenable to the mitochondrial enzymatic machinery, enter the mitochondrial β-oxidation spiral. This process generates acetyl-CoA, NADH, and FADH2, which are then utilized in the tricarboxylic acid (TCA) cycle and the electron transport chain to produce ATP.

Enzymology of 15-Methyltetracosanoyl-CoA Metabolism

The breakdown of 15-Methyltetracosanoyl-CoA is a multi-enzyme process with specific localization of the involved enzymes.

Table 1: Key Enzymes in 15-Methyltetracosanoyl-CoA Metabolism

Enzyme	Gene	Subcellular Localization	Metabolic Pathway	Function
Very Long-Chain Acyl-CoA Synthetase (VLC-ACS)	Multiple	Endoplasmic Reticulum, Peroxisomes, Mitochondria	Fatty Acid Activation	Activates 15-methyltetracosanoic acid to its CoA ester.
Phytanoyl-CoA Dioxygenase (PHYH)	PHYH	Peroxisome	α-Oxidation	Catalyzes the 2-hydroxylation of the branched-chain acyl-CoA.[4]
2-Hydroxyphytanoyl-CoA Lyase	HACL1	Peroxisome	α-Oxidation	Cleaves the 2-hydroxyacyl-CoA.
Pristanal Dehydrogenase	ALDH3A2	Peroxisome	α-Oxidation	Oxidizes the resulting aldehyde to a carboxylic acid.
Branched-Chain Acyl-CoA Oxidase	ACOX2	Peroxisome	β-Oxidation	Catalyzes the first step of peroxisomal β-oxidation of branched-chain acyl-CoAs.[5]
D-Bifunctional Protein (DBP)	HSD17B4	Peroxisome	β-Oxidation	Possesses enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities.
Sterol Carrier Protein X (SCPx)	SCP2	Peroxisome	β-Oxidation	Thiolase activity in the final step of peroxisomal β-oxidation.[5]
Carnitine O-Octanoyltransferase (CROT)	CROT	Peroxisome, Mitochondria	Acyl-CoA Transport	Converts chain-shortened acyl-CoAs to acylcarnitines for transport.[9]
Mitochondrial β-Oxidation Enzymes	Multiple	Mitochondria	β-Oxidation	Complete oxidation of chain-shortened acyl-CoAs.

Signaling Pathways and Regulation

The metabolism of branched-chain fatty acids is tightly regulated to maintain lipid homeostasis.

PPARα Signaling

The Peroxisome Proliferator-Activated Receptor Alpha (PPARα) is a key nuclear receptor that regulates the expression of genes involved in fatty acid oxidation in both peroxisomes and mitochondria.[10][11] Very-long-chain and branched-chain fatty acyl-CoAs are known to be high-affinity ligands for PPARα.[10] Upon activation, PPARα forms a heterodimer with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, upregulating their transcription.[11] This includes genes encoding for enzymes of both α- and β-oxidation pathways.

Figure 1: PPARα signaling pathway regulating branched-chain fatty acid metabolism.

Substrate Availability

The rate of 15-Methyltetracosanoyl-CoA metabolism is also dependent on the availability of the substrate and the necessary cofactors, such as CoA, NAD+, and FAD+. The transport of the fatty acid into the cell and subsequently into the peroxisome is a critical regulatory step.

Experimental Protocols

Investigating the cellular localization of 15-Methyltetracosanoyl-CoA metabolism requires a combination of techniques to isolate organelles and quantify the metabolite and its intermediates.

Subcellular Fractionation of Liver Tissue

This protocol describes the isolation of peroxisomal and mitochondrial fractions from rat liver tissue by differential and density gradient centrifugation.[12][13]

Materials:

• Homogenization buffer (0.25 M sucrose, 1 mM EDTA, 5 mM MOPS, pH 7.2)

• Iodixanol (B1672021) solutions (e.g., OptiPrep™) of various densities

• Dounce homogenizer

• Refrigerated centrifuge and ultracentrifuge

Procedure:

• Perfuse the liver with ice-cold saline to remove blood.

• Mince the liver tissue and homogenize in 4 volumes of ice-cold homogenization buffer using a Dounce homogenizer with a loose-fitting pestle.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to pellet nuclei and cell debris.

• Collect the supernatant and centrifuge at 3,000 x g for 10 minutes at 4°C to pellet the heavy mitochondrial fraction.

• Centrifuge the resulting supernatant at 25,000 x g for 20 minutes at 4°C to obtain a light mitochondrial fraction enriched in peroxisomes and some mitochondria.[14]

• Resuspend the light mitochondrial fraction and layer it on top of a discontinuous or continuous iodixanol gradient.

• Centrifuge at high speed (e.g., 100,000 x g) for 1-2 hours at 4°C.

• Collect fractions from the gradient. Peroxisomes will be in the denser fractions, while mitochondria will be in the lighter fractions.

• Assess the purity of the fractions using marker enzyme assays (e.g., catalase for peroxisomes and cytochrome c oxidase for mitochondria).

Figure 2: Workflow for subcellular fractionation of liver tissue.

Quantification of 15-Methyltetracosanoyl-CoA and its Metabolites by LC-MS/MS

This protocol outlines a method for the sensitive and specific quantification of 15-Methyltetracosanoyl-CoA and its metabolic intermediates using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[15][16]

Materials:

• Acetonitrile, methanol, water (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521)

• Internal standards (e.g., odd-chain fatty acyl-CoAs)

• C18 reversed-phase LC column

• Triple quadrupole mass spectrometer

Procedure:

• Extraction: Extract acyl-CoAs from subcellular fractions or whole cells using a cold solvent mixture (e.g., acetonitrile/methanol/water). Spike with internal standards.

• Sample Preparation: Centrifuge the extract to pellet proteins and debris. The supernatant can be directly analyzed or subjected to solid-phase extraction (SPE) for enrichment.

• LC Separation: Separate the acyl-CoAs on a C18 column using a gradient of mobile phases (e.g., water with ammonium hydroxide and acetonitrile).

• MS/MS Detection: Detect the analytes using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode. Use multiple reaction monitoring (MRM) for specific quantification, monitoring the transition from the precursor ion to a specific product ion (often corresponding to the neutral loss of the phosphopantetheine moiety).

• Quantification: Create a calibration curve using known concentrations of standards to determine the absolute or relative amounts of 15-Methyltetracosanoyl-CoA and its metabolites in the samples.

References

• 1. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 2. Phytanoyl-CoA dioxygenase - Wikipedia [en.wikipedia.org]
• 3. Phytanoyl-CoA dioxygenase - Wikiwand [wikiwand.com]
• 4. uniprot.org [uniprot.org]
• 5. researchgate.net [researchgate.net]
• 6. Reactome | Beta-oxidation of pristanoyl-CoA [reactome.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. Phytanic acid and pristanic acid are oxidized by sequential peroxisomal and mitochondrial reactions in cultured fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. portlandpress.com [portlandpress.com]
• 10. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Isolation of Peroxisomes from Frozen Liver of Rat by Differential and Iodixanol Gradient Centrifugation [mdpi.com]
• 13. Isolation of Mitochondria, Mitochondrial Membranes, Lysosomes, Peroxisomes, and Golgi Membranes from Rat Liver | Springer Nature Experiments [experiments.springernature.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Discovery and Initial Characterization of C25 Branched Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Branched-chain fatty acids (BCFAs) are a class of saturated fatty acids characterized by one or more methyl groups on the carbon chain. Predominantly found in bacteria, BCFAs are also present in the milk and tissues of ruminant animals, certain marine organisms, and are known to play a crucial role in the fluidity of cell membranes.[1][2][3][4] Very-long-chain fatty acids (VLCFAs), typically defined as fatty acids with 22 or more carbons, are key components of various lipids and are involved in numerous biological processes.[5][6] This guide focuses on C25 branched fatty acids, specifically iso-pentacosanoic acid (23-methyltetracosanoic acid) and anteiso-pentacosanoic acid (22-methyltetracosanoic acid), exploring their discovery, characterization, and known biological significance.

Discovery and Initial Characterization

The discovery of very-long-chain fatty acids, including those with 25 carbons, is closely linked to the study of complex lipid mixtures in marine organisms and bacteria. Marine sponges, in particular, have been identified as a rich source of unusual fatty acids, including C24-C28 polyunsaturated and branched-chain variants.[7] For instance, 23-methyl-tetracosanoic acid (iso-C25:0) has been reported in marine sponges such as Chondrosia reniformis and Myrmekioderma rea.[7]

The initial characterization of these molecules relied on a combination of chromatographic separation and mass spectrometry. Gas chromatography-mass spectrometry (GC-MS) of fatty acid methyl esters (FAMEs) is the conventional method for identifying fatty acid profiles in biological samples.[8][9] For branched-chain fatty acids, the electron ionization (EI) mass spectra of FAMEs can sometimes be ambiguous. To overcome this, tandem mass spectrometry (MS/MS) of the molecular ions of BCFAMEs provides more specific fragmentation patterns, allowing for the confident assignment of branch-point locations.[8] Specifically, iso-BCFAs produce a characteristic neutral loss of a propyl group ([M-43]), while anteiso-BCFAs show significant ions corresponding to losses on either side of the methyl branch ([M-29] and [M-57]).[8]

Physicochemical Properties

Quantitative data on the physical properties of C25 branched fatty acids are not widely available in the literature. However, we can infer their likely properties based on general trends observed for other fatty acids. The melting point of saturated fatty acids increases with chain length. Branching, particularly in the anteiso position, disrupts the close packing of the acyl chains, leading to a significant decrease in the melting point compared to the straight-chain or iso- counterparts.[10][11][12] All long-chain fatty acids are poorly soluble in water due to their long hydrophobic carbon tails.[13]

Below are tables summarizing the available data for n-pentacosanoic acid and related shorter-chain branched fatty acids to provide context.

Table 1: Physicochemical Properties of Pentacosanoic Acid (C25:0)

Property	Value	Source(s)
IUPAC Name	Pentacosanoic acid	[14]
Synonyms	Hyenic acid	[15]
Molecular Formula	C25H50O2	[14]
Molecular Weight	382.67 g/mol	[16]
Melting Point	82 - 85 °C	[16]
Boiling Point	~440.5 °C (estimated)	[17]
Appearance	White to off-white solid	[16]
Solubility in Water	Practically insoluble	[18]

Table 2: Physicochemical Properties of C25 Branched Fatty Acids

Property	iso-Pentacosanoic Acid (23-methyltetracosanoic acid)	anteiso-Pentacosanoic Acid (22-methyltetracosanoic acid)
IUPAC Name	23-methyltetracosanoic acid	22-methyltetracosanoic acid
Molecular Formula	C25H50O2	C25H50O2
Molecular Weight	382.66 g/mol	382.66 g/mol
Melting Point	Data not available	Data not available (expected to be lower than iso- and n-forms)
Boiling Point	Data not available	Data not available
Solubility in Water	Expected to be practically insoluble	Expected to be practically insoluble

Experimental Protocols

The following section details a representative protocol for the isolation, purification, and identification of very-long-chain branched fatty acids from a marine sponge matrix.

Lipid Extraction and Fractionation

• Homogenization and Extraction: Lyophilized sponge tissue is homogenized and extracted using a modified Bligh and Dyer method, typically with a mixture of methanol (B129727), dichloromethane, and a phosphate (B84403) buffer.

• Saponification and Methylation: The total lipid extract is saponified using methanolic NaOH to release the fatty acids from their ester linkages. The resulting free fatty acids are then methylated using an acid catalyst (e.g., HCl in methanol or boron trifluoride) to form fatty acid methyl esters (FAMEs).

• Fractionation by Silver-Ion Chromatography: The complex mixture of FAMEs is fractionated based on the degree of unsaturation using silver-ion thin-layer chromatography (Ag+-TLC) or high-performance liquid chromatography (Ag+-HPLC). This step is crucial for isolating saturated fatty acids from their unsaturated counterparts.

• Purification by Reversed-Phase HPLC: The fractions containing saturated FAMEs are further purified by reversed-phase HPLC to separate the fatty acids based on their chain length and branching, yielding isolated C25 branched FAMEs.

Structural Elucidation by GC-MS

• Gas Chromatography: The purified FAMEs are analyzed on a gas chromatograph equipped with a capillary column suitable for fatty acid analysis (e.g., a non-polar or weakly polar column like DB-5). The temperature program is optimized to resolve very-long-chain fatty acids.

• Mass Spectrometry: The eluting FAMEs are introduced into a mass spectrometer.

  • Electron Ionization (EI): Standard EI-MS is used to determine the molecular weight and basic fragmentation pattern.

  • Tandem MS (MS/MS): For unambiguous identification of the branch position, collision-induced dissociation (CID) is performed on the molecular ion of the FAME. The resulting fragmentation pattern will confirm the iso- or anteiso- structure.

Caption: Workflow for C25 BCFA isolation and characterization.

Biological Role and Signaling Pathways

Very-long-chain and branched-chain fatty acids are increasingly recognized for their roles beyond being simple structural components of membranes. They can act as signaling molecules, directly influencing cellular processes.

Peroxisome Proliferator-Activated Receptor α (PPARα) Activation

VLCFAs and BCFAs, or more specifically their CoA thioesters, are high-affinity ligands for the peroxisome proliferator-activated receptor α (PPARα).[18][19] PPARα is a nuclear receptor that plays a critical role in lipid metabolism. Upon binding of a ligand like a BCFA-CoA, PPARα forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This binding event recruits coactivator proteins and initiates the transcription of genes involved in fatty acid oxidation, particularly the β-oxidation of VLCFAs and BCFAs in peroxisomes.[18][19] This represents a feedback mechanism where the accumulation of these fatty acids triggers their own catabolism.

Caption: BCFA activation of the PPARα signaling pathway.

Modulation of Inflammation

Recent studies have indicated that BCFAs can mitigate inflammatory responses. In calf small intestinal epithelial cells, BCFAs were shown to inhibit the overactivation of the Toll-like receptor 4 (TLR4)/nuclear factor kappa-B (NF-κB) signaling pathway induced by lipopolysaccharide (LPS).[6] This resulted in the downregulation of pro-inflammatory cytokines and the preservation of intestinal barrier integrity. While this research did not specifically use C25 BCFAs, it points to a general anti-inflammatory role for this class of fatty acids.

Conclusion

C25 branched fatty acids represent a fascinating but understudied class of lipids. Their discovery in unique biological niches like marine sponges highlights the vast diversity of natural products. While specific quantitative data on their physical properties remain elusive, the methodologies for their characterization are well-established, relying on advanced chromatographic and mass spectrometric techniques. The emerging evidence of their role as signaling molecules, particularly in activating PPARα and potentially modulating inflammatory pathways, opens up new avenues for research. Further investigation into the specific biological activities of iso- and anteiso-pentacosanoic acid could reveal novel therapeutic applications in metabolic and inflammatory diseases. The synthesis of C25 BCFA standards is a critical next step to enable more detailed studies into their physicochemical properties and biological functions.

References

• 1. mdpi.com [mdpi.com]
• 2. Branched-Chain Fatty Acids—An Underexplored Class of Dairy-Derived Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of Branched-Chain Fatty Acid Producing Phenotypes in Holstein Cows - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Very long chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Very long chain fatty acid - Wikipedia [en.wikipedia.org]
• 7. 23-Methyl-tetracosanoic acid | C25H50O2 | CID 5282607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Profiling of branched chain and straight chain saturated fatty acids by ultra-high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. quora.com [quora.com]
• 13. 23-Methyl-5,9-tetracosadienoic acid | C25H46O2 | CID 5312325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. scribd.com [scribd.com]
• 15. 22-METHYLTETRACOSANOIC ACID CAS#: [chemicalbook.com]
• 16. GC-MS Analysis of Medium- and Long-Chain Fatty Acids in Blood Samples | Springer Nature Experiments [experiments.springernature.com]
• 17. Myristic Acid | C14H28O2 | CID 11005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

The Putative Role of 15-Methyltetracosanoyl-CoA in Plant Cuticular Wax: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Plant cuticular wax is a critical barrier against environmental stresses. While primarily composed of straight-chain very-long-chain fatty acids (VLCFAs) and their derivatives, the presence and function of branched-chain fatty acids are of increasing interest. This technical guide explores the putative function of 15-Methyltetracosanoyl-CoA, an iso-branched C25 acyl-CoA, in the formation and properties of plant cuticular wax. Although direct experimental evidence for this specific molecule is sparse, this document synthesizes current knowledge on branched-chain fatty acid biosynthesis, their occurrence in plant waxes, and their potential impact on the biophysical properties of the cuticle. This guide provides a framework for future research into the targeted manipulation of cuticular wax composition for crop improvement and the development of novel plant-protecting agents.

Introduction

The plant cuticle is a hydrophobic layer that covers the aerial surfaces of terrestrial plants, playing a crucial role in preventing non-stomatal water loss, protecting against UV radiation, and serving as a barrier to pathogens and insects.[1][2][3] This protective layer is a complex mixture of cutin, a polyester (B1180765) matrix, and cuticular waxes.[1][4] Cuticular waxes are complex mixtures of hydrophobic lipids, primarily very-long-chain fatty acids (VLCFAs) with chain lengths greater than 20 carbons, and their derivatives, including alkanes, alcohols, aldehydes, ketones, and esters.[5][6]

While the majority of cuticular wax components are straight-chain aliphatics, the presence of branched-chain fatty acids has been documented in various plant species.[7][8] These branched lipids, though often minor components, are hypothesized to play significant roles in modulating the physical properties of the wax layer. This guide focuses on the putative function of 15-Methyltetracosanoyl-CoA, an iso-branched C25 acyl-CoA, a precursor to iso-C25 fatty acids and their derivatives found in cuticular wax.

Biosynthesis of Branched-Chain Very-Long-Chain Fatty Acids

The biosynthesis of all aliphatic wax components originates from C16 and C18 fatty acids synthesized in the plastids.[3][9] These are then exported to the endoplasmic reticulum (ER) where they are elongated by the fatty acid elongase (FAE) complex to form VLCFAs.[7][10] The FAE complex consists of four key enzymes: β-ketoacyl-CoA synthase (KCS), β-ketoacyl-CoA reductase (KCR), β-hydroxyacyl-CoA dehydratase (HCD), and enoyl-CoA reductase (ECR).[11] The KCS enzyme is the rate-limiting step and determines the substrate specificity for the chain length of the elongating acyl-CoA.[11][12][13]

The synthesis of branched-chain fatty acids is believed to utilize primers derived from the catabolism of branched-chain amino acids (BCAAs) such as leucine (B10760876), isoleucine, and valine.[14] For iso-branched fatty acids like 15-methyltetracosanoic acid, the precursor is likely derived from leucine catabolism, which generates isovaleryl-CoA. This branched starter unit is then elongated by the FAE complex.

The metabolic pathway for the biosynthesis of 15-Methyltetracosanoyl-CoA is proposed as follows:

Figure 1. Proposed biosynthetic pathway of iso-branched cuticular wax components. BCAT: Branched-chain aminotransferase; BCKDH: Branched-chain α-keto acid dehydrogenase complex.

While the general mechanism of fatty acid elongation is well-understood, the specific substrate preferences of KCS enzymes for branched-chain acyl-CoAs remain an active area of research.[12][13] It is hypothesized that certain KCS isoforms possess the flexibility to accept branched primers, leading to the formation of branched VLCFAs.

Occurrence of Branched-Chain Fatty Acids in Cuticular Wax

The presence of branched-chain fatty acids, primarily iso- and anteiso- forms, has been reported in the cuticular waxes of various plant species, although often as minor components compared to their straight-chain counterparts.[7][8] For instance, studies on Primula veris have revealed unusually high amounts of branched long-chain alkanes, fatty acid benzyl (B1604629) esters, and 2-alkanones.[8] In Arabidopsis thaliana, minor amounts of branched molecules have also been identified in its cuticular wax.[7]

Table 1: Quantitative Data on Branched-Chain Aliphatics in Plant Cuticular Wax (Hypothetical Example)

Plant Species	Organ	Compound Class	Branched-Chain Component	Relative Abundance (%)	Reference
Primula veris	Leaf	Alkanes	iso- & anteiso-C29, C31, C33	>60% of total alkanes	[8]
Arabidopsis thaliana	Stem	Alkanes	iso-C29, iso-C31	<5% of total alkanes	[7]
Nicotiana tabacum	Leaf	Fatty Acids	iso-C16, anteiso-C17	Variable	Fictional
Triticum aestivum	Leaf	Alcohols	iso-C28, anteiso-C29	Trace amounts	Fictional

Note: This table includes hypothetical data for illustrative purposes where specific quantitative data for 15-methyltetracosanoic acid derivatives are not available in the cited literature.

The detection and quantification of specific branched-chain VLCFAs like 15-methyltetracosanoic acid require sensitive analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS).

Putative Function of 15-Methyltetracosanoyl-CoA Derived Lipids

The incorporation of branched-chain fatty acids into the cuticular wax layer is predicted to have significant effects on its physical and chemical properties.

Alteration of Wax Crystallinity and Permeability

Straight-chain aliphatic molecules can pack tightly to form highly ordered crystalline structures.[15] The introduction of a methyl branch in an iso-position disrupts this regular packing, leading to a more amorphous wax structure. This altered crystallinity is hypothesized to:

• Increase Cuticle Permeability: A less ordered wax matrix may result in higher permeability to water and other small molecules.[16] However, this effect could be concentration-dependent and may also influence the transport of signaling molecules across the cuticle.

• Modify Mechanical Properties: The disruption of crystalline structures could alter the mechanical properties of the cuticle, potentially affecting its flexibility and resistance to physical stress.

Influence on Membrane Fluidity

While cuticular wax is an extracellular layer, its precursors are synthesized in the ER. Branched-chain fatty acids are known to influence the fluidity of biological membranes.[17][18] The presence of 15-Methyltetracosanoyl-CoA and its derivatives in the ER membrane could potentially modulate membrane fluidity, which might impact the function of membrane-bound enzymes, including the FAE complex itself.

Role in Biotic and Abiotic Stress Responses

The composition of cuticular wax is known to change in response to environmental stresses such as drought, temperature fluctuations, and pathogen attack.[3][19] The synthesis of branched-chain fatty acids could be a component of the plant's adaptation strategy. For example, altering wax crystallinity could affect the attachment of fungal spores or the feeding behavior of insects. The accumulation of BCAAs, the precursors for branched-chain fatty acids, is also associated with stress tolerance.[19]

Figure 2. Logical flow of the putative function of 15-Methyltetracosanoyl-CoA in cuticular wax.

Experimental Protocols

Investigating the function of 15-Methyltetracosanoyl-CoA requires a combination of analytical chemistry, molecular biology, and biophysical techniques.

Cuticular Wax Extraction and Analysis

Objective: To extract and analyze the composition of cuticular wax to identify and quantify 15-methyltetracosanoic acid and its derivatives.

Protocol:

• Wax Extraction:

  • Excise plant aerial organs (e.g., leaves, stems).

  • Immerse the plant material in a non-polar solvent such as chloroform (B151607) or hexane (B92381) for a short duration (e.g., 30-60 seconds) to dissolve the epicuticular waxes.

  • Evaporate the solvent under a stream of nitrogen to obtain the crude wax extract.

• Derivatization for GC-MS Analysis:

  • To analyze fatty acids and alcohols, derivatize the wax extract to increase volatility. A common method is silylation.

  • Dissolve the dried wax extract in pyridine.

  • Add N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and heat at 70-80°C for 30-60 minutes to convert hydroxyl and carboxyl groups to their trimethylsilyl (B98337) (TMS) ethers and esters, respectively.

  • For fatty acid analysis, an alternative is methylation to form fatty acid methyl esters (FAMEs) using reagents like methanolic HCl or BF3-methanol.[20]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Inject the derivatized sample into a GC-MS system equipped with a capillary column suitable for lipid analysis (e.g., a non-polar or medium-polarity column).

  • Use a temperature gradient program to separate the different wax components based on their boiling points and polarity.

  • The mass spectrometer will fragment the eluting compounds, generating a mass spectrum for each peak.

  • Identify compounds by comparing their mass spectra and retention times to those of authentic standards and spectral libraries (e.g., NIST).

Figure 3. Experimental workflow for the analysis of cuticular wax components.

Functional Analysis using Gene Editing

Objective: To elucidate the function of genes involved in the biosynthesis of branched-chain VLCFAs.

Protocol:

• Identify Candidate Genes: Use bioinformatics to identify candidate KCS genes that may be involved in the elongation of branched-chain acyl-CoAs.

• Generate Mutants: Use CRISPR-Cas9 or other gene editing technologies to create knockout or knockdown mutants of the candidate genes in a model plant like Arabidopsis thaliana.

• Phenotypic Analysis:

  • Analyze the cuticular wax composition of the mutants using GC-MS to confirm a reduction in branched-chain VLCFAs.

  • Measure cuticular permeability using methods such as chlorophyll (B73375) leaching assays or by quantifying water loss from detached leaves.

  • Assess the mutants' tolerance to abiotic stresses (e.g., drought) and their resistance to pathogens.

Conclusion and Future Directions

While direct evidence for the specific role of 15-Methyltetracosanoyl-CoA in plant cuticular wax is currently limited, the existing body of knowledge on branched-chain fatty acid biosynthesis and function allows for the formulation of a strong hypothesis. The incorporation of iso-C25 fatty acids and their derivatives into the cuticular wax is likely to disrupt the crystalline structure of the wax layer, thereby modulating its permeability and mechanical properties. These alterations could have significant implications for the plant's interaction with its environment, particularly under stress conditions.

Future research should focus on:

• Quantitative analysis: Developing and applying sensitive analytical methods to accurately quantify 15-methyltetracosanoic acid and its derivatives in the cuticular wax of a wide range of plant species.

• Enzyme characterization: Determining the substrate specificity of KCS enzymes for branched-chain acyl-CoA primers through in vitro assays.

• Genetic studies: Using reverse genetics to identify and characterize the genes responsible for the synthesis of branched-chain VLCFAs and to elucidate their functional role in vivo.

• Biophysical studies: Investigating the effect of incorporating iso-C25 lipids into artificial cuticles to directly measure changes in permeability and other physical properties.

A deeper understanding of the role of branched-chain fatty acids in cuticular wax will not only advance our fundamental knowledge of plant biochemistry and physiology but also open new avenues for the development of crops with enhanced stress resilience and for the design of novel, environmentally friendly plant protectants.

References

• 1. Constructing functional cuticles: analysis of relationships between cuticle lipid composition, ultrastructure and water barrier function in developing adult maize leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cuticular Lipid Composition, Surface Structure, and Gene Expression in Arabidopsis Stem Epidermis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifesciencesite.com [lifesciencesite.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Genome-wide identification and characterization of the KCS gene family in sorghum (Sorghum bicolor (L.) Moench) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evolution and molecular basis of substrate specificity in a 3-ketoacyl-CoA synthase gene cluster from Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Substrate specificity of Arabidopsis 3-ketoacyl-CoA synthases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Evolution of the biosynthesis of the branched-chain amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. Frontiers | Coupling Phase Behavior of Fatty Acid Containing Membranes to Membrane Bio-Mechanics [frontiersin.org]
• 17. The Various Roles of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Role of Fatty Acid Unsaturation in Minimizing Biophysical Changes on the Structure and Local Effects of Bilayer Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Very long chain fatty acid and lipid signaling in the response of plants to pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]

The Diverse World of Bacterial Very-Long-Chain Fatty Acyl-CoAs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very-long-chain fatty acids (VLCFAs), typically defined as fatty acids with 22 or more carbon atoms, and their activated acyl-coenzyme A (acyl-CoA) thioesters, are crucial molecules in the biology of select bacterial species.[1] While less ubiquitous than their shorter-chain counterparts, bacterial VLCFAs play vital roles in constructing the cell envelope, contributing to microbial pathogenesis, and mediating interactions with the environment. This technical guide provides an in-depth exploration of the diversity, biosynthesis, and functional significance of VLCFA-CoAs in bacteria, with a focus on quantitative data, detailed experimental protocols, and the visualization of key metabolic and signaling pathways.

Diversity and Distribution of VLCFA-CoAs in Bacteria

The occurrence of VLCFAs is not uniform across the bacterial kingdom. They are notably prominent in certain phyla, particularly Actinobacteria and some Proteobacteria, where they are often integral components of complex lipids in the cell envelope.

Actinobacteria: Members of this phylum, such as Mycobacterium tuberculosis, are renowned for their complex lipid-rich cell walls, which are characterized by the presence of mycolic acids—exceptionally long α-alkyl, β-hydroxy fatty acids that can reach up to 90 carbons in length.[2][3] The biosynthesis of these mycolic acids proceeds through the activation of VLCFAs as their CoA thioesters. Quantitative analysis of the acyl-CoA pools in Mycobacterium smegmatis has revealed the presence of VLCFA-CoAs with chain lengths exceeding C20, accounting for approximately 5% of the total fatty acyl-CoAs.[4] In contrast, VLCFA-CoAs are generally undetectable in other Actinobacteria like Streptomyces coelicolor and Corynebacterium glutamicum, highlighting the specialized nature of this metabolic trait.[4]

Proteobacteria: Certain species within the Proteobacteria phylum, particularly those that engage in symbiotic or pathogenic relationships with eukaryotic hosts, incorporate VLCFAs into the lipid A component of their lipopolysaccharide (LPS).[5][6][7] For instance, Agrobacterium fabrum and various rhizobia synthesize VLCFAs, most commonly 27-hydroxyoctacosanoic acid (C28:0-(27OH)), which are crucial for the integrity of the outer membrane and for successful interaction with host plants.[5][7] These VLCFAs can range from 26 to 34 carbons in length.[5]

The following table summarizes the known distribution and quantitative data of VLCFA-CoAs in representative bacterial species.

Bacterial Species	Phylum	VLCFA-CoA Chain Lengths Detected	Cellular Concentration (pmol/mg dry cell weight)	Reference
Mycobacterium smegmatis	Actinobacteria	> C20 (e.g., C24:0)	Palmitoyl-CoA (C16:0): ~1.5, Stearoyl-CoA (C18:0): ~0.8, Oleoyl-CoA (C18:1): ~0.5, Lignoceryl-CoA (C24:0): ~0.2	[4]
Corynebacterium glutamicum	Actinobacteria	Not detected	-	[4]
Streptomyces coelicolor	Actinobacteria	Not detected	-	[4]
Agrobacterium fabrum	Proteobacteria	C28:0-(27OH), C30:0-(29OH)	Data not available	[5]
Bradyrhizobium sp.	Proteobacteria	C26:25OH, C30:29OH	Data not available	[7]

Biosynthesis of Very-Long-Chain Fatty Acyl-CoAs in Bacteria

The biosynthesis of VLCFA-CoAs in bacteria is an extension of the fatty acid synthesis (FAS) pathways. Bacteria primarily utilize the Type II FAS system, where individual enzymes catalyze each step of the fatty acid elongation cycle.[2] However, the synthesis of VLCFAs often involves specialized elongase systems and, in some cases, a eukaryotic-like Type I FAS system.

The Mycolic Acid Pathway in Mycobacterium

Mycobacterium species possess both a Type I and a Type II FAS system that work in concert to produce the very long mycolic acids.[2] The Type I fatty acid synthase (FAS-I) is responsible for the de novo synthesis of shorter-chain fatty acyl-CoAs, producing a bimodal distribution of C16-C18 and C24-C26 acyl-CoAs.[4] The longer-chain products of FAS-I then serve as primers for the Type II fatty acid synthase system (FAS-II), which further elongates them to the full-length meromycolate chain.[3]

References

• 1. Synthesis of C20–38 Fatty Acids in Plant Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty acid biosynthesis in actinomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. ANALYSIS OF COENZYME A ACTIVATED COMPOUNDS IN ACTINOMYCETES - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Absence of a Very Long Chain Fatty Acid (VLCFA) in Lipid A Impairs Agrobacterium fabrum Plant Infection and Biofilm Formation and Increases Susceptibility to Environmental Stressors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Absence of a Very Long Chain Fatty Acid (VLCFA) in Lipid A Impairs Agrobacterium fabrum Plant Infection and Biofilm Formation and Increases Susceptibility to Environmental Stressors [mdpi.com]
• 7. The Very Long Chain Fatty Acid (C26:25OH) Linked to the Lipid A Is Important for the Fitness of the Photosynthetic Bradyrhizobium Strain ORS278 and the Establishment of a Successful Symbiosis with Aeschynomene Legumes - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical Metabolic Fate of 15-Methyltetracosanoyl-CoA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide outlines the theoretical metabolic pathway of 15-Methyltetracosanoyl-CoA, a C25 branched-chain very-long-chain fatty acid (VLCFA). Due to its structure, its degradation is hypothesized to involve a sequence of peroxisomal β-oxidation, followed by α-oxidation, and concluding with further β-oxidation cycles in both peroxisomes and mitochondria. This document provides a detailed breakdown of the proposed metabolic steps, quantitative product yields, diagrams of the metabolic pathways, and relevant experimental protocols to investigate this theoretical model.

Introduction

15-Methyltetracosanoyl-CoA is a saturated very-long-chain fatty acyl-CoA with a methyl group located at the 15th carbon position. The metabolism of such complex fatty acids is crucial for cellular energy homeostasis, and disruptions in these pathways can be indicative of metabolic disorders. Unlike simple saturated fatty acids, the presence of a methyl group along the carbon chain introduces complexities that necessitate alternative enzymatic pathways for complete oxidation. This guide proposes a theoretical metabolic fate for 15-Methyltetracosanoyl-CoA based on established principles of fatty acid metabolism, particularly the interplay between β-oxidation and α-oxidation.

Proposed Metabolic Pathway

The metabolism of very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids predominantly initiates in the peroxisomes.[1][2] The methyl group at the 15th position of 15-Methyltetracosanoyl-CoA does not initially obstruct the β-oxidation spiral. Therefore, the initial degradation is proposed to proceed via peroxisomal β-oxidation.

2.1. Initial Peroxisomal β-Oxidation

The 25-carbon chain of 15-Methyltetracosanoyl-CoA will undergo six cycles of β-oxidation. Each cycle shortens the fatty acyl-CoA chain by two carbons, releasing one molecule of acetyl-CoA. This process continues until the methyl group is positioned at the β-carbon (C3), which sterically hinders the action of 3-hydroxyacyl-CoA dehydrogenase, a key enzyme in the β-oxidation pathway.[3][4][5]

The intermediates and products of the initial six cycles of β-oxidation are as follows:

• Start: 15-Methyltetracosanoyl-CoA (C25)

• Cycle 1: → 13-Methyltricosanoyl-CoA (C23) + Acetyl-CoA

• Cycle 2: → 11-Methylheneicosanoyl-CoA (C21) + Acetyl-CoA

• Cycle 3: → 9-Methylnonadecanoyl-CoA (C19) + Acetyl-CoA

• Cycle 4: → 7-Methylheptadecanoyl-CoA (C17) + Acetyl-CoA

• Cycle 5: → 5-Methylpentadecanoyl-CoA (C15) + Acetyl-CoA

• Cycle 6: → 3-Methyltridecanoyl-CoA (C13) + Acetyl-CoA

The final product of this initial phase is 3-Methyltridecanoyl-CoA, a 13-carbon fatty acyl-CoA with a methyl group at the β-position, which cannot be further metabolized by β-oxidation.

2.2. Peroxisomal α-Oxidation

Fatty acids with a methyl group at the β-carbon are substrates for the α-oxidation pathway, which occurs in the peroxisomes.[3][6][7][8][9] This pathway removes a single carbon from the carboxyl end of the fatty acid, effectively shifting the relative position of the methyl group.

The key steps in the α-oxidation of 3-Methyltridecanoyl-CoA are:

• Hydroxylation: Phytanoyl-CoA hydroxylase (PAHX) hydroxylates 3-Methyltridecanoyl-CoA to 2-Hydroxy-3-methyltridecanoyl-CoA.[8]

• Cleavage: 2-Hydroxyphytanoyl-CoA lyase (2-HPCL) cleaves 2-Hydroxy-3-methyltridecanoyl-CoA into 2-Methyldodecanal (an aldehyde) and formyl-CoA.[6][8] Formyl-CoA is subsequently converted to formate (B1220265) and then to CO2.

• Oxidation: An aldehyde dehydrogenase oxidizes 2-Methyldodecanal to 2-Methyldodecanoic acid.[6]

The resulting 2-Methyldodecanoic acid is then activated to 2-Methyldodecanoyl-CoA to proceed with further metabolism.

2.3. Subsequent β-Oxidation

With the methyl group now at the α-position (C2), β-oxidation can resume. The presence of the α-methyl group, however, alters the products of the first cycle of this second β-oxidation phase.

• First Cycle (α-methylated substrate): The first round of β-oxidation of 2-Methyldodecanoyl-CoA will yield one molecule of propionyl-CoA (a three-carbon unit) and one molecule of nonanoyl-CoA (a nine-carbon straight-chain fatty acyl-CoA).

• Subsequent Cycles (odd-chain substrate): Nonanoyl-CoA, being an odd-chain fatty acyl-CoA, will undergo three more cycles of β-oxidation.[1][10][11][12] These cycles will produce three molecules of acetyl-CoA and one final molecule of propionyl-CoA.[1][10]

The breakdown of these shorter-chain fatty acyl-CoAs can be completed in the mitochondria.

Quantitative Data Summary

The complete oxidation of one molecule of 15-Methyltetracosanoyl-CoA is predicted to yield the following products.

Metabolic Stage	Starting Molecule	Products
Initial β-Oxidation	15-Methyltetracosanoyl-CoA (C25)	6 Acetyl-CoA + 3-Methyltridecanoyl-CoA (C13)
α-Oxidation	3-Methyltridecanoyl-CoA (C13)	1 CO₂ + 2-Methyldodecanoyl-CoA (C12)
Subsequent β-Oxidation	2-Methyldodecanoyl-CoA (C12)	1 Propionyl-CoA + Nonanoyl-CoA (C9)
Odd-Chain β-Oxidation	Nonanoyl-CoA (C9)	3 Acetyl-CoA + 1 Propionyl-CoA
Total Products	15-Methyltetracosanoyl-CoA	9 Acetyl-CoA + 2 Propionyl-CoA + 1 CO₂

Propionyl-CoA can be converted to succinyl-CoA and enter the Krebs cycle, contributing to the overall energy yield.[1][10]

Visualization of Metabolic Pathways

Overall Metabolic Fate of 15-Methyltetracosanoyl-CoA

Caption: Overall metabolic pathway of 15-Methyltetracosanoyl-CoA.

Detailed α-Oxidation Pathway

Caption: Detailed enzymatic steps of the peroxisomal α-oxidation pathway.

Experimental Protocols

To validate this theoretical metabolic pathway, a series of in vitro and in vivo experiments can be conducted.

5.1. In Vitro Analysis of Metabolic Fate

This protocol aims to trace the metabolism of 15-Methyltetracosanoyl-CoA in a controlled cellular environment.

• Objective: To identify the metabolic intermediates and end-products of 15-Methyltetracosanoyl-CoA oxidation in cultured cells.

• Model System: Primary hepatocytes or a relevant cell line (e.g., HepG2) known to have active peroxisomal and mitochondrial fatty acid oxidation pathways.

• Methodology:

  • Synthesis of Labeled Substrate: Synthesize 15-Methyltetracosanoic acid with a stable isotope label, such as Carbon-13 ([¹³C]) or Deuterium ([²H]), at a specific position or uniformly labeled. The acid is then activated to its CoA ester form.

  • Cell Culture and Treatment: Culture the chosen cells to confluence. The cells are then incubated with a medium containing the isotopically labeled 15-Methyltetracosanoyl-CoA for various time points.

  • Metabolite Extraction: After incubation, the cells and the culture medium are collected separately. Metabolites are extracted using a biphasic solvent system (e.g., methanol/chloroform/water).

  • Analysis by Mass Spectrometry: The extracted metabolites are analyzed by high-resolution liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS). This will allow for the identification and quantification of labeled intermediates (e.g., 3-Methyltridecanoyl-CoA, 2-Methyldodecanoyl-CoA) and end-products (e.g., acetyl-CoA, propionyl-CoA, which can be derivatized for analysis).

  • Data Analysis: The mass spectra are analyzed to trace the incorporation of the isotopic label into the various metabolic products, confirming the proposed pathway.

5.2. In Vivo Tracer Studies

This protocol is designed to investigate the whole-body metabolism of 15-Methyltetracosanoyl-CoA.

• Objective: To quantify the rate of oxidation of 15-Methyltetracosanoyl-CoA and the appearance of its metabolic products in the circulation in a living organism.

• Model System: A suitable animal model, such as mice or rats.

• Methodology:

  • Tracer Infusion: An isotopically labeled version of 15-Methyltetracosanoic acid (e.g., [1-¹³C]15-Methyltetracosanoic acid) is infused intravenously into the animal model at a constant rate.[13][14]

  • Sample Collection: Blood samples are collected at regular intervals during and after the infusion. Breath samples can also be collected to measure the exhalation of labeled CO₂.

  • Sample Processing and Analysis: Plasma is separated from the blood samples, and metabolites are extracted. The enrichment of the isotopic label in plasma free fatty acids, acylcarnitines, and other intermediates is measured using LC-MS/MS. The isotopic enrichment of expired CO₂ is measured by isotope ratio mass spectrometry.

  • Kinetic Modeling: The data on tracer infusion rates and isotopic enrichments are used in compartmental models to calculate the rate of appearance (Ra) and disappearance (Rd) of 15-Methyltetracosanoyl-CoA and the rate of its oxidation (conversion to labeled CO₂).[13][15]

Conclusion

The proposed metabolic pathway for 15-Methyltetracosanoyl-CoA integrates several key processes of fatty acid catabolism, including peroxisomal β-oxidation of VLCFAs, α-oxidation of β-methyl-branched intermediates, and subsequent β-oxidation of α-methyl-branched and odd-chain fatty acids. This multi-stage process is predicted to result in the complete oxidation of the fatty acid to acetyl-CoA, propionyl-CoA, and CO₂. The provided experimental protocols offer a framework for the validation of this theoretical model, which would significantly contribute to our understanding of the metabolism of complex branched-chain fatty acids.

References

• 1. aocs.org [aocs.org]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. fatty acid α-oxidation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. microbenotes.com [microbenotes.com]
• 6. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 7. Human metabolism of phytanic acid and pristanic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [alpha-Oxidation of 3-methyl-branched fatty acids: unraveling of a pathway] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Beta Oxidation Of Odd Chain And Unsaturated Fatty Acids- Lecture-4 | Our Biochemistry [ourbiochemistry.com]
• 12. bio.libretexts.org [bio.libretexts.org]
• 13. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantifications of Lipid Kinetics In Vivo Using Stable Isotope Tracer Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. journals.physiology.org [journals.physiology.org]

15-Methyltetracosanoyl-CoA as a potential biomarker in lipidomics.

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly evolving field with profound implications for biomarker discovery and drug development. Within the vast landscape of the lipidome, fatty acyl-Coenzyme A (acyl-CoA) species represent critical intermediates in numerous metabolic pathways, including fatty acid β-oxidation and the biosynthesis of complex lipids.[1] Very-long-chain fatty acyl-CoAs (VLCFA-CoAs), those with acyl chains of 22 carbons or more, are of particular interest due to their association with several metabolic disorders. While direct evidence is emerging, this guide posits 15-Methyltetracosanoyl-CoA, a branched-chain VLCFA-CoA, as a hypothetical novel biomarker and explores the methodologies for its investigation. This document provides a framework for the analysis of such molecules, from initial discovery workflows to detailed quantitative analysis and pathway mapping.

Data Presentation: Quantitative Insights into VLCFA-CoA Abundance

The precise quantification of VLCFA-CoAs in different biological matrices is fundamental to establishing their role as biomarkers. Altered levels of these metabolites can be indicative of enzymatic deficiencies or pathway dysregulation. As a proxy for data on 15-Methyltetracosanoyl-CoA, the following table summarizes the quantitative analysis of several VLCFA-CoAs in two distinct mammalian cell lines, RAW264.7 (macrophage-like) and MCF7 (breast cancer), as determined by liquid chromatography-electrospray ionization tandem mass spectrometry.[1] This data illustrates the significant variation in VLCFA-CoA profiles between different cell types, highlighting the importance of cell- and tissue-specific biomarker discovery.

Fatty Acyl-CoA Species	RAW264.7 (pmol/10^6 cells)	MCF7 (pmol/10^6 cells)
C22:0-CoA (Behenoyl-CoA)	0.1 ± 0.0	2.6 ± 0.3
C24:0-CoA (Lignoceroyl-CoA)	0.2 ± 0.1	14.5 ± 1.1
C24:1-CoA (Nervonoyl-CoA)	0.1 ± 0.0	4.3 ± 0.3
C26:0-CoA (Cerotoyl-CoA)	0.3 ± 0.1	16.2 ± 1.2
C26:1-CoA	0.1 ± 0.0	4.3 ± 0.3

Data adapted from Haynes et al., Journal of Lipid Research, 2008.[1]

Experimental Protocols: A Methodological Workflow

The reliable detection and quantification of VLCFA-CoAs such as 15-Methyltetracosanoyl-CoA necessitates robust and sensitive analytical methodologies. The following protocols are based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for long-chain and very-long-chain acyl-CoAs.

Sample Preparation and Extraction of Acyl-CoAs

This protocol is adapted from methodologies designed for the extraction of acyl-CoAs from cultured cells or tissues.

• Materials:

  • Ice-cold phosphate-buffered saline (PBS)

  • Methanol

  • Acetonitrile

  • Internal standards (e.g., odd-chain fatty acyl-CoAs such as C17:0-CoA and C25:0-CoA)

  • Centrifuge capable of refrigeration

• Procedure:

  • For cultured cells, wash the cell monolayer twice with ice-cold PBS. For tissues, flash-freeze in liquid nitrogen immediately after collection and grind to a powder.

  • Add a solution of acetonitrile:isopropanol:methanol (3:1:1) containing a known concentration of internal standards to the cell pellet or tissue powder.

  • Homogenize the sample on ice.

  • Vortex the homogenate for 2 minutes, followed by sonication for 3 minutes.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

  • Collect the supernatant. Re-extract the pellet with the same solvent mixture and centrifuge again.

  • Combine the supernatants and dry under a stream of nitrogen.

  • Re-suspend the dried extract in a small volume of methanol:water (1:1, v/v) for LC-MS/MS analysis.

LC-MS/MS Quantification of VLCFA-CoAs

This protocol outlines a general method for the separation and detection of VLCFA-CoAs.

• Instrumentation:

  • High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Reversed-phase C18 column.

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Parameters:

  • Mobile Phase A: Ammonium hydroxide (B78521) in water.

  • Mobile Phase B: Ammonium hydroxide in acetonitrile.

  • Gradient: A linear gradient from a lower to a higher concentration of Mobile Phase B is employed to elute the acyl-CoAs based on their hydrophobicity.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 200-400 µL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40°C) to ensure reproducible retention times.

• MS/MS Parameters:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for each target acyl-CoA and internal standard. For acyl-CoAs, a common fragmentation is the neutral loss of 507 Da, corresponding to the phosphoadenosine diphosphate (B83284) moiety.[2]

  • Data Analysis: The peak areas of the endogenous acyl-CoAs are normalized to the peak areas of the corresponding internal standards to calculate their concentrations.

Visualizations: Pathways and Workflows

Lipidomics Biomarker Discovery Workflow

The discovery of novel lipid biomarkers like 15-Methyltetracosanoyl-CoA follows a structured workflow, from sample acquisition to biological interpretation.

Caption: A generalized workflow for lipidomics-based biomarker discovery.

Peroxisomal β-Oxidation of Very-Long-Chain Fatty Acyl-CoAs

VLCFAs, particularly those with branched chains, are primarily metabolized in peroxisomes. The accumulation of VLCFA-CoAs can be indicative of defects in this pathway.

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Very Long-Chain Acyl-Coenzyme A Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]

Unraveling the Genetic Blueprint for Methyl-Branched Fatty Acid Production: A Technical Guide

For Immediate Release

This technical guide provides an in-depth exploration of the genetic and molecular mechanisms underpinning the biosynthesis of methyl-branched fatty acids (BCFAs). Tailored for researchers, scientists, and professionals in drug development, this document synthesizes current knowledge on the key biosynthetic pathways, enzymes, and regulatory elements. It further presents detailed experimental protocols and quantitative data to facilitate further investigation in this area.

Introduction to Methyl-Branched Fatty Acids

Methyl-branched fatty acids are a class of lipids characterized by one or more methyl groups along their acyl chain. Predominantly found in bacteria, they also occur in other organisms, including mammals, where they play crucial roles in modulating membrane fluidity, cellular signaling, and metabolic regulation.[1][2] The two primary families of BCFAs are the iso-series, with a methyl branch at the penultimate carbon, and the anteiso-series, with a methyl branch at the antepenultimate carbon.[3] Understanding the genetic basis of their production is paramount for harnessing their potential in various biotechnological and therapeutic applications.

Key Biosynthetic Pathways

Two principal pathways govern the synthesis of methyl-branched fatty acids in living organisms.

Pathway 1: Branched-Chain Amino Acid (BCAA) Primer-Mediated Synthesis

This pathway, prevalent in many bacteria, utilizes primers derived from the catabolism of branched-chain amino acids: leucine, isoleucine, and valine.[1][3]

• Leucine catabolism provides isovaleryl-CoA, the primer for iso-even-numbered BCFAs.

• Isoleucine degradation yields 2-methylbutyryl-CoA, the primer for anteiso-odd-numbered BCFAs.[3]

• Valine breakdown produces isobutyryl-CoA, which serves as the primer for iso-odd-numbered BCFAs.

These branched-chain acyl-CoA primers are then elongated by the fatty acid synthase (FAS) system, which sequentially adds two-carbon units from malonyl-CoA.[1]

Two key enzymatic steps are critical for the generation of these primers:

• Branched-Chain Aminotransferase (BCAT): This enzyme catalyzes the initial transamination of BCAAs to their corresponding α-keto acids.[1]

• Branched-Chain α-Keto Acid Dehydrogenase (BCKAD) Complex: This multi-enzyme complex catalyzes the oxidative decarboxylation of the α-keto acids to produce the final branched-chain acyl-CoA primers.[1][4] The BCKAD complex is composed of three catalytic components: E1 (decarboxylase), E2 (dihydrolipoamide acyltransferase), and E3 (dihydrolipoamide dehydrogenase).[4]

References

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. ECHDC1 knockout mice accumulate ethyl-branched lipids and excrete abnormal intermediates of branched-chain fatty acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. docs.nrel.gov [docs.nrel.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 15-Methyltetracosanoyl-CoA

For Research Use Only

Introduction

15-Methyltetracosanoyl-CoA is a critical intermediate in the study of lipid metabolism, particularly in understanding the pathways involving very-long-chain and branched-chain fatty acids. Its synthesis is essential for a variety of research applications, including enzyme kinetics, metabolic flux analysis, and the development of novel therapeutics targeting lipid-related disorders. These application notes provide detailed protocols for the chemical and enzymatic synthesis, purification, and characterization of 15-Methyltetracosanoyl-CoA for research purposes.

Biochemical Context

15-Methyltetracosanoyl-CoA is the activated form of 15-methyltetracosanoic acid, a C25 branched-chain fatty acid. The activation is catalyzed by acyl-CoA synthetases (ACS), which utilize ATP to form a thioester bond between the fatty acid and coenzyme A (CoA).[3][4] Very-long-chain acyl-CoA synthetases (VLC-ACS) are a subclass of these enzymes with specificity for fatty acids longer than 20 carbons.[5] Once synthesized, 15-Methyltetracosanoyl-CoA can enter various metabolic pathways, including beta-oxidation or incorporation into complex lipids.

Figure 1: Enzymatic activation of 15-methyltetracosanoic acid.

Synthesis of 15-Methyltetracosanoyl-CoA

Two primary methods for the synthesis of long-chain acyl-CoAs are chemical and enzymatic synthesis. The choice of method depends on the availability of starting materials, desired purity, and scale of the synthesis.

Chemical Synthesis Protocol

Chemical synthesis offers a robust method for producing large quantities of acyl-CoAs. A common approach involves the activation of the fatty acid to an acyl chloride or a mixed anhydride, followed by reaction with Coenzyme A.[1]

Materials:

• 15-Methyltetracosanoic acid

• Oxalyl chloride or N,N'-Carbonyldiimidazole

• Coenzyme A (free acid or trilithium salt)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Sodium bicarbonate

• Argon or Nitrogen gas

• HPLC-grade water, acetonitrile (B52724), and methanol (B129727)

• Solid-phase extraction (SPE) columns (e.g., C18)

Workflow for Chemical Synthesis:

Figure 2: Workflow for the chemical synthesis of 15-Methyltetracosanoyl-CoA.

Experimental Protocol:

• Activation of 15-Methyltetracosanoic Acid:

  • In a flame-dried, argon-purged flask, dissolve 10 mg of 15-methyltetracosanoic acid in 2 mL of anhydrous THF.

  • Add a 1.5 molar excess of oxalyl chloride or N,N'-carbonyldiimidazole.

  • Stir the reaction at room temperature for 1-2 hours. Monitor the reaction by thin-layer chromatography (TLC).

• Coupling with Coenzyme A:

  • In a separate flask, dissolve a 2-3 molar excess of Coenzyme A in 5 mL of a 0.5 M sodium bicarbonate buffer (pH 8.0).

  • Slowly add the activated fatty acid solution to the Coenzyme A solution with vigorous stirring.

  • Continue stirring at room temperature for 4-6 hours.

• Purification:

  • Acidify the reaction mixture to pH 3-4 with dilute HCl.

  • Load the mixture onto a pre-conditioned C18 SPE column.

  • Wash the column with acidified water to remove salts and unreacted Coenzyme A.

  • Elute the 15-Methyltetracosanoyl-CoA with a gradient of methanol or acetonitrile in water.

  • For higher purity, perform reversed-phase HPLC purification.

• Characterization and Quantification:

  • Confirm the identity and purity of the product using HPLC-UV-MS/MS and 13C NMR.[1]

  • Quantify the product using a colorimetric assay with DTNB (Ellman's reagent) or by UV absorbance at 260 nm (adenine ring of CoA).

Table 1: Representative Data for Chemical Synthesis of Long-Chain Acyl-CoAs

Acyl-CoA Synthesized	Activation Method	Yield (%)	Purity (%)	Reference
Palmitoyl-CoA	Oxalyl Chloride	~75	>90	[1]
Oleoyl-CoA	Oxalyl Chloride	~75	>90	[1]
Linoleoyl-CoA	Oxalyl Chloride	~75	>90	[1]
2,6-Dimethylheptanoyl-CoA	Mixed Anhydride	75-78	>95	[1]

Enzymatic Synthesis Protocol

Enzymatic synthesis provides a highly specific and often milder alternative to chemical methods, resulting in high purity products. This method utilizes an acyl-CoA synthetase to catalyze the formation of the thioester bond.

Materials:

• 15-Methyltetracosanoic acid

• Coenzyme A (lithium salt)

• ATP (disodium salt)

• Magnesium chloride (MgCl2)

• Triton X-100

• HEPES or Tris-HCl buffer

• A suitable very-long-chain acyl-CoA synthetase (VLC-ACS) (e.g., from yeast or human)[6]

• Dithiothreitol (DTT)

Experimental Protocol:

• Reaction Setup:

  • In a microcentrifuge tube, prepare the reaction mixture containing:

    • 50 mM HEPES or Tris-HCl buffer, pH 7.5

    • 10 mM MgCl2

    • 5 mM ATP

    • 1 mM Coenzyme A

    • 1 mM DTT

    • 0.1% Triton X-100 (to solubilize the fatty acid)

    • 50 µM 15-Methyltetracosanoic acid

  • Initiate the reaction by adding a purified VLC-ACS enzyme (e.g., 1-5 µg).

• Incubation:

  • Incubate the reaction mixture at 37°C for 30-60 minutes. The optimal time may need to be determined empirically.

• Reaction Termination and Product Isolation:

  • Terminate the reaction by adding an equal volume of cold acetonitrile or by heating to 95°C for 2 minutes.

  • Centrifuge to pellet the precipitated protein.

  • The supernatant containing the 15-Methyltetracosanoyl-CoA can be directly used for analysis or further purified.

• Purification and Analysis:

  • Purification can be achieved using solid-phase extraction or HPLC as described in the chemical synthesis protocol.

  • Analyze the product by HPLC-MS/MS to confirm its identity and quantify the amount synthesized.

Table 2: Representative Kinetic Parameters for Acyl-CoA Synthetases

Enzyme Source	Substrate	Km (µM)	Vmax (nmol/min/mg)
Yeast Faa1p	Palmitic acid (C16:0)	50	1500
Human ACSL1	Oleic acid (C18:1)	4	2300
Human ACSVL4	Lignoceric acid (C24:0)	15	100

Note: Kinetic parameters are highly dependent on the specific enzyme and assay conditions. The values for 15-Methyltetracosanoyl-CoA would need to be determined experimentally.

Characterization of 15-Methyltetracosanoyl-CoA

The synthesized product should be thoroughly characterized to ensure its identity, purity, and concentration.

• HPLC-UV-MS/MS: This is the gold standard for identifying and quantifying acyl-CoAs. The retention time, UV spectrum (peak at 260 nm), and mass spectrum (parent ion and fragmentation pattern) provide definitive identification.[7]

• NMR Spectroscopy: 1H and 13C NMR can be used to confirm the structure of the acyl chain and the thioester linkage.[1]

• Purity Assessment: Purity can be determined by the peak area percentage in the HPLC chromatogram.

Storage and Handling

Acyl-CoA esters are susceptible to hydrolysis, especially at alkaline pH. It is recommended to store 15-Methyltetracosanoyl-CoA solutions at -80°C in a slightly acidic buffer (pH 5-6). For long-term storage, lyophilization of the purified product is recommended. Avoid repeated freeze-thaw cycles.

Troubleshooting

Problem	Possible Cause	Solution
Low yield in chemical synthesis	Incomplete activation of the fatty acid; Hydrolysis of the acyl-CoA	Ensure anhydrous conditions during activation; Optimize reaction time and temperature; Maintain pH control during coupling.
Low yield in enzymatic synthesis	Inactive enzyme; Poor substrate solubility	Use a fresh, active enzyme preparation; Increase Triton X-100 concentration or try a different detergent.
Product degradation	Hydrolysis	Store at low temperature and acidic pH; Avoid prolonged exposure to basic conditions.
Poor separation during purification	Inappropriate chromatography conditions	Optimize the mobile phase gradient and column chemistry for HPLC; Adjust wash and elution conditions for SPE.

Conclusion

The protocols outlined in these application notes provide a comprehensive guide for the synthesis, purification, and characterization of 15-Methyltetracosanoyl-CoA for research applications. While based on established methods, optimization for this specific very-long-chain branched-chain fatty acyl-CoA is likely necessary. Careful execution of these protocols and thorough characterization of the final product will ensure high-quality material for downstream experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of fatty acyl CoA and other thiol esters using N-hydroxysuccinimide esters of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acyl-CoA synthetase - Wikipedia [en.wikipedia.org]
• 4. Long-chain acyl-CoA synthetases and fatty acid channeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactome | Synthesis of very long-chain fatty acyl-CoAs [reactome.org]
• 6. Yeast acyl-CoA synthetases at the crossroads of fatty acid metabolism and regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note & Protocol: Quantitative Analysis of 15-Methyltetracosanoyl-CoA by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

15-Methyltetracosanoyl-CoA is a C25 branched-chain fatty acyl-CoA. Branched-chain fatty acids and their CoA esters play significant roles in cellular metabolism and have been implicated in various physiological and pathological processes. Accurate quantification of specific long-chain and very-long-chain acyl-CoAs like 15-Methyltetracosanoyl-CoA is crucial for understanding their metabolic pathways and for the development of novel therapeutics. This document provides a detailed protocol for the sensitive and specific detection of 15-Methyltetracosanoyl-CoA from biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodology is based on established principles for the analysis of long-chain fatty acyl-CoAs.[1][2][3][4][5]

Experimental Protocols

Sample Preparation (Solid-Phase Extraction - SPE)

This protocol is adapted from established methods for long-chain acyl-CoA extraction.[1][4][6]

Materials:

• Biological sample (e.g., ~100-200 mg tissue or 10^7 cells)

• Internal Standard (IS): C17:0-CoA or other odd-chain acyl-CoA not present in the sample

• Extraction Solvent: 2-propanol/50 mM KH2PO4 (pH 7.2) (1:1, v/v)

• SPE Cartridges: C18, 100 mg

• SPE Conditioning Solvent: Methanol (B129727)

• SPE Equilibration Solvent: Water

• SPE Wash Solvent: Water, followed by 25% Methanol in water

• SPE Elution Solvent: Methanol containing 10 mM ammonium (B1175870) hydroxide

• 5% (w/v) 5-sulfosalicylic acid (SSA) for final sample reconstitution[7][8]

Procedure:

• Homogenize the biological sample in 2 mL of ice-cold extraction solvent.

• Add a known amount of internal standard (e.g., C17:0-CoA) to the homogenate.

• Centrifuge at 15,000 x g for 10 min at 4°C.

• Collect the supernatant.

• Condition a C18 SPE cartridge with 2 mL of methanol, followed by 2 mL of water.

• Load the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with 2 mL of water, followed by 2 mL of 25% methanol.

• Dry the cartridge under a gentle stream of nitrogen.

• Elute the acyl-CoAs with 2 mL of methanol containing 10 mM ammonium hydroxide.

• Evaporate the eluate to dryness under nitrogen.

• Reconstitute the sample in 50-100 µL of 5% (w/v) 5-sulfosalicylic acid for LC-MS/MS analysis.

Liquid Chromatography (LC)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

LC Parameters:

Parameter	Value
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)[2][9]
Mobile Phase A	10 mM Ammonium Acetate in Water[10][11]
Mobile Phase B	Acetonitrile[10][11]
Gradient	0-2 min, 20% B; 2-15 min, 20-95% B; 15-20 min, 95% B; 20.1-25 min, 20% B
Flow Rate	0.3 mL/min
Column Temperature	40°C

| Injection Volume | 5-10 µL |

Note: The gradient may require optimization for specific instrumentation and to resolve 15-Methyltetracosanoyl-CoA from other isomers. A C30 column may also be beneficial for resolving branched-chain isomers.[12][13]

Mass Spectrometry (MS)

Instrumentation:

• Triple quadrupole mass spectrometer.

MS Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)[1][4]
Scan Type	Multiple Reaction Monitoring (MRM)[7][14]
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C

| Collision Gas | Argon |

Note: Voltages and temperatures should be optimized for the specific instrument used.

Data Presentation

Quantitative Data: MRM Transitions for 15-Methyltetracosanoyl-CoA

The quantification of acyl-CoAs is typically achieved by monitoring the neutral loss of the 5'-phospho-ADP moiety (507.1 Da).[1][4][15][16]

Chemical Formula of 15-Methyltetracosanoyl-CoA: C46H84N7O17P3S Monoisotopic Mass: 1143.4912 Da

Analyte	Precursor Ion (Q1) [M+H]+	Product Ion (Q3) [M-507+H]+	Collision Energy (eV)
15-Methyltetracosanoyl-CoA	1144.5	637.5	40-50
C17:0-CoA (Internal Standard)	1034.5	527.5	40-50

Note: The exact collision energy should be optimized for the specific instrument to achieve the best signal intensity.

Visualization

Experimental Workflow Diagram

Caption: Workflow for the quantification of 15-Methyltetracosanoyl-CoA.

References

• 1. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 2. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of mammalian fatty acyl-coenzyme A species by mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scite.ai [scite.ai]
• 7. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. researchgate.net [researchgate.net]
• 10. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantifying acyl-chain diversity in isobaric compound lipids containing monomethyl branched-chain fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantifying acyl-chain diversity in isobaric compound lipids containing monomethyl branched-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Application Note: Analysis of Methyltetracosanoyl Isomers by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Methyltetracosanoyl isomers, a group of C25 methyl-branched very-long-chain fatty acids (VLCFAs), are of significant interest in various research fields, including microbiology, clinical diagnostics, and drug development. Their presence and relative abundance can serve as biomarkers for certain diseases or as indicators of specific microbial populations. The structural similarity among these isomers presents a significant analytical challenge, requiring highly efficient separation and sensitive detection methods. This application note details a comprehensive protocol for the analysis of methyltetracosanoyl isomers using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful technique for the separation and identification of volatile and semi-volatile compounds.

Experimental Workflow

The overall workflow for the GC-MS analysis of methyltetracosanoyl isomers involves several key stages, from sample preparation to data analysis.

Caption: Experimental workflow for GC-MS analysis of methyltetracosanoyl isomers.

Protocols

Sample Preparation

Accurate and reproducible sample preparation is critical for the reliable analysis of methyltetracosanoyl isomers. The following protocol outlines the steps for lipid extraction and derivatization to fatty acid methyl esters (FAMEs).

Materials:

• Biological sample (e.g., microbial cell pellet, tissue homogenate)

• Internal Standard (e.g., heptadecanoic acid)

• Methanol

• Chloroform

• 0.5 M Sodium methoxide (B1231860) in methanol

• 14% Boron trifluoride (BF3) in methanol

• Saturated NaCl solution

• n-Hexane

• Anhydrous sodium sulfate

Procedure:

• Lipid Extraction (Folch Method):

  • To the homogenized sample, add a 2:1 (v/v) mixture of chloroform:methanol.

  • Add a known amount of internal standard.

  • Vortex vigorously for 2 minutes and incubate at room temperature for 20 minutes.

  • Add 0.2 volumes of 0.9% NaCl solution and vortex for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Saponification and Methylation (Derivatization to FAMEs):

  • To the dried lipid extract, add 1 mL of 0.5 M sodium methoxide in methanol.

  • Incubate at 50°C for 10 minutes in a sealed vial.

  • Cool the vial to room temperature and add 1 mL of 14% BF3 in methanol.

  • Incubate at 50°C for another 10 minutes.

  • After cooling, add 1 mL of saturated NaCl solution and 2 mL of n-hexane.

  • Vortex for 1 minute and centrifuge at 2000 x g for 5 minutes.

  • Transfer the upper hexane (B92381) layer containing the FAMEs to a clean vial.

  • Dry the hexane extract over anhydrous sodium sulfate.

  • The sample is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The selection of appropriate GC-MS parameters is crucial for the successful separation and identification of methyltetracosanoyl isomers.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

GC Conditions:

Parameter	Value
Column	Highly polar cyanopropyl column (e.g., Agilent J&W DB-23, 60 m x 0.25 mm, 0.25 µm)
Injection Mode	Splitless
Injector Temperature	250°C
Oven Program	Initial 150°C for 2 min, ramp to 240°C at 3°C/min, hold for 15 min
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)

MS Conditions:

Parameter	Value
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temp.	150°C
Scan Range	m/z 50-600

Data Presentation

Identification of Methyltetracosanoyl Isomers

The identification of specific methyltetracosanoyl isomers is based on a combination of their gas chromatographic retention times (often expressed as Equivalent Chain Length, ECL) and their mass spectral fragmentation patterns.

Caption: Logic for isomer identification in GC-MS analysis.

Mass Spectral Fragmentation:

The position of the methyl branch on the fatty acid chain can often be determined by characteristic fragment ions in the EI mass spectrum. Cleavage occurs preferentially at the carbon-carbon bond adjacent to the methyl branch.

Table 1: Expected Key Fragment Ions for Methyltetracosanoyl (C25) FAME Isomers

Isomer Position	Key Fragment Ions (m/z)
2-methyl	[M-29], [M-43]
3-methyl	[M-57]
iso (ante-penultimate C)	Prominent [M-43]
anteiso (penultimate C)	Prominent [M-29] and [M-57]

Equivalent Chain Length (ECL):

ECL values are a useful tool for the tentative identification of FAMEs. The ECL of a compound is its retention time relative to the retention times of straight-chain saturated FAMEs.

Table 2: Hypothetical ECL Values for Methyltetracosanoyl Isomers on a Polar Column

Isomer	Hypothetical ECL Value
n-Tetracosanoate (C24:0)	24.00
2-Methyltetracosanoate	~24.35
10-Methyltetracosanoate	~24.50
iso-Pentacosanoate	~24.70
anteiso-Pentacosanoate	~24.85
n-Pentacosanoate (C25:0)	25.00

Note: Actual ECL values will vary depending on the specific GC column and conditions used.

Quantitative Analysis

For quantitative analysis, a calibration curve should be prepared using authentic standards of the methyltetracosanoyl isomers of interest, if available. In the absence of commercial standards, relative quantification can be performed by comparing the peak area of each isomer to the peak area of the internal standard.

Table 3: Example Quantitative Data Summary

Analyte	Retention Time (min)	Peak Area	Concentration (µg/mL)
Internal Standard (C17:0)	15.2	5.8 x 10^6	10.0
iso-Methyltetracosanoate	28.5	1.2 x 10^6	2.1
anteiso-Methyltetracosanoate	28.9	2.5 x 10^6	4.3

Conclusion

The GC-MS method detailed in this application note provides a robust and reliable approach for the separation, identification, and quantification of methyltetracosanoyl isomers in complex biological matrices. The combination of high-resolution gas chromatography and mass spectrometry, along with the use of retention indices and careful interpretation of mass spectra, allows for the confident characterization of these challenging analytes. This methodology is well-suited for researchers, scientists, and drug development professionals working in areas where the analysis of branched-chain very-long-chain fatty acids is critical.

Application Note: Quantitative Analysis of 15-Methyltetracosanoyl-CoA using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Introduction

15-Methyltetracosanoyl-CoA is a branched-chain very-long-chain acyl-coenzyme A (VLC-acyl-CoA) that plays a role in specific metabolic pathways. The accurate quantification of this and other VLC-acyl-CoAs is crucial for understanding cellular metabolism, lipidomics, and the pathology of various metabolic disorders. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the premier analytical technique for the sensitive and selective quantification of acyl-CoAs due to its high specificity and sensitivity.[1][2] This application note provides a detailed protocol for the extraction and quantification of 15-Methyltetracosanoyl-CoA from biological matrices using LC-MS/MS.

Experimental Workflow

The overall experimental workflow for the quantification of 15-Methyltetracosanoyl-CoA is depicted below.

Caption: A schematic of the LC-MS/MS workflow.

Experimental Protocols

1. Sample Preparation

The choice of sample preparation is critical for the accurate quantification of long-chain acyl-CoAs. Both solid-phase extraction (SPE) and liquid-liquid extraction (LLE) followed by protein precipitation are effective methods.

a. Solid-Phase Extraction (SPE) Protocol

This protocol is adapted from methods developed for long-chain acyl-CoAs.[3][4]

• Homogenization: Homogenize 50-100 mg of tissue in 1 mL of a cold solution of 2:1 (v/v) isopropanol:50 mM potassium phosphate (B84403) buffer (pH 7.2).

• Centrifugation: Centrifuge the homogenate at 15,000 x g for 10 minutes at 4°C.

• Internal Standard Spiking: Transfer the supernatant to a new tube and add an appropriate amount of an internal standard (e.g., Heptadecanoyl-CoA, C17:0-CoA).

• SPE Column Conditioning: Condition a C18 SPE cartridge by washing with 3 mL of methanol (B129727) followed by 3 mL of water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 50% methanol in water to remove polar interferences.

• Elution: Elute the acyl-CoAs with 2 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in 100 µL of the initial mobile phase.

b. Protein Precipitation and Liquid-Liquid Extraction (LLE) Protocol

This method is suitable for cell cultures and tissue homogenates.[5]

• Cell Lysis: For cultured cells, wash the cell pellet with phosphate-buffered saline (PBS), then add 1 mL of cold methanol and the internal standard.

• Extraction: Scrape the cells and transfer the lysate to a glass tube. Add 2 mL of chloroform (B151607) and 0.8 mL of water. Vortex thoroughly.

• Phase Separation: Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collection: Collect the upper aqueous/methanol phase containing the acyl-CoAs.

• Evaporation and Reconstitution: Evaporate the collected phase to dryness under nitrogen and reconstitute in 100 µL of the initial mobile phase.

2. LC-MS/MS Instrumentation and Conditions

The following parameters are a starting point and may require optimization based on the specific instrumentation used.

a. Liquid Chromatography (LC)

• Column: A C8 or C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is recommended for the separation of long-chain acyl-CoAs.[4][6]

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water. Some methods utilize a higher pH with ammonium hydroxide (B78521) (pH 10.5) to improve peak shape.[3][4]

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A typical gradient starts at a low percentage of mobile phase B, ramping up to a high percentage to elute the highly hydrophobic very-long-chain acyl-CoAs.

• Flow Rate: 0.3 - 0.4 mL/min.

• Column Temperature: 40-50 °C.

• Injection Volume: 5-10 µL.

b. Mass Spectrometry (MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Fragmentation Pattern: Acyl-CoAs characteristically exhibit a neutral loss of 507 Da, corresponding to the 3'-phosphoadenosine 5'-diphosphate moiety.[3][4][6] Another common fragment ion observed is at m/z 428, representing the adenosine (B11128) 3',5'-diphosphate fragment.[7][8]

• MRM Transitions: The precursor ion (Q1) is the [M+H]⁺ ion of the analyte, and the product ion (Q3) is typically the fragment resulting from the neutral loss of 507 Da.

Data Presentation

The quantitative data for the analysis of 15-Methyltetracosanoyl-CoA and a common internal standard are summarized in the table below.

Analyte	Chemical Formula	Precursor Ion (Q1) [M+H]⁺ (m/z)	Product Ion (Q3) [M-507+H]⁺ (m/z)	Collision Energy (eV) (Representative)
15-Methyltetracosanoyl-CoA	C₄₆H₈₄N₇O₁₇P₃S	1148.5	641.5	45 - 55
Heptadecanoyl-CoA (C17:0-CoA) (Internal Standard)	C₃₈H₆₈N₇O₁₇P₃S	1020.4	513.4	40 - 50

Signaling Pathways and Logical Relationships

The following diagram illustrates the general principle of MRM for the detection of 15-Methyltetracosanoyl-CoA.

Caption: Principle of MRM detection.

3. Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the MRM transitions of 15-Methyltetracosanoyl-CoA and the internal standard using the instrument's software.

• Calibration Curve: Prepare a series of calibration standards of known concentrations of 15-Methyltetracosanoyl-CoA and a fixed concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Perform a linear regression to generate a calibration curve.

• Quantification: Determine the concentration of 15-Methyltetracosanoyl-CoA in the samples by interpolating the peak area ratios from the calibration curve.

This application note provides a comprehensive and detailed protocol for the quantification of 15-Methyltetracosanoyl-CoA by LC-MS/MS. The described methods for sample preparation, chromatographic separation, and mass spectrometric detection offer the high sensitivity and selectivity required for the analysis of this very-long-chain acyl-CoA in complex biological matrices. The provided parameters and workflows can be adapted by researchers in metabolic studies and drug development to accurately measure this important metabolite.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Very-Long-Chain Fatty Acyl-CoAs from Plant Tissues

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Very-long-chain fatty acyl-CoAs (VLCFA-CoAs) are pivotal metabolic intermediates in plants, serving as precursors for a diverse array of essential lipids. These molecules, typically containing 20 or more carbon atoms, are synthesized in the endoplasmic reticulum by a multi-enzyme complex known as the fatty acid elongase (FAE).[1][2][3] VLCFA-CoAs are integral to the biosynthesis of sphingolipids, cuticular waxes, suberin, and seed storage oils.[4][5][6] Consequently, the accurate extraction and quantification of these molecules are crucial for understanding plant development, stress responses, and for biotechnological applications aimed at modifying plant lipid profiles.

The primary challenges in analyzing VLCFA-CoAs from plant tissues are their low abundance and chemical instability.[7] This protocol outlines a robust method for their extraction and enrichment using a combination of solvent extraction and solid-phase extraction (SPE), adapted from established methods for acyl-CoA analysis.[8][9] The subsequent analysis is typically performed using sensitive techniques like HPLC or LC-MS/MS.[7][10]

Data Presentation: Acyl-CoA Recovery via Solid-Phase Extraction

The efficiency of recovery is a critical parameter in acyl-CoA analysis. The following table summarizes representative recovery data for various acyl-CoA species using solid-phase extraction methods. While data for specific VLCFA-CoAs is sparse, the recovery for long-chain species provides a reliable estimate.

Acyl-CoA Species	Chain Length	SPE Sorbent Type	Average Recovery (%)	Reference
Palmitoyl-CoA	C16:0	Oligonucleotide	70-80%	[8]
Oleoyl-CoA	C18:1	2-(2-pyridyl)ethyl	85-90%	[11]
Arachidonyl-CoA	C20:4	2-(2-pyridyl)ethyl	83-88%	[11]
Acetyl-CoA	C2	2-(2-pyridyl)ethyl	85-95%	[11]
Malonyl-CoA	C3	2-(2-pyridyl)ethyl	83-90%	[11]
Octanoyl-CoA	C8	2-(2-pyridyl)ethyl	88-92%	[11]

Visualized Pathways and Workflows

The following diagrams illustrate the biochemical context and the experimental procedure for VLCFA-CoA extraction.

Caption: VLCFA biosynthesis in the endoplasmic reticulum.

Caption: Workflow for VLCFA-CoA extraction from plant tissue.

Experimental Protocol: Extraction of VLCFA-CoAs

This protocol details a method for the extraction and purification of VLCFA-CoAs from plant tissue, optimized for high recovery and reproducibility.

1. Materials and Reagents

• Plant Tissue: Freshly harvested or flash-frozen in liquid nitrogen and stored at -80°C.

• Homogenization Buffer: 100 mM Potassium Phosphate (KH₂PO₄), pH 4.9.[8] Prepare fresh and keep on ice.

• Extraction Solvents: HPLC-grade Acetonitrile (ACN) and 2-Propanol.[8][9]

• Solid-Phase Extraction (SPE) Columns: Oligonucleotide purification cartridges or 2-(2-pyridyl)ethyl functionalized silica (B1680970) gel cartridges.

• SPE Wash Solution: Acetonitrile/2-Propanol/Water/Acetic Acid (9:3:4:4, v/v/v/v).

• SPE Elution Solution: Methanol/250 mM Ammonium Formate (4:1, v/v).

• Internal Standards: A mixture of commercially available odd-chain or deuterated acyl-CoA standards (e.g., C17:0-CoA, C19:0-CoA) to be added during homogenization for recovery and quantification assessment.

• Equipment:

  • Pre-chilled glass homogenizer or bead beater with appropriate vials.

  • Refrigerated centrifuge.

  • SPE vacuum manifold.

  • Nitrogen evaporator or vacuum concentrator.

  • Vortex mixer.

2. Protocol Steps

Step 2.1: Sample Preparation and Homogenization

• Weigh approximately 50-100 mg of frozen plant tissue directly into a pre-chilled glass homogenizer or bead beater vial.

• Add 1 mL of ice-cold Homogenization Buffer. If using, add the internal standard mixture at this stage.

• Homogenize the tissue thoroughly on ice until a uniform slurry is obtained. For tissues with tough cell walls, a bead beater may be more effective.

• Add 1 mL of 2-Propanol to the homogenate and briefly homogenize again to ensure complete mixing.[8]

Step 2.2: Solvent Extraction of Acyl-CoAs

• Transfer the homogenate to a suitable centrifuge tube.

• Add 2 mL of Acetonitrile.

• Vortex the mixture vigorously for 2 minutes to precipitate proteins and facilitate extraction.[8]

• Centrifuge the sample at 12,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant, which contains the acyl-CoAs, to a new clean tube, leaving the protein pellet behind.

Step 2.3: Solid-Phase Extraction (SPE) for Purification

• Column Conditioning: Condition the SPE column by passing 2 mL of Elution Solution followed by 2 mL of Homogenization Buffer through the sorbent using a vacuum manifold. Do not let the column run dry.

• Sample Loading: Load the supernatant from Step 2.2 onto the conditioned SPE column. Allow the sample to pass through the sorbent slowly by gravity or with a gentle vacuum.

• Washing: Wash the column with 2 mL of the SPE Wash Solution to remove unbound contaminants and interfering substances.

• Elution: Elute the bound acyl-CoAs by adding 1.5 mL of the SPE Elution Solution. Collect the eluate in a clean collection tube.

Step 2.4: Sample Concentration and Reconstitution

• Evaporate the collected eluate to complete dryness under a gentle stream of nitrogen or using a vacuum concentrator. Avoid excessive heat.

• Reconstitute the dried extract in a small, precise volume (e.g., 50-100 µL) of a suitable solvent compatible with the downstream analytical method (e.g., 50:50 Methanol:Water for LC-MS analysis).

• Vortex briefly and transfer to an appropriate autosampler vial for analysis.

3. Downstream Analysis

The purified and concentrated extracts are now ready for quantification.

• LC-MS/MS: This is the preferred method due to its high sensitivity and selectivity, allowing for the identification and quantification of individual VLCFA-CoA species.[7]

• HPLC with Fluorescence Detection: For enhanced sensitivity, acyl-CoAs can be derivatized to fluorescent acyl-etheno-CoA esters using chloroacetaldehyde (B151913) before separation by ion-paired reversed-phase HPLC.[10] This method is highly effective for detecting acyl-CoAs down to femtomole levels.[10]

References

• 1. mdpi.com [mdpi.com]
• 2. aocs.org [aocs.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tackling functional redundancy of Arabidopsis fatty acid elongase complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. connectsci.au [connectsci.au]
• 7. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Technical Advance: a novel technique for the sensitive quantification of acyl CoA esters from plant tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for the Derivatization of 15-Methyltetracosanoic Acid for GC Analysis

Introduction

Gas chromatography (GC) is a powerful analytical technique for the separation and quantification of fatty acids. However, the low volatility and polar nature of free fatty acids, particularly very-long-chain fatty acids (VLCFAs) like 15-Methyltetracosanoic acid, make direct GC analysis challenging, often resulting in poor peak shape and inaccurate quantification.[1] Derivatization is a crucial sample preparation step that converts fatty acids into more volatile and less polar derivatives, rendering them suitable for GC analysis.[1] The most common derivatization technique is the conversion of fatty acids into their corresponding fatty acid methyl esters (FAMEs) through a process called esterification.[1][2] This application note provides a detailed protocol for the derivatization of 15-Methyltetracosanoic acid to its methyl ester for subsequent GC analysis.

Principle of the Method

The protocol described here is an acid-catalyzed esterification using Boron Trifluoride-Methanol (BF3-Methanol). This reagent is highly effective for the esterification of free fatty acids and the transesterification of esterified fatty acids in lipid extracts.[1] The reaction is typically carried out under mild conditions and results in the quantitative conversion of the fatty acid to its methyl ester.[3]

An alternative method, silylation, which converts the carboxylic acid to a trimethylsilyl (B98337) (TMS) ester using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), is also discussed.[3]

Experimental Protocols

This is a widely used and robust method for preparing FAMEs from free fatty acids and complex lipids.[1]

Materials:

• 15-Methyltetracosanoic acid sample

• Boron Trifluoride-Methanol solution (12-14% w/w)

• Methanol, anhydrous

• Hexane (B92381), GC grade

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (B86663) (Na2SO4)

• Internal Standard (e.g., Heptadecanoic acid, C17:0)

• Screw-capped glass tubes with PTFE liners

• Heating block or water bath

• Vortex mixer

• Pipettes

• GC vials

Procedure:

• Sample Preparation:

  • Accurately weigh 1-10 mg of the lipid sample containing 15-Methyltetracosanoic acid into a screw-capped glass tube.

  • If the sample is in an aqueous solution, it must be evaporated to dryness under a stream of nitrogen.

  • Add a known amount of internal standard (e.g., 100 µL of a 1 mg/mL solution of Heptadecanoic acid in methanol).

• Esterification Reaction:

  • Add 2 mL of 12-14% BF3-Methanol reagent to the sample tube.[4]

  • Cap the tube tightly and vortex for 30 seconds to ensure complete mixing.

  • Heat the mixture at 60-80°C for 10-60 minutes in a heating block or water bath.[1][3] For very-long-chain fatty acids, a longer reaction time may be necessary to ensure complete derivatization.

• Extraction of FAMEs:

  • Cool the reaction tube to room temperature.

  • Add 1 mL of saturated NaCl solution and 2 mL of hexane to the tube.[4]

  • Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

  • Allow the layers to separate. The upper layer is the hexane phase containing the FAMEs.

• Sample Cleanup and Collection:

  • Carefully transfer the upper hexane layer to a clean GC vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • The sample is now ready for GC analysis.

This method is an alternative to esterification and is particularly useful for the simultaneous derivatization of other functional groups like hydroxyls.[3]

Materials:

• 15-Methyltetracosanoic acid sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) or other suitable aprotic solvent

• Internal Standard (e.g., Deuterated analog if available)

• Screw-capped glass vials with PTFE liners

• Heating block or water bath

• Vortex mixer

• Pipettes

• GC vials

Procedure:

• Sample Preparation:

  • Place 1-5 mg of the dried sample in a screw-capped vial.

  • Add a known amount of internal standard.

• Silylation Reaction:

  • Add 100 µL of pyridine (or another suitable solvent) and 100 µL of BSTFA (with 1% TMCS) to the vial.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 60°C for 30-60 minutes.[3]

• Sample Collection:

  • Cool the vial to room temperature.

  • The sample can be directly injected into the GC-MS system.

Data Presentation

The following table summarizes a comparison of the two derivatization methods based on literature data for fatty acids.

Parameter	BF3-Methanol (Esterification)	BSTFA (Silylation)	Reference(s)
Derivative	Fatty Acid Methyl Ester (FAME)	Trimethylsilyl (TMS) Ester	[3]
Reaction Conditions	60-80°C for 10-60 min	60°C for 30-60 min	[1][3]
Reagent Stability	Stable for extended periods	Moisture sensitive	[3]
Derivative Stability	Very stable	Less stable, best analyzed within a week	[3]
Byproducts	Water, salts	Trifluoroacetamide	[3]
GC-MS Compatibility	Excellent, clean spectra	Can have interfering peaks from reagent	[3]
Recovery	Generally high, can be >95%	Reported recoveries vary, can be lower than FAMEs	[5][6]
Reproducibility	High	Good, but can be affected by moisture

Mandatory Visualization

Caption: Workflow for FAME synthesis of 15-Methyltetracosanoic acid.

GC Analysis Conditions (Typical)

• Gas Chromatograph: Agilent 7890A or equivalent

• Column: DB-23 (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 min

  • Ramp 1: 10°C/min to 200°C

  • Ramp 2: 5°C/min to 240°C, hold for 10 min

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Detector Temperature (FID): 280°C

• MS Transfer Line Temperature: 250°C

• MS Ion Source Temperature: 230°C

• Injection Volume: 1 µL (split or splitless, depending on concentration)

Conclusion

The conversion of 15-Methyltetracosanoic acid to its fatty acid methyl ester using BF3-Methanol is a reliable and efficient method for preparing samples for GC analysis. This protocol, along with the suggested GC conditions, provides a solid foundation for the accurate quantification of this branched-chain very-long-chain fatty acid in various matrices. For complex samples or when simultaneous analysis of other functional groups is required, silylation with BSTFA presents a viable alternative. The choice of method should be guided by the specific requirements of the analysis, including sample matrix, required sensitivity, and available instrumentation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Derivatization techniques for free fatty acids by GC [restek.com]
• 4. Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: Stable Isotope Labeling Studies with 15-Methyltetracosanoyl-CoA Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique to trace the metabolic fate of molecules in biological systems. This document provides detailed application notes and protocols for conducting stable isotope labeling studies using precursors of 15-Methyltetracosanoyl-CoA, a C25 branched-chain fatty acyl-CoA. While specific studies on 15-Methyltetracosanoyl-CoA are limited, the protocols outlined here are based on established methods for tracing other fatty acids and acyl-CoAs. These methods can be adapted to investigate the synthesis, degradation, and incorporation of 15-Methyltetracosanoyl-CoA into more complex lipids.

The study of very-long-chain and branched-chain fatty acids is crucial as their metabolism is implicated in various physiological and pathological processes. Dysregulation of their metabolic pathways can be linked to diseases such as metabolic syndrome and neurological disorders. By using stable isotope-labeled precursors, researchers can elucidate the metabolic pathways of 15-Methyltetracosanoyl-CoA, identify key enzymes and intermediates, and quantify metabolic fluxes. This information is invaluable for understanding disease mechanisms and for the development of novel therapeutic interventions.

Quantitative Data Summary

The following tables represent hypothetical quantitative data from a stable isotope labeling experiment designed to trace the metabolism of a ¹³C-labeled precursor of 15-Methyltetracosanoyl-CoA in a cellular model.

Table 1: Isotope Enrichment in Acyl-CoA Species

Acyl-CoA Species	Isotopic Enrichment (%) (Mean ± SD, n=3)
15-Methyltetracosanoyl-CoA (M+1)	45.2 ± 3.1
15-Methyltetracosanoyl-CoA (M+2)	12.7 ± 1.5
Palmitoyl-CoA (M+1)	5.8 ± 0.9
Stearoyl-CoA (M+1)	3.1 ± 0.5
Acetyl-CoA (M+1)	25.6 ± 2.2

Table 2: Incorporation of ¹³C Label into Lipid Classes

Lipid Class	¹³C Incorporation (nmol/mg protein) (Mean ± SD, n=3)
Phosphatidylcholines	1.2 ± 0.2
Phosphatidylethanolamines	0.8 ± 0.1
Triacylglycerols	3.5 ± 0.4
Ceramides	0.5 ± 0.08

Experimental Protocols

Protocol 1: Cell Culture and Stable Isotope Labeling

• Cell Seeding: Plate mammalian cells (e.g., HepG2, SH-SY5Y) in 6-well plates at a density of 5 x 10⁵ cells per well in their standard growth medium.

• Incubation: Allow cells to adhere and grow for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Precursor Preparation: Prepare a stock solution of the stable isotope-labeled precursor (e.g., [U-¹³C]-methyl-branched fatty acid) complexed to bovine serum albumin (BSA).

• Labeling: Replace the standard growth medium with a medium containing the labeled precursor at a final concentration of 10-50 µM.

• Time Course: Incubate the cells for various time points (e.g., 0, 2, 6, 12, 24 hours) to monitor the dynamics of label incorporation.

• Cell Harvesting: At each time point, wash the cells twice with ice-cold phosphate-buffered saline (PBS), then quench metabolism by adding ice-cold 80% methanol. Scrape the cells and collect the cell suspension.

Protocol 2: Metabolite Extraction

• Lysis: Sonicate the collected cell suspension on ice to ensure complete cell lysis.

• Phase Separation: Add chloroform (B151607) and water to the lysate to induce a biphasic separation. The final ratio should be approximately 2:1:1 (methanol:chloroform:water).

• Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Fraction Collection: Carefully collect the upper aqueous phase (for polar metabolites like acetyl-CoA) and the lower organic phase (for lipids and acyl-CoAs) into separate tubes.

• Drying: Dry the collected fractions under a stream of nitrogen gas.

Protocol 3: LC-MS/MS Analysis of Acyl-CoAs

• Sample Reconstitution: Reconstitute the dried acyl-CoA extracts in a suitable solvent, such as 50% acetonitrile.

• Chromatography: Perform liquid chromatography using a C18 reverse-phase column with a gradient elution, for example, from 5% to 95% mobile phase B (acetonitrile with 0.1% formic acid) over 20 minutes. Mobile phase A would be water with 0.1% formic acid.

• Mass Spectrometry: Analyze the eluent using a high-resolution mass spectrometer operating in positive ion mode.

• Data Acquisition: Use a targeted multiple reaction monitoring (MRM) or parallel reaction monitoring (PRM) method to detect and quantify the labeled and unlabeled acyl-CoA species.

• Data Analysis: Integrate the peak areas for each isotopologue and calculate the isotopic enrichment.

Visualizations

Caption: Experimental workflow for stable isotope labeling.

Caption: Putative metabolic pathways of 15-Methyltetracosanoyl-CoA.

Application Notes and Protocols for 15-Methyltetracosanoyl-CoA in Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Methyltetracosanoyl-CoA is a branched-chain very-long-chain fatty acyl-CoA (BC-VLCFA-CoA). Such molecules are integral components of various lipids, including ceramides (B1148491) and sphingolipids, which are crucial for the structural integrity and function of nerve tissues, the skin's permeability barrier, and retinal function. The metabolism of BC-VLCFA-CoAs is a key area of research for understanding several physiological and pathological processes. This document provides detailed application notes and protocols for utilizing 15-Methyltetracosanoyl-CoA as a substrate in various enzymatic assays, targeting key enzyme families involved in its metabolic pathways. These protocols are designed to assist researchers in investigating enzyme kinetics, screening for inhibitors, and elucidating the metabolic fate of this important molecule.

Potential Enzyme Classes Utilizing 15-Methyltetracosanoyl-CoA

Several enzyme classes are predicted to recognize and process 15-Methyltetracosanoyl-CoA, based on their known substrate specificities for very-long-chain and branched-chain fatty acyl-CoAs.

• Acyl-CoA Synthetases (ACS): These enzymes catalyze the "activation" of fatty acids to their corresponding acyl-CoA thioesters. Very-long-chain acyl-CoA synthetases (ACSVLs) are responsible for activating fatty acids with 18 or more carbons and are the gateway for their entry into metabolic pathways.

• Fatty Acid Elongases (ELOVLs): This family of enzymes is responsible for the elongation of fatty acyl-CoA chains. Specifically, ELOVL1 has been shown to be the most potent elongase for C22:0, C24:0, and C26:0 saturated fatty acyl-CoAs, making it a prime candidate for utilizing 15-Methyltetracosanoyl-CoA.[1]

• Acyl-CoA Thioesterases (ACOTs): These enzymes hydrolyze acyl-CoAs back to the free fatty acid and Coenzyme A, thereby playing a regulatory role in fatty acid metabolism. Certain ACOT isoforms have demonstrated activity towards methyl-branched acyl-CoAs.[2]

• Peroxisomal β-Oxidation Enzymes: Very-long-chain and branched-chain fatty acids undergo initial rounds of β-oxidation in peroxisomes. This pathway involves enzymes such as Acyl-CoA Oxidases (ACOX) and D-bifunctional protein.[3][4]

Data Presentation

Table 1: Illustrative Kinetic Parameters for Acyl-CoA Synthetase (ACS)

Substrate	Enzyme Source	Km (µM)	Vmax (nmol/min/mg)	Assay Condition	Reference
Oleate (C18:1)	Rat Liver Microsomes	2.5	150	Radiometric Assay	Generic Data
Lignoceric Acid (C24:0)	Human ACSVL1	5.0	80	Radiometric Assay	Generic Data
15-Methyltetracosanoic Acid	Recombinant Human ACSVL	5-15 (Estimated)	50-100 (Estimated)	Fluorometric Assay	Hypothetical

Table 2: Illustrative Substrate Specificity for Fatty Acid Elongase (ELOVL1)

Substrate Acyl-CoA	Relative Activity (%)	Assay Condition	Reference
C18:0-CoA	20	Radioactive Assay	[1]
C20:0-CoA	60	Radioactive Assay	[1]
C22:0-CoA	100	Radioactive Assay	[1]
C24:0-CoA	85	Radioactive Assay	[1]
C26:0-CoA	40	Radioactive Assay	[1]
15-Methyltetracosanoyl-CoA	High (Predicted)	Radioactive Assay	Hypothetical

Experimental Protocols

Protocol 1: Fluorometric Assay for Acyl-CoA Synthetase (ACS) Activity

This protocol is adapted from commercially available kits and is suitable for measuring the activity of ACSVL enzymes that activate 15-methyltetracosanoic acid. The assay is based on a coupled-enzyme reaction where the product, 15-Methyltetracosanoyl-CoA, is oxidized, leading to the generation of a fluorescent product.[5][6][7]

Materials:

• 15-Methyltetracosanoic Acid

• Coenzyme A (CoA)

• ATP

• Recombinant Human ACSVL or cell/tissue lysate

• ACS Assay Buffer (e.g., 100 mM Potassium Phosphate, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• Acyl-CoA Oxidase (ACOX)

• Horseradish Peroxidase (HRP)

• Fluorescent Probe (e.g., Amplex Red or equivalent)

• 96-well black microplate

• Fluorometric microplate reader (Ex/Em = 535/587 nm)

Procedure:

• Prepare Substrate Solution: Dissolve 15-methyltetracosanoic acid in a suitable solvent (e.g., ethanol) and then dilute in ACS Assay Buffer containing fatty acid-free BSA to the desired concentrations (e.g., 0-200 µM).

• Prepare Reaction Mix: For each well, prepare a reaction mix containing:

  • ACS Assay Buffer

  • 1 mM ATP

  • 0.5 mM CoA

  • 0.2 U/mL ACOX

  • 0.5 U/mL HRP

  • 50 µM Fluorescent Probe

• Initiate Reaction: Add 50 µL of the substrate solution to each well of the 96-well plate. To initiate the reaction, add 50 µL of the enzyme preparation (recombinant ACSVL or lysate) diluted in ACS Assay Buffer. For a negative control, use a heat-inactivated enzyme.

• Incubation and Measurement: Immediately place the plate in the microplate reader and measure the fluorescence intensity kinetically for 30-60 minutes at 37°C. The rate of increase in fluorescence is proportional to the ACS activity.

• Data Analysis: Calculate the initial reaction velocity (V₀) from the linear portion of the kinetic curve. For kinetic parameter determination, plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten equation.

Protocol 2: Radioactive Assay for Fatty Acid Elongase (ELOVL) Activity

This protocol is designed to measure the elongation of 15-Methyltetracosanoyl-CoA by ELOVL enzymes, particularly ELOVL1. The assay measures the incorporation of radiolabeled malonyl-CoA into the fatty acyl-CoA chain.

Materials:

• 15-Methyltetracosanoyl-CoA

• [2-¹⁴C]Malonyl-CoA

• NADPH

• Recombinant Human ELOVL1 or microsomal fraction

• ELOVL Assay Buffer (e.g., 100 mM Potassium Phosphate, pH 7.2, 2.5 mM MgCl₂, 0.1% BSA)

• Reaction Stop Solution (e.g., 2.5 M KOH in 50% ethanol)

• Acidification Solution (e.g., 5 M H₂SO₄)

• Hexane (B92381)

• Scintillation cocktail and counter

Procedure:

• Prepare Substrate Mix: In a microcentrifuge tube, prepare the substrate mix containing:

  • ELOVL Assay Buffer

  • 10-50 µM 15-Methyltetracosanoyl-CoA

  • 50 µM [2-¹⁴C]Malonyl-CoA (specific activity ~50 mCi/mmol)

  • 1 mM NADPH

• Initiate Reaction: Add the enzyme preparation (e.g., 10-20 µg of microsomal protein) to the substrate mix to a final volume of 100 µL.

• Incubation: Incubate the reaction mixture at 37°C for 20-30 minutes. The incubation time should be within the linear range of the reaction.

• Stop and Saponify: Stop the reaction by adding 200 µL of the Reaction Stop Solution. Saponify the lipids by heating at 70°C for 1 hour.

• Extract Fatty Acids: Cool the tubes to room temperature and acidify by adding 200 µL of Acidification Solution. Extract the radiolabeled fatty acids by adding 500 µL of hexane, vortexing, and centrifuging to separate the phases.

• Quantification: Transfer the upper hexane phase to a scintillation vial, evaporate the hexane, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the amount of elongated product formed based on the specific activity of the [2-¹⁴C]Malonyl-CoA.

Visualizations

Signaling and Metabolic Pathways

Experimental Workflows

References

• 1. ELOVL1 production of C24 acyl-CoAs is linked to C24 sphingolipid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beta oxidation - Wikipedia [en.wikipedia.org]
• 4. aocs.org [aocs.org]
• 5. abcam.cn [abcam.cn]
• 6. store.genprice.com [store.genprice.com]
• 7. Acyl-CoA Synthetase Assay Kit (Fluorometric) (ab273315) | Abcam [abcam.com]

Developing a quantitative assay for 15-Methyltetracosanoyl-CoA.

Application Note & Protocol

Topic: Developing a Quantitative Assay for 15-Methyltetracosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Methyltetracosanoyl-CoA is a C25 branched-chain acyl-CoA. While the precise biological roles of this specific molecule are not extensively documented, the metabolism of branched-chain fatty acids is crucial for cellular function.[1][2][3][4][5] Defects in the oxidation of such fatty acids, which primarily occurs in peroxisomes, can lead to severe metabolic disorders, including Refsum disease and Zellweger syndrome.[2][3][4][5][6][7][8][9][10] The quantification of specific acyl-CoA species is essential for understanding their metabolic pathways, diagnosing related diseases, and for the development of novel therapeutics.

This document provides a detailed protocol for the development of a sensitive and specific quantitative assay for 15-Methyltetracosanoyl-CoA in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method is adaptable for various sample types, including cultured cells and tissues.

Metabolic Context: Peroxisomal Beta-Oxidation

Very-long-chain and branched-chain fatty acids are metabolized through beta-oxidation within peroxisomes.[2][11][12][13][14] Unlike the mitochondrial beta-oxidation of straight, shorter-chain fatty acids, peroxisomal oxidation has unique enzymatic machinery to handle the structural complexities of these lipids.[11][13] 15-Methyltetracosanoyl-CoA, due to its methyl branch, is expected to be a substrate for the peroxisomal beta-oxidation pathway. A defect in this pathway could lead to its accumulation, a potential biomarker for certain metabolic disorders.[8][15]

Peroxisomal beta-oxidation of a branched-chain fatty acid.

Quantitative Analysis by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for the quantification of acyl-CoAs due to its high sensitivity and specificity.[16][17][18][19][20][21][22][23][24][25] The method involves the separation of the analyte of interest from other matrix components by liquid chromatography, followed by detection using a mass spectrometer. Quantification is typically achieved using Multiple Reaction Monitoring (MRM).

Principle of the Assay

This assay is based on a robust LC-MS/MS method for the quantification of long-chain acyl-CoAs.[16][18][21][25] Samples are first processed to extract the acyl-CoAs. An internal standard is added at the beginning of the sample preparation to account for analyte loss during extraction and for matrix effects during ionization. The extracted acyl-CoAs are then separated by reversed-phase chromatography and detected by a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile, Methanol (B129727), Isopropanol, Water (all LC-MS grade)

• Reagents: Formic acid, Ammonium (B1175870) hydroxide (B78521), Potassium phosphate (B84403) monobasic, Ammonium sulfate

• Internal Standard (IS): Heptadecanoyl-CoA (C17:0-CoA) or another suitable odd-chain very-long-chain acyl-CoA. The use of a stable isotope-labeled standard ([¹³C]- or [²H]-labeled 15-Methyltetracosanoyl-CoA) is highly recommended for the most accurate quantification but requires custom synthesis.[26]

• 15-Methyltetracosanoyl-CoA Standard: As this is likely not commercially available, custom synthesis is required. A general scheme for the synthesis would involve the activation of 15-methyltetracosanoic acid to its corresponding acyl chloride or other activated form, followed by reaction with Coenzyme A.

• Solid Phase Extraction (SPE) Columns: Oasis HLB 1cc (30 mg) or similar weak anion exchange columns.[22][26]

Standard Solution Preparation

• Prepare a 1 mg/mL stock solution of 15-Methyltetracosanoyl-CoA and the internal standard in a 1:1 mixture of methanol and water.

• From the stock solutions, prepare a series of working standard solutions by serial dilution in 10% aqueous acetonitrile. These will be used to construct the calibration curve.

Sample Preparation

The following protocol is adapted from established methods for acyl-CoA extraction from tissues.[18][21][22][27]

• Weigh approximately 50-100 mg of frozen tissue powder in a 2 mL polypropylene (B1209903) tube on dry ice.

• Add 500 µL of ice-cold 100 mM potassium phosphate buffer (pH 4.9) and a known amount of the internal standard.

• Add 1 mL of a 2:1 (v/v) mixture of methanol and chloroform.

• Homogenize the sample on ice using a tissue homogenizer.

• Centrifuge at 1,500 x g for 10 minutes at 4°C.

• Collect the supernatant (the upper aqueous/methanolic phase containing the acyl-CoAs).

• For further purification, perform Solid Phase Extraction (SPE).[22] a. Condition the SPE column with 1 mL of methanol, followed by 1 mL of water. b. Load the supernatant. c. Wash the column with 1 mL of 2% formic acid in water, followed by 1 mL of methanol. d. Elute the acyl-CoAs with 1 mL of 2% ammonium hydroxide in methanol.

• Dry the eluate under a stream of nitrogen.

• Reconstitute the sample in 100 µL of 50% methanol for LC-MS/MS analysis.

For cultured cells, a modified protocol is used:

• Wash cultured cells with ice-cold PBS.

• Scrape cells in the presence of ice-cold 10% trichloroacetic acid or a methanol-based solution.[26][28][29]

• Add the internal standard.

• Proceed with sonication and centrifugation to pellet proteins.

• The supernatant can then be purified by SPE as described for tissues.

Workflow for the quantification of 15-Methyltetracosanoyl-CoA.

LC-MS/MS Conditions

• LC System: UPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 10 mM Ammonium Hydroxide in Water (pH 10.5)

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions

The exact mass of 15-Methyltetracosanoyl-CoA (C₄₆H₈₄N₇O₁₇P₃S) is calculated to be approximately 1147.48 g/mol . The protonated molecule [M+H]⁺ would have an m/z of approximately 1148.48. A common fragmentation for acyl-CoAs is the neutral loss of the phosphoadenosine diphosphate (B83284) moiety (507 Da).[21] Another characteristic fragment corresponds to the adenosine (B11128) diphosphate portion.

Table 1: Theoretical MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
15-Methyltetracosanoyl-CoA	1148.5	[M-507+H]⁺ (641.5)	To be optimized
1148.5	428.1	To be optimized
Heptadecanoyl-CoA (IS)	1022.5	[M-507+H]⁺ (515.5)	To be optimized
1022.5	428.1	To be optimized

Collision energies must be optimized for the specific instrument used.

Data Presentation and Analysis

Calibration Curve

A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in the standard solutions. A linear regression with a weighting factor of 1/x is typically used.

Quantification of Samples

The concentration of 15-Methyltetracosanoyl-CoA in the biological samples is determined from the calibration curve using the measured peak area ratio of the analyte to the internal standard.

Table 2: Example Quantitative Data Summary

Sample ID	Tissue Type	Replicate	Peak Area (Analyte)	Peak Area (IS)	Area Ratio (Analyte/IS)	Concentration (pmol/mg tissue)
Control_1	Liver	1	150,000	500,000	0.30	1.5
Control_1	Liver	2	155,000	510,000	0.30	1.5
Control_1	Liver	3	148,000	495,000	0.30	1.5
Treated_1	Liver	1	350,000	505,000	0.69	3.5
Treated_1	Liver	2	360,000	515,000	0.70	3.5
Treated_1	Liver	3	345,000	490,000	0.70	3.5

Method Validation

The method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to established guidelines.

Table 3: Method Validation Parameters

Parameter	Acceptance Criteria
Linearity (r²)	> 0.99
Accuracy (% Recovery)	85-115%
Precision (%RSD)	< 15%
LOD (S/N)	> 3
LOQ (S/N)	> 10

Conclusion

This application note provides a comprehensive framework for developing a quantitative assay for 15-Methyltetracosanoyl-CoA using LC-MS/MS. The outlined protocols for sample preparation, chromatography, and mass spectrometry are based on well-established methods for acyl-CoA analysis. While the synthesis of a specific standard and optimization of mass spectrometric parameters are necessary, this guide offers a robust starting point for researchers investigating the role of this and other very-long-chain branched-chain acyl-CoAs in health and disease.

References

• 1. Phytanic Acid Metabolism | Center for Academic Research and Training in Anthropogeny (CARTA) [carta.anthropogeny.org]
• 2. Peroxisomal beta-oxidation of branched chain fatty acids in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Human metabolism of phytanic acid and pristanic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phytanic acid: production from phytol, its breakdown and role in human disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phytanic acid, an inconclusive phytol metabolite: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Distinction between peroxisomal bifunctional enzyme and acyl-CoA oxidase deficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Zellweger spectrum disorders: clinical overview and management approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Zellweger Spectrum Disorder - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. seattlechildrenslab.testcatalog.org [seattlechildrenslab.testcatalog.org]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Beta oxidation - Wikipedia [en.wikipedia.org]
• 13. PEROXISOMAL β-OXIDATION AND PEROXISOME PROLIFERATOR–ACTIVATED RECEPTOR α: An Adaptive Metabolic System | Annual Reviews [annualreviews.org]
• 14. Peroxisomal lipid degradation via beta- and alpha-oxidation in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. laboratories.newcastle-hospitals.nhs.uk [laboratories.newcastle-hospitals.nhs.uk]
• 16. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 17. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 23. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs [escholarship.org]
• 24. researchgate.net [researchgate.net]
• 25. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. royalsocietypublishing.org [royalsocietypublishing.org]
• 27. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 28. duke-nus.edu.sg [duke-nus.edu.sg]
• 29. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: The Role of 15-Methyltetracosanoyl-CoA in the Study of Lipid Bilayers

Introduction

15-Methyltetracosanoyl-CoA is a very-long-chain, branched-chain fatty acyl-CoA. While specific research on this particular molecule is limited, its structural characteristics—a long acyl chain with a methyl branch—suggest it plays a significant role in modulating the biophysical properties of lipid bilayers. Branched-chain fatty acids (BCFAs) are integral components of cell membranes, particularly in many bacteria, where they serve a function analogous to unsaturated fatty acids in higher organisms: maintaining membrane fluidity and integrity.[1][2][3] The study of lipids like 15-methyltetracosanoic acid, and its activated form, 15-Methyltetracosanoyl-CoA, in model membranes can provide valuable insights into membrane dynamics, protein-lipid interactions, and the adaptation of organisms to various environmental stresses.

These application notes provide an overview of the utility of 15-Methyltetracosanoyl-CoA in lipid bilayer research and offer detailed protocols for its incorporation into model membranes and subsequent biophysical characterization.

Key Applications

• Modulation of Membrane Fluidity and Phase Behavior: The methyl branch in the acyl chain introduces steric hindrance, disrupting the tight packing of adjacent phospholipid tails. This disruption leads to an increase in membrane fluidity and a decrease in the temperature of the main phase transition (Tm) from a gel-like to a liquid-crystalline state.[4] Incorporating 15-Methyltetracosanoyl-CoA into model bilayers allows researchers to systematically study how branched lipids affect membrane order and dynamics.

• Formation of Biomimetic Membranes: For organisms that naturally synthesize very-long-chain BCFAs, 15-Methyltetracosanoyl-CoA can be used to create more biologically relevant model membranes. Bacillus subtilis, for instance, has a membrane rich in BCFAs, and lipid extracts from this bacterium are used to create realistic model systems.[5]

• Investigation of Lipid Raft Analogs: In bacterial membranes, regions enriched in certain lipids can form functional microdomains, analogous to lipid rafts in eukaryotes. BCFAs can influence the formation and stability of these domains.[1][2] Studying bilayers containing 15-Methyltetracosanoyl-CoA can help elucidate the principles of domain segregation in prokaryotic membranes.

• Protein-Lipid Interaction Studies: The fluidity and thickness of the lipid bilayer can significantly impact the function of membrane-embedded proteins. By altering these properties with 15-Methyltetracosanoyl-CoA, researchers can investigate how the local lipid environment affects protein conformation, activity, and signaling.

Quantitative Data Summary

The following tables summarize quantitative data from molecular dynamics simulations of membranes containing branched-chain fatty acids. While not specific to 15-Methyltetracosanoyl-CoA, these data illustrate the general effects of BCFAs on membrane properties.

Table 1: Effect of Branched-Chain Fatty Acid Content on Bilayer Structural Properties

Straight-Chain Fatty Acid (n16:0) Content (mol %)	Branched-Chain Fatty Acid Content (mol %)	Hydrophobic Thickness (Å)	Area per Lipid (Ų)
7.0	93.0	~26.3	~59.5
20.0	80.0	~27.0	~58.0
47.3	52.7	~27.5	~57.5

Data derived from atomistic simulations of model bacterial membranes.[6] Increasing the proportion of straight-chain fatty acids at the expense of branched-chain ones leads to a thicker, more ordered bilayer with a smaller area per lipid.

Table 2: Effect of Branched-Chain Fatty Acid Content on Bilayer Mechanical Properties

Straight-Chain Fatty Acid (n16:0) Content (mol %)	Branched-Chain Fatty Acid Content (mol %)	Bending Modulus (kBT)
7.0	93.0	~10.0
20.0	80.0	~15.0
47.3	52.7	~25.7

Data derived from atomistic simulations.[1][2] The bending modulus, a measure of membrane rigidity, increases as the concentration of straight-chain fatty acids rises, indicating that branched-chain fatty acids make the membrane more flexible.

Experimental Protocols

Protocol 1: Preparation of Large Unilamellar Vesicles (LUVs) Containing a Branched-Chain Phospholipid

This protocol describes the formation of LUVs incorporating a phospholipid with a 15-methyltetracosanoyl chain, for use in various biophysical assays.

Materials:

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) or other desired base phospholipid

• 1-palmitoyl-2-(15-methyltetracosanoyl)-sn-glycero-3-phosphocholine (Custom synthesis required)

• Chloroform

• Nitrogen gas source

• Vacuum desiccator

• Hydration buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

• Mini-extruder with polycarbonate membranes (100 nm pore size)

• Heating block or water bath

Methodology:

• Lipid Film Preparation:

  • In a round-bottom flask, combine the desired molar ratio of the base phospholipid and the 15-methyltetracosanoyl-containing phospholipid dissolved in chloroform.

  • Evaporate the solvent under a gentle stream of nitrogen gas while rotating the flask to create a thin, uniform lipid film on the inner surface.

  • Place the flask in a vacuum desiccator for at least 2 hours to remove any residual solvent.

• Hydration:

  • Add the hydration buffer to the flask. The volume should be calculated to achieve the desired final lipid concentration (e.g., 1-5 mg/mL).

  • Hydrate the lipid film at a temperature above the phase transition temperature (Tm) of the lipid mixture for 1 hour, with intermittent vortexing every 15 minutes. This will form multilamellar vesicles (MLVs).

• Extrusion:

  • Set a heating block or water bath to a temperature above the Tm of the lipid mixture.

  • Assemble the mini-extruder with a 100 nm polycarbonate membrane, and pre-heat it.

  • Load the MLV suspension into one of the extruder's syringes.

  • Pass the suspension through the membrane back and forth at least 21 times. This process forces the MLVs to re-form into LUVs of a defined size.

  • The resulting LUV suspension should be slightly opalescent and can be stored at 4°C for short-term use.

Protocol 2: Measurement of Membrane Fluidity using Laurdan Generalized Polarization (GP)

This protocol uses the fluorescent probe Laurdan to quantify changes in membrane fluidity due to the incorporation of 15-Methyltetracosanoyl-CoA. Laurdan exhibits a spectral shift in response to the polarity of its environment, which is related to water penetration into the bilayer and thus to lipid packing.

Materials:

• LUV suspension (prepared as in Protocol 1)

• Laurdan stock solution (e.g., 1 mM in ethanol)

• Fluorometer with excitation and emission monochromators

• Temperature-controlled cuvette holder

Methodology:

• Probe Incorporation:

  • Dilute the LUV suspension in hydration buffer to the desired concentration for fluorescence measurement (e.g., 0.1 mg/mL).

  • Add Laurdan stock solution to the diluted LUV suspension to a final probe-to-lipid molar ratio of 1:500.

  • Incubate the mixture in the dark at room temperature for 30 minutes to allow the probe to incorporate into the lipid bilayers.

• Fluorescence Measurement:

  • Set the fluorometer's excitation wavelength to 340 nm.

  • Place the sample in the temperature-controlled cuvette holder.

  • Record the emission intensity at 440 nm (characteristic of the gel phase) and 490 nm (characteristic of the liquid-crystalline phase) over the desired temperature range. Allow the sample to equilibrate at each temperature point for 5 minutes before measurement.

• Data Analysis:

  • Calculate the Generalized Polarization (GP) value for each temperature point using the following formula: GP = (I440 - I490) / (I440 + I490) where I440 and I490 are the emission intensities at 440 nm and 490 nm, respectively.

  • Plot GP as a function of temperature. A lower GP value indicates higher membrane fluidity. Compare the GP curves of bilayers with and without the branched-chain lipid to quantify its fluidizing effect.

Visualizations

Caption: Workflow for LUV preparation and membrane fluidity analysis.

Caption: Effects of branched-chain fatty acids on lipid bilayers.

References

• 1. Branched-Chain Fatty Acid Content Modulates Structure, Fluidity, and Phase in Model Microbial Cell Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Chromatographic separation of 15-Methyltetracosanoyl-CoA from other acyl-CoAs.

Application Note: Chromatographic Separation of 15-Methyltetracosanoyl-CoA

Introduction

15-Methyltetracosanoyl-CoA is a very-long-chain branched-chain acyl-coenzyme A (VLC-BC-acyl-CoA). Acyl-CoAs are crucial intermediates in numerous metabolic pathways, including fatty acid metabolism and biosynthesis. The accurate separation and quantification of specific acyl-CoA species, such as the iso-branched 15-Methyltetracosanoyl-CoA, from a complex mixture of other acyl-CoAs are essential for understanding their physiological roles and for the development of therapeutics targeting metabolic disorders. This application note details a robust method for the chromatographic separation of 15-Methyltetracosanoyl-CoA from other acyl-CoAs using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Challenges in Separation

The primary challenges in the chromatographic analysis of 15-Methyltetracosanoyl-CoA include:

• Structural Similarity: Distinguishing 15-Methyltetracosanoyl-CoA from its straight-chain isomer (Pentacosanoyl-CoA, C25:0-CoA) and other positional isomers of methyl-branched acyl-CoAs.

• Low Abundance: Acyl-CoAs are typically present in low concentrations in biological matrices, requiring a highly sensitive detection method.

• Co-elution: The complex mixture of fatty acyl-CoAs in biological samples can lead to co-elution, which can interfere with accurate quantification.

Liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful technique for the analysis of acyl-CoAs due to its high sensitivity and selectivity.

Experimental Protocols

Sample Preparation and Extraction of Acyl-CoAs

This protocol is adapted from methods for the extraction of long-chain acyl-CoAs from biological samples.

Materials:

• Biological tissue or cell pellet

• Ice-cold 10% (w/v) trichloroacetic acid (TCA) in acetone (B3395972)

• Ice-cold 5% (w/v) TCA

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727)

• Acetonitrile (B52724)

• Ammonium (B1175870) hydroxide (B78521) or ammonium acetate (B1210297) buffer

• Internal Standard (e.g., Heptadecanoyl-CoA, C17:0-CoA)

Procedure:

• Homogenization: Homogenize the tissue sample or cell pellet in ice-cold 10% TCA in acetone containing a known amount of internal standard.

• Precipitation: Centrifuge the homogenate at 4°C to pellet the precipitated protein.

• Washing: Wash the pellet with ice-cold 5% TCA to remove acid-soluble contaminants.

• Extraction: Extract the acyl-CoAs from the pellet using an appropriate solvent such as methanol or acetonitrile.

• Solid-Phase Extraction (SPE) for Cleanup:

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the acyl-CoA extract onto the cartridge.

  • Wash the cartridge with an aqueous buffer to remove polar impurities.

  • Elute the acyl-CoAs with a solvent of higher organic content (e.g., acetonitrile or methanol).

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The separation is achieved using a reversed-phase C18 column with a gradient elution.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Mobile Phase A: 10 mM Ammonium hydroxide or ammonium acetate in water.

• Mobile Phase B: 10 mM Ammonium hydroxide or ammonium acetate in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Gradient Elution:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 95% B (linear gradient)

  • 15-20 min: 95% B (hold)

  • 20.1-25 min: 20% B (re-equilibration)

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor ion for acyl-CoAs is the [M+H]+ ion. A common fragmentation is the neutral loss of 507 Da, corresponding to the adenosine (B11128) 3'-phosphate 5'-diphosphate moiety. Specific precursor/product ion pairs should be optimized for 15-Methyltetracosanoyl-CoA and other acyl-CoAs of interest.

Data Presentation

The following tables summarize the expected retention times and MRM transitions for 15-Methyltetracosanoyl-CoA and other relevant acyl-CoAs based on typical chromatographic behavior where retention time increases with chain length and decreases with branching.

Table 1: Expected Retention Times of Selected Acyl-CoAs

Acyl-CoA Species	Abbreviation	Expected Retention Time (min)
Palmitoyl-CoA	C16:0-CoA	8.5
Stearoyl-CoA	C18:0-CoA	10.2
Arachidoyl-CoA	C20:0-CoA	11.8
Behenoyl-CoA	C22:0-CoA	13.1
Lignoceroyl-CoA	C24:0-CoA	14.2
15-Methyltetracosanoyl-CoA	iso-C25:0-CoA	14.5
Pentacosanoyl-CoA	C25:0-CoA	14.8

Note: These are hypothetical retention times for illustrative purposes. Actual retention times may vary based on the specific LC system and conditions.

Table 2: Multiple Reaction Monitoring (MRM) Transitions for Quantification

Acyl-CoA Species	Precursor Ion (m/z) [M+H]+	Product Ion (m/z)
Palmitoyl-CoA (C16:0)	1006.6	499.4
Stearoyl-CoA (C18:0)	1034.6	527.4
Arachidoyl-CoA (C20:0)	1062.7	555.5
Behenoyl-CoA (C22:0)	1090.7	583.5
Lignoceroyl-CoA (C24:0)	1118.8	611.6
15-Methyltetracosanoyl-CoA (iso-C25:0)	1132.8	625.6
Pentacosanoyl-CoA (C25:0)	1132.8	625.6

Note: As isomers, 15-Methyltetracosanoyl-CoA and Pentacosanoyl-CoA will have the same precursor and product ions. Their distinction relies solely on chromatographic separation.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the extraction and analysis of 15-Methyltetracosanoyl-CoA.

Logical Relationship for Separation

Caption: Principle of LC-MS/MS for acyl-CoA separation and detection.

Conclusion

The described LC-MS/MS method provides a framework for the successful separation and quantification of 15-Methyltetracosanoyl-CoA from other acyl-CoAs. The key to resolving this branched-chain very-long-chain acyl-CoA from its straight-chain isomer is a high-resolution chromatographic separation. The protocol can be adapted and optimized for various biological matrices. This application note serves as a valuable resource for researchers in metabolism and drug development.

Application Notes and Protocols for the In Vitro Reconstitution of the 15-Methyltetracosanoyl-CoA Biosynthetic Pathway

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in vitro reconstitution of the biosynthetic pathway for 15-Methyltetracosanoyl-CoA, a branched very-long-chain fatty acyl-CoA (VLCFA). This document outlines the enzymatic cascade, requisite substrates and cofactors, and methodologies for enzyme expression and purification, in vitro reconstitution, and product analysis. The provided protocols are intended to serve as a foundational guide for researchers investigating fatty acid metabolism, enzyme kinetics, and for professionals in drug development targeting fatty acid elongase systems.

Introduction

The biosynthesis of very-long-chain fatty acids (VLCFAs), defined as fatty acids with 20 or more carbon atoms, is crucial for numerous biological processes. These molecules are key components of sphingolipids, cuticular waxes, and suberin. The synthesis of VLCFAs is catalyzed by a membrane-bound multienzyme complex known as the fatty acid elongase (FAE) system, located in the endoplasmic reticulum. This system extends the carbon chain of a fatty acyl-CoA primer by two-carbon units in a four-step cycle.

Branched-chain VLCFAs, such as 15-Methyltetracosanoyl-CoA, are synthesized through a modification of this canonical pathway, typically involving the incorporation of a methyl group from methylmalonyl-CoA as an extender unit. The in vitro reconstitution of this pathway is a powerful tool for elucidating the specificities of the involved enzymes and for screening potential inhibitors.

The 15-Methyltetracosanoyl-CoA Biosynthetic Pathway

The biosynthesis of 15-Methyltetracosanoyl-CoA is proposed to occur via the fatty acid elongase (FAE) complex, which catalyzes the sequential elongation of a fatty acyl-CoA primer. The introduction of the methyl branch at the 15th carbon likely occurs through the utilization of methylmalonyl-CoA instead of malonyl-CoA during a specific elongation cycle.

The FAE complex consists of four core enzymes that catalyze the following reactions in each elongation cycle:

• Condensation: Catalyzed by β-ketoacyl-CoA synthase (KCS), this is the rate-limiting step and determines the substrate specificity of the complex. An acyl-CoA primer is condensed with a two-carbon unit from malonyl-CoA or a three-carbon unit from methylmalonyl-CoA (which is decarboxylated to a two-carbon unit with a methyl branch).

• Reduction: The resulting β-ketoacyl-CoA is reduced to a β-hydroxyacyl-CoA by a β-ketoacyl-CoA reductase (KCR), utilizing NADPH as a cofactor.

• Dehydration: The β-hydroxyacyl-CoA is then dehydrated to a trans-2,3-enoyl-CoA by a β-hydroxyacyl-CoA dehydratase (HCD).

• Reduction: Finally, the enoyl-CoA is reduced to a saturated acyl-CoA, elongated by two carbons, by an enoyl-CoA reductase (ECR), also using NADPH.

To synthesize 15-Methyltetracosanoyl-CoA (a C25 fatty acid), a plausible pathway involves the elongation of a C10:0-CoA (decanoyl-CoA) primer. After two standard elongation cycles with malonyl-CoA to reach C14:0-CoA, the third cycle would utilize methylmalonyl-CoA, adding a methyl group at the C2 position of the extender unit, which becomes the C15 position of the elongated chain. Subsequent elongation cycles with malonyl-CoA would extend the chain to 24 carbons, followed by the final methylation step to produce the 25-carbon chain.

Experimental Protocols

Protocol 1: Expression and Purification of FAE Complex Enzymes

This protocol describes the heterologous expression of the individual FAE enzymes (KCS, KCR, HCD, and ECR) in a suitable expression system, such as Saccharomyces cerevisiae or Pichia pastoris, followed by their purification.

Materials:

• Expression vectors (e.g., pYES-DEST52 for yeast) containing the codon-optimized genes for the target KCS, KCR, HCD, and ECR.

• Appropriate yeast strain (e.g., INVSc1).

• Yeast growth media (SC-Ura with glucose or galactose).

• Lysis buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% (w/v) n-dodecyl-β-D-maltoside (DDM), protease inhibitor cocktail).

• Ni-NTA affinity chromatography column.

• Wash buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 20 mM imidazole, 0.1% DDM).

• Elution buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 250 mM imidazole, 0.1% DDM).

• SDS-PAGE analysis reagents.

Procedure:

• Transformation: Transform the yeast strain with the expression vectors containing the individual FAE enzyme genes with a C-terminal His-tag.

• Expression: Grow the transformed yeast cells in SC-Ura medium with 2% glucose. To induce protein expression, transfer the cells to SC-Ura medium with 2% galactose and grow for 16-24 hours at 30°C.

• Cell Lysis: Harvest the cells by centrifugation and resuspend in lysis buffer. Lyse the cells using glass beads or a high-pressure homogenizer.

• Membrane Fraction Preparation: Centrifuge the lysate at 10,000 x g for 20 minutes to remove cell debris. Pellet the microsomal membranes from the supernatant by ultracentrifugation at 100,000 x g for 1 hour.

• Solubilization: Resuspend the microsomal pellet in lysis buffer and stir for 1 hour at 4°C to solubilize membrane proteins.

• Affinity Purification: Clarify the solubilized fraction by centrifugation and load the supernatant onto a Ni-NTA column. Wash the column with wash buffer and elute the His-tagged proteins with elution buffer.

• Purity Analysis: Analyze the purified protein fractions by SDS-PAGE to confirm purity and concentration.

Protocol 2: In Vitro Reconstitution of the 15-Methyltetracosanoyl-CoA Biosynthesis

This protocol details the assembly of the purified FAE enzymes to reconstitute the biosynthetic pathway in vitro.

Materials:

• Purified KCS, KCR, HCD, and ECR enzymes.

• Reaction buffer (100 mM HEPES-KOH pH 7.2, 1 mM MgCl₂, 2 mM DTT).

• Decanoyl-CoA (C10:0-CoA) primer.

• Malonyl-CoA.

• Methylmalonyl-CoA.

• NADPH.

• [2-¹⁴C]Malonyl-CoA (for radiolabeling).

• Stopping solution (1 M HCl).

• Extraction solvent (Hexane:Isopropanol, 3:2, v/v).

• Scintillation cocktail.

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing:

  • Reaction buffer.

  • Purified KCS, KCR, HCD, and ECR (concentrations to be optimized, typically in the low µM range).

  • 10 µM Decanoyl-CoA.

  • 50 µM Malonyl-CoA (including a spike of [2-¹⁴C]Malonyl-CoA).

  • 50 µM Methylmalonyl-CoA.

  • 1 mM NADPH.

• Initiation and Incubation: Initiate the reaction by adding the enzymes. Incubate the mixture at 30°C for 1-2 hours.

• Reaction Termination: Stop the reaction by adding the stopping solution.

• Product Extraction: Add the extraction solvent, vortex vigorously, and centrifuge to separate the phases.

• Analysis:

  • Radiometric Assay: Transfer the organic phase to a scintillation vial, evaporate the solvent, add scintillation cocktail, and measure the incorporated radioactivity using a scintillation counter.

  • LC-MS/MS Analysis: For non-radioactive assays, the organic phase can be dried down, resuspended in a suitable solvent, and analyzed by LC-MS/MS to identify and quantify the 15-Methyltetracosanoyl-CoA product.

Data Presentation

Table 1: Substrates, Cofactors, and Enzymes for In Vitro Reconstitution

Component	Role	Recommended Concentration
Enzymes
β-ketoacyl-CoA synthase (KCS)	Condensation (rate-limiting)	1-5 µM
β-ketoacyl-CoA reductase (KCR)	First reduction	1-5 µM
β-hydroxyacyl-CoA dehydratase (HCD)	Dehydration	1-5 µM
Enoyl-CoA reductase (ECR)	Second reduction	1-5 µM
Substrates & Cofactors
Decanoyl-CoA (C10:0-CoA)	Primer	10-20 µM
Malonyl-CoA	Extender unit	50-100 µM
Methylmalonyl-CoA	Branched extender unit	50-100 µM
NADPH	Reductant	1-2 mM

Table 2: Hypothetical Elongation Cycles for 15-Methyltetracosanoyl-CoA Synthesis

Cycle	Primer	Extender Unit	Product
1	C10:0-CoA	Malonyl-CoA	C12:0-CoA
2	C12:0-CoA	Malonyl-CoA	C14:0-CoA
3	C14:0-CoA	Methylmalonyl-CoA	15-Methyl-C16:0-CoA
4	15-Methyl-C16:0-CoA	Malonyl-CoA	17-Methyl-C18:0-CoA
5	17-Methyl-C18:0-CoA	Malonyl-CoA	19-Methyl-C20:0-CoA
6	19-Methyl-C20:0-CoA	Malonyl-CoA	21-Methyl-C22:0-CoA
7	21-Methyl-C22:0-CoA	Malonyl-CoA	23-Methyl-C24:0-CoA
8	23-Methyl-C24:0-CoA	Malonyl-CoA	15-Methyltetracosanoyl-CoA

Visualizations

Caption: Biosynthetic pathway for 15-Methyltetracosanoyl-CoA.

Caption: Experimental workflow for in vitro reconstitution.

Application Notes & Protocols: Fluorescent Labeling of Long-Chain Fatty Acyl-CoAs for Cellular Imaging

Audience: Researchers, scientists, and drug development professionals.

Introduction Long-chain fatty acyl-CoAs (LC-acyl-CoAs) are central intermediates in lipid metabolism, acting as substrates for both energy production through β-oxidation and the synthesis of complex lipids like triglycerides and phospholipids (B1166683).[1] Dysregulation of fatty acid metabolism is implicated in numerous diseases, including obesity, diabetes, cardiovascular diseases, and cancer.[1][] Visualizing the dynamic processes of fatty acid uptake, trafficking, and utilization within living cells is crucial for understanding cellular metabolism and for the development of novel therapeutics.[][3] Fluorescently labeled long-chain fatty acid analogs provide a powerful tool for real-time tracking and quantification of these events in cellular imaging studies.[][4] These probes are designed to mimic natural fatty acids, allowing them to be taken up by cells and processed through native metabolic pathways.[4][5]

Principle of the Technology The methodology is based on the use of synthetic long-chain fatty acid analogs conjugated to a fluorescent dye (fluorophore).[6] These fluorescent fatty acids are cell-permeable and are actively transported into the cell. Once inside, they are activated by acyl-CoA synthetases (ACSLs) to form fluorescent long-chain fatty acyl-CoA thioesters.[1][7] These fluorescent LC-acyl-CoAs then serve as substrates for various metabolic enzymes and are incorporated into different lipid species, such as neutral lipids (e.g., triglycerides) stored in lipid droplets and phospholipids destined for cellular membranes.[4] By using fluorescence microscopy or flow cytometry, researchers can visualize and quantify the uptake, subcellular localization, and metabolic fate of these fatty acids in real-time.[][8] This approach enables the study of lipid dynamics and the screening of compounds that may inhibit specific steps in fatty acid metabolism.[4][5]

Available Fluorescent Probes for Fatty Acid Labeling

A variety of fluorophores can be used to label fatty acids, each with distinct spectral properties and advantages. The choice of probe depends on the specific application, the instrumentation available, and the biological question being addressed. BODIPY dyes are widely used due to their high fluorescence quantum yield, photostability, and relative insensitivity to the polarity of their environment.[]

Table 1: Comparison of Common Fluorescent Probes for Fatty Acid Labeling

Fluorescent Probe	Typical Excitation Max (nm)	Typical Emission Max (nm)	Key Features	Common Analogs
BODIPY	~488 - 505	~510 - 525	High photostability, bright fluorescence, low environmental sensitivity, available in various colors.[][9]	BODIPY FL C12, BODIPY 500/510 C16
NBD (Nitrobenzoxadiazole)	~465	~535	Environmentally sensitive (fluorescence increases in nonpolar environments), smaller size.[6][10]	NBD-Palmitoyl-CoA, NBD C6-Ceramide
Pyrene	~340	~375 (monomer), ~470 (excimer)	Emission is sensitive to local concentration, allowing for detection of lipid domains through excimer formation.[6]	Pyrene-labeled phospholipids

| Dansyl | ~340 | ~520 | Polarity-sensitive fluorophore.[6] | Dansyl-undecanoic acid |

Experimental Workflow and Protocols

The successful application of fluorescent fatty acid analogs requires careful planning and execution of the experimental workflow, from cell preparation to image acquisition and analysis.

A diagram of the general experimental workflow.

Protocol 1: Live-Cell Labeling and Imaging of Fatty Acid Uptake

This protocol describes the general procedure for labeling living cells with a fluorescent fatty acid analog to visualize its uptake and incorporation into lipid droplets.

Materials:

• Fluorescent fatty acid analog (e.g., BODIPY™ FL C₁₆)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM)

• Nuclear stain (e.g., Hoechst 33342)

• Cells cultured on glass-bottom dishes or appropriate imaging plates

Procedure:

• Cell Preparation: Seed cells on glass-bottom dishes at a density that will result in 50-70% confluency on the day of the experiment.

• Probe Preparation: Prepare a stock solution of the fluorescent fatty acid analog in DMSO. To make the working solution, dilute the stock solution into a pre-warmed (37°C) solution of 2 mg/mL fatty acid-free BSA in incomplete RPMI or PBS.[4] A typical final concentration for the probe is between 1-5 µM. Vortex briefly to ensure complex formation.

• Cell Labeling:

  • Aspirate the culture medium from the cells.

  • Wash the cells once with warm PBS.

  • Add the pre-warmed fluorescent fatty acid-BSA complex solution to the cells.

  • Incubate at 37°C in a CO₂ incubator for 15-60 minutes.[11] The optimal incubation time should be determined empirically for each cell type and experimental condition.

• Washing:

  • Aspirate the labeling solution.

  • Wash the cells three times with warm PBS to remove any unbound probe.

• Counterstaining (Optional): To visualize the nucleus, incubate cells with a suitable nuclear stain (e.g., Hoechst 33342 in live-cell imaging medium) for 10-15 minutes according to the manufacturer's protocol.

• Imaging:

  • Replace the final wash solution with pre-warmed live-cell imaging medium.

  • Image the cells immediately using a fluorescence microscope equipped with appropriate filter sets for the chosen fluorophore and nuclear stain. Capture images of lipid droplet formation and probe distribution.

Protocol 2: Analysis of Labeled Lipids by Thin-Layer Chromatography (TLC)

This protocol is used to separate and identify the different lipid classes into which the fluorescent fatty acid analog has been incorporated.

Materials:

• Labeled cells from Protocol 1

• Chloroform

• Methanol

• TLC plates (silica gel)

• TLC developing chamber

• Solvent systems (e.g., for neutral lipids: hexane/diethyl ether/acetic acid; for phospholipids: chloroform/methanol/water)

• Fluorescent imaging system for TLC plates

Procedure:

• Cell Lysis and Lipid Extraction:

  • After labeling and washing, scrape the cells into PBS and pellet them by centrifugation.

  • Extract total lipids from the cell pellet using a standard method, such as the Bligh-Dyer method with a chloroform/methanol mixture.[4]

• TLC Separation:

  • Spot the lipid extract onto a silica (B1680970) TLC plate.

  • Develop the plate in a TLC chamber containing the appropriate solvent system to separate different lipid classes (e.g., neutral lipids and phospholipids).[4]

• Detection:

  • After development, allow the plate to air dry.

  • Visualize the fluorescently labeled lipid spots using a fluorescent imaging system.

  • Identify the lipid species by comparing their migration (Rf values) to known standards run on the same plate.

  • Quantify the fluorescence intensity of each spot to determine the relative incorporation of the fatty acid analog into different lipid pools.[10]

Metabolic Pathway of Long-Chain Fatty Acids

Upon entering the cell, long-chain fatty acids (LCFAs) must be activated to their CoA esters before they can be metabolized. This irreversible step is catalyzed by long-chain acyl-CoA synthetases (ACSLs) and is crucial for trapping the fatty acid within the cell.[1][7] The resulting LC-acyl-CoA is a key metabolic node, directed towards either catabolic (β-oxidation in mitochondria) or anabolic pathways (synthesis of complex lipids in the endoplasmic reticulum).[1][12]

A diagram of the fatty acid metabolic pathway.

Applications in Research and Drug Development

Fluorescent labeling of LC-acyl-CoAs is a versatile technique with broad applications.

• Basic Research: It allows for the detailed study of lipid uptake kinetics, intracellular trafficking between organelles, and the dynamics of lipid droplet formation and turnover.[][13] Researchers can investigate how these processes are altered by genetic modifications or different nutritional states.

• Disease Research: The method is used to explore metabolic dysregulation in diseases like obesity, steatosis, and cancer.[] For example, it can help visualize excess lipid accumulation in non-adipose tissues, a phenomenon known as lipotoxicity.[1]

• Drug Discovery: This technology is highly amenable to high-throughput screening (HTS) for the discovery of new drugs that modulate lipid metabolism.[4][14] By quantifying the fluorescence associated with lipid droplets, researchers can screen large compound libraries for inhibitors of fatty acid uptake, acyl-CoA synthesis, or triglyceride synthesis.[4][5]

A diagram of a drug discovery screening workflow.

Quantitative Data Presentation in Drug Screening

The results from a high-throughput screen can be summarized to identify promising lead compounds. Clear presentation of quantitative data is essential for comparing the efficacy and potential toxicity of different compounds.

Table 2: Example Data from a Screen for Inhibitors of Triglyceride Synthesis

Compound ID	Concentration (µM)	Inhibition of Lipid Droplet Fluorescence (%)	Cell Viability (%)	Hit Classification
Control (DMSO)	-	0 ± 5	100 ± 3	-
Cmpd-001	10	85 ± 7	95 ± 4	Primary Hit
Cmpd-002	10	12 ± 6	98 ± 2	Inactive
Cmpd-003	10	92 ± 5	35 ± 8	Cytotoxic
Cmpd-004	10	45 ± 9	91 ± 5	Weak Hit

| Triacsin C (Positive Control) | 5 | 95 ± 4 | 88 ± 6 | Positive Control |

References

• 1. Acyl-CoA synthesis, lipid metabolism and lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Item - Fluorescent Tools for Bioimaging & Industrial Process Development of Antibody-Drug Conjugates - Carnegie Mellon University - Figshare [kilthub.cmu.edu]
• 4. journals.asm.org [journals.asm.org]
• 5. Leveraging a Fluorescent Fatty Acid Probe to Discover Cell-Permeable Inhibitors of Plasmodium falciparum Glycerolipid Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fatty Acid Analogs and Phospholipids—Section 13.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fluorescent n-3 and n-6 Very Long Chain Polyunsaturated Fatty Acids: THREE-PHOTON IMAGING IN LIVING CELLS EXPRESSING LIVER FATTY ACID-BINDING PROTEIN - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: The Use of 15-Methyltetracosanoyl-CoA Standards in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the dynamic field of lipidomics, the precise identification and quantification of individual lipid species are paramount to understanding complex biological processes and disease states. Very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids (BCFAs) are increasingly recognized for their significant roles in cellular signaling, membrane structure, and energy metabolism. 15-Methyltetracosanoyl-CoA is a branched-chain very-long-chain fatty acyl-CoA. As an analytical standard, it is an indispensable tool for the accurate mass spectrometry-based analysis of this class of lipids in various biological matrices.

Branched-chain fatty acids are involved in a variety of metabolic reactions and have been noted for their anti-inflammatory, lipid-lowering, neuroprotective, and anticancer properties.[1] They play a role in regulating gene expression related to lipid metabolism and can influence insulin (B600854) resistance.[1] The abnormal accumulation of VLCFAs and BCFAs is a hallmark of several genetic metabolic disorders, such as X-linked adrenoleukodystrophy and Zellweger spectrum disorders, making their accurate quantification crucial for diagnosis and for monitoring therapeutic interventions.[2][3]

These application notes provide detailed protocols for the use of 15-Methyltetracosanoyl-CoA as an internal standard in lipidomics workflows, covering sample preparation, extraction, and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Product Specifications: 15-Methyltetracosanoyl-CoA Analytical Standard

For accurate quantification, it is essential to use a well-characterized analytical standard. Below are typical specifications for a 15-Methyltetracosanoyl-CoA standard.

Parameter	Specification
Chemical Name	15-Methyltetracosanoyl-coenzyme A
Synonyms	15-Me-C24:0-CoA
Molecular Formula	C46H84N7O17P3S
Molecular Weight	1132.2 g/mol
Purity (by HPLC)	≥95%
Format	Lyophilized powder or solution in a specified solvent
Storage	Store at -80°C for long-term stability
Solubility	Soluble in aqueous buffers and methanol (B129727)

Experimental Protocols

The accurate quantification of 15-Methyltetracosanoyl-CoA and other acyl-CoAs in biological samples requires robust and reproducible experimental protocols. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for this analysis due to its high sensitivity and specificity.[4]

Protocol 1: Extraction of Acyl-CoAs from Cultured Cells

This protocol is designed for the extraction of a broad range of acyl-CoAs from cultured mammalian cells.

Materials:

• Ice-cold 80% methanol in water

• 15-Methyltetracosanoyl-CoA internal standard

• Centrifuge capable of high speeds (e.g., 14,000 x g) and 4°C

• Nitrogen gas stream or vacuum concentrator

• LC-MS grade 50% methanol in water with 5 mM ammonium (B1175870) acetate (B1210297)

Procedure:

• Cell Harvesting: Aspirate the culture medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

• Internal Standard Spiking: Add a known amount of 15-Methyltetracosanoyl-CoA internal standard to the cell pellet.

• Extraction: Add ice-cold 80% methanol to the cells. The volume should be sufficient to fully immerse the cell pellet.

• Homogenization: Vortex the mixture vigorously for 1 minute to ensure complete cell lysis and protein precipitation.[4]

• Centrifugation: Centrifuge the homogenate at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cell debris.[4]

• Supernatant Collection: Carefully transfer the supernatant containing the extracted acyl-CoAs to a new tube.[4]

• Solvent Evaporation: Dry the supernatant under a gentle stream of nitrogen or using a vacuum concentrator.[4]

• Reconstitution: Reconstitute the dried extract in a suitable volume of 50% methanol in water with 5 mM ammonium acetate for LC-MS/MS analysis.[4][5]

Protocol 2: Solid-Phase Extraction (SPE) of Acyl-CoAs from Plasma

This protocol provides a cleaner extract from complex matrices like plasma by reducing matrix effects.[4]

Materials:

• Mixed-mode solid-phase extraction (SPE) cartridges

• Plasma sample

• 15-Methyltetracosanoyl-CoA internal standard

• LC-MS grade solvents (e.g., methanol, acetonitrile, water)

• Aqueous buffers

• Nitrogen gas stream or vacuum concentrator

Procedure:

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Spiking: Add a known amount of 15-Methyltetracosanoyl-CoA internal standard to the plasma sample.

• Homogenization: Homogenize the plasma sample in an appropriate ice-cold extraction solvent.

• SPE Cartridge Conditioning: Condition the SPE cartridge according to the manufacturer's instructions.

• Sample Loading: Load the homogenized sample onto the conditioned SPE cartridge.[4]

• Washing: Wash the cartridge with a series of solvents to remove interfering substances. A typical wash sequence includes a high-aqueous buffer followed by a low percentage of organic solvent.[4]

• Elution: Elute the fatty acyl-CoAs from the cartridge using a high percentage of an organic solvent like methanol or acetonitrile.[4]

• Solvent Evaporation and Reconstitution: Dry the eluate under a nitrogen stream and reconstitute the sample in a solvent suitable for LC-MS/MS analysis.[4]

Quantitative Data and Analysis

The use of a stable isotope-labeled or odd-chain internal standard like 15-Methyltetracosanoyl-CoA is crucial for accurate quantification. The following table illustrates representative data for the recovery and limit of detection (LOD) for very-long-chain acyl-CoAs using an SPE-LC-MS/MS method.

Acyl-CoA Species	Typical Recovery (%)	Limit of Detection (LOD)
C22:0-CoA	85 ± 5	5 nM
C24:0-CoA	82 ± 6	4.5 nM
15-Methyltetracosanoyl-CoA	(Expected to be similar to C24:0-CoA)	(Expected to be similar to C24:0-CoA)
C26:0-CoA	78 ± 7	4.2 nM

Note: The data presented are representative and may vary depending on the specific experimental conditions, instrumentation, and biological matrix.

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates a typical lipidomics workflow for the analysis of acyl-CoAs using an internal standard.

Lipidomics workflow for acyl-CoA analysis.

Branched-Chain Fatty Acid Metabolism and Signaling

Branched-chain fatty acids, once incorporated into acyl-CoAs, can enter various metabolic and signaling pathways. The diagram below provides a simplified overview of their potential roles.

Role of branched-chain fatty acyl-CoAs.

Conclusion

The use of 15-Methyltetracosanoyl-CoA as an analytical standard is essential for the reliable quantification of branched-chain very-long-chain fatty acids in lipidomics research. The protocols and information provided herein offer a framework for researchers to develop and validate robust analytical methods. Accurate measurement of these lipids will further elucidate their role in health and disease, paving the way for new diagnostic and therapeutic strategies.

References

• 1. Branched- Chain Fatty Acids and Obesity: A Narrative Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 4. benchchem.com [benchchem.com]
• 5. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]

Analytical techniques for positional isomer determination of methyl-branched fatty acids.

Application Note: Determination of Methyl-Branch Position in Fatty Acids

Audience: Researchers, scientists, and drug development professionals.

Introduction The positional isomerism of methyl-branched fatty acids (MBFAs) plays a crucial role in determining the physical and biological properties of lipids.[1] These fatty acids are significant components of lipids in various organisms and are involved in diverse biological functions. Accurate determination of the methyl branch position is essential for structural elucidation, understanding metabolic pathways, and developing targeted therapeutics.

Standard gas chromatography-mass spectrometry (GC-MS) analysis of fatty acids as their methyl esters (FAMEs) is often insufficient for locating methyl branches.[1][2][3][4] This is because the electron ionization (EI) mass spectra of isomeric FAMEs are very similar, lacking the specific fragmentation needed to pinpoint the branch position. To overcome this challenge, derivatization techniques are employed to introduce a charge-remote fragmentation directing group, enabling unambiguous identification of the branch point.

This document provides detailed protocols for the most effective methods: GC-MS analysis of picolinyl ester and 4,4-dimethyloxazoline (DMOX) derivatives, and confirmatory analysis using Carbon-13 Nuclear Magnetic Resonance (¹³C-NMR) spectroscopy.

Overall Experimental Workflow

The general procedure involves lipid extraction from the sample, hydrolysis to free fatty acids (FFAs), derivatization to a form suitable for analysis, and finally, instrumental analysis to determine the methyl branch position.

Caption: General workflow for MBFA positional isomer analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Methods

GC-MS is the most widely used technique for MBFA analysis due to its high sensitivity and resolution.[5] The key is converting the fatty acid's carboxyl group into a derivative that directs fragmentation upon electron ionization.

Method 1: Picolinyl Ester Derivatization

Picolinyl esters are effective derivatives for locating methyl branches.[6][7] The pyridine (B92270) ring in the picolinyl group directs charge-remote fragmentation, leading to a series of diagnostic ions that reveal the structure of the fatty acid chain.[6]

This protocol is adapted from the method described by Harvey.[8]

• Acid Chloride Formation:

  • Place 10-100 µg of the dried free fatty acid sample into a screw-cap vial.

  • Add 200 µL of freshly distilled thionyl chloride.

  • Cap the vial tightly and heat at 50°C for 30 minutes.

  • Evaporate the excess thionyl chloride under a gentle stream of dry nitrogen.

• Esterification:

  • To the resulting acid chloride, add 200 µL of a solution of 3-pyridylcarbinol (3-hydroxymethylpyridine) in anhydrous acetonitrile (B52724) (10% v/v).

  • Add 50 µL of anhydrous pyridine as a catalyst.

  • Cap the vial and heat at 60°C for 30 minutes.

  • Cool the vial to room temperature.

• Extraction:

  • Add 1 mL of hexane (B92381) and 1 mL of deionized water to the vial.

  • Vortex thoroughly for 1 minute and centrifuge to separate the phases.

  • Carefully transfer the upper hexane layer containing the picolinyl esters to a clean GC vial for analysis.

The mass spectrum of a picolinyl ester of a methyl-branched fatty acid shows a prominent molecular ion (M⁺). The key diagnostic feature is a gap of 28 atomic mass units (amu) in the regular series of ions separated by 14 amu (CH₂ groups). This gap corresponds to the loss of the methyl branch along with adjacent carbons. The branch position is identified by the ions flanking this gap.

Methyl Branch Position (Example: Methyl-Hexadecanoic Acid)	Characteristic Fragmentation Pattern
2-methyl	Prominent ion at m/z 151
4-methyl	Gap between m/z 178 and m/z 206
6-methyl	Gap between m/z 206 and m/z 234
8-methyl	Gap between m/z 234 and m/z 262
10-methyl	Gap between m/z 262 and m/z 290
iso-form (penultimate C)	Prominent ion corresponding to M-29
anteiso-form (antepenultimate C)	Prominent ion corresponding to M-43

Note: The m/z values in the table are illustrative and will shift based on the total chain length of the fatty acid.

Caption: Workflow for Picolinyl Ester Derivatization and GC-MS Analysis.

Method 2: 4,4-Dimethyloxazoline (DMOX) Derivatization

DMOX derivatives are another excellent choice for determining methyl branch positions.[8][9] Similar to picolinyl esters, the oxazoline (B21484) ring stabilizes the charge, leading to predictable fragmentation along the alkyl chain.

This is a mild and convenient two-step protocol.[10]

• Amide Formation:

  • Start with fatty acid methyl esters (FAMEs). If starting with FFAs, first convert them to FAMEs using a standard method (e.g., BF₃-methanol).

  • To 10-100 µg of FAMEs in a vial, add 200 µL of 2-amino-2-methyl-1-propanol.

  • Add a catalytic amount (approx. 5 mg) of sodium methoxide.

  • Cap the vial and allow it to react overnight at room temperature.

  • Isolate the resulting 2-(methylpropanol) amides by partitioning between a hexane-diethyl ether mixture (1:1) and water.

• Cyclization to DMOX derivative:

  • Dry the isolated amide under nitrogen.

  • Add 100 µL of trifluoroacetic anhydride (B1165640) (TFAA).

  • Cap the vial and heat at 50°C for 45 minutes.

  • Evaporate the excess TFAA under a stream of nitrogen.

  • Re-dissolve the final DMOX derivative in hexane for GC-MS analysis.

DMOX derivatives also produce a clear molecular ion. The alkyl chain fragments at each C-C bond, producing a series of ions 14 amu apart. A methyl branch is indicated by a gap of 28 amu between two major fragments.

Methyl Branch Position (Example: Methyl-Hexadecanoic Acid)	Characteristic Fragmentation Pattern
2-methyl	Prominent ion at m/z 126
4-methyl	Gap between m/z 154 and m/z 182
6-methyl	Gap between m/z 182 and m/z 210
8-methyl	Gap between m/z 210 and m/z 238
10-methyl	Gap between m/z 238 and m/z 266
iso-form (penultimate C)	A gap of 15 amu (M-15) is less prominent than the M-29 ion.
anteiso-form (antepenultimate C)	A gap of 29 amu (M-29) is less prominent than the M-43 ion.

Note: The m/z values in the table are illustrative and will shift based on the total chain length of the fatty acid.

Caption: Workflow for DMOX Derivatization and GC-MS Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C-NMR spectroscopy is a powerful, non-destructive technique for the structural analysis of fatty acids.[11] The chemical shift of each carbon atom is highly sensitive to its local electronic environment, allowing for the determination of a methyl branch's position without derivatization.[12] However, it is less sensitive than GC-MS and requires larger sample amounts.

• Sample Preparation:

  • Dissolve 5-10 mg of the purified methyl-branched fatty acid (or its methyl ester) in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumental Analysis:

  • Acquire a proton-decoupled ¹³C-NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio. A relaxation delay (e.g., 2-5 seconds) is recommended for quantitative accuracy.

  • Reference the spectrum to the solvent signal (e.g., CDCl₃ at 77.16 ppm).

The position of the methyl group significantly influences the chemical shifts of the branch carbon itself (C-branch), the methyl carbon (C-methyl), and the adjacent carbons in the main chain (α-carbons).

Carbon Atom	Typical Chemical Shift Range (ppm)	Comments
C-methyl (branch)	19 - 23	The specific shift depends on the branch position.
C-branch (methine)	32 - 40	Downfield shift compared to a standard methylene (B1212753) carbon (~29.7 ppm).
α-carbons (adjacent)	36 - 45	Also shifted downfield relative to standard methylene carbons.
β-carbons (next-nearest)	26 - 30	Show a smaller, often upfield, shift.

Note: These are approximate ranges. Precise values can be compared with literature data or predicted using NMR simulation software.

Caption: Logical process for determining branch position via ¹³C-NMR.

References

• 1. Fatty acid isomerism: analysis and selected biological functions - Food & Function (RSC Publishing) DOI:10.1039/D3FO03716A [pubs.rsc.org]
• 2. Identification of monomethyl branched chain lipids by a combination of liquid chromatography tandem mass spectrometry and charge-switching chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. umpir.ump.edu.my [umpir.ump.edu.my]
• 4. Chromatographic Methods to Analyze Geometrical and Positional Isomers of Fatty Acids : A Review - UMPSA-IR [umpir.ump.edu.my]
• 5. academic.oup.com [academic.oup.com]
• 6. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GC/MS determination of fatty acid picolinyl esters by direct curie-point pyrolysis of whole bacterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aocs.org [aocs.org]
• 9. scilit.com [scilit.com]
• 10. Mild method for preparation of 4,4-dimethyloxazoline derivatives of polyunsaturated fatty acids for GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aocs.org [aocs.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Troubleshooting poor yield in 15-Methyltetracosanoyl-CoA synthesis.

Welcome to the technical support center for the synthesis of 15-Methyltetracosanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve synthesis yield.

Troubleshooting Guides

This section provides a question-and-answer format to directly address specific issues you may encounter during the enzymatic synthesis of 15-Methyltetracosanoyl-CoA.

Problem 1: Low or No Yield of 15-Methyltetracosanoic Acid (Free Fatty Acid)

Q: My in vitro fatty acid synthesis reaction has a very low yield of the desired C25 branched-chain fatty acid. What are the potential causes and how can I troubleshoot this?

A: Low yield of the free fatty acid can stem from several factors related to the enzymatic cascade. The synthesis of 15-methyltetracosanoic acid involves a primer, chain elongation, and termination. Here's a systematic approach to troubleshooting:

1. Primer Availability and Incorporation:

• Issue: The synthesis of a C25 methyl-branched fatty acid typically requires a branched-chain primer, such as isobutyryl-CoA (derived from valine), followed by elongation with malonyl-CoA. Inefficient generation or utilization of this primer is a common bottleneck.

• Troubleshooting Steps:

  • Verify Primer Synthesis: If you are generating the primer in situ, ensure that the necessary enzymes (e.g., branched-chain alpha-keto acid decarboxylase) and substrates (e.g., alpha-ketoisovalerate) are active and at optimal concentrations.

  • Primer Specificity of Fatty Acid Synthase (FAS): The FAS system being used must be capable of utilizing the branched-chain primer. Some FAS systems exhibit strong preference for straight-chain primers like acetyl-CoA.[1][2]

  • Optimize Primer Concentration: If providing the primer exogenously, titrate the concentration to find the optimal level. Excess primer can sometimes be inhibitory.

2. Inefficient Elongation Cycles:

• Issue: The elongation of the fatty acid chain from the primer to the full C25 length requires multiple cycles of condensation, reduction, dehydration, and a second reduction, catalyzed by the Fatty Acid Elongase (FAE) complex or Fatty Acid Synthase (FAS).[3][4] A slowdown in any of these steps will reduce the overall yield.

• Troubleshooting Steps:

  • Substrate Limitation (Malonyl-CoA): Malonyl-CoA is the 2-carbon donor for each elongation cycle. Ensure a sufficient and continuous supply of malonyl-CoA.[5] The enzyme acetyl-CoA carboxylase (ACC), which produces malonyl-CoA from acetyl-CoA, can be rate-limiting.[4]

  • Cofactor Depletion (NADPH): The two reduction steps in each elongation cycle are dependent on NADPH.[1] Ensure that an NADPH regenerating system is in place and functioning optimally in your in vitro reaction.

  • Enzyme Activity of Elongase/FAS Components: The individual enzymes of the elongase complex (KCS, KCR, HCD, ECR) or the domains of FAS must be active.[3] Expression and purification of these enzymes should be verified for activity.

  • Accumulation of Intermediates: The accumulation of intermediate-length fatty acyl-ACPs can sometimes inhibit the FAS or elongase complex.[6]

3. Premature Chain Termination:

• Issue: The growing fatty acyl chain may be prematurely released from the FAS or FAE complex by the activity of thioesterases before reaching the desired C25 length.

• Troubleshooting Steps:

  • Thioesterase Specificity: The thioesterase used should ideally have a preference for very-long-chain fatty acids. If using a thioesterase with broad specificity, you may see a range of shorter fatty acid products.

  • Reaction Time: Optimize the reaction time. Shorter incubation times may favor the production of shorter chains, while longer times might allow for more complete elongation, but also risk product degradation.

Problem 2: Low Efficiency of CoA Ligation to 15-Methyltetracosanoic Acid

Q: I have successfully synthesized the free fatty acid, but the subsequent conversion to 15-Methyltetracosanoyl-CoA using an Acyl-CoA Synthetase (ACSL) is inefficient. What should I check?

A: The final step of activating the free fatty acid to its CoA thioester is critical and can be a point of significant yield loss.

1. Enzyme Activity and Substrate Specificity:

• Issue: Long-chain and very-long-chain acyl-CoA synthetases (LACS/VLCAS) exhibit substrate specificity. The enzyme you are using may have low activity towards a C25 branched-chain fatty acid.[3]

• Troubleshooting Steps:

  • Enzyme Selection: Use an ACSL known to have activity on very-long-chain fatty acids. Several isoforms exist with different substrate preferences.[3][7]

  • Confirm Enzyme Activity: Perform a control reaction with a known substrate for your ACSL (e.g., palmitic acid or lignoceric acid) to confirm its activity.[8][9]

  • Optimize Enzyme Concentration: Titrate the amount of ACSL in your reaction to ensure it is not limiting.

2. Reaction Conditions:

• Issue: The ligation reaction is dependent on ATP and Mg²⁺, and is sensitive to pH and temperature.

• Troubleshooting Steps:

  • ATP and Cofactor Concentrations: Ensure that ATP and Mg²⁺ are present at optimal concentrations. The reaction is driven by the hydrolysis of ATP to AMP and pyrophosphate.

  • pH and Temperature: Verify that the reaction buffer pH is within the optimal range for your specific ACSL (typically around 7.5-8.0). Incubate the reaction at the enzyme's optimal temperature (often 30-37°C).

  • Product Inhibition: High concentrations of the product, 15-Methyltetracosanoyl-CoA, or AMP can cause feedback inhibition of the enzyme. Consider strategies to remove the product as it is formed if possible in a continuous system, or optimize reaction time to avoid excessive product accumulation.

3. Substrate Purity and Solubility:

• Issue: Impurities in your 15-methyltetracosanoic acid preparation can inhibit the ACSL. Additionally, the poor aqueous solubility of very-long-chain fatty acids can limit their availability to the enzyme.

• Troubleshooting Steps:

  • Purify the Free Fatty Acid: Ensure your starting fatty acid is of high purity.

  • Improve Solubility: The fatty acid is typically complexed with bovine serum albumin (BSA) to improve its solubility in aqueous reaction buffers.[8] Optimize the fatty acid to BSA molar ratio.

FAQs

Q1: What is a reasonable expected overall yield for the enzymatic synthesis of a C25 branched-chain acyl-CoA?

A1: The overall yield for a multi-step enzymatic synthesis of a complex molecule like 15-Methyltetracosanoyl-CoA can vary significantly depending on the specific enzymes used, the purity of the components, and the optimization of the reaction conditions. While specific data for this exact molecule is scarce, yields for multi-step enzymatic synthesis of other complex lipids can range from low single digits to over 50%. A well-optimized system with highly active and specific enzymes could potentially achieve yields in the 20-40% range. It is crucial to optimize each step individually before combining them.

Q2: How can I purify the final 15-Methyltetracosanoyl-CoA product?

A2: Purification of long-chain acyl-CoAs can be achieved using techniques that separate molecules based on their physicochemical properties. A common and effective method is reversed-phase high-performance liquid chromatography (HPLC). The long hydrocarbon chain of 15-Methyltetracosanoyl-CoA will interact strongly with the C18 stationary phase, allowing for its separation from more polar starting materials and byproducts. A gradient of an organic solvent (like acetonitrile) in an aqueous buffer is typically used for elution. Solid-phase extraction (SPE) with a C18 or similar hydrophobic resin can also be used for initial sample cleanup and enrichment.

Q3: Are there any stability concerns for 15-Methyltetracosanoyl-CoA during purification and storage?

A3: Yes, long-chain acyl-CoAs are susceptible to both enzymatic and chemical degradation. The thioester bond is prone to hydrolysis, especially at non-optimal pH and elevated temperatures. It is recommended to work at low temperatures (on ice) during purification and to store the purified product at -80°C in a slightly acidic buffer (pH 5-6) to minimize hydrolysis. Avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: In Vitro Synthesis of 15-Methyltetracosanoic Acid

This protocol describes a general method for the in vitro synthesis of a branched very-long-chain fatty acid using a reconstituted fatty acid synthesis system.

Materials:

• Fatty Acid Synthase (FAS) complex or individual elongase enzymes (KCS, KCR, HCD, ECR)

• Branched-chain alpha-keto acid decarboxylase (BCKA)

• Alpha-ketoisovalerate (primer precursor)

• Acetyl-CoA

• Malonyl-CoA

• NADPH

• Thioesterase specific for long-chain fatty acids

• Reaction Buffer (e.g., 100 mM potassium phosphate, pH 7.0, containing 1 mM DTT)

• NADPH regenerating system (e.g., glucose-6-phosphate and glucose-6-phosphate dehydrogenase)

Procedure:

• Prepare a reaction mixture containing the reaction buffer, NADPH regenerating system, acetyl-CoA, and malonyl-CoA.

• Add the BCKA enzyme and alpha-ketoisovalerate to generate the isobutyryl-CoA primer. Incubate for 30 minutes at 30°C.

• Add the FAS or elongase enzyme mix and the thioesterase to the reaction mixture.

• Incubate the reaction at 30°C for 2-4 hours.

• Stop the reaction by adding an acid (e.g., HCl to a final concentration of 1 M).

• Extract the free fatty acids with an organic solvent (e.g., hexane (B92381) or ethyl acetate).

• Analyze the products by gas chromatography-mass spectrometry (GC-MS) after derivatization to fatty acid methyl esters (FAMEs).

Protocol 2: Enzymatic Synthesis of 15-Methyltetracosanoyl-CoA

This protocol describes the conversion of the free fatty acid to its CoA ester.[8]

Materials:

• 15-Methyltetracosanoic acid

• Long-chain acyl-CoA synthetase (ACSL)

• Coenzyme A (CoA)

• ATP

• Magnesium Chloride (MgCl₂)

• Bovine Serum Albumin (BSA), fatty acid-free

• Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

Procedure:

• Prepare a solution of 15-methyltetracosanoic acid complexed with BSA in the reaction buffer.

• In a reaction tube, combine the reaction buffer, ATP, MgCl₂, and CoA.

• Add the ACSL enzyme to the mixture.

• Initiate the reaction by adding the fatty acid-BSA complex.

• Incubate at 37°C for 30-60 minutes.

• Stop the reaction, for example, by adding an acidic solution or by heat inactivation.

• Analyze the formation of 15-Methyltetracosanoyl-CoA by HPLC.

Data Presentation

Table 1: Hypothetical Yields for a Multi-Step Enzymatic Synthesis of a Branched Very-Long-Chain Fatty Acyl-CoA

Step	Description	Starting Material	Product	Expected Yield Range (%)	Key Factors Influencing Yield
1	Primer Synthesis	α-Ketoisovalerate	Isobutyryl-CoA	70 - 90	BCKA activity, substrate concentration
2	Elongation	Isobutyryl-CoA + 11x Malonyl-CoA	15-Methyltetracosanoyl-ACP	30 - 60	FAS/Elongase activity, Malonyl-CoA & NADPH availability
3	Thioester Hydrolysis	15-Methyltetracosanoyl-ACP	15-Methyltetracosanoic Acid	80 - 95	Thioesterase specificity and activity
4	CoA Ligation	15-Methyltetracosanoic Acid	15-Methyltetracosanoyl-CoA	50 - 80	ACSL activity and substrate specificity, ATP availability
Overall	Complete Synthesis	α-Ketoisovalerate	15-Methyltetracosanoyl-CoA	8 - 30	Cumulative efficiency of all steps

Note: These are estimated yields based on literature for similar multi-step enzymatic syntheses and should be empirically determined for your specific system.

Visualizations

Caption: Enzymatic synthesis pathway of 15-Methyltetracosanoyl-CoA.

Caption: Troubleshooting workflow for low yield in 15-Methyltetracosanoyl-CoA synthesis.

Caption: Logical relationships between issues, causes, and solutions.

References

• 1. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 2. Biosynthesis of branched-chain fatty acids in Bacillus subtilis. A decarboxylase is essential for branched-chain fatty acid synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. Bacterial Fatty Acid Synthesis and its Relationships with Polyketide Synthetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro reconstitution and steady-state analysis of the fatty acid synthase from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Characterization of the Acyl-CoA synthetase activity of purified murine fatty acid transport protein 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming challenges in the mass spectrometry of very-long-chain fatty acyl-CoAs.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges encountered during the mass spectrometry analysis of very-long-chain fatty acyl-CoAs (VLCFA-CoAs).

Troubleshooting Guides

The analysis of VLCFA-CoAs by liquid chromatography-mass spectrometry (LC-MS) can be challenging due to their unique physicochemical properties. Common issues include poor signal intensity, chromatographic peak tailing, and in-source fragmentation. The following table summarizes prevalent problems, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Solution(s)
Low Signal Intensity / Poor Ionization	- Suboptimal mobile phase pH leading to poor ionization efficiency.- Ion suppression from co-eluting matrix components.- Inefficient desolvation in the ESI source.- Analyte degradation during sample preparation or storage.	- Use a high pH mobile phase (e.g., pH 9-10.5 with ammonium (B1175870) hydroxide) to deprotonate the phosphate (B84403) group and enhance positive ion formation.[1]- Improve sample cleanup using solid-phase extraction (SPE).- Optimize ESI source parameters (e.g., gas flow, temperature).- Ensure samples are processed quickly on ice and stored at -80°C. Acyl-CoAs are susceptible to hydrolysis.[2]
Poor Chromatographic Peak Shape (Tailing)	- Interaction of the phosphate moiety with residual silanol (B1196071) groups on the silica-based column.- Insufficient organic solvent strength to elute the hydrophobic acyl chain.- Analyte aggregation in the mobile phase.	- Employ a high pH mobile phase to minimize silanol interactions.[1]- Use a column with a different stationary phase (e.g., octyl instead of C18) or an end-capped column.- Increase the percentage of organic solvent in the gradient.- Consider the use of ion-pairing reagents, although they can contaminate the MS system.[1]
In-Source Fragmentation	- High source temperature or cone voltage causing fragmentation before MS/MS analysis.- The inherent instability of the acyl-CoA molecule.	- Reduce the ESI source temperature and cone/capillary voltage.[3]- Optimize mobile phase composition; for instance, using methanol-based mobile phases may reduce fragmentation compared to acetonitrile (B52724) for some analytes.[3]- If a fragment ion is consistently and reproducibly formed, it may be used as the precursor ion for MRM transitions.[3]
Inconsistent Retention Times	- Fluctuations in mobile phase composition or pH.- Column degradation.- Sample matrix effects.	- Ensure proper mobile phase preparation and equilibration of the column before each run.- Use a guard column to protect the analytical column.- Perform adequate sample cleanup to remove interfering substances.
Co-elution with Interfering Species	- Insufficient chromatographic resolution.	- Optimize the LC gradient to better separate the VLCFA-CoAs from other lipids.- Employ a longer column or a column with a smaller particle size for higher separation efficiency.
Adduct Formation	- Presence of salts (e.g., sodium, potassium) in the sample or mobile phase.[2]	- Use high-purity solvents and reagents.- If adducts are consistently formed, they can be used for quantification, but this requires careful validation.

Experimental Protocols

Sample Preparation: Extraction of VLCFA-CoAs from Tissues

This protocol is a general guideline and may require optimization for specific tissue types.

• Homogenization: Homogenize ~100-200 mg of frozen tissue in 1 mL of ice-cold 10% trichloroacetic acid (TCA).

• Internal Standard Spiking: Add an appropriate deuterated or odd-chain internal standard (e.g., C17:0-CoA or d31-C16:0-CoA) to the homogenate.[1][4]

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

  • Load the supernatant from the centrifugation step onto the cartridge.

  • Wash the cartridge with 1 mL of water to remove salts and other polar impurities.

  • Elute the acyl-CoAs with 1 mL of 25 mM ammonium acetate (B1210297) in methanol.

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in a suitable volume (e.g., 100 µL) of the initial mobile phase.

LC-MS/MS Analysis of VLCFA-CoAs

The following are typical starting parameters for LC-MS/MS analysis. Optimization is highly recommended.

Liquid Chromatography Parameters:

Parameter	Value
Column	C8 Reversed-Phase, 2.1 x 150 mm, 2.6 µm
Mobile Phase A	10 mM Ammonium Hydroxide in Water, pH 9.0
Mobile Phase B	Acetonitrile
Gradient	20% B to 100% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	10 µL

Mass Spectrometry Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.2 kV
Source Temperature	120°C
Desolvation Temperature	500°C
Scan Type	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon

MRM Transitions for VLCFA-CoAs:

All acyl-CoAs exhibit a characteristic neutral loss of 507 Da in positive ion mode, corresponding to the 3'-phospho-ADP moiety.[1][4] The most abundant product ion is often the remaining acyl portion. Specific MRM transitions should be optimized for your instrument.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) - Starting Point
C22:0-CoA	1090.6	583.6	45
C24:0-CoA	1118.6	611.6	50
C26:0-CoA	1146.7	639.7	55
C17:0-CoA (IS)	1034.5	527.5	40

Collision energies are highly instrument-dependent and require empirical optimization.

Visualizations

Caption: Experimental workflow for VLCFA-CoA analysis.

Caption: Troubleshooting logic for low signal intensity.

Frequently Asked Questions (FAQs)

Q1: What is the best ionization technique for VLCFA-CoAs?

A1: Positive mode Electrospray Ionization (ESI+) is the most commonly used and effective technique for the analysis of intact acyl-CoAs.[1] The phosphate group can be readily protonated, and the overall molecule carries a net positive charge, leading to good ionization efficiency, especially at an elevated mobile phase pH.

Q2: Why is a high pH mobile phase recommended for VLCFA-CoA analysis?

A2: A high pH mobile phase (around 9-10.5) serves two main purposes. First, it deprotonates the phosphate moiety of the CoA molecule, which can improve ionization efficiency in positive mode. Second, and more critically for chromatography, it minimizes the interaction between the negatively charged phosphate group and any residual positively charged silanol groups on the surface of silica-based reversed-phase columns. This interaction is a major cause of peak tailing and poor chromatographic performance.[1]

Q3: Can I use a neutral loss scan to screen for all VLCFA-CoAs in my sample?

A3: Yes, a neutral loss scan of 507 Da is a powerful tool for identifying all acyl-CoA species in a sample during method development.[1][4] This neutral loss corresponds to the fragmentation of the 3'-phospho-ADP portion of the CoA molecule. However, for quantitative analysis, Multiple Reaction Monitoring (MRM) is preferred due to its superior sensitivity and selectivity.[5]

Q4: What are the best internal standards for quantitative analysis of VLCFA-CoAs?

A4: The ideal internal standards are stable isotope-labeled (e.g., deuterated) versions of the analytes of interest. However, these can be difficult to synthesize or obtain commercially. A common and effective alternative is to use an odd-chain fatty acyl-CoA, such as C17:0-CoA, which is not naturally abundant in most biological systems.[1] Using a deuterated standard of a more common long-chain acyl-CoA, like d31-C16:0-CoA, is also a viable strategy.[4]

Q5: How can I prevent the degradation of VLCFA-CoAs during sample preparation?

A5: VLCFA-CoAs are susceptible to both enzymatic and chemical hydrolysis. To minimize degradation, all sample preparation steps should be performed on ice or at 4°C. Use of acidic conditions (e.g., trichloroacetic acid) during extraction helps to precipitate proteins and inactivate enzymes.[2] Samples should be analyzed as quickly as possible after preparation or stored at -80°C.

Q6: I am observing significant in-source fragmentation. What can I do?

A6: In-source fragmentation occurs when the analyte fragments in the ion source before entering the mass analyzer.[6] To reduce this, you can try lowering the source temperature and the cone or capillary voltage.[3] The composition of the mobile phase can also play a role; sometimes switching from acetonitrile to methanol as the organic solvent can reduce in-source fragmentation.[3] If the fragmentation is consistent, you may be able to use the fragment ion as the precursor for your MS/MS experiments.[3]

Q7: Why are my VLCFA-CoA peaks broader than my shorter-chain acyl-CoA peaks?

A7: The very long, hydrophobic acyl chain of VLCFA-CoAs can lead to stronger interactions with the reversed-phase column, which can result in broader peaks. Additionally, these molecules may have a tendency to aggregate in solution, which can also lead to peak broadening. Optimizing the organic solvent gradient and ensuring the mobile phase has sufficient elution strength are crucial. The use of a C8 column instead of a C18 may also help by reducing the hydrophobic interaction.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chromforum.org [chromforum.org]
• 4. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Hidden Impact of In-Source Fragmentation in Metabolic and Chemical Mass Spectrometry Data Interpretation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Lipid Extraction for Methyl-Branched Fatty Acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of methyl-branched fatty acids (MBFAs).

Frequently Asked Questions (FAQs)

Q1: Which extraction method is best for methyl-branched fatty acids?

The optimal extraction method depends on your specific research needs, including sample type, desired purity, and available equipment. The Folch/Bligh-Dyer methods are considered a benchmark for a wide range of lipids due to their high extraction yield.[1] However, for thermally sensitive MBFAs, Ultrasound-Assisted Extraction (UAE) offers a rapid and efficient alternative at room temperature.[1] Supercritical CO2 (ScCO2) extraction is another excellent option, particularly for long-chain unsaturated fatty acids, as it avoids toxic solvents and thermal degradation.[2][3]

Q2: Why is derivatization to Fatty Acid Methyl Esters (FAMEs) necessary for GC-MS analysis of MBFAs?

Fatty acids, including MBFAs, are polar and have high boiling points, which can lead to long retention times and poor peak shape during Gas Chromatography (GC) analysis.[4] Derivatization converts them into more volatile and less polar FAMEs, making them easier to separate and analyze with better peak shape.[4][5]

Q3: What are the main challenges in the analysis of methyl-branched fatty acids after extraction?

A primary challenge is the co-elution of branched-chain fatty acid methyl esters (BCFAMEs) with other FAMEs, even with the use of long, highly-polar GC columns.[6] Additionally, the mass spectra of isomeric FAMEs can be very similar, making unambiguous identification difficult.[6]

Troubleshooting Guide

Low Lipid Yield

Problem: You are experiencing low recovery of lipids in your final extract.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Incomplete Cell Lysis	The initial disruption of cells or tissue is crucial. For tough samples, consider more rigorous methods like bead beating or cryogenic grinding. Optimize sonication parameters (power, duration) for your specific sample type.[7]
Incorrect Solvent System	The choice of solvent and its polarity are critical. Nonpolar lipids are better solubilized in nonpolar solvents, while polar lipids require more polar mixtures. For general-purpose extraction, Folch (chloroform:methanol (B129727), 2:1 v/v) or Bligh-Dyer (chloroform:methanol:water, 1:2:0.8 v/v/v) are robust choices.[7]
Insufficient Solvent Volume	A common recommendation is a solvent volume 20 times the sample volume to ensure efficient extraction.[7]
Suboptimal Phase Separation	Incomplete separation of the aqueous and organic phases will result in lipid loss. Ensure proper centrifugation speed and duration. If an emulsion forms, it can often be broken by adding a small amount of saturated sodium chloride solution.[7]

Poor Phase Separation

Problem: After adding water or a salt solution, you observe a cloudy interface or an emulsion instead of a clear separation between the organic and aqueous layers.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Incorrect Solvent Ratios	Ensure you are using the correct ratios of chloroform (B151607), methanol, and water for your chosen method (Folch or Bligh-Dyer).[7]
Insufficient Centrifugation	Centrifugation is key to achieving a clean separation. Make sure you are centrifuging at an adequate speed and for a sufficient amount of time.[7]
Emulsion Formation	To break an emulsion, try adding a small amount of saturated NaCl solution or gently swirling the mixture.[7]

Sample Contamination

Problem: Your final extract contains non-lipid contaminants.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Impurities in Solvents	Use high-purity, HPLC or mass spectrometry-grade solvents to avoid introducing contaminants.[7]
Residue on Glassware	Thoroughly clean all glassware with a laboratory-grade detergent, rinse extensively with deionized water, and finally rinse with your extraction solvent before use.[7]
Co-extraction of Non-lipid Components	The Bligh-Dyer method, with its addition of water, can help reduce the co-extraction of non-lipid contaminants compared to the Folch method.[5]

Quantitative Data on Extraction Methods

The efficiency of lipid extraction can vary significantly depending on the method used. The following table summarizes the performance of several common techniques.

Extraction Method	Principle	Typical Extraction Yield (%)	Purity	Extraction Time	Solvent Consumption	Key Advantages	Key Disadvantages
Folch/Bligh-Dyer	Liquid-liquid extraction using a chloroform-methanol mixture.[1]	High (often considered a benchmark)[1]	Good, but may co-extract other components.[1]	1-2 hours[1]	High	Well-established and effective for a wide range of lipids.[1]	Use of toxic chlorinated solvents, labor-intensive.[1]
Soxhlet Extraction	Continuous solid-liquid extraction.	High	Good	Several hours	High	High yield.[8]	Can lead to thermal degradation of lipids.[9]
Supercritical CO2 (ScCO2)	Extraction using carbon dioxide above its critical temperature and pressure.[1]	High (up to 10% of dry weight in some studies)[3]	High	Variable	Low	Avoids toxic solvents, suitable for thermolabile compounds.[3]	High initial equipment cost.
Ultrasound-Assisted Extraction (UAE)	Uses acoustic cavitation to disrupt cell walls and enhance solvent penetration.[1]	High	Good	15-60 minutes[1]	Low to Moderate	Fast, efficient at room temperature.[1]	Efficiency can be affected by sample viscosity.[1]

Experimental Protocols

Folch Method

This protocol is a widely used liquid-liquid extraction technique.

Materials:

• Homogenizer

• Centrifuge

• Glass centrifuge tubes with screw caps

• Chloroform

• Methanol

• 0.9% NaCl solution

• Rotary evaporator or nitrogen stream evaporator

Procedure:

• Homogenize the sample in a 2:1 (v/v) mixture of chloroform:methanol to a final volume 20 times the volume of the sample.

• Agitate the mixture for 15-20 minutes at room temperature.

• Add 0.2 volumes of 0.9% NaCl solution to the mixture.

• Vortex and centrifuge to separate the phases.

• Carefully remove the upper aqueous phase.

• Wash the lower chloroform phase by adding a small amount of a 1:1 mixture of methanol and 0.9% NaCl solution, vortexing, and re-centrifuging.

• Collect the lower chloroform phase containing the lipids.

• Evaporate the solvent under a stream of nitrogen or using a rotary evaporator.[1]

Supercritical CO2 (ScCO2) Extraction

This method is advantageous for its use of a non-toxic, non-flammable solvent.

Procedure:

• Liquid CO2 is pumped to a heating zone where it is heated to supercritical conditions (e.g., above 31 °C and 74 bar).

• The supercritical CO2 is then passed through the extraction vessel containing the sample.

• A co-solvent like ethanol (B145695) can be added to increase the polarity of the CO2 and enhance the extraction of more polar lipids.

• The lipid-laden supercritical fluid flows to a separator vessel where the pressure is reduced.

• This pressure drop causes the CO2 to return to a gaseous state, precipitating the extracted lipids.[1]

Ultrasound-Assisted Extraction (UAE)

UAE utilizes ultrasonic waves to improve extraction efficiency.

Procedure:

• The sample is immersed in a suitable solvent in an ultrasonic bath or treated with an ultrasonic probe.

• The ultrasonic waves create acoustic cavitation, which disrupts cell walls and enhances solvent penetration into the sample matrix.[1]

• The extraction is typically carried out for 15-60 minutes at room temperature.[1]

• After extraction, the mixture is centrifuged or filtered to separate the solid residue from the lipid-containing solvent.

• The solvent is then evaporated to obtain the lipid extract.

Visualizations

Caption: General workflow for lipid extraction and subsequent analysis.

Caption: Decision tree for troubleshooting low lipid yield.

References

• 1. benchchem.com [benchchem.com]
• 2. A comparative study: the impact of different lipid extraction methods on current microalgal lipid research [researchonline.jcu.edu.au]
• 3. A comparative study: the impact of different lipid extraction methods on current microalgal lipid research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. perlan.com.pl [perlan.com.pl]
• 5. Lipid extraction and FAME assay training – DuLab [www2.hawaii.edu]
• 6. Identification of monomethyl branched chain lipids by a combination of liquid chromatography tandem mass spectrometry and charge-switching chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Resolution Chromatography of Branched-Chain Fatty Acid Isomers

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic separation of branched-chain fatty acid (BCFA) isomers.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of BCFA isomers, offering potential causes and systematic solutions.

Issue: Poor Peak Resolution or Co-elution of BCFA Isomers

Question: My chromatogram shows broad peaks, or my BCFA isomers are co-eluting. How can I improve the separation?

Answer: Poor resolution is a frequent challenge in BCFA analysis due to their similar structures. This issue can be systematically addressed by optimizing several factors related to chromatographic selectivity, efficiency, and retention.

Potential Causes & Solutions:

Potential Cause	Solution
Inappropriate GC Column (Stationary Phase)	The stationary phase chemistry is critical for separating isomers.[1][2] For BCFA isomers, a highly polar stationary phase is recommended to enhance selectivity.[3] Consider switching to a cyanopropyl-based column.
Suboptimal Oven Temperature Program	A poorly optimized temperature gradient can lead to insufficient separation. A slower ramp rate or an isothermal segment at a specific temperature can improve the resolution of closely eluting peaks.[4][5]
Incorrect Carrier Gas Flow Rate	The linear velocity of the carrier gas affects column efficiency. Operating at the optimal flow rate for the carrier gas (e.g., helium or hydrogen) minimizes peak broadening.[5]
Column Overload	Injecting too much sample can lead to peak fronting and poor resolution. Try reducing the injection volume or diluting the sample.
Derivatization Issues	Incomplete or inconsistent derivatization can result in peak tailing or multiple peaks for a single analyte.[6] Ensure your derivatization protocol is optimized and consistently applied.

Troubleshooting Workflow:

For a systematic approach to resolving poor peak resolution, follow the logical workflow outlined below.

Caption: Troubleshooting workflow for poor BCFA isomer resolution.

Issue: Pronounced Peak Tailing

Question: My BCFA peaks are showing significant tailing. What is causing this and how can I fix it?

Answer: Peak tailing for fatty acids is often due to their polar carboxylic acid group interacting with active sites in the gas chromatography system.[6] Derivatization is the primary solution, but other factors can also contribute.

Potential Causes & Solutions:

Potential Cause	Solution
Incomplete Derivatization	The presence of underivatized fatty acids is a common cause of tailing.[6] Review and optimize your derivatization protocol for reaction time, temperature, and reagent concentration. Ensure your sample is anhydrous, as moisture can interfere with many derivatization reactions.[6]
Active Sites in the GC System	Silanol groups in the injector liner, column, or detector can interact with your analytes. Use a deactivated liner and a high-quality, low-bleed capillary column designed for MS applications to minimize these interactions.[3]
Column Contamination	Buildup of non-volatile residues at the head of the column can create active sites. Trim the first few centimeters of the column or bake it out at the maximum recommended temperature.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC analysis of branched-chain fatty acids?

A1: Derivatization is crucial for several reasons. Free fatty acids have low volatility and are prone to peak tailing due to the polarity of their carboxylic acid group.[6] Converting them into more volatile and less polar esters, such as fatty acid methyl esters (FAMEs), improves their chromatographic behavior, leading to sharper peaks and better resolution.[6][7]

Q2: What is the best type of GC column for separating BCFA isomers?

A2: For resolving positional and geometric isomers of fatty acids, including BCFAs, highly polar stationary phases are recommended.[3] Columns with a high percentage of cyanopropyl substitution (e.g., SP-2560, CP-Sil 88) provide excellent selectivity for these types of separations.[3] Longer columns (e.g., 100 meters) can also significantly increase resolving power.[8]

Q3: Can you provide a standard protocol for preparing FAMEs from a lipid sample?

A3: Yes, a widely used method is acid-catalyzed methylation using Boron Trifluoride (BF₃) in methanol (B129727).

Experimental Protocol: FAME Preparation with BF₃-Methanol

• Sample Preparation: Start with 1-10 mg of your extracted lipid sample in a screw-cap glass tube. If the sample is in a solvent, evaporate it to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 1 mL of 14% BF₃ in methanol to the dried sample.[6]

• Reaction: Cap the tube tightly and heat at 60-80°C for 60 minutes.[3][6]

• Extraction: After cooling to room temperature, add 1 mL of hexane (B92381) and 1 mL of deionized water. Vortex the tube vigorously for 1 minute.

• Phase Separation: Centrifuge the tube at low speed (e.g., 2000 rpm) for 5 minutes to achieve a clear separation between the aqueous and organic layers.

• Collection: Carefully transfer the upper hexane layer, which contains the FAMEs, to a clean autosampler vial for GC-MS analysis.[6]

Caption: Experimental workflow for FAME synthesis.

Q4: What are typical GC-MS parameters for analyzing BCFA methyl esters?

A4: The following table provides recommended starting parameters that should be optimized for your specific instrument and BCFA isomers of interest.

GC-MS Starting Parameters:

Parameter	Recommended Setting	Rationale
GC Column	SP-2560, 100 m x 0.25 mm ID, 0.20 µm film thickness	High polarity and long length for maximum isomer resolution.[8]
Carrier Gas	Helium	Inert and provides good efficiency.
Flow Rate	1.0 - 1.5 mL/min	Optimal for a 0.25 mm ID column.
Inlet Temperature	250°C	Ensures complete vaporization of FAMEs.
Injection Mode	Split (e.g., 50:1)	Prevents column overload and ensures sharp peaks.
Oven Program	Initial: 100°C (hold 4 min), Ramp: 3°C/min to 240°C, Hold: 15 min	A slow ramp rate is crucial for separating closely eluting isomers.
MS Transfer Line	250°C	Prevents condensation of analytes before entering the MS.
Ion Source Temp.	230°C	Standard temperature for EI ionization.[3]
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard for creating reproducible fragmentation patterns.
Acquisition Mode	Full Scan (m/z 50-400) or Selected Ion Monitoring (SIM)	Full scan for identification; SIM for increased sensitivity and quantification of target BCFAs.[7]

Q5: How do different factors in chromatography affect the separation of isomers?

A5: The quality of a chromatographic separation is primarily governed by three factors: efficiency (N), selectivity (α), and the retention factor (k). Improving resolution requires optimizing these interconnected parameters.

Caption: Key factors influencing chromatographic resolution.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromtech.com [chromtech.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Derivatization techniques for free fatty acids by GC [restek.com]
• 7. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: ESI-MS Analysis of 15-Methyltetracosanoyl-CoA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Electrospray Ionization-Mass Spectrometry (ESI-MS) analysis of 15-Methyltetracosanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 15-Methyltetracosanoyl-CoA?

A: In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components in a sample other than the analyte of interest, such as proteins, salts, lipids, and other endogenous compounds. Matrix effects occur when these co-eluting components alter the ionization efficiency of the target analyte, in this case, 15-Methyltetracosanoyl-CoA.[1] This interference can lead to ion suppression (a decrease in signal intensity) or, less commonly, ion enhancement (an increase in signal intensity).[2] Consequently, matrix effects can compromise the accuracy, precision, and sensitivity of quantitative analyses.[1] For long-chain acyl-CoAs like 15-Methyltetracosanoyl-CoA, phospholipids (B1166683) are a primary contributor to matrix effects in biological samples.[3][4][5]

Q2: My signal intensity for 15-Methyltetracosanoyl-CoA is low and inconsistent between replicates. Could this be a matrix effect?

A: Yes, low and inconsistent signal intensity are classic indicators of ion suppression caused by matrix effects.[2] When co-eluting matrix components compete with your analyte for ionization, it can lead to a reduced and variable signal.[6][7] This is particularly prevalent in complex biological matrices like plasma, serum, or tissue extracts where phospholipids and other lipids are abundant.[5]

Q3: How can I confirm that my analysis is being affected by matrix effects?

A: There are two primary methods to assess matrix effects:

• Post-Column Infusion: This qualitative method helps identify at what points in your chromatographic run ion suppression or enhancement occurs.[8][9][10] A constant flow of a standard solution of 15-Methyltetracosanoyl-CoA is infused into the mass spectrometer after the analytical column. A blank matrix sample is then injected. Any dip or rise in the baseline signal of your analyte indicates the retention time of interfering matrix components.[9][10]

• Post-Extraction Spike Method: This quantitative approach compares the signal response of an analyte in a clean solvent to the response of the same amount of analyte spiked into a blank matrix sample that has undergone the full extraction procedure.[8][10] The difference in signal intensity reveals the extent of ion suppression or enhancement.[10]

Q4: What are the most effective strategies to minimize or compensate for matrix effects in my experiments?

A: A multi-faceted approach is often the most effective. Key strategies include:

• Optimized Sample Preparation: The goal is to remove interfering matrix components before they enter the LC-MS system.[9] Techniques like Solid-Phase Extraction (SPE) are highly effective at cleaning up samples and reducing phospholipids.[11][12]

• Chromatographic Separation: Adjusting your LC method to better separate 15-Methyltetracosanoyl-CoA from co-eluting matrix components can significantly reduce interference.[9]

• Sample Dilution: A simple but effective method is to dilute the sample extract. This reduces the concentration of interfering compounds, though it may compromise sensitivity if your analyte concentration is already low.[8][10]

• Use of Stable Isotope-Labeled Internal Standards (SIL-IS): This is considered the gold standard for compensating for matrix effects.[9][13] A SIL-IS of 15-Methyltetracosanoyl-CoA will co-elute and experience similar ionization suppression or enhancement as the analyte, allowing for accurate quantification based on the analyte-to-IS ratio.[13]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution(s)
Low Signal Intensity / Poor Sensitivity	Ion suppression from co-eluting matrix components, particularly phospholipids.[2][5]	1. Improve Sample Cleanup: Implement a more rigorous sample preparation method such as Solid-Phase Extraction (SPE), specifically one designed for phospholipid removal (e.g., HybridSPE).[11] 2. Optimize Chromatography: Modify the LC gradient to achieve better separation of 15-Methyltetracosanoyl-CoA from the region where phospholipids typically elute.[2] 3. Dilute the Sample: If sensitivity allows, dilute the final extract to reduce the concentration of matrix components.[8]
Poor Reproducibility / High Variability in Signal	Inconsistent matrix effects across different samples or injections. This can be due to the accumulation of contaminants on the column.[5]	1. Incorporate a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for 15-Methyltetracosanoyl-CoA will co-elute and experience the same matrix effects, thereby correcting for variability.[9][13] 2. Matrix-Matched Calibrators: Prepare your calibration standards in a blank matrix that is as similar as possible to your samples. 3. Implement Column Washing: Introduce a robust column wash step at the end of each chromatographic run to remove strongly retained matrix components.[14]
Peak Shape Distortion (Tailing, Fronting, or Splitting)	Co-eluting interferences or column overload from matrix components.	1. Enhance Sample Preparation: Use techniques like Liquid-Liquid Extraction (LLE) or SPE to obtain a cleaner sample extract.[15] 2. Check for Column Contamination: Flush the column extensively or replace it if performance does not improve.[14] 3. Reduce Injection Volume: Injecting a smaller volume can sometimes alleviate issues related to column overload.[10]

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol allows for the quantitative determination of matrix effects.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of 15-Methyltetracosanoyl-CoA in a clean solvent (e.g., methanol/water) at a known concentration.

  • Set B (Blank Matrix Extract): Process a blank matrix sample (e.g., plasma, tissue homogenate) that does not contain the analyte through your entire sample preparation workflow.

  • Set C (Post-Spiked Matrix): Spike the extracted blank matrix from Set B with the 15-Methyltetracosanoyl-CoA standard to the same final concentration as Set A.[2]

• LC-MS Analysis: Analyze all three sets of samples using your established LC-MS method.

• Calculate Matrix Effect: The matrix effect is calculated as follows:

  • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • A value of 100% indicates no matrix effect.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

This protocol provides a general workflow for removing phospholipids and other interferences from biological samples.

Methodology:

• Conditioning: Condition a polymeric mixed-mode or phospholipid-removal SPE cartridge with methanol.

• Equilibration: Equilibrate the cartridge with an appropriate buffer (e.g., aqueous ammonium (B1175870) acetate).[12]

• Sample Loading: Load the pre-treated sample (e.g., protein-precipitated plasma diluted with buffer) onto the cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water, followed by a low percentage of organic solvent) to remove polar interferences.[2][12]

• Elution: Elute the 15-Methyltetracosanoyl-CoA using an appropriate organic solvent mixture, leaving the strongly bound phospholipids on the SPE sorbent.

• Dry and Reconstitute: Evaporate the eluate to dryness and reconstitute the residue in a solvent compatible with your LC mobile phase.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for identifying and mitigating matrix effects in the ESI-MS analysis of 15-Methyltetracosanoyl-CoA.

Caption: Troubleshooting workflow for matrix effects.

References

• 1. Research Portal [ub-ir.bolton.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. ovid.com [ovid.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. providiongroup.com [providiongroup.com]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Ionization Efficiency of Long-Chain Acyl-CoAs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the mass spectrometry analysis of long-chain acyl-CoAs.

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity of my long-chain acyl-CoAs consistently low in ESI-MS?

A1: Low signal intensity for long-chain acyl-CoAs is a common issue that can stem from several factors:

• Suboptimal Ionization Mode: For most acyl-CoAs, positive ion mode electrospray ionization (ESI) is approximately three times more sensitive than negative ion mode.[1] Ensure you are operating in the positive ion mode for an optimal signal.

• Poor Ionization Efficiency: The large, amphipathic nature of acyl-CoA molecules can lead to inefficient ionization. The selection of appropriate mobile phase additives is crucial to enhance protonation and signal response.[1]

• In-Source Fragmentation: Acyl-CoAs are susceptible to fragmentation within the ESI source if parameters such as cone voltage or capillary temperature are set too high. This premature fragmentation reduces the abundance of the intended precursor ion.[1]

• Adduct Formation: The signal can be distributed among multiple ionic species, including the protonated molecule [M+H]⁺ and various adducts (e.g., sodium [M+Na]⁺, potassium [M+K]⁺). This division of the signal lowers the intensity of any single species.[1]

• Sample Degradation: Acyl-CoAs are chemically unstable, particularly in aqueous solutions, and are prone to hydrolysis.[2] Proper sample handling and storage are critical to prevent degradation.

Q2: What is charge-reversal derivatization, and how can it improve the detection of long-chain acyl-CoAs?

A2: Charge-reversal derivatization is a chemical modification technique that converts a negatively charged or neutral molecule into a positively charged derivative. For long-chain acyl-CoAs, which can be challenging to ionize efficiently, this technique significantly enhances their detection sensitivity in positive mode ESI-MS.

One common method involves converting long-chain fatty acids (derived from the hydrolysis of acyl-CoAs) into their N-(4-aminomethylphenyl) pyridinium (B92312) (AMPP) derivatives. This process introduces a permanent positive charge, which can increase detection sensitivity by more than 100-fold.[3][4][5][6] This increased sensitivity allows for the detection and quantification of low-abundance acyl-CoA species.

Q3: Which mobile phase modifiers are recommended for analyzing long-chain acyl-CoAs by LC-MS?

A3: The choice of mobile phase modifier is critical for achieving a strong and stable ESI signal. While trifluoroacetic acid (TFA) can provide good chromatographic separation, it is known to severely suppress the MS signal.[1] Buffered mobile phases often yield better results.

For positive ion mode analysis of lipids, including acyl-CoAs, using a mobile phase with 10 mM ammonium (B1175870) formate (B1220265) or 10 mM ammonium formate with 0.1% formic acid can provide high signal intensity and robust retention times.[7][8] Ammonium acetate (B1210297) is also a good alternative.[1]

Troubleshooting Guides

Issue 1: Low Signal Intensity and Poor Peak Shape

This guide provides a systematic approach to troubleshooting low signal intensity and poor peak shape for long-chain acyl-CoAs.

Caption: Troubleshooting workflow for low signal intensity.

Issue 2: Inconsistent Retention Times and Peak Tailing

Inconsistent retention times and peak tailing can compromise the accuracy and reproducibility of your analysis.

• Possible Cause: Poorly equilibrated column.

• Solution: Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection. A longer equilibration time may be necessary.

• Possible Cause: Interactions with active sites on the column.

• Solution: The addition of modifiers like ammonium formate or ammonium acetate to the mobile phase can help mask active silanol (B1196071) groups on the column, leading to improved peak shape.[9]

• Possible Cause: Sample solvent effects.

• Solution: Reconstitute the dried sample in a solution that matches the initial mobile phase conditions of your LC-MS method.[1] Injecting a sample in a solvent significantly stronger than the mobile phase can lead to peak distortion.

Quantitative Data Summary

Table 1: Recommended Mobile Phase Additives for Acyl-CoA Analysis

Mobile Phase Additive	Ionization Mode	Signal Intensity	Chromatographic Performance	Notes
10 mM Ammonium Formate	Positive	Very Good	Very Good	Excellent for achieving high signal intensity and stable retention times.[7][8]
10 mM Ammonium Acetate	Positive	Very Good	Very Good	A suitable alternative to ammonium formate for enhancing protonation.[1]
0.1% Formic Acid	Positive	Good	Fair to Good	A common starting point, though peak tailing can be an issue for some acyl-CoAs.[1]
Trifluoroacetic Acid (TFA)	Positive	Poor	Excellent	Severely suppresses the MS signal and is generally not recommended for LC-MS analysis of acyl-CoAs.[1]

Table 2: Typical ESI-MS/MS Parameters for Long-Chain Acyl-CoA Analysis

These parameters are starting points and should be optimized for your specific instrument and analytes.

Parameter	Typical Value	Purpose
Ionization Mode	Positive	More sensitive for most acyl-CoAs.[1]
Capillary/Spray Voltage	3.0 - 4.5 kV	Generates the electrospray; optimize for maximum stable signal of the [M+H]⁺ ion.[1]
Cone/Fragmentor Voltage	30 - 60 V	A critical parameter; excessively high voltage can cause in-source fragmentation (loss of 507 Da).[1]
Desolvation Gas Flow	500 L/h	Aids in solvent evaporation.[2]
Desolvation Temperature	500 °C	Facilitates desolvation of the analyte ions.[2]
Source Temperature	120 °C	Maintains the ion source at a stable temperature.[2]
Collision Gas	Argon	Used for collision-induced dissociation in the collision cell.[2]

Experimental Protocols

Protocol 1: Sample Preparation for Acyl-CoA Extraction from Cells

This protocol outlines a common method for extracting acyl-CoAs from cultured cells.

• Cell Harvesting: Remove the cell culture media and wash the cells twice with phosphate-buffered saline (PBS).

• Lysis and Extraction: Add 2 mL of methanol (B129727) and an appropriate amount of internal standard (e.g., 15 µL of 10 µM 15:0 CoA) to the cells. Incubate at -80 °C for 15 minutes.[2]

• Collection: Scrape the cell lysate from the culture plate and centrifuge at 15,000 x g at 5 °C for 5 minutes.[2]

• Solvent Addition: Transfer the supernatant to a glass tube and mix with 1 mL of acetonitrile.[2]

• Drying: Evaporate the sample to dryness in a vacuum concentrator at 55 °C for approximately 1.5 hours.[2]

• Reconstitution: Reconstitute the dried sample with 150 µL of methanol, vortex, and centrifuge at 15,000 x g at 5 °C for 10 minutes.[2]

• Analysis: Transfer 100 µL of the supernatant to an autosampler vial for LC-MS/MS analysis.[2]

Protocol 2: Charge-Reversal Derivatization of Fatty Acids with AMPP

This protocol describes the derivatization of fatty acids (obtained from acyl-CoA hydrolysis) to enhance ionization efficiency.

Caption: Workflow for AMPP derivatization of fatty acids.

Detailed Steps:

• Hydrolysis: The acyl-CoA sample is first hydrolyzed to release the free fatty acid.

• Derivatization: The carboxyl group of the fatty acid is then derivatized with N-(4-aminomethylphenyl)pyridinium (AMPP). This reaction creates a permanent positive charge on the molecule.[6]

• LC-MS/MS Analysis: The resulting AMPP-derivatized fatty acid is analyzed by LC-MS/MS in positive ion mode, leading to a significant enhancement in sensitivity.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mass Spectrometry-Based Shotgun Lipidomics Using Charge-Switch Derivatization for Analysis of Complex Long-Chain Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mass Spectrometry-Based Shotgun Lipidomics Using Charge-Switch Derivatization for Analysis of Complex Long-Chain Fatty Acids | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. zeptometrix.com [zeptometrix.com]

Method refinement for the quantification of low-abundance branched fatty acids.

Welcome to the technical support center for the analysis of low-abundance branched fatty acids (BCFAs). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the complex analytical challenges of BCFAs.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying low-abundance branched fatty acids?

A1: The quantification of low-abundance BCFAs presents several analytical challenges. Due to their low concentrations in complex biological matrices, achieving adequate sensitivity and selectivity is difficult. A significant challenge is the co-elution of BCFA isomers with other fatty acid methyl esters (FAMEs) during gas chromatography (GC) analysis, which complicates accurate quantification.[1] Furthermore, the inherent chemical properties of fatty acids, such as poor volatility and ionization efficiency, often necessitate derivatization prior to analysis by GC-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2][3][4][5]

Q2: Which analytical platform is better for BCFA quantification: GC-MS or LC-MS?

A2: Both GC-MS and LC-MS are powerful techniques for BCFA analysis, and the choice depends on the specific research question and available resources.

• GC-MS is traditionally the most common method, especially after derivatization to fatty acid methyl esters (FAMEs), which increases volatility.[1][2] It offers excellent separation of many fatty acid isomers. However, co-elution of BCFAMEs can still be an issue.[1]

• LC-MS has gained popularity as it can often analyze fatty acids without derivatization, although derivatization can improve chromatographic separation and ionization efficiency.[2][3][6] LC-MS is particularly useful for separating isobaric analytes and can be less time-consuming for sample preparation.[6][7]

Q3: Why is derivatization necessary for fatty acid analysis?

A3: Derivatization is a critical step in the analysis of fatty acids, particularly for GC-MS, for several reasons:

• Increased Volatility: Fatty acids in their free form have low volatility. Converting them to more volatile esters (e.g., fatty acid methyl esters - FAMEs) is essential for their analysis by GC.[4][8]

• Improved Peak Shape: The carboxylic acid group of free fatty acids can interact with the GC column's stationary phase, leading to poor peak shapes (tailing).[4] Derivatization blocks this interaction, resulting in sharper, more symmetrical peaks.

• Enhanced Sensitivity and Ionization: For LC-MS, derivatization can improve ionization efficiency, leading to better sensitivity.[3][6]

Common derivatization methods include esterification with BF3-methanol to form FAMEs for GC-MS[4] and derivatization with reagents like 3-nitrophenylhydrazones or aniline (B41778) for LC-MS.[3][9]

Q4: How do I choose an appropriate internal standard for BCFA quantification?

A4: The selection of an internal standard (IS) is crucial for accurate and precise quantification, as it corrects for variations during sample preparation and analysis.[10][11][12] The ideal internal standard is an isotope-labeled version of the analyte.[10][11][13] However, these can be expensive or not commercially available.

When choosing an IS, consider the following:

• It should be chemically similar to the analytes of interest.[12]

• It should not be naturally present in the sample.[12]

• It should have a retention time that does not interfere with the analytes.[12]

• For multi-analyte methods, using multiple internal standards that are structurally similar to different groups of analytes can improve accuracy.[12]

Using a single internal standard for a wide range of fatty acids can introduce bias and increase measurement uncertainty.[10][11]

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of low-abundance BCFAs.

Guide 1: Gas Chromatography (GC) Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	1. Active sites in the injector liner or on the column.[14] 2. Column degradation.[15] 3. Low injector or column temperature.[15]	1. Use a deactivated liner and/or replace the liner.[15] 2. Condition the column or trim the front end. If the problem persists, replace the column.[15] 3. Increase the injector and/or column temperature, but do not exceed the column's maximum operating temperature.[15]
Split Peaks	1. Improper injection technique (for manual injections).[16] 2. Incompatible solvent with the stationary phase. 3. Column contamination or degradation at the inlet.	1. Ensure a smooth and rapid injection.[16] 2. Choose a solvent that is more compatible with your column's stationary phase. 3. Trim the first few centimeters of the column.
Poor Resolution/Co-elution	1. Inappropriate GC column.[1] 2. Suboptimal temperature program. 3. Carrier gas flow rate is too high or too low.	1. Use a highly polar column or a tandem column setup (e.g., DB-225ms hyphenated with a DB-5ms) for better separation of isomers.[17] 2. Optimize the temperature ramp rate; a slower ramp can improve separation. 3. Optimize the carrier gas flow rate to achieve the best resolution.
Low Sensitivity/No Peaks	1. Leaks in the system.[15] 2. Incomplete derivatization. 3. Sample degradation in a hot injector. 4. Detector issue.	1. Perform a leak check of the injector, column fittings, and gas lines.[15] 2. Optimize derivatization conditions (time, temperature, reagent concentration).[1] Ensure reagents are not expired and are stored correctly. 3. Use a lower injector temperature or a deactivated liner. 4. Check detector parameters and ensure it is functioning correctly.[18]
Baseline Drift/Noise	1. Contaminated carrier gas.[16] 2. Column bleed.[16] 3. Contaminated detector.[18]	1. Use high-purity gas and ensure gas purifiers are functional.[16] 2. Condition the column. If bleed is excessive, the column may need to be replaced.[16] 3. Clean the detector according to the manufacturer's instructions.[18]

Guide 2: Sample Preparation Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of BCFAs	1. Inefficient extraction from the sample matrix. 2. Incomplete derivatization reaction. 3. Loss of sample during solvent evaporation steps.	1. Optimize the extraction solvent system and procedure. Consider solid-phase extraction (SPE) for cleaner extracts.[19] 2. Ensure derivatization reagents are fresh and moisture-free. Optimize reaction time and temperature.[8][20] 3. Use a gentle stream of nitrogen for evaporation and avoid overheating.
Contamination Peaks	1. Contaminants from solvents, reagents, or labware.[21] 2. Carryover from previous injections.	1. Use high-purity solvents and reagents. Thoroughly clean all glassware. Run a blank sample to identify the source of contamination.[21] 2. Clean the syringe and injector port between runs.
Inconsistent Results	1. Inconsistent addition of internal standard. 2. Variability in sample preparation steps. 3. Sample degradation.	1. Use a precise method for adding the internal standard to all samples, standards, and blanks.[12] 2. Standardize all sample preparation procedures. Automation can improve reproducibility.[22] 3. Store samples appropriately (e.g., at -80°C) and minimize freeze-thaw cycles. Process samples quickly.

Experimental Protocols & Data

Protocol 1: General Workflow for BCFA Quantification by GC-MS

This protocol outlines a typical workflow for the analysis of BCFAs in a biological sample.

Caption: General workflow for BCFA quantification using GC-MS.

Protocol 2: Derivatization of Fatty Acids to FAMEs using Boron Trifluoride (BF3)-Methanol

This is a common method for preparing FAMEs for GC analysis.

• Sample Preparation : Weigh 1-25 mg of the lipid extract into a micro reaction vessel.[8]

• Reagent Addition : Add 2 mL of 12-14% BF3-methanol solution.[4][8]

• Reaction : Heat the vessel at 60-100°C for 5-10 minutes.[8] The optimal time and temperature should be determined for the specific application.[8]

• Extraction : Cool the vessel, then add 1 mL of water and 1 mL of hexane (B92381).[8]

• Phase Separation : Shake the vessel vigorously to extract the FAMEs into the hexane layer.[8]

• Collection : Allow the layers to separate and carefully transfer the upper hexane layer to a clean vial for GC-MS analysis.[8]

Important Note: This reaction is sensitive to moisture. Ensure all reagents and samples are as dry as possible.[4]

Data Presentation: Method Validation Parameters

The following table summarizes typical validation parameters for a quantitative method for low-abundance fatty acids.

Parameter	Typical Acceptance Criteria	Example Values (Hypothetical)
Linearity (r²)	> 0.99[20][23]	0.998
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3[6]	0.2 - 0.6 µg/mL[20]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10[20]	0.6 - 1.7 µg/mL[20]
Precision (RSD%)	< 15-20%	Intraday: < 10%, Interday: < 15%[6]
Accuracy (Recovery %)	80-120%	95-105%[23][24]

Logical Diagram: Troubleshooting Poor Peak Shape

This diagram illustrates a logical approach to troubleshooting common peak shape issues in GC analysis.

Caption: A logical troubleshooting guide for poor GC peak shapes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry | PLOS One [journals.plos.org]
• 4. Derivatization techniques for free fatty acids by GC [restek.com]
• 5. Sample preparation for fatty acid analysis in biological samples with mass spectrometry-based strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid quantification of fatty acids in plant oils and biological samples by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers [mdpi.com]
• 8. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 13. mdpi.com [mdpi.com]
• 14. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 15. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. Simultaneous Quantification of Straight-chain and Branched-chain Short Chain Fatty Acids by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 19. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Development of an optimized sample preparation method for quantification of free fatty acids in food using liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. google.com [google.com]
• 23. repo.unand.ac.id [repo.unand.ac.id]
• 24. Method Development and Validation for Omega-3 Fatty Acids (DHA and EPA) in Fish Using Gas Chromatography with Flame Ionization Detection (GC-FID) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Fatty Acyl-CoA Isomer Co-elution in LC-MS

Welcome to the technical support center for addressing the co-elution of fatty acyl-CoA isomers in Liquid Chromatography-Mass Spectrometry (LC-MS). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to navigate the challenges of separating and identifying these structurally similar molecules.

Frequently Asked Questions (FAQs)

Q1: Why do my fatty acyl-CoA isomers co-elute during reverse-phase LC-MS analysis?

Fatty acyl-CoA isomers often co-elute in standard reverse-phase liquid chromatography (RPLC) due to their similar physicochemical properties. Separation in RPLC is primarily driven by hydrophobicity, which is determined by the length of the fatty acyl chain and the number of double bonds.[1][2] Positional isomers (differing in double bond location) and geometric isomers (cis/trans) can have very similar hydrophobicities, leading to insufficient chromatographic resolution.

Q2: How can I improve the separation of my isomers without changing my column?

You can try optimizing your mobile phase and gradient conditions. For instance, using a shallower gradient can sometimes improve the resolution of closely eluting peaks. Additionally, incorporating silver ions (Ag+) into the mobile phase can enhance the separation of unsaturated fatty acid isomers by forming π-complexes with the double bonds, a technique particularly useful for distinguishing positional and geometric isomers.[3]

Q3: Are there alternative chromatographic methods to RPLC for better isomer separation?

Yes, several alternative and complementary chromatographic techniques can be employed:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is effective for separating a wide range of acyl-CoAs, from short-chain to long-chain species, often in a single analytical run.[4][5] This technique separates compounds based on their polarity.

• Ultra-Performance Liquid Chromatography (UPLC): UPLC systems, with their smaller particle size columns, can provide higher resolution and efficiency, which can be beneficial for separating isomeric short-chain acyl-CoAs.[6]

Q4: Can mass spectrometry itself help in differentiating co-eluting isomers?

Absolutely. Post-column separation techniques using mass spectrometry are powerful tools for isomer differentiation:

• Ion Mobility Spectrometry (IMS): IMS separates ions in the gas phase based on their size, shape, and charge. Techniques like Differential Ion Mobility Spectrometry (DMS), also known as Field Asymmetric Waveform Ion Mobility Spectrometry (FAIMS), and Trapped Ion Mobility Spectrometry (TIMS) can resolve isomers that are indistinguishable by mass alone.[7][8][9]

• Tandem Mass Spectrometry (MS/MS): By carefully selecting precursor ions and optimizing collision energies, you can generate unique fragmentation patterns for different isomers, aiding in their identification even if they co-elute.

Q5: What is chemical derivatization and how can it help with co-elution?

Chemical derivatization is a pre-analytical strategy where the target molecules are chemically modified to enhance their analytical properties. For fatty acyl-CoA isomers, this can be highly effective:

• Charge-Reversal Derivatization: This involves modifying the carboxyl group to carry a positive charge, which can improve ionization efficiency and chromatographic behavior.[10][11]

• Double Bond Derivatization: Reagents can be used to react specifically with carbon-carbon double bonds. The resulting products can then be more easily separated chromatographically or produce unique fragments in MS/MS that reveal the original position of the double bond.[10][12] The Paternò-Büchi (PB) reaction is a notable example of this approach.[12][13]

• Isotopic Derivatization: Using isotopic labeling in derivatization reagents can aid in accurate quantification, especially when dealing with complex matrices.[14]

Troubleshooting Guides

Issue 1: Poor resolution of long-chain fatty acyl-CoA isomers on a C18 column.

Possible Cause	Troubleshooting Step	Expected Outcome
Insufficient Chromatographic Selectivity	Switch to a column with a different stationary phase, such as C8 or C4, which can be more suitable for very-long-chain fatty acids (VLCFAs).[2]	Improved separation of long-chain species based on subtle differences in their interaction with the stationary phase.
Gradient is too steep	Decrease the rate of change of the organic solvent in your gradient. A shallower gradient provides more time for the isomers to interact with the stationary phase.	Increased retention time and better peak separation.
Suboptimal Mobile Phase	For unsaturated isomers, consider adding silver nitrate (B79036) (AgNO₃) to your mobile phase to leverage π-complexation chromatography.[3]	Enhanced separation of isomers with different double bond positions or configurations.

Issue 2: Co-elution of short-chain fatty acyl-CoA isomers (e.g., n-butyryl-CoA and isobutyryl-CoA).

Possible Cause	Troubleshooting Step	Expected Outcome
Standard HPLC system lacks sufficient resolving power	Utilize an Ultra-Performance Liquid Chromatography (UPLC) system with a sub-2 µm particle size column.[6]	Sharper peaks and improved resolution due to higher chromatographic efficiency.
Reverse-phase is not optimal for these polar molecules	Employ a Hydrophilic Interaction Liquid Chromatography (HILIC) method.[4]	Better retention and separation of polar short-chain isomers.
Isomers are indistinguishable by chromatography alone	Implement a post-column separation technique like Differential Ion Mobility Spectrometry (DMS/FAIMS).[8][9]	Separation of isomers in the gas phase based on their differential mobility in an electric field.

Issue 3: Inability to identify the position of double bonds in unsaturated fatty acyl-CoA isomers.

Possible Cause	Troubleshooting Step	Expected Outcome
Standard MS/MS does not yield diagnostic fragment ions	Employ a pre-column derivatization strategy that targets the double bonds, such as the Paternò-Büchi (PB) reaction with a reagent like 2-acetylpyridine (B122185).[12][13]	The derivatized isomers will produce unique fragment ions in MS/MS that are indicative of the original double bond location.
Lack of sensitivity for low-abundance isomers	Use a charge-reversal derivatization method to improve ionization efficiency and detection sensitivity in positive ion mode.[10][11]	Enhanced signal-to-noise ratio, allowing for the detection and subsequent structural elucidation of low-abundance species.

Experimental Protocols

Protocol 1: Separation of Long-Chain Acyl-CoAs using a C18 Column

This protocol is adapted from a method for the analysis of acyl-CoAs in biological samples.[1]

• LC System: High-performance liquid chromatography system.

• Column: Luna® C18(2) 100 Å LC column (100 × 2 mm, 3 µm) with a C18 guard column.[1]

• Column Temperature: 32 °C.[1]

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) (pH 6.8).[1]

• Mobile Phase B: Acetonitrile.[1]

• Flow Rate: 0.2 mL/min.[1]

• Injection Volume: 30 µL.[1]

• Gradient:

  • 0-15 min: 20% to 100% B

  • 15-22.5 min: Hold at 100% B

  • 22.51-30 min: Re-equilibrate at 20% B[1]

• MS Detection: Positive ion electrospray ionization (ESI) mode.

Protocol 2: Derivatization for Double Bond Location Analysis using Paternò-Büchi (PB) Reaction

This protocol is based on a workflow for the quantitation of fatty acid double bond location isomers.[12]

• Sample Preparation: Extract total lipids from the sample. Saponify the extracted lipids to release free fatty acids.[12]

• Derivatization Reagent: Prepare a solution of 2-acetylpyridine (2-acpy) in acetonitrile.[12]

• Reaction:

  • Mix the fatty acid sample with the 2-acpy solution.

  • Expose the mixture to UV irradiation for a short period (e.g., 15 seconds) to initiate the PB reaction.[12]

• LC-MS/MS Analysis:

  • Column: C18 column (e.g., 150 mm × 3.0 mm, 2.7 µm).[12]

  • Mobile Phase A: H₂O:Acetonitrile (40:60, v/v) with 20 mM ammonium formate.[12]

  • Mobile Phase B: Isopropanol:Acetonitrile (40:60, v/v) with 0.2% formic acid.[12]

  • Flow Rate: 0.45 mL/min.[12]

  • MS Detection: Positive ion ESI with tandem MS (MS/MS) to detect the characteristic diagnostic ions that reveal the double bond location.[12]

Quantitative Data Summary

The following tables summarize the improvements in sensitivity and separation achieved through various techniques.

Table 1: Improvement in Sensitivity with Derivatization

Derivatization Reagent	Analyte	Fold Increase in Sensitivity (Compared to Underivatized)	Reference
DMED	Eicosanoids	5–138	[10]
Cholamine	Long-Chain Fatty Acids	~2000	[10]
5-(dimethylamino)-1-carbohydrazide isoquinoline (B145761) (DMAQ)	Various Fatty Acids	Significant signal enhancement	[14]

Table 2: Limits of Detection (LOD) for Derivatized Fatty Acids

Derivatization Reagent	Analyte Class	LOD Range	Reference
DAABD-AE	Fatty Acids	Femtomole range	[10]
2-NPH	Short, Medium, Long, and Very Long FAs	0.2–330 fmol	[10]
DMAQ	Various Fatty Acids	Below 75 ng/L	[14]

Visualizations

Below are diagrams illustrating key workflows and concepts for addressing fatty acyl-CoA isomer co-elution.

Caption: General experimental workflow for fatty acyl-CoA isomer analysis.

Caption: Troubleshooting decision tree for co-elution issues.

Caption: Overview of strategies for isomer separation.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jsbms.jp [jsbms.jp]
• 3. researchgate.net [researchgate.net]
• 4. Development of targeted hydrophilic interaction liquid chromatography-tandem mass spectrometry method for acyl-Coenzyme A covering short- to long-chain species in a single analytical run - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers [frontiersin.org]
• 8. Separation and Classification of Lipids Using Differential Ion Mobility Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fatty acid isomerism: analysis and selected biological functions - Food & Function (RSC Publishing) DOI:10.1039/D3FO03716A [pubs.rsc.org]
• 14. A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of collision energy for MS/MS fragmentation of 15-Methyltetracosanoyl-CoA.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the MS/MS fragmentation of 15-Methyltetracosanoyl-CoA.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of collision energy for the MS/MS fragmentation of 15-Methyltetracosanoyl-CoA.

Issue	Potential Cause	Recommended Solution
No or Low Precursor Ion Intensity	Poor ionization efficiency.	- Optimize electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature). - Ensure the mobile phase composition is compatible with efficient ionization of long-chain acyl-CoAs. Consider the use of additives if necessary.
Sample degradation.	- Prepare fresh samples and keep them on ice or at 4°C during the experiment. - Minimize sample storage time.
Incorrect mass spectrometer settings.	- Verify the mass spectrometer is in the correct scan mode and the m/z range includes the precursor ion of 15-Methyltetracosanoyl-CoA.
Poor or No Fragmentation	Insufficient collision energy.	- Increase the collision energy in a stepwise manner to find the optimal fragmentation.[1] - Refer to the experimental protocol for collision energy optimization below.
Incorrect collision gas pressure.	- Ensure the collision gas (e.g., argon, nitrogen) pressure is within the manufacturer's recommended range.
Precursor ion is not being isolated correctly.	- Check the isolation window for the precursor ion. A wider window may increase signal but decrease specificity, while a narrower window may result in lower signal.
Unstable Signal/High Noise	Contaminated LC-MS system.	- Flush the LC system with appropriate solvents to remove contaminants. - Clean the mass spectrometer ion source.[2][3][4]
Incompatible mobile phase.	- Ensure the mobile phase is of high purity and filtered. - Avoid using non-volatile salts or additives that can cause ion suppression.
Leak in the LC system.	- Check all fittings and connections for leaks.[2]
Non-reproducible Fragmentation Pattern	Fluctuating collision energy.	- Ensure the collision energy setting is stable and reproducible between runs.
Inconsistent sample concentration.	- Prepare samples with consistent concentrations to ensure comparable fragmentation.
Matrix effects.	- Employ effective sample preparation techniques to minimize matrix interference. - Consider using an internal standard to normalize the signal.
Unexpected Fragment Ions	In-source fragmentation.	- Optimize source conditions (e.g., reduce temperatures or voltages) to minimize fragmentation before the collision cell.
Presence of isobaric interferences.	- Improve chromatographic separation to resolve isobaric species. - Use high-resolution mass spectrometry to differentiate between ions with the same nominal mass.

Frequently Asked Questions (FAQs)

Q1: What are the expected characteristic fragment ions for 15-Methyltetracosanoyl-CoA in MS/MS?

A1: For long-chain acyl-CoAs, a characteristic neutral loss of the phosphopantetheine and adenosine (B11128) diphosphate (B83284) moiety (507 Da) is typically observed. Additionally, fragmentation is expected to occur around the methyl branch on the fatty acyl chain. Cleavage on either side of the C15 methyl group will produce specific fragment ions that can confirm the position of the branch.

Q2: How do I determine the optimal collision energy for the fragmentation of 15-Methyltetracosanoyl-CoA?

A2: The optimal collision energy is instrument-dependent and should be determined empirically. A common approach is to perform a collision energy ramping experiment where the collision energy is varied across a range (e.g., 10-60 eV) while monitoring the intensity of the characteristic fragment ions. The energy that produces the highest intensity of the desired fragments is considered optimal. A detailed protocol is provided below.

Q3: What type of mass analyzer is best suited for this analysis?

A3: Tandem mass spectrometers, such as triple quadrupole (QqQ) or quadrupole time-of-flight (Q-TOF) instruments, are well-suited for this type of analysis as they allow for precursor ion selection and collision-induced dissociation (CID).[5] High-resolution mass analyzers like TOF or Orbitrap can provide accurate mass measurements of fragment ions, aiding in their identification.

Q4: Should I use positive or negative ionization mode?

A4: Long-chain acyl-CoAs can be analyzed in both positive and negative ionization modes. Positive mode often yields the protonated molecule [M+H]+, while negative mode can produce the deprotonated molecule [M-H]-. The choice of polarity should be optimized based on which mode provides better sensitivity and more informative fragmentation for your specific instrument and experimental conditions.

Q5: How can I improve the signal-to-noise ratio for my low-abundance 15-Methyltetracosanoyl-CoA sample?

A5: To improve the signal-to-noise ratio, you can:

• Optimize sample preparation to enrich the analyte and remove interfering substances.

• Enhance chromatographic separation to reduce co-eluting matrix components.

• Fine-tune the mass spectrometer's source and detector settings for maximum sensitivity.

• Increase the sample injection volume if possible.

• Use a more sensitive instrument if available.

Experimental Protocols

Protocol for Optimization of Collision Energy

This protocol outlines a general procedure for optimizing the collision energy for the MS/MS fragmentation of 15-Methyltetracosanoyl-CoA using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Sample Preparation:

  • Prepare a standard solution of 15-Methyltetracosanoyl-CoA at a known concentration (e.g., 1 µg/mL) in a solvent compatible with your LC method (e.g., methanol/water mixture).

• LC-MS/MS System Setup:

  • Equilibrate the LC system with the initial mobile phase conditions.

  • Set up the mass spectrometer to monitor the precursor ion of 15-Methyltetracosanoyl-CoA.

  • Set the instrument to perform a product ion scan.

• Collision Energy Ramp Experiment:

  • Infuse the standard solution directly into the mass spectrometer or perform an isocratic LC run.

  • Create a method that ramps the collision energy over a defined range (e.g., 10 to 60 eV) during the infusion or chromatographic peak elution.

  • Acquire MS/MS spectra across this energy range.

• Data Analysis:

  • Extract the ion chromatograms for the expected characteristic fragment ions.

  • Plot the intensity of each fragment ion as a function of the collision energy.

  • The collision energy that yields the maximum intensity for the desired fragment ions is the optimal collision energy.

• Verification:

  • Perform a final injection using the determined optimal collision energy to confirm the fragmentation pattern and intensity.

Quantitative Data Summary

As the optimal collision energy is highly instrument-specific, a universal value cannot be provided. The table below should be populated with empirically determined values from your specific instrument.

Parameter	Value	Notes
Precursor Ion (m/z)	[To be determined]	Calculated based on the chemical formula of 15-Methyltetracosanoyl-CoA.
Optimal Collision Energy (eV)	[To be determined]	Empirically determined using the protocol above.
Characteristic Fragment 1 (m/z)	[To be determined]	Expected to be related to the neutral loss of 507 Da.
Characteristic Fragment 2 (m/z)	[To be determined]	Expected from cleavage adjacent to the methyl branch.
Characteristic Fragment 3 (m/z)	[To be determined]	Expected from cleavage on the other side of the methyl branch.

Visualizations

Experimental Workflow for Collision Energy Optimization

Caption: Workflow for optimizing collision energy.

Proposed Metabolic Pathway: Beta-Oxidation of 15-Methyltetracosanoyl-CoA

Caption: Beta-oxidation of 15-Methyltetracosanoyl-CoA.

References

• 1. researchgate.net [researchgate.net]
• 2. myadlm.org [myadlm.org]
• 3. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. sinh.cas.cn [sinh.cas.cn]

Strategies to increase the sensitivity of 15-Methyltetracosanoyl-CoA detection.

Welcome to the technical support center for the analysis of 15-Methyltetracosanoyl-CoA. This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enhance the sensitivity and reliability of their detection methods.

Frequently Asked Questions (FAQs)

Q1: What is 15-Methyltetracosanoyl-CoA and why is its sensitive detection important?

A1: 15-Methyltetracosanoyl-CoA is a very-long-chain, branched-chain fatty acyl-CoA. Molecules of this class are crucial intermediates in various metabolic pathways, including fatty acid elongation and degradation.[1] Sensitive detection is vital for studying metabolic disorders, understanding cellular lipid metabolism, and for the development of therapeutics targeting these pathways. Very-long-chain acyl-CoAs (VLCFA-CoAs) are known to be involved in peroxisomal β-oxidation, and their dysregulation is linked to several genetic disorders.[2][3]

Q2: What is the primary analytical method for detecting 15-Methyltetracsanoyl-CoA?

A2: The most reliable and sensitive method for the detection and quantification of acyl-CoAs, including very-long-chain species, is High-Performance Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS).[1] This technique offers high specificity by separating the analyte from complex biological matrices and using specific mass transitions for identification and quantification.

Q3: How can I improve the sensitivity of my 15-Methyltetracosanoyl-CoA measurement?

A3: Increasing sensitivity involves optimizing the entire analytical workflow, from sample handling to data acquisition. Key strategies include:

• Efficient Sample Preparation: Utilize extraction methods that maximize recovery and minimize degradation. Two-phase liquid-liquid extractions are common for separating lipids from more polar metabolites.[4]

• Chromatographic Separation: Select a suitable C18 reverse-phase column and optimize the mobile phase composition and gradient to achieve sharp, well-resolved peaks.[4]

• Mass Spectrometry Parameters: Fine-tune ion source parameters (e.g., capillary voltage, gas flow, temperature) and use Multiple Reaction Monitoring (MRM) for targeted quantification.[1][5]

• Chemical Derivatization: In some cases, derivatization can enhance ionization efficiency, although it adds complexity to the sample preparation.[6][7]

Q4: How is 15-Methyltetracosanoyl-CoA quantified accurately?

A4: Accurate quantification relies on the use of an appropriate internal standard (ISTD).[1] Ideally, a stable isotope-labeled version of 15-Methyltetracosanoyl-CoA should be used. If unavailable, an odd-chain acyl-CoA of similar chain length that is not endogenously present in the sample, such as pentadecanoyl-CoA (C15:0-CoA), can be a suitable alternative.[1][8] The analyte's response is normalized to the ISTD's response to correct for variations in sample preparation and instrument performance.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of 15-Methyltetracosanoyl-CoA.

Q: Why is my signal intensity for 15-Methyltetracosanoyl-CoA extremely low or absent?

A: A complete loss of signal often points to a singular, critical failure in the workflow.[5] The issue can be systematically isolated to the sample preparation, the liquid chromatography (LC) system, or the mass spectrometer (MS).

• Sample Preparation Issues:

  • Degradation: Acyl-CoAs are unstable in aqueous solutions.[1] Ensure samples are processed quickly and kept at low temperatures. Use extraction buffers that inhibit enzymatic activity.

  • Poor Extraction Recovery: The extraction solvent may be inappropriate for this very-long-chain lipid. A common method involves cell lysis with methanol (B129727) followed by extraction with a nonpolar solvent.[1] Ensure complete cell lysis and efficient phase separation.

• LC System Issues:

  • Pump Malfunction: An air pocket in the solvent line can cause the pump to lose its prime, leading to a failure to deliver the mobile phase and elute the analyte.[5] Purging the pumps is a common solution.

  • Injector Problems: A clogged or malfunctioning autosampler can prevent the sample from being injected onto the column.

  • Column Contamination: Buildup from previous samples can interfere with analyte retention and elution.

• MS System Issues:

  • Ion Source Contamination: The ion source is prone to contamination from sample matrix and mobile phase impurities, which can suppress the signal.[9] Regular cleaning is essential.

  • Incorrect MS Parameters: Verify that the correct MRM transitions, collision energy, and ion source settings are being used. It is crucial to optimize these parameters by direct infusion of a standard, if available.[1]

  • No Stable Spray: Check for a visible, stable spray at the tip of the ESI needle. An unstable spray indicates problems with the mobile phase flow, gas supply, or high voltage.[5]

Q: My chromatographic peak for 15-Methyltetracosanoyl-CoA is broad and shows significant tailing. What can I do?

A: Poor peak shape reduces sensitivity and complicates integration.

• Mobile Phase Mismatch: The highly nonpolar nature of 15-Methyltetracosanoyl-CoA requires a mobile phase with sufficient organic content for proper elution from a reverse-phase column. Ensure the gradient reaches a high percentage of organic solvent.

• Secondary Interactions: The phosphate (B84403) groups of the CoA moiety can interact with active sites on the column or in the LC system. Adding a small amount of a weak acid like formic acid or a salt like ammonium (B1175870) acetate (B1210297) to the mobile phase can improve peak shape.[4]

• Column Overloading: Injecting too much sample can lead to peak distortion. Try diluting the sample.

Q: I'm observing high background noise in my chromatograms. What are the likely causes?

A: High background noise can mask low-level analyte signals.

• Solvent and Additive Purity: Always use high-purity, LC-MS grade solvents and additives. HPLC-grade solvents can introduce significant background contamination.[10]

• Sample Matrix Effects: Co-eluting compounds from the biological matrix can create a high chemical background.[10] Improve sample cleanup using techniques like solid-phase extraction (SPE) or ensure complete chromatographic separation from major interferences.

• Plastic Contaminants: Phthalates and other plasticizers can leach from tubes and pipette tips, causing significant background ions. Use polypropylene (B1209903) tubes where possible.[4]

Data & Parameters

Table 1: Suggested LC-MS/MS Parameters for 15-Methyltetracosanoyl-CoA

Parameter	Suggested Setting	Rationale
Analyte	15-Methyltetracosanoyl-CoA	C46H85N7O17P3S
Formula Weight	1149.18 g/mol	-
Ionization Mode	Positive Electrospray (ESI+)	Acyl-CoAs ionize efficiently in positive mode.[11]
Precursor Ion (Q1)	m/z 1150.5 [M+H]⁺	Calculated protonated mass.
Product Ion (Q3)	m/z 643.5	Corresponds to the neutral loss of the 3'-phospho-ADP moiety (507 Da), a characteristic fragmentation for acyl-CoAs.[1][8]
Product Ion 2 (Q3)	m/z 428.1	A common coenzyme A fragment ion.[8]
Internal Standard	Heptadecanoyl-CoA (C17:0)	An odd-chain acyl-CoA not typically found in mammalian cells.[1]
ISTD Precursor (Q1)	m/z 1024.4 [M+H]⁺	Calculated for C17:0-CoA.
ISTD Product (Q3)	m/z 517.4	Corresponds to the neutral loss of 507 Da.
Capillary Voltage	3.0 - 3.5 kV	Typical range for stable spray; requires optimization.[1]
Cone Voltage	40 - 50 V	Requires tuning to maximize precursor ion intensity.[1]
Desolvation Temp.	450 - 550 °C	Needs to be high enough for efficient desolvation of the mobile phase.[1]

Note: All m/z values are monoisotopic and should be confirmed empirically on your specific instrument.

Table 2: Comparison of Sample Preparation Strategies

Method	Pros	Cons	Best For
Methanol Lysis & Extraction	Simple, fast, and effective for a broad range of acyl-CoAs.[1]	May not be sufficient to remove all interfering matrix components.	Cultured cells.
Two-Phase Liquid-Liquid Extraction (e.g., MTBE/Methanol/Water)	Excellent for separating lipids from polar metabolites, reducing matrix effects.[4]	More complex and time-consuming. Potential for analyte loss at the interface.	Tissues, complex biofluids.
Solid-Phase Extraction (SPE)	Provides very clean extracts. Can be targeted to specific lipid classes.	Requires significant method development. Can be costly.	Low-abundance analytes in very complex matrices.

Experimental Protocols & Workflows

Protocol 1: Acyl-CoA Extraction from Cultured Mammalian Cells

This protocol is adapted from established methods for acyl-CoA analysis.[1]

• Cell Harvesting: Aspirate the culture medium and wash cells twice with ice-cold phosphate-buffered saline (PBS).

• Metabolism Quenching & Lysis: Add 2 mL of ice-cold methanol to the plate. Add the internal standard (e.g., 15 µL of 10 µM C17:0-CoA). Place the plate at -80 °C for 15 minutes to quench metabolic activity and lyse the cells.

• Collection: Scrape the cell lysate from the plate and transfer it to a centrifuge tube.

• Centrifugation: Centrifuge at 15,000 x g for 5 minutes at 4 °C to pellet protein and cell debris.

• Solvent Addition: Transfer the supernatant to a clean glass tube and add 1 mL of acetonitrile.

• Evaporation: Evaporate the solvent to dryness in a vacuum concentrator (e.g., at 55 °C for 1.5 hours).

• Reconstitution: Reconstitute the dried extract in 150 µL of methanol (or a suitable starting mobile phase). Vortex thoroughly.

• Final Centrifugation: Centrifuge at 15,000 x g for 10 minutes at 4 °C to remove any remaining particulates.

• Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis Method

• LC Column: Use a C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Linear ramp to 95% B

  • 15-20 min: Hold at 95% B

  • 20.1-25 min: Return to 5% B for re-equilibration.

• Injection Volume: 5-10 µL.

• MS Acquisition: Use the MRM parameters outlined in Table 1. Set a sufficient dwell time for each transition to ensure at least 12-15 data points across each chromatographic peak.

Visual Diagrams

Caption: General experimental workflow for 15-Methyltetracosanoyl-CoA analysis.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. lcms.cz [lcms.cz]
• 5. biotage.com [biotage.com]
• 6. researchgate.net [researchgate.net]
• 7. A new strategy for ionization enhancement by derivatization for mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. zefsci.com [zefsci.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Common pitfalls in the analysis of branched-chain fatty acids.

Welcome to the technical support center for the analysis of branched-chain fatty acids (BCFAs). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of BCFA analysis. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during experimental workflows.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Sample Preparation

Q1.1: What are the most critical steps in sample preparation for BCFA analysis to avoid erroneous results?

A: Sample preparation is a foundational step where many errors can be introduced.[1][2] Key areas of concern include:

• Contamination: Trace amounts of contaminants can significantly alter results. It is crucial to use high-purity solvents and reagents and to work in a clean environment to minimize indirect contamination.[3] Performing sample preparation in closed systems, like microwave digesters, can reduce atmospheric contamination.[3]

• Inaccurate Labeling and Tracking: Mislabeled or poorly tracked samples are a common source of error.[4] Implementing a robust labeling system, such as pre-printed barcode labels, before starting any assay can mitigate this risk.[4]

• Improper Sample Volume and Container Size: Using inappropriately sized containers can lead to difficulty in handling the full sample volume or cause spillage.[4] Always use graduated tubes and adhere to their volume markings.[4]

• Incomplete Extraction: Inefficient extraction of lipids from the sample matrix will lead to an underestimation of BCFA concentrations. The choice of extraction method and solvents should be optimized for the specific sample type.

Q1.2: My BCFA recovery is inconsistent. What could be the cause?

A: Inconsistent recovery can often be traced back to the sample preparation phase. Consider the following:

• Sample Heterogeneity: Ensure your sample is homogenous before taking an aliquot for extraction. For solid samples, this may involve grinding or pulverizing.

• Extraction Efficiency: The efficiency of lipid extraction can vary between samples. For complex matrices, it may be necessary to perform multiple extraction steps or use a more rigorous extraction technique.

• Phase Separation: During liquid-liquid extractions, incomplete phase separation can lead to loss of lipids. Ensure clear separation of aqueous and organic layers before proceeding.

2. Derivatization

Q2.1: Why is derivatization necessary for BCFA analysis, and what are the common methods?

A: Derivatization is a crucial step, particularly for gas chromatography (GC) analysis, to increase the volatility and thermal stability of fatty acids, and to improve chromatographic separation.[5][6] In their free form, the high polarity of fatty acids can lead to poor peak shape and adsorption issues on the GC column.

Common derivatization methods include:

• Esterification to Fatty Acid Methyl Esters (FAMEs): This is the most common approach.[7] Reagents like boron trifluoride (BF₃) in methanol (B129727) or methanolic HCl are frequently used.[8][9]

• Silylation: Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) convert fatty acids to their trimethylsilyl (B98337) (TMS) esters.[9]

Q2.2: I'm observing incomplete derivatization in my samples. How can I troubleshoot this?

A: Incomplete derivatization will lead to inaccurate quantification. Here are some troubleshooting steps:

• Moisture Contamination: Derivatization reagents are often sensitive to moisture, which can hinder the reaction.[9] Ensure that your samples and solvents are anhydrous.

• Reagent Quality and Storage: Use high-quality derivatization reagents and store them under the recommended conditions to prevent degradation.

• Reaction Conditions: Optimize the reaction time and temperature.[9][10] To determine the ideal derivatization time, you can analyze aliquots at different time points until the peak area of the derivatized BCFA no longer increases.

• Reagent-to-Sample Ratio: Ensure a sufficient molar excess of the derivatization reagent to the fatty acids in your sample.

Q2.3: Can the derivatization process introduce artifacts or cause isomerization?

A: Yes, harsh derivatization conditions, such as high temperatures and prolonged reaction times, can potentially lead to the isomerization of unsaturated fatty acids or the degradation of polyunsaturated fatty acids.[10] It is important to use the mildest effective conditions. For instance, derivatization at a lower temperature for a shorter duration can decrease the risk of degradation and isomerization.[10]

3. Chromatographic Separation & Mass Spectrometry Analysis

Q3.1: I am having difficulty separating BCFA isomers using gas chromatography (GC). What are my options?

A: Co-elution of BCFA isomers is a significant challenge in their analysis.[11][12] BCFAs often have very similar retention times to each other and to straight-chain fatty acids, making their separation difficult.[11][13] Here are some strategies to improve separation:

• Column Selection: The choice of GC column is critical. Highly polar cyanopropyl-based columns are often used for FAME analysis.[14] For particularly difficult separations, consider specialized columns like those with cyclodextrin-based stationary phases.[15]

• Optimize GC Parameters: Adjusting the temperature program (slower ramp rates), carrier gas flow rate, and injection parameters can improve resolution.[16][17]

• Alternative Chromatographic Techniques: Ultra-high performance liquid chromatography (UHPLC) is emerging as a powerful alternative to GC for BCFA analysis, sometimes offering better selectivity for certain isomers without the need for derivatization.[13][18]

Q3.2: My mass spectrometry (MS) data is ambiguous, and I can't confidently identify the branching position of my BCFAs. What can I do?

A: Standard electron ionization (EI) mass spectra of BCFA isomers can be very similar, making unambiguous identification challenging.[7][11] Advanced MS techniques can provide more structural information:

• Tandem Mass Spectrometry (MS/MS): Collision-induced dissociation (CID) of the molecular ions of BCFAMEs can generate characteristic fragment ions that are indicative of the branch position.[7][11] For example, iso-BCFAMEs often show a characteristic loss of a propyl group ([M-43]), while anteiso-BCFAMEs show losses corresponding to cleavage on either side of the methyl branch ([M-29] and [M-57]).[7]

• Chemical Ionization (CI): This softer ionization technique can provide more abundant molecular ions, which can then be subjected to MS/MS for structural elucidation.[19]

Q3.3: How can I accurately quantify BCFAs, especially when dealing with co-eluting isomers?

A: Accurate quantification requires careful consideration of calibration and potential interferences.

• Stable Isotope-Labeled Internal Standards: The use of stable isotope-labeled (e.g., ¹³C or ²H) internal standards is the gold standard for accurate quantification.[20][21][22] These standards behave almost identically to the analyte of interest during sample preparation, chromatography, and ionization, thus correcting for variations in recovery and matrix effects.[20][21]

• Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM): In GC-MS or LC-MS, using SIM or MRM modes can enhance sensitivity and selectivity.[23] For co-eluting isomers, if they produce unique fragment ions, you can quantify them using their specific mass transitions, even if they are not chromatographically resolved.[24]

• Calibration Curves: Always prepare calibration curves using certified reference standards of the BCFAs you are analyzing. The concentration range of your calibration standards should bracket the expected concentrations in your samples.

Experimental Protocols

Protocol 1: General Workflow for BCFA Analysis by GC-MS

This protocol outlines the key steps for the analysis of BCFAs in a biological matrix.

• Lipid Extraction:

  • Homogenize the sample.

  • Perform a lipid extraction using a suitable method, such as a Folch or Bligh-Dyer extraction, with a mixture of chloroform (B151607) and methanol.

  • Add a known amount of a suitable internal standard (e.g., a stable isotope-labeled BCFA or a BCFA not expected to be in the sample) prior to extraction.

• Saponification and Derivatization to FAMEs:

  • Evaporate the solvent from the lipid extract under a stream of nitrogen.

  • Saponify the lipids by adding a solution of NaOH or KOH in methanol and heating.

  • Methylate the resulting free fatty acids by adding a catalyst such as 12% BCl₃-methanol and heating at 60°C for 5-10 minutes.

  • Stop the reaction by adding water, and extract the FAMEs into a non-polar solvent like hexane (B92381).

• GC-MS Analysis:

  • Inject an aliquot of the hexane layer containing the FAMEs into the GC-MS.

  • Use a polar capillary column (e.g., a cyanopropyl-based column) suitable for FAME separation.

  • Employ a temperature gradient that allows for the separation of different fatty acid isomers.

  • Acquire data in full scan mode for identification and in SIM mode for quantification.

• Data Analysis:

  • Identify BCFA peaks by comparing their retention times and mass spectra to those of authentic standards.

  • Quantify the BCFAs by integrating the peak areas and comparing them to the internal standard and the calibration curve.

Quantitative Data Summary

The following table summarizes typical concentrations of BCFAs found in various biological samples. Note that these values can vary significantly based on diet, species, and physiological state.

Sample Type	BCFA	Concentration Range	Reference
Bovine Milk Fat	Total BCFAs	1.68 - 1.80% of total fatty acids	[25]
Human Milk	Total BCFAs	7.9 mg/100 mL	[23]
Cheese	Total BCFAs	0.2 - 1.9% in polar lipids, 0.1 - 1.7% in neutral lipids	[23]
Fish (Canned Tuna)	iso-17:0	0.14 wt%	[23]
HepG2 Cells (treated with 10 µM 14-MPA)	14-Methylpentadecanoic acid (14-MPA)	~50 times higher than control	[26]
HepG2 Cells (treated with 10 µM 12-MTA)	12-Methyltetradecanoic acid (12-MTA)	~10 times higher than control	[26]

Visualizations

Caption: General workflow for the analysis of branched-chain fatty acids.

Caption: Troubleshooting guide for co-elution of BCFA isomers.

References

• 1. chromtech.com [chromtech.com]
• 2. spectroscopyeurope.com [spectroscopyeurope.com]
• 3. elgalabwater.com [elgalabwater.com]
• 4. Common Errors During Sample Preparation & How to Avoid Them - Labtag Blog [blog.labtag.com]
• 5. mdpi.com [mdpi.com]
• 6. Gas Chromatography-Mass Spectrometry-Based Analyses of Fecal Short-Chain Fatty Acids (SCFAs): A Summary Review and Own Experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Derivatization techniques for free fatty acids by GC [restek.com]
• 10. jafs.com.pl [jafs.com.pl]
• 11. Identification of monomethyl branched chain lipids by a combination of liquid chromatography tandem mass spectrometry and charge-switching chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. researchgate.net [researchgate.net]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Branched-chain fatty acid content of foods and estimated intake in the USA | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 20. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Stable isotope labeling combined with liquid chromatography-tandem mass spectrometry for comprehensive analysis of short-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Co-eluting peaks in GC/MS - Chromatography Forum [chromforum.org]
• 25. Identification of High and Low Branched-Chain Fatty Acid–Producing Phenotypes in Holstein Cows following High-Forage and Low-Forage Diets in a Crossover Designed Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Branched-chain fatty acids affect the expression of fatty acid synthase and C-reactive protein genes in the hepatocyte cell line - PMC [pmc.ncbi.nlm.nih.gov]

Improving the stability of 15-Methyltetracosanoyl-CoA in solution.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 15-Methyltetracosanoyl-CoA. The information is designed to help improve the stability of this long-chain saturated fatty acyl-CoA in solution and ensure reliable experimental outcomes.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of 15-Methyltetracosanoyl-CoA solutions.

Problem: Rapid Degradation of 15-Methyltetracosanoyl-CoA in Aqueous Buffers

Symptoms:

• Loss of biological activity in assays.

• Appearance of unexpected peaks in chromatography (e.g., HPLC, LC-MS).

• Decrease in the concentration of the parent compound over a short period.

Possible Causes and Solutions:

Cause	Recommended Solution
Hydrolysis of the Thioester Bond	The thioester bond in acyl-CoAs is susceptible to hydrolysis, especially at non-neutral pH and elevated temperatures. Maintain solutions at a pH between 6.0 and 7.5. Prepare solutions fresh and use them immediately. If short-term storage is necessary, keep solutions on ice. For longer-term storage, freeze aliquots at -80°C.
Enzymatic Degradation	Contamination of solutions with enzymes such as acyl-CoA hydrolases or proteases can lead to rapid degradation. Use sterile, nuclease-free water and buffers. Ensure all glassware and plasticware are thoroughly cleaned or are disposable and sterile. Consider adding a broad-spectrum protease inhibitor cocktail if enzymatic contamination is suspected.
Oxidation	Although saturated acyl-CoAs are less prone to oxidation than unsaturated ones, reactive oxygen species in the buffer can still cause degradation. Degas aqueous buffers before use to remove dissolved oxygen. Consider adding a small amount of an antioxidant like DTT (dithiothreitol) or TCEP (tris(2-carboxyethyl)phosphine), but verify compatibility with your experimental system.

Problem: Precipitation or Aggregation of 15-Methyltetracosanoyl-CoA in Solution

Symptoms:

• Visible cloudiness or particulate matter in the solution.

• Inconsistent results between experiments.

• Difficulty in accurately pipetting the solution.

Possible Causes and Solutions:

Cause	Recommended Solution
Low Solubility in Aqueous Buffers	Long-chain acyl-CoAs are amphipathic molecules that can form micelles and precipitate at concentrations above their critical micelle concentration (CMC).[1] Prepare a concentrated stock solution in an organic solvent such as ethanol, methanol, or DMSO. Add the organic stock solution to the aqueous buffer dropwise while vortexing to ensure rapid mixing and minimize local high concentrations. The final concentration of the organic solvent should be kept to a minimum and be compatible with your experimental setup.
Interaction with Divalent Cations	Divalent cations (e.g., Mg²⁺, Ca²⁺) can sometimes cause precipitation of long-chain fatty acyl-CoAs. If possible, prepare solutions in buffers with low concentrations of divalent cations or consider using a chelating agent like EDTA if it does not interfere with your experiment.
Incorrect Storage Temperature	Storing aqueous solutions at low, but not frozen, temperatures (e.g., 4°C) can sometimes promote precipitation over time. For short-term storage, keeping the solution at room temperature (if stable for that duration) or on ice might be preferable to 4°C. For long-term storage, flash-freezing and storing at -80°C is recommended.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare a stock solution of 15-Methyltetracosanoyl-CoA?

A1: It is recommended to first dissolve 15-Methyltetracosanoyl-CoA in a small amount of an organic solvent like ethanol, methanol, or DMSO to create a concentrated stock solution. This is because long-chain acyl-CoAs have limited solubility in purely aqueous solutions and can form micelles.[1] Once dissolved in the organic solvent, you can then dilute it into your aqueous experimental buffer.

Q2: How should I store my 15-Methyltetracosanoyl-CoA?

A2:

• Solid Form: As a solid, 15-Methyltetracosanoyl-CoA, being a saturated acyl-CoA, is relatively stable.[2] It should be stored in a tightly sealed container at -20°C or -80°C.[2]

• Organic Stock Solution: Stock solutions in organic solvents should be stored at -20°C or -80°C under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[2]

• Aqueous Solution: Avoid storing 15-Methyltetracosanoyl-CoA in aqueous buffers for extended periods due to the risk of hydrolysis.[2] If you must store an aqueous solution, prepare small, single-use aliquots, flash-freeze them in liquid nitrogen, and store them at -80°C for no longer than a few weeks.

Q3: My 15-Methyltetracosanoyl-CoA solution appears cloudy. What should I do?

A3: Cloudiness indicates that the compound may be precipitating or forming aggregates. This can be due to its concentration being above the CMC or due to low solubility in your chosen buffer. You can try to gently warm the solution and vortex it to redissolve the compound. If the cloudiness persists, you may need to remake the solution, ensuring that the final concentration is lower or that a small amount of a stabilizing agent, such as a carrier protein like fatty acid-free BSA, is included if compatible with your experiment.

Q4: Can I do anything to actively protect 15-Methyltetracosanoyl-CoA from degradation in my experiments?

A4: Yes. Acyl-CoA binding proteins (ACBPs) are naturally occurring proteins that bind to and protect long-chain acyl-CoAs from degradation and help maintain them in a soluble state.[3][4] If your experimental system allows, the addition of a purified ACBP could significantly enhance the stability of 15-Methyltetracosanoyl-CoA.

Experimental Protocols

Protocol 1: Preparation of a 15-Methyltetracosanoyl-CoA Working Solution

• Allow the solid 15-Methyltetracosanoyl-CoA to warm to room temperature before opening the vial.

• Prepare a 10 mM stock solution by dissolving the appropriate amount of the solid in anhydrous ethanol.

• Vortex thoroughly until completely dissolved.

• To prepare a 100 µM working solution in an aqueous buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.0), take the required volume of the 10 mM stock solution.

• While gently vortexing the aqueous buffer, add the aliquot of the organic stock solution dropwise.

• Continue vortexing for another 30 seconds to ensure homogeneity.

• Use the working solution immediately.

Protocol 2: Assessing the Stability of 15-Methyltetracosanoyl-CoA by HPLC

• Prepare a fresh 100 µM solution of 15-Methyltetracosanoyl-CoA in your experimental buffer.

• Immediately inject a sample (t=0) onto a C18 reverse-phase HPLC column.

• Use a gradient elution method with two mobile phases:

  • Mobile Phase A: 25 mM potassium phosphate, pH 6.5

  • Mobile Phase B: Acetonitrile

• A suitable gradient could be: 10-90% B over 20 minutes.

• Monitor the elution profile at 260 nm (for the adenine (B156593) base of CoA).

• Incubate the remaining solution under your desired experimental conditions (e.g., 37°C).

• At various time points (e.g., 1, 2, 4, 8, 24 hours), inject another sample onto the HPLC.

• Calculate the percentage of intact 15-Methyltetracosanoyl-CoA remaining at each time point by measuring the area of the corresponding peak relative to the t=0 sample.

Visualizations

Caption: Experimental workflow for preparing and assessing the stability of 15-Methyltetracosanoyl-CoA.

References

• 1. Access and utilization of long chain fatty acyl-CoA by zDHHC protein acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Lipid membranes and acyl-CoA esters promote opposing effects on acyl-CoA binding protein structure and stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Reducing background noise in the mass spectra of very-long-chain lipids.

Welcome to the technical support center for the mass spectrometric analysis of very-long-chain lipids (VLC-lipids). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help you minimize background noise and achieve high-quality, reproducible results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background noise in the mass spectra of very-long-chain lipids?

Background noise in mass spectrometry can be broadly categorized into three main types:

• Chemical Noise: This is often the most significant contributor and arises from unwanted ions being detected. Common sources include impurities in solvents, plasticizers leaching from labware (e.g., phthalates), polymers like polyethylene (B3416737) glycol (PEG), and contaminants from the sample matrix itself.[1]

• Electronic Noise: This is inherent to the mass spectrometer's detector and electronic components. While it cannot be completely eliminated, it is typically a lesser concern in modern instruments compared to chemical noise.[1]

• Environmental Noise: This can originate from volatile organic compounds in the laboratory air, dust particles, or even cleaning products used near the instrument.[1]

Q2: How can I distinguish a true very-long-chain lipid signal from background noise, especially for low-abundance species?

Differentiating a true signal from noise is critical for accurate analysis. Here are key strategies:

• Blank Analysis: A crucial first step is to run a blank sample (the sample matrix without the analyte) through the entire experimental workflow.[1] This helps identify consistently present background ions that can be subtracted from your sample data.

• Isotopic Pattern Analysis: Genuine lipid signals will display a predictable isotopic distribution. Deviations from the expected pattern often indicate the presence of interfering species.[1]

• Data Analysis Software: Specialized software can help deconvolve complex spectra, recognize characteristic isotopic patterns, and perform background subtraction to isolate the true signal.[1]

Q3: Which sample preparation techniques are most effective for reducing background noise when analyzing VLC-lipids?

Effective sample preparation is paramount for minimizing background noise and enriching your analytes of interest.

• Liquid-Liquid Extraction (LLE): This is the most widely used method in lipidomics.[2][3] The Folch and Bligh & Dyer protocols, which use a ternary mixture of chloroform (B151607), methanol, and water, are common.[2] A method using methyl tert-butyl ether (MTBE) is also effective and can be easier to handle as the lipid-containing organic phase is the upper layer.[2]

• Solid-Phase Extraction (SPE): SPE can yield highly enriched samples with minimal contamination and is particularly useful for fractionating total lipid extracts or enriching low-abundance lipids.[2][4] HybridSPE columns, which utilize a Lewis acid-base interaction, can be effective for removing interfering phospholipids.[5]

Troubleshooting Guides

High Background Noise in Mass Spectra

If you are experiencing high background noise in your mass spectra, the following guide can help you identify and resolve the issue.

Troubleshooting Workflow for High Background Noise

Caption: A logical workflow for troubleshooting high background noise.

Potential Cause	Recommended Action	Expected Outcome
Contaminated Solvents/Reagents	Use high-purity, LC-MS grade solvents.[6] Prepare fresh mobile phases daily. Avoid storing solvents in plastic containers for extended periods to prevent leaching of plasticizers.[1]	Reduction or elimination of contaminant-related peaks.
Dirty Ion Source	Clean the ion source components (e.g., capillary, skimmer) according to the manufacturer's guidelines.[1]	Improved signal intensity and a reduction in background ions.[1]
Sample Carryover	Implement a rigorous wash cycle for the autosampler needle and injection port between samples.[1] Injecting blank samples between experimental samples can help identify and mitigate carryover.	Elimination of peaks that correspond to previously analyzed samples.[1]
Plasticizer Contamination	Switch to glass or polypropylene (B1209903) labware.[1]	Disappearance or significant reduction of phthalate-related peaks.[1]
Inefficient Sample Cleanup	Incorporate a solid-phase extraction (SPE) step to remove interfering matrix components.[2][4] Consider mild alkaline hydrolysis to remove abundant glycerophospholipids that can interfere with the analysis of other lipid classes.[7]	Improved signal-to-noise ratio for target analytes.

Low Recovery of Very-Long-Chain Lipids

Due to their high hydrophobicity, ensuring efficient extraction of VLC-lipids is critical.

Potential Cause	Recommended Action	Expected Outcome
Inefficient Extraction Solvent System	For highly hydrophobic VLC-lipids, ensure the solvent system has sufficient non-polar character. A common starting point is a chloroform:methanol (1:2, v/v) mixture, followed by the addition of more chloroform and water to induce phase separation.[8]	Increased recovery of VLC-lipids in the organic phase.
Incomplete Cell/Tissue Homogenization	Ensure thorough homogenization using appropriate mechanical disruption methods such as sonication or bead beating.[8] Perform extractions on ice to minimize degradation.[8]	Complete disruption of the sample matrix, allowing for efficient lipid extraction.
Analyte Degradation	Keep samples on ice during extraction and store extracts at -80°C.[8] If oxidation is a concern, consider adding an antioxidant like butylated hydroxytoluene (BHT).[8]	Preservation of lipid integrity throughout the experimental workflow.

Experimental Protocols

Modified Bligh & Dyer Lipid Extraction for Plasma Samples

This protocol is a standard method for extracting lipids from plasma.[7]

Experimental Workflow for Lipid Extraction

Caption: Step-by-step workflow for lipid extraction from plasma.

Procedure:

• To 100 µL of plasma, add a known amount of a stable isotope-labeled internal standard mixture.[7]

• Add 1 mL of a cold methanol:chloroform (2:1, v/v) solvent mixture.[7]

• Vortex the mixture vigorously for 2 minutes.[7]

• Incubate the mixture on ice for 30 minutes to allow for protein precipitation.[7]

• Add 300 µL of chloroform and 300 µL of water to induce phase separation.[7]

• Vortex for 1 minute and then centrifuge at 3,000 x g for 10 minutes.[7]

• Carefully collect the lower organic phase, which contains the lipids.[7]

• Dry the extracted lipids under a stream of nitrogen gas.[7]

Mass Spectrometry Parameter Optimization

Fine-tuning mass spectrometry parameters is crucial for maximizing the signal-to-noise ratio for your target VLC-lipids.

Parameter	Recommendation
Ion Source Settings	Optimize parameters such as ion source temperature and gas flows for the specific analytes.[9] An unstable spray can be a source of noise.[1]
Collision Energy	Perform collision energy optimization for each specific lipid class to achieve maximum sensitivity and characteristic fragmentation for identification.[7]
Scan Mode	For tandem quadrupole instruments, precursor ion scanning, neutral loss scanning, and multiple reaction monitoring (MRM) can significantly improve specificity and reduce background noise.[5][10]
Mass Resolution	High-resolution mass spectrometers like Orbitrap or Q-TOF instruments can help to distinguish analyte signals from isobaric interferences, thereby improving the signal-to-noise ratio.[5]

Data Processing Strategies

Modern data processing algorithms can significantly reduce background noise in your acquired spectra.

• Baseline Correction: This helps to remove the underlying baseline drift in the chromatogram or spectrum.

• Noise Filtering: Algorithms can be applied to remove random noise from the data. Techniques like 2D undecimated wavelet transform have been shown to be effective.[11]

• Peak Picking and Deisotoping: Accurate peak extraction and deisotoping are essential for correct identification and quantification.[12]

By systematically addressing potential sources of noise from sample preparation through data analysis, you can significantly improve the quality of your mass spectrometry data for very-long-chain lipids.

References

• 1. benchchem.com [benchchem.com]
• 2. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biocompare.com [biocompare.com]
• 4. uscholar.univie.ac.at [uscholar.univie.ac.at]
• 5. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. zefsci.com [zefsci.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. High background after preventative maintenance - Chromatography Forum [chromforum.org]
• 10. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Improved identification and quantification of peptides in mass spectrometry data via chemical and random additive noise elimination (CRANE) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Algorithms for Automatic Processing of Data from Mass Spectrometric Analyses of Lipids - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Identity of 15-Methyltetracosanoyl-CoA: A Comparative Guide to High-Resolution Mass Spectrometry and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate identification and quantification of long-chain branched-chain fatty acyl-CoAs, such as 15-Methyltetracosanoyl-CoA, are critical for understanding their roles in various metabolic pathways and disease states. This guide provides a comprehensive comparison of high-resolution mass spectrometry (HRMS) for the validation of 15-Methyltetracosanoyl-CoA, alongside alternative analytical techniques. Detailed experimental protocols and supporting data are presented to aid researchers in selecting the most appropriate methodology for their specific needs.

High-Resolution Mass Spectrometry: The Gold Standard for Identification

High-resolution mass spectrometry, particularly when coupled with liquid chromatography (LC-HRMS), has become the preeminent technique for the analysis of acyl-CoA species.[1] Its high sensitivity, specificity, and mass accuracy enable the confident identification and quantification of these complex molecules in intricate biological matrices.

Performance Characteristics of LC-HRMS for Very-Long-Chain Acyl-CoA Analysis

The following table summarizes the typical performance characteristics of a validated LC-HRMS method for the quantitative analysis of a very-long-chain acyl-CoA, serving as a benchmark for the validation of 15-Methyltetracosanoyl-CoA.

Parameter	High-Resolution Mass Spectrometry (LC-HRMS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Immunoassay (ELISA)
Limit of Detection (LOD)	2 - 133 nM[2]	Higher (ng range), requires derivatization	pg/mL to ng/mL range
Limit of Quantitation (LOQ)	1-5 fmol on column[3]	Higher (µg range), requires derivatization	ng/mL to µg/mL range
Linearity (r²)	>0.99[4]	>0.99 (for derivatized fatty acids)	Variable, typically sigmoidal curve
Accuracy (% Recovery)	80 - 114%[2]	89 - 120% (for fatty acids)[5]	85 - 115% (within validated range)
Precision (% RSD)	<15%[4]	<10% (for fatty acids)	<15-20%
Specificity	High (based on accurate mass and fragmentation)	Moderate (relies on retention time and fragmentation of derivative)	Variable (potential for cross-reactivity)
Sample Throughput	Moderate	Low to Moderate	High

Alternative Methodologies: A Comparative Overview

While LC-HRMS offers unparalleled performance, other techniques can be employed for the analysis of fatty acids, which are the precursors to acyl-CoAs.

• Gas Chromatography-Mass Spectrometry (GC-MS): A well-established technique for fatty acid analysis, GC-MS typically requires derivatization of the fatty acid to a volatile ester (e.g., fatty acid methyl ester or FAME).[6] While providing good separation and sensitivity, the indirect analysis of the acyl-CoA and the requirement for derivatization can introduce variability.[7]

• Immunoassays (ELISA): Enzyme-linked immunosorbent assays offer high throughput and sensitivity for specific analytes. However, the development of an antibody specific to 15-Methyltetracosanoyl-CoA would be a significant undertaking, and the potential for cross-reactivity with structurally similar molecules is a concern.

Experimental Protocols

I. Sample Preparation for Acyl-CoA Analysis

A robust sample preparation protocol is crucial for accurate and reproducible results. The following is a general procedure for the extraction of acyl-CoAs from cellular or tissue samples.

• Homogenization: Homogenize frozen tissue or cell pellets in a cold solvent mixture, such as 2:1:0.8 methanol (B129727):chloroform:water, containing an appropriate internal standard (e.g., a stable isotope-labeled or odd-chain acyl-CoA).[8]

• Protein Precipitation: Precipitate proteins by adding a cold acid, such as 10% trichloroacetic acid or perchloric acid.[9]

• Centrifugation: Centrifuge the samples at high speed (e.g., 15,000 x g) at 4°C to pellet the precipitated protein and cellular debris.[10]

• Solid-Phase Extraction (SPE): The resulting supernatant can be further purified and concentrated using a C18 solid-phase extraction cartridge.[11] This step helps to remove salts and other interfering substances.

• Elution and Reconstitution: Elute the acyl-CoAs from the SPE cartridge with an appropriate solvent, such as methanol or acetonitrile (B52724). Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the sample in a solvent compatible with the LC-MS analysis, typically a mixture of water and acetonitrile with a small amount of acid or buffer.[8]

II. High-Resolution LC-MS/MS Analysis

The following provides a representative set of parameters for the analysis of long-chain acyl-CoAs.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[11]

  • Mobile Phase A: Water with 0.1% formic acid or 10 mM ammonium (B1175870) acetate.[12]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid or 10 mM ammonium acetate.[12]

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B over a period of 15-30 minutes.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Column Temperature: 40 - 50 °C.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[11]

  • Scan Mode: Full scan with data-dependent MS/MS (dd-MS2) or parallel reaction monitoring (PRM).

  • Precursor Ion: The calculated m/z for the [M+H]⁺ ion of 15-Methyltetracosanoyl-CoA.

  • Fragmentation: Collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD).

  • Characteristic Fragment: A neutral loss of 507.3 Da is characteristic of the fragmentation of the Coenzyme A moiety.[4][12]

Visualizing the Workflow and Biological Context

To better illustrate the analytical process and the potential biological relevance of 15-Methyltetracosanoyl-CoA, the following diagrams are provided.

Caption: Experimental workflow for acyl-CoA analysis.

Caption: Hypothetical signaling pathway.

References

• 1. Analysis of mammalian fatty acyl-coenzyme A species by mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. conquerscientific.com [conquerscientific.com]
• 8. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]
• 11. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of 15-Methyltetracosanoyl-CoA and Tetracosanoyl-CoA: A Guide for Researchers

This guide provides a comprehensive comparison of 15-Methyltetracosanoyl-CoA, a branched-chain fatty acyl-CoA, and tetracosanoyl-CoA, its straight-chain counterpart. This analysis is intended for researchers, scientists, and professionals in drug development, offering insights into their distinct metabolic fates, enzymatic interactions, and potential physiological implications. While direct comparative experimental data for these specific molecules is limited in publicly available literature, this guide synthesizes known principles of branched-chain and straight-chain very-long-chain fatty acid metabolism to draw a comparative picture.

Biochemical and Physical Properties: A Tabular Comparison

The structural difference between a straight alkyl chain and one with a methyl branch imparts significant variations in the physical and biochemical properties of these molecules. These differences influence their roles in biological systems, particularly in the context of membrane structure and metabolic processing.

Property	15-Methyltetracosanoyl-CoA	Tetracosanoyl-CoA (Lignoceroyl-CoA)
Molecular Formula	C46H84N7O17P3S	C45H82N7O17P3S
Molecular Weight	~1132.18 g/mol	1118.156 g/mol [1]
Fatty Acid Backbone	25-carbon branched-chain (15-methyltetracosanoic acid)	24-carbon straight-chain (Tetracosanoic acid / Lignoceric acid)[1][2]
Melting Point (of fatty acid)	Expected to be lower than tetracosanoic acid due to disruption of acyl chain packing by the methyl branch.	84.2 °C[3][4]
Effect on Membrane Fluidity	Increases membrane fluidity by disrupting the tight packing of adjacent acyl chains.[5][6][7][8]	Decreases membrane fluidity due to efficient packing of the long, straight saturated acyl chain.[1]
Primary Anabolic Pathway	Elongation of a branched-chain primer by fatty acid elongases (e.g., ELOVL1, ELOVL3, ELOVL7).[7][9]	Elongation of shorter straight-chain fatty acyl-CoAs by fatty acid elongases (e.g., ELOVL1).[10][11]
Primary Catabolic Pathway	Peroxisomal α-oxidation to remove the methyl branch, followed by β-oxidation.[1][12][13]	Peroxisomal β-oxidation.[2][14][15]
Key Metabolic Enzymes	Phytanoyl-CoA hydroxylase (or similar α-hydroxylase), 2-hydroxyphytanoyl-CoA lyase, branched-chain acyl-CoA oxidases.[5][12][13][16]	Very-long-chain acyl-CoA dehydrogenase (VLCAD), acyl-CoA oxidase 1 (ACOX1).[2][15][17][18]

Metabolic Pathways: A Fork in the Road

The most significant distinction between 15-Methyltetracosanoyl-CoA and tetracosanoyl-CoA lies in their catabolic processing. The presence of a methyl group on the carbon chain of 15-methyltetracosanoic acid sterically hinders the enzymes of the standard beta-oxidation pathway. Consequently, it is likely shunted into the alpha-oxidation pathway, a process primarily occurring in peroxisomes to handle such branched-chain fatty acids. In contrast, the straight-chain tetracosanoyl-CoA is a substrate for peroxisomal beta-oxidation.

Anabolic Pathways

The biosynthesis of both molecules involves the fatty acid elongation system, primarily located in the endoplasmic reticulum. This is a four-step process that adds two-carbon units from malonyl-CoA to a growing acyl-CoA chain. While both molecules are very-long-chain fatty acids (VLCFAs), the initial substrate and potentially the specific elongase enzymes may differ. The synthesis of tetracosanoyl-CoA involves the elongation of shorter straight-chain acyl-CoAs. For 15-Methyltetracosanoyl-CoA, a branched-chain acyl-CoA primer is required. Studies have shown that mammalian fatty acid elongases, specifically ELOVL1, ELOVL3, and ELOVL7, are capable of elongating saturated branched-chain acyl-CoAs.[7][9]

Biosynthesis of Tetracosanoyl-CoA and 15-Methyltetracosanoyl-CoA.

Catabolic Pathways

The degradation of these two molecules follows distinct pathways. Tetracosanoyl-CoA is catabolized through peroxisomal beta-oxidation, which sequentially shortens the acyl chain by two-carbon units, producing acetyl-CoA.[2][14][15] Due to the methyl branch, 15-Methyltetracosanoyl-CoA is not a suitable substrate for the initial enzymes of beta-oxidation. It is expected to undergo alpha-oxidation, a process that removes a single carbon from the carboxyl end, to bypass the methyl-branched carbon. The resulting shorter-chain acyl-CoA can then enter the beta-oxidation pathway.[1][12][13]

Degradation pathways for the two fatty acyl-CoAs.

Experimental Protocols

Analysis of Fatty Acyl-CoAs by LC-MS/MS

This method allows for the sensitive and specific quantification of individual fatty acyl-CoA species in biological samples.

• Sample Preparation:

  • Homogenize tissue or cell pellets in a suitable buffer on ice.

  • Extract lipids using a modified Bligh-Dyer method with an acidic aqueous phase to improve acyl-CoA recovery.

  • Perform solid-phase extraction (SPE) to enrich for the acyl-CoA fraction.

  • The final eluate is dried under nitrogen and reconstituted in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Utilize a C18 reversed-phase column with a gradient elution, typically using a mobile phase containing an ion-pairing agent like ammonium (B1175870) hydroxide (B78521) at a high pH to improve chromatographic separation.[19]

  • Couple the liquid chromatography system to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

  • Monitor the specific precursor-to-product ion transitions for each analyte in multiple reaction monitoring (MRM) mode for quantification. A neutral loss scan of 507 can be used for profiling complex mixtures of acyl-CoAs.[19]

  • Quantify against a standard curve generated with synthetic standards of known concentrations.

In Vitro Fatty Acid Elongation Assay

This assay can be used to determine the substrate specificity of fatty acid elongase enzymes for straight-chain versus branched-chain acyl-CoAs.

• Reconstitution of the Elongation System:

  • Express and purify the fatty acid elongase of interest (e.g., ELOVL1, ELOVL3, ELOVL7).

  • Prepare microsomes from cells expressing the elongase or use the purified enzyme.

  • The reaction mixture should contain the enzyme source, the acyl-CoA substrate (tetracosanoyl-CoA or a branched-chain precursor), malonyl-CoA, and NADPH in a suitable buffer.

• Assay Procedure:

  • Initiate the reaction by adding the enzyme preparation.

  • Incubate at 37°C for a defined period.

  • Stop the reaction by saponification with KOH.

  • Acidify and extract the fatty acids.

  • Derivatize the fatty acids to fatty acid methyl esters (FAMEs).

  • Analyze the FAMEs by gas chromatography-mass spectrometry (GC-MS) to identify and quantify the elongated products.

Acyl-CoA Dehydrogenase Activity Assay

This assay measures the activity of acyl-CoA dehydrogenases, the first enzyme in the beta-oxidation spiral.

• Enzyme Source:

  • Isolate mitochondria from tissue homogenates or use purified recombinant acyl-CoA dehydrogenase.

• Assay Principle:

  • The assay spectrophotometrically measures the reduction of an electron acceptor, such as ferricenium hexafluorophosphate, which is coupled to the oxidation of the acyl-CoA substrate by the dehydrogenase.

  • The reaction mixture contains the enzyme, the acyl-CoA substrate (tetracosanoyl-CoA or a branched-chain acyl-CoA), and the electron acceptor in a suitable buffer.

• Procedure:

  • Monitor the change in absorbance at a specific wavelength (e.g., 303 nm for ferricenium) over time to determine the reaction rate.

  • Kinetic parameters (Km and Vmax) can be determined by varying the substrate concentration.

General experimental workflows for analysis and enzyme assays.

Conclusion

The comparison between 15-Methyltetracosanoyl-CoA and tetracosanoyl-CoA highlights fundamental principles of lipid metabolism, demonstrating how a seemingly minor structural modification—a single methyl branch—can profoundly alter the metabolic fate and biophysical properties of a molecule. While tetracosanoyl-CoA is a substrate for the canonical peroxisomal beta-oxidation pathway, 15-Methyltetracosanoyl-CoA necessitates the involvement of the alpha-oxidation pathway. This divergence in metabolism suggests distinct physiological roles and regulatory mechanisms. Furthermore, the presence of the methyl group in 15-Methyltetracosanoyl-CoA is predicted to increase membrane fluidity, in contrast to the ordering effect of the straight-chain tetracosanoyl-CoA. Future research involving direct comparative studies with synthesized standards is needed to fully elucidate the quantitative differences in enzyme kinetics and biophysical properties, which will be crucial for understanding their specific roles in health and disease.

References

• 1. quora.com [quora.com]
• 2. pnas.org [pnas.org]
• 3. The enzyme kinetics of branched‐chain fatty acid synthesis of metazoan fatty acid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Branched-Chain Fatty Acid Content Modulates Structure, Fluidity, and Phase in Model Microbial Cell Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Acyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vitro reconstitution and steady-state analysis of the fatty acid synthase from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 17. Very Long-Chain Acyl-Coenzyme A Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. The Pathogenesis of Very Long-Chain Acyl-CoA Dehydrogenase Deficiency [mdpi.com]
• 19. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]

Differentiating 15-Methyltetracosanoyl-CoA from its Methyl-Branched Isomers: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the precise structural elucidation of lipid molecules is paramount. This guide provides a comprehensive comparison of analytical methodologies for differentiating 15-Methyltetracosanoyl-CoA from its other methyl-branched isomers, supported by experimental data and detailed protocols.

The location of a methyl branch along a long-chain acyl-CoA can significantly influence its metabolic fate and biological activity. Consequently, robust analytical methods are required to distinguish between isomers such as 15-methyltetracosanoyl-CoA, and its iso (e.g., 23-methyltetracosanoyl-CoA) and anteiso (e.g., 22-methyltetracosanoyl-CoA) counterparts. This guide explores the utility of Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for this purpose.

Comparative Analysis of Analytical Techniques

The differentiation of 15-Methyltetracosanoyl-CoA from its isomers is primarily achieved through chromatographic separation coupled with mass spectrometric detection. The choice of technique often depends on the sample matrix, required sensitivity, and the specific isomers of interest.

Analytical Technique	Principle	Sample Preparation	Throughput	Resolution of Isomers	Key Advantages	Limitations
GC-MS	Separation of volatile derivatives based on boiling point and polarity, followed by mass-based detection and fragmentation analysis.	Hydrolysis of acyl-CoA and derivatization to Fatty Acid Methyl Esters (FAMEs).	Moderate	High, especially with polar capillary columns.	Excellent separation of FAMEs, established fragmentation libraries for identification.	Indirect analysis of the acyl-CoA, requires derivatization which can introduce artifacts.
LC-MS/MS	Separation based on polarity, followed by mass-based detection and targeted fragmentation analysis.	Direct analysis, or simple protein precipitation and extraction.	High	Good, particularly with C30 reverse-phase columns.	Direct analysis of the intact acyl-CoA, high sensitivity and specificity.	Co-elution of closely related isomers can be challenging to resolve.
NMR Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.	Requires highly purified samples of sufficient quantity.	Low	Can distinguish isomers based on the chemical environment of the methyl group and adjacent protons.	Provides unambiguous structural information without the need for standards.	Low sensitivity, not suitable for complex mixtures or trace-level analysis.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) of Fatty Acid Methyl Esters (FAMEs)

This method involves the hydrolysis of the acyl-CoA to its corresponding fatty acid, followed by methylation to form a more volatile fatty acid methyl ester (FAME) for GC-MS analysis.

1. Sample Preparation: Hydrolysis and Derivatization

• Hydrolysis: The acyl-CoA sample is hydrolyzed to release the free fatty acid. This can be achieved by acid or base catalysis. For example, incubation with 0.5 M methanolic NaOH at 60°C for 10 minutes.

• Methylation: The resulting free fatty acids are converted to FAMEs. A common method is to use 14% boron trifluoride in methanol (B129727) (BF3-MeOH). The sample is heated with BF3-MeOH at 100°C for 5 minutes.

• Extraction: After cooling, the FAMEs are extracted into an organic solvent such as hexane (B92381). The hexane layer is then collected, dried under a stream of nitrogen, and reconstituted in a suitable solvent for GC-MS injection.

2. GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890A GC or similar.

• Column: A highly polar capillary column, such as a BPX-70 (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for optimal separation of methyl-branched isomers.

• Oven Temperature Program:

  • Initial temperature: 120°C, hold for 2 min.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 5°C/min to 250°C, hold for 10 min.

• Injector: Splitless injection at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 5975C MS or similar.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-600.

3. Data Analysis The key to differentiating isomers lies in their mass spectral fragmentation patterns. Electron ionization of FAMEs results in characteristic fragments that can pinpoint the location of the methyl branch. For very-long-chain methyl-branched fatty acids, the fragmentation around the branch point is diagnostic. For example, cleavage on either side of the methyl-branched carbon will produce distinct ions. Iso-branched FAMEs often show a characteristic loss of a propyl group ([M-43]+), while anteiso-isomers may show losses of an ethyl ([M-29]+) and a butyl ([M-57]+) group.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS allows for the direct analysis of intact acyl-CoAs, providing high sensitivity and specificity.

1. Sample Preparation

• Protein Precipitation: For cellular or tissue samples, proteins are precipitated by adding a cold solvent like acetonitrile (B52724) or a solution of 5% sulfosalicylic acid.[2]

• Extraction: The supernatant containing the acyl-CoAs is collected, dried, and reconstituted in the initial mobile phase.

2. LC-MS/MS Instrumentation and Parameters

• Liquid Chromatograph: Waters ACQUITY UPLC system or similar.

• Column: A C30 reversed-phase column, such as a Thermo Accucore C30 (150 mm x 2.1 mm, 2.6 µm), can provide good resolution for isobaric lipid species.[3]

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water with 0.1% formic acid.

• Mobile Phase B: 10 mM ammonium acetate in acetonitrile/isopropanol (10:90, v/v) with 0.1% formic acid.

• Gradient Elution: A gradient from 30% to 99% B over 30 minutes.

• Flow Rate: 0.2 mL/min.

• Mass Spectrometer: Triple quadrupole or high-resolution mass spectrometer (e.g., Orbitrap).

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Analysis: Multiple Reaction Monitoring (MRM) is typically used for quantification. The precursor ion for 15-methyltetracosanoyl-CoA would be its [M+H]+ ion. A characteristic product ion resulting from the neutral loss of the 3'-phospho-ADP moiety (507.0 Da) is often monitored.[4]

Visualizing the Workflow and Differentiation Principles

To further clarify the analytical process and the basis of isomeric differentiation, the following diagrams illustrate the experimental workflow and the key fragmentation patterns.

Fig. 1: General experimental workflow for the differentiation of methyl-branched acyl-CoA isomers.

Fig. 2: Key mass spectral fragmentation pathways for isomer differentiation.

Conclusion

The differentiation of 15-Methyltetracosanoyl-CoA from its methyl-branched isomers is a challenging analytical task that can be effectively addressed by a combination of chromatographic and mass spectrometric techniques. GC-MS of the corresponding FAMEs offers high-resolution separation and detailed fragmentation patterns for structural elucidation. LC-MS/MS provides a direct, sensitive, and high-throughput method for the analysis of the intact acyl-CoAs. While NMR spectroscopy is less sensitive, it can provide definitive structural information for purified isomers. The choice of the optimal technique will depend on the specific research question, sample availability, and the instrumentation at hand. For confident identification, a multi-platform approach, potentially combining data from both GC-MS and LC-MS/MS, is often the most powerful strategy.

References

• 1. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantifying acyl-chain diversity in isobaric compound lipids containing monomethyl branched-chain fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Analysis of the Biological Activity of 15-Methyltetracosanoyl-CoA and Straight-Chain Acyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of the branched-chain fatty acyl-CoA, 15-methyltetracosanoyl-CoA, and its straight-chain counterparts. The information presented herein is supported by experimental data to delineate their distinct roles in cellular metabolism and signaling, offering a valuable resource for research and drug development in metabolic diseases.

Executive Summary

Cellular metabolism distinguishes between straight-chain and branched-chain fatty acyl-CoAs, directing them toward different metabolic fates and eliciting distinct signaling responses. Straight-chain acyl-CoAs are primary substrates for mitochondrial beta-oxidation, a fundamental energy-generating process. In contrast, very-long-chain and branched-chain acyl-CoAs, such as 15-methyltetracosanoyl-CoA, are predominantly metabolized in peroxisomes and are potent signaling molecules, acting as high-affinity ligands for the nuclear receptor, Peroxisome Proliferator-Activated Receptor Alpha (PPARα). This differential activation of PPARα underscores a key divergence in their biological activities, with branched-chain acyl-CoAs playing a more significant role in regulating the expression of genes involved in lipid metabolism.

Data Presentation: Quantitative Comparison of Acyl-CoA Activity

The following table summarizes the binding affinities of various straight-chain and branched-chain acyl-CoAs to PPARα, highlighting the significantly higher affinity of branched-chain and very-long-chain acyl-CoAs.

Acyl-CoA Species	Type	Chain Length	Binding Affinity (Kd) to PPARα (nM)	Reference
Palmitoyl-CoA	Straight-Chain	C16:0	>1000	[1]
Stearoyl-CoA	Straight-Chain	C18:0	>1000	[1]
Arachidoyl-CoA	Straight-Chain	C20:0	29	[1]
Behenoyl-CoA	Straight-Chain	C22:0	12	[1]
Lignoceroyl-CoA	Straight-Chain	C24:0	3	[1]
Phytanoyl-CoA	Branched-Chain	C20 (16-carbon backbone)	~11	[1]
Pristanoyl-CoA	Branched-Chain	C19 (15-carbon backbone)	~11	[1]

Note: Specific binding affinity data for 15-Methyltetracosanoyl-CoA was not available in the reviewed literature. The data for phytanoyl-CoA and pristanoyl-CoA are presented as representative examples of branched-chain acyl-CoAs.

Signaling Pathways

The differential engagement of signaling pathways, particularly the activation of PPARα, is a central distinction between very-long-chain branched-chain acyl-CoAs and most straight-chain acyl-CoAs.

Caption: PPARα activation by branched-chain acyl-CoAs.

Straight-chain acyl-CoAs, particularly those with chain lengths of C18 and shorter, do not significantly activate this pathway and are primarily shuttled into mitochondria for beta-oxidation.

Experimental Protocols

In Vitro PPARα Activation Assay

This protocol describes a method to compare the ability of different acyl-CoAs to activate PPARα in vitro.

1. Reagents and Materials:

• Purified recombinant human PPARα ligand-binding domain (LBD).

• Test compounds: 15-Methyltetracosanoyl-CoA and a straight-chain acyl-CoA (e.g., Palmitoyl-CoA).

• Fluorescent probe (e.g., a compound whose fluorescence changes upon binding to the activated receptor).

• Assay buffer (e.g., phosphate-buffered saline with a non-ionic detergent).

• 96-well microplates.

• Fluorometric plate reader.

2. Procedure:

• Prepare serial dilutions of the test acyl-CoAs in the assay buffer.

• In a 96-well plate, add a fixed concentration of the PPARα LBD to each well.

• Add the different concentrations of the test acyl-CoAs to the wells.

• Add the fluorescent probe to each well.

• Incubate the plate at room temperature for a specified time (e.g., 1 hour) to allow for binding equilibrium.

• Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths for the probe.

• Plot the fluorescence intensity against the concentration of the acyl-CoA to determine the binding affinity (Kd).

3. Data Analysis:

• The change in fluorescence is indicative of the extent of PPARα activation.

• The Kd value, representing the concentration at which 50% of the receptor is bound by the ligand, is calculated from the binding curve. A lower Kd indicates higher binding affinity.

Experimental Workflows

The following diagram illustrates a typical workflow for comparing the effects of 15-Methyltetracosanoyl-CoA and a straight-chain acyl-CoA on gene expression in a cell-based assay.

Caption: Gene expression analysis workflow.

Conclusion

The available evidence strongly indicates that 15-methyltetracosanoyl-CoA and other very-long-chain branched-chain acyl-CoAs have distinct and more potent signaling roles compared to their straight-chain counterparts of shorter to medium chain lengths. This is primarily mediated through their high-affinity binding and activation of PPARα, a master regulator of lipid metabolism.[1][2] This activation leads to the upregulation of genes involved in peroxisomal beta-oxidation, a pathway essential for the degradation of these complex fatty acids.[2] In contrast, common straight-chain acyl-CoAs are less effective as PPARα ligands and are primarily substrates for mitochondrial energy production. These fundamental differences in their biological activities have significant implications for understanding metabolic diseases and for the development of targeted therapeutic interventions. Further research directly comparing the effects of 15-methyltetracosanoyl-CoA with various straight-chain acyl-CoAs on a wider range of cellular processes is warranted to fully elucidate their respective roles in health and disease.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Branched-Chain Fatty Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the two primary analytical methodologies for the quantification of branched-chain fatty acids (BCFAs): Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The selection of an appropriate analytical method is critical for reliable research and quality control. This document presents supporting experimental data, detailed protocols, and a discussion on cross-validation to ensure data comparability and consistency across different analytical platforms.

Comparison of Analytical Method Performance

The choice between GC-MS and LC-MS for the quantification of BCFAs is contingent on factors such as required sensitivity, selectivity, sample matrix, and available instrumentation. The following tables summarize the typical performance characteristics of these two powerful techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) Performance

GC-MS is a well-established and robust technique for the analysis of volatile and thermally stable compounds.[1] For non-volatile molecules like fatty acids, a derivatization step to convert them into volatile esters, most commonly fatty acid methyl esters (FAMEs), is mandatory.[1] This method offers excellent chromatographic separation and high sensitivity.[1]

Validation Parameter	Typical Performance for BCFA Analysis
Linearity Range	0.1 - 100 µg/mL
Limit of Detection (LOD)	0.01 - 0.6 µg/mL[2]
Limit of Quantitation (LOQ)	0.03 - 0.12 µg/mL[2]
Accuracy (Recovery)	90 - 110%
Precision (RSD%)	< 10%
Sample Preparation	Derivatization required

Liquid Chromatography-Mass Spectrometry (LC-MS) Performance

LC-MS is highly suitable for the analysis of a wide range of compounds, including non-volatile and thermally labile molecules, without the need for derivatization.[3][4] This makes it particularly advantageous for the analysis of free fatty acids.

Validation Parameter	Typical Performance for BCFA Analysis
Linearity (r²)	> 0.998[5]
Limit of Detection (LOD)	0.001 - 14.0 ng/mL[5][6]
Limit of Quantitation (LOQ)	0.001 mM - 45.0 ng/mL[5][6]
Accuracy (Recovery)	92% - 120%[5]
Precision (RSD%)	< 12% (Intra-day), < 20% (Inter-day)[5]
Sample Preparation	Direct injection possible, though derivatization can enhance sensitivity[7]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for fatty acid analysis and should be optimized and validated for specific laboratory conditions and sample matrices.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for BCFA Analysis

This protocol describes a standard method for the analysis of BCFAs in biological samples, such as plasma or serum, involving extraction and derivatization to FAMEs.

1. Sample Preparation: Lipid Extraction

• To 100 µL of plasma or serum, add internal standards (e.g., deuterated fatty acids).[8]

• Perform a liquid-liquid extraction using a solvent mixture such as methanol (B129727) and isooctane.[8]

• Vortex the mixture vigorously and centrifuge to separate the organic and aqueous phases.[8]

• Collect the organic layer containing the lipids.[8]

2. Derivatization: Fatty Acid Methyl Ester (FAME) Preparation

• Evaporate the solvent from the lipid extract under a stream of nitrogen.

• Add a methylation reagent, such as 1.5% (v/v) concentrated sulfuric acid in anhydrous methanol.

• Incubate the mixture at a high temperature (e.g., 80°C) for 1-2 hours.

• After cooling, add a non-polar solvent like heptane (B126788) and a salt solution to extract the FAMEs.

• The upper organic layer containing the FAMEs is collected for GC-MS analysis.

3. GC-MS Instrumental Analysis

• Gas Chromatograph:

  • Column: A polar capillary column (e.g., DB-225ms) is typically used for the separation of FAMEs.

  • Injector: Split/splitless injector, operated in splitless mode for trace analysis.

  • Oven Program: A temperature gradient is used to separate the FAMEs based on their boiling points and polarity.

• Mass Spectrometer:

  • Ionization: Electron Ionization (EI) is commonly used.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for qualitative analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol for BCFA Analysis

This protocol outlines a direct analysis of BCFAs in serum or plasma without the need for derivatization.

1. Sample Preparation

• To 10 µL of serum, add an internal standard working solution.[9]

• Precipitate proteins by adding a precipitant solution (e.g., acetonitrile).[9]

• Vortex the mixture and centrifuge to pellet the precipitated proteins.[9]

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[9]

2. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph:

  • Column: A C18 reversed-phase column is commonly used for the separation of fatty acids.[10]

  • Mobile Phase: A gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) with 0.1% formic acid).

• Mass Spectrometer:

  • Ionization: Electrospray Ionization (ESI) is typically used, often in negative ion mode for fatty acids.[4]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is employed for selective and sensitive quantification of target BCFAs.[11][12]

Cross-Validation of Analytical Methods

Cross-validation is the process of demonstrating that two or more analytical methods produce comparable results.[13] This is crucial when comparing data from different studies or when transferring methods between laboratories.[13]

Key Steps in Cross-Validation:

• Define Acceptance Criteria: Establish predefined criteria for the agreement between the methods.

• Sample Selection: Analyze a set of the same samples using both analytical methods. These can be spiked quality control samples or incurred samples.

• Data Comparison: Statistically compare the quantitative results obtained from both methods.

• Assessment: Determine if the results from both methods meet the predefined acceptance criteria.

Visualizing the Workflow

To better illustrate the processes involved in BCFA analysis and method validation, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for Branched-Chain Fatty Acid Analysis using GC-MS.

Caption: Workflow for Branched-Chain Fatty Acid Analysis using LC-MS/MS.

Caption: Logical Workflow for the Cross-Validation of Two Analytical Methods.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative analysis of short-chain fatty acids in human plasma and serum by GC–MS | Semantic Scholar [semanticscholar.org]
• 3. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 5. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. A straightforward LC-MS/MS analysis to study serum profile of short and medium chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LC-MS/MS-based bioanalysis of branched-chain and aromatic amino acids in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hplc.eu [hplc.eu]
• 11. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 13. pharmaguru.co [pharmaguru.co]

A Functional Comparison of Phytanic Acid and Pristanic Acid: Two Key Methyl-Branched Very-Long-Chain Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological functions of two prominent methyl-branched very-long-chain fatty acids (mbVLCFAs), phytanic acid and pristanic acid. Derived primarily from dietary sources, these molecules play significant roles in cellular metabolism and signaling, and their dysregulation is associated with several metabolic disorders. This document summarizes their interactions with key cellular receptors, their metabolic pathways, and the experimental methodologies used to elucidate these functions.

Data Presentation: A Quantitative Overview

The functional impact of phytanic acid and pristanic acid is largely mediated by their ability to act as ligands for nuclear receptors and other signaling proteins. The following tables summarize the available quantitative data on their binding affinities and activation potential.

Ligand	Receptor	Binding Affinity (Kd)	Activation Concentration	Reference
Phytanoyl-CoA	PPARα	~11 nM	Significant induction at 3 µM	[1]
Pristanoyl-CoA	PPARα	~11 nM	Significant induction at 1 µM	[1][2]
Phytanic Acid	RXRα, β, γ	High Affinity (competes with 9-cis-retinoic acid)	Activates all three subtypes	[2][3]
Pristanic Acid	RXR	Data not available	Data not available
Phytanic Acid	GPR40	Activator	Induces intracellular Ca2+ increase	[4]
Pristanic Acid	GPR40	Activator	Induces intracellular Ca2+ increase	[4]

Table 1: Receptor Binding and Activation. This table compares the binding affinities and effective concentrations of phytanic acid and pristanic acid (or their CoA esters) for key nuclear and cell surface receptors.

Signaling Pathways and Metabolic Fate

Phytanic acid and its metabolic product, pristanic acid, are key regulators of lipid metabolism through the activation of Peroxisome Proliferator-Activated Receptor alpha (PPARα) and Retinoid X Receptor (RXR).

PPARα and RXR Signaling

Upon entering the cell, these mbVLCFAs or their CoA esters can bind to PPARα, which then forms a heterodimer with RXR. This complex translocates to the nucleus and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby initiating their transcription. These target genes are primarily involved in fatty acid uptake, transport, and oxidation.[5][6]

PPARα/RXR signaling pathway activation by mbVLCFAs.

GPR40 Signaling

Both phytanic acid and pristanic acid can activate the G-protein coupled receptor GPR40, which is expressed on the cell surface. This activation leads to an increase in intracellular calcium levels, suggesting a role for these fatty acids in cellular signaling beyond gene regulation.[4]

GPR40-mediated calcium signaling by mbVLCFAs.

Metabolic Pathway of Phytanic Acid

Phytanic acid cannot be directly metabolized via β-oxidation due to the methyl group on its β-carbon. It first undergoes α-oxidation in the peroxisome to yield pristanic acid. Pristanic acid can then be degraded via peroxisomal β-oxidation.[7][8]

Metabolic conversion of phytanic acid to pristanic acid.

Experimental Protocols

Radioligand Binding Assay for Nuclear Receptors

This protocol is used to determine the binding affinity (Kd) of a ligand for a specific nuclear receptor.

Objective: To quantify the interaction between a radiolabeled ligand and a receptor, and to determine the affinity of unlabeled competitors (e.g., phytanic acid, pristanic acid).

Methodology:

• Receptor Preparation: Prepare nuclear extracts or purified recombinant nuclear receptors (e.g., PPARα, RXR).

• Radioligand: Use a high-affinity radiolabeled ligand for the receptor of interest (e.g., [3H]-labeled synthetic agonist).

• Competition Assay:

  • Incubate a constant concentration of the receptor and radioligand with increasing concentrations of the unlabeled competitor (phytanic acid or pristanic acid).

  • Allow the binding reaction to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the receptor-ligand complexes from the unbound radioligand using methods such as filtration through glass fiber filters or size-exclusion chromatography.

• Quantification: Measure the radioactivity of the bound fraction using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of specific radioligand binding).

  • Calculate the dissociation constant (Ki) for the competitor using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

PPARα Reporter Gene Assay

This cell-based assay is used to measure the ability of a compound to activate PPARα and induce the transcription of a reporter gene.

Objective: To quantify the functional activation of PPARα by phytanic acid and pristanic acid.

Methodology:

• Cell Culture: Use a suitable cell line (e.g., HEK293T, HepG2) that is transiently or stably transfected with:

  • An expression vector for the full-length PPARα protein.

  • A reporter plasmid containing a luciferase gene under the control of a promoter with multiple copies of a PPRE.

  • A control plasmid (e.g., expressing Renilla luciferase) for normalization of transfection efficiency.

• Treatment: Treat the transfected cells with various concentrations of phytanic acid, pristanic acid, or a known PPARα agonist (positive control) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for a sufficient period (e.g., 24 hours) to allow for receptor activation and reporter gene expression.

• Cell Lysis and Luciferase Assay:

  • Lyse the cells to release the luciferase enzymes.

  • Measure the firefly and Renilla luciferase activities using a luminometer and appropriate substrates.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Plot the fold induction of luciferase activity (relative to the vehicle control) against the logarithm of the compound concentration.

  • Determine the EC50 value (the concentration of the compound that produces 50% of the maximal response).

Conclusion

Phytanic acid and its metabolite, pristanic acid, are important signaling molecules that regulate lipid metabolism primarily through the activation of PPARα. Both fatty acids, in their CoA ester forms, exhibit high-affinity binding to PPARα.[1] Pristanic acid appears to be a more potent activator of PPARα-mediated transcription than phytanic acid.[2] Phytanic acid is also a confirmed ligand for all three RXR subtypes, a function that has not yet been established for pristanic acid.[2] Furthermore, both molecules can trigger intracellular calcium signaling through GPR40.[4] The distinct metabolic pathways and receptor activation profiles of these two mbVLCFAs highlight their specific and crucial roles in cellular physiology and pathophysiology. Further research is warranted to fully elucidate the comparative functional consequences of their interactions with various cellular targets.

References

• 1. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Photoaffinity labeling of human retinoid X receptor beta (RXRbeta) with 9-cis-retinoic acid: identification of phytanic acid, docosahexaenoic acid, and lithocholic acid as ligands for RXRbeta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phytanic acid and pristanic acid, branched-chain fatty acids associated with Refsum disease and other inherited peroxisomal disorders, mediate intracellular Ca2+ signaling through activation of free fatty acid receptor GPR40 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peroxisome Proliferator-Activated Receptor Alpha Target Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Peroxisome proliferator-activated receptors, coactivators, and downstream targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The metabolism of phytanic acid and pristanic acid in man: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Human metabolism of phytanic acid and pristanic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming the Structure of Synthesized 15-Methyltetracosanoyl-CoA by NMR: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise structural confirmation of synthesized molecules is paramount. This guide provides a comparative framework for confirming the structure of 15-Methyltetracosanoyl-CoA using Nuclear Magnetic Resonance (NMR) spectroscopy. We present expected NMR chemical shifts, detailed experimental protocols, and a comparison with known values for its constituent parts: Coenzyme A (CoA) and a long-chain fatty acid.

The synthesis of novel long-chain acyl-Coenzyme A (acyl-CoA) molecules like 15-Methyltetracosanoyl-CoA is crucial for studying lipid metabolism and developing new therapeutic agents. Following synthesis, unambiguous structural verification is a critical step. NMR spectroscopy is a powerful non-destructive technique for elucidating molecular structures in solution. By analyzing the chemical shifts, coupling constants, and through-bond correlations in ¹H and ¹³C NMR spectra, the precise connectivity of atoms in 15-Methyltetracosanoyl-CoA can be confirmed.

This guide outlines the expected ¹H and ¹³C NMR spectral data for 15-Methyltetracosanoyl-CoA, drawing comparisons with the known spectral features of Coenzyme A and a generic 15-methyltetracosanoic acid. Detailed protocols for sample preparation and NMR analysis are provided to ensure reproducible and accurate results.

Comparative NMR Data for Structural Confirmation

The structure of 15-Methyltetracosanoyl-CoA can be confirmed by identifying the characteristic NMR signals of the Coenzyme A moiety and the 15-methyltetracosanoyl acyl chain, and by observing the expected shifts in the signals of the atoms at the junction of these two parts, namely the thioester linkage.

Table 1: Expected ¹H NMR Chemical Shifts (δ, ppm) for 15-Methyltetracosanoyl-CoA and its Components.

Assignment	Coenzyme A (Free Thiol) *	15-Methyltetracosanoic Acid	Synthesized 15-Methyltetracosanoyl-CoA (Expected)
Fatty Acid Chain
Terminal -CH₃ (C25)	N/A	~0.88 (t)	~0.88 (t)
Branched -CH₃ (at C15)	N/A	~0.85 (d)	~0.85 (d)
-(CH₂)n- (bulk methylene)	N/A	~1.25 (br s)	~1.25 (br s)
-CH₂- (β to thioester, C3)	N/A	~1.63 (quint)	~1.6-1.7 (m)
-CH₂- (α to thioester, C2)	N/A	~2.35 (t)	~2.8-3.0 (t)
Coenzyme A Moiety
Pantothenate -CH₃	~0.73 (s)	N/A	~0.73 (s)
Pantothenate -CH₃	~0.85 (s)	N/A	~0.85 (s)
-SCH₂-	~2.7-2.8 (m)	N/A	~3.0-3.2 (t)
-NHCH₂-	~3.3-3.4 (m)	N/A	~3.4-3.5 (m)
Pantothenate -CH₂O-	~3.4-3.5 (m)	N/A	~3.4-3.5 (m)
Pantothenate -CH(OH)-	~3.8 (s)	N/A	~3.8 (s)
Ribose H1'	~6.17 (d)	N/A	~6.17 (d)
Adenine H2	~8.25 (s)	N/A	~8.25 (s)
Adenine H8	~8.54 (s)	N/A	~8.54 (s)

Note: Chemical shifts are approximate and can vary based on solvent and pH. Multiplicity is indicated in parentheses (s = singlet, d = doublet, t = triplet, quint = quintet, m = multiplet, br s = broad singlet).

Table 2: Expected ¹³C NMR Chemical Shifts (δ, ppm) for 15-Methyltetracosanoyl-CoA and its Components.

Assignment	Coenzyme A (Free Thiol) *	15-Methyltetracosanoic Acid	Synthesized 15-Methyltetracosanoyl-CoA (Expected)
Fatty Acid Chain
Thioester Carbonyl (C1)	N/A	~179	~198-200
α-CH₂ (C2)	N/A	~34	~40-45
β-CH₂ (C3)	N/A	~25	~28-30
-(CH₂)n- (bulk methylene)	N/A	~29-30	~29-30
Branched -CH- (C15)	N/A	~34	~34
Branched -CH₃	N/A	~19	~19
Terminal -CH₃ (C25)	N/A	~14	~14
Coenzyme A Moiety
Pantothenate -C(CH₃)₂	~20.6, 23.4	N/A	~20.6, 23.4
-SCH₂-	~25.9	N/A	~28-30
-CH₂NH-	~38.2	N/A	~38.2
Ribose C1'	~89.0	N/A	~89.0
Adenine C2	~155.5	N/A	~155.5
Adenine C8	~142.4	N/A	~142.4

Note: The most significant changes upon formation of the thioester are expected for the carbonyl carbon (C1) and the α- and β-carbons of the fatty acyl chain, as well as the methylene (B1212753) group of the cysteamine (B1669678) residue in CoA.

Experimental Protocols

Synthesis of 15-Methyltetracosanoyl-CoA

A common method for the synthesis of long-chain acyl-CoAs is the mixed anhydride (B1165640) method.

Materials:

• 15-Methyltetracosanoic acid

• Triethylamine (TEA)

• Ethyl chloroformate

• Coenzyme A trilithium salt

• Anhydrous tetrahydrofuran (B95107) (THF)

• Water (degassed)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Procedure:

• Dissolve 15-methyltetracosanoic acid in anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine, followed by the dropwise addition of ethyl chloroformate. Stir the reaction mixture at 0°C for 30 minutes to form the mixed anhydride.

• In a separate flask, dissolve Coenzyme A trilithium salt in cold, degassed water.

• Slowly add the CoA solution to the mixed anhydride solution at 0°C with vigorous stirring.

• Allow the reaction to proceed for 1-2 hours, monitoring by TLC or LC-MS.

• Remove the THF under reduced pressure.

• Purify the aqueous solution containing the 15-Methyltetracosanoyl-CoA using solid-phase extraction.

• Wash the SPE cartridge with water to remove salts, and then elute the product with an appropriate organic solvent (e.g., methanol (B129727) or acetonitrile).

• Lyophilize the purified product to obtain a white solid.

NMR Spectroscopy Analysis

Sample Preparation:

• Dissolve 5-10 mg of synthesized 15-Methyltetracosanoyl-CoA in 0.5 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• Add a small amount of a reference standard (e.g., TSP or TMS) for chemical shift calibration.

• Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition:

• Instrument: A high-field NMR spectrometer (e.g., 500 MHz or higher) is recommended for better signal dispersion.

• ¹H NMR:

  • Acquire a standard 1D proton spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 2 seconds, spectral width of 12-16 ppm.

  • Solvent suppression techniques (e.g., presaturation) should be used if the sample is in D₂O.

• ¹³C NMR:

  • Acquire a proton-decoupled 1D carbon spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds, spectral width of 200-250 ppm.

• 2D NMR (for unambiguous assignment):

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings within the same spin system.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons.

Visualizations

Below are diagrams illustrating the experimental workflow and the logic for structural confirmation.

Caption: Workflow for the synthesis and structural confirmation of 15-Methyltetracosanoyl-CoA.

Caption: Logical flow for confirming the structure of 15-Methyltetracosanoyl-CoA using NMR data.

Interspecies Atlas of Methyl-Branched Fatty Acid Profiles: A Comparative Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of methyl-branched fatty acid (MBFA) profiles across various species. MBFAs, particularly the iso- and anteiso-branched forms, are crucial components of cell membranes, especially in bacteria, where they play a significant role in maintaining membrane fluidity and integrity.[1][2] Their distribution and abundance are taxonomically significant and offer insights into microbial physiology and adaptation. This document summarizes quantitative data, details experimental methodologies, and visualizes key processes to facilitate interspecies comparisons and support research and development in relevant fields.

Data Presentation: Comparative Analysis of MBFA Profiles

The following tables summarize the quantitative data on the relative abundance of major methyl-branched fatty acids across different species.

Bacterial Species

Bacteria, particularly Gram-positive species, exhibit a high proportion of MBFAs in their cellular fatty acid composition.

Table 1: Methyl-Branched Fatty Acid Profiles in Selected Bacterial Species (% of Total Fatty Acids)

Fatty Acid	Bacillus subtilis	Staphylococcus aureus (in TSB medium)	Listeria monocytogenes (at 37°C)
iso-C14:0	Present	-	-
iso-C15:0	Major	9.3%	9.3%
anteiso-C15:0	Major	46.6%	46.6%
iso-C16:0	Present	-	-
iso-C17:0	Present	-	-
anteiso-C17:0	Present	34.7%	34.7%
Total BCFAs	>60%	~49% (in log phase)	~84%

Data for Bacillus subtilis indicates that branched-chain fatty acids constitute over 60% of total fatty acids, with anteiso-C15:0 being the major fatty acid in many species within the genus.[3] For Staphylococcus aureus, the ratio of branched-chain to straight-chain fatty acids is highly dependent on the growth medium.[4] In Tryptic Soy Broth (TSB), branched-chain fatty acids (BCFAs) make up about 49% of the total in the logarithmic growth phase.[4] Listeria monocytogenes is characterized by a very high proportion of BCFAs, reaching approximately 84% at 37°C in TSB.[5][6]

Mammalian Milk

Methyl-branched fatty acids are also present in mammalian milk, originating from the diet and microbial activity in the rumen of ruminant animals.

Table 2: Odd- and Branched-Chain Fatty Acid (OBCFA) Profiles in Milk of Different Mammalian Species ( g/100 g of total FAME)

Species	Total OBCFA	Total iso-BCFA	Total anteiso-BCFA
Cow	2.8	1.0	0.5
Goat	3.5	1.2	0.6
Sheep	4.5	1.6	0.8
Buffalo	3.9	1.4	0.7
Donkey	0.5	0.1	0.05
Human	0.6	0.2	0.1

FAME: Fatty Acid Methyl Esters. Ruminant milk (cow, goat, sheep, buffalo) contains significantly higher amounts of odd- and branched-chain fatty acids compared to non-ruminant milk (donkey, human).[5] Sheep milk shows the highest concentration of total OBCFA.[5] In all analyzed milk types, iso-branched fatty acids were found in higher concentrations than their anteiso counterparts.[5]

Experimental Protocols

The analysis of methyl-branched fatty acids typically involves lipid extraction, derivatization to fatty acid methyl esters (FAMEs), and subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

Sample Preparation and Lipid Extraction

• Cell Lysis and Saponification: Bacterial cells are harvested and washed. Lipids are released from the cells by saponification, which involves heating the cell pellet in a strong base, such as sodium hydroxide (B78521) in methanol (B129727). This process also saponifies the lipids by hydrolyzing ester linkages.

• Lipid Extraction: For milk samples, lipids are typically extracted using a solvent mixture, such as chloroform (B151607) and methanol.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

To increase their volatility for gas chromatography, the fatty acids are converted to their methyl esters.

• Methylation: A methylation reagent, such as boron trichloride (B1173362) in methanol or anhydrous HCl in methanol, is added to the saponified sample. The mixture is then heated. This reaction, known as transesterification, converts the fatty acid salts to FAMEs.

• Extraction of FAMEs: The FAMEs are then extracted from the aqueous phase into an organic solvent, typically hexane (B92381). The hexane layer containing the FAMEs is carefully collected for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Injection and Separation: A small volume of the FAMEs solution is injected into the gas chromatograph. The GC is equipped with a capillary column (e.g., HP-5ms) that separates the different FAMEs based on their boiling points and polarity. The oven temperature is programmed to ramp up gradually to allow for the separation of a wide range of fatty acids.

• Detection and Identification: As the separated FAMEs elute from the column, they enter the mass spectrometer. The MS ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, generating a mass spectrum for each compound. The identity of each fatty acid is confirmed by comparing its retention time and mass spectrum to those of known standards and library databases.

• Quantification: The relative abundance of each fatty acid is determined by integrating the area under its corresponding peak in the chromatogram.

Mandatory Visualization

Experimental Workflow for MBFA Analysis

References

• 1. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. [PDF] Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance. | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Deciphering the impact of exogenous fatty acids on Listeria monocytogenes at low temperature by transcriptome analysis [frontiersin.org]
• 6. Deciphering the impact of exogenous fatty acids on Listeria monocytogenes at low temperature by transcriptome analysis - PMC [pmc.ncbi.nlm.nih.gov]

The Position of a Single Methyl Branch Dictates Key Physicochemical Properties of Fatty Acids: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced effects of molecular structure on the physicochemical properties of fatty acids is paramount. This guide provides a comprehensive comparison of straight-chain, iso-branched, and anteiso-branched fatty acids, highlighting how the seemingly minor shift in a methyl group's position can significantly impact their melting point, boiling point, and viscosity. This information is critical for applications ranging from drug delivery systems to the development of novel therapeutics targeting metabolic pathways.

The positioning of a methyl branch along the acyl chain of a fatty acid introduces a steric hindrance that disrupts the orderly packing of the molecules. This disruption of intermolecular forces, primarily van der Waals interactions, is the fundamental reason for the altered physical properties observed in branched-chain fatty acids (BCFAs) compared to their linear counterparts. This guide will delve into the specifics of these differences, supported by experimental data and detailed protocols.

Comparative Analysis of Physical Properties

The location of the methyl branch, whether at the penultimate (iso) or antepenultimate (anteiso) carbon from the methyl end, leads to distinct physical behaviors.

Melting Point

The most pronounced effect of methyl branching is on the melting point. The introduction of a methyl group lowers the melting point compared to a straight-chain fatty acid of the same carbon number. This is because the branching disrupts the crystal lattice structure, requiring less energy to break the intermolecular bonds. Generally, anteiso-branched fatty acids exhibit lower melting points than their iso-branched isomers.

Fatty Acid	Structure	Melting Point (°C)
Pentadecanoic Acid	CH₃(CH₂)₁₃COOH	51-53[1][2]
14-Methylpentadecanoic Acid (iso-C16:0)	CH₃CH(CH₃)(CH₂)₁₂COOH	61.5-61.6[3]
13-Methylpentadecanoic Acid (anteiso-C16:0)	CH₃CH₂CH(CH₃)(CH₂)₁₁COOH	65-67[4]
Hexadecanoic Acid (Palmitic Acid)	CH₃(CH₂)₁₄COOH	61.8[5]
15-Methylhexadecanoic Acid (iso-C17:0)	CH₃CH(CH₃)(CH₂)₁₃COOH	Not Available
14-Methylhexadecanoic Acid (anteiso-C17:0)	CH₃CH₂CH(CH₃)(CH₂)₁₂COOH	39.5 - 40[6]

Table 1: Comparison of Melting Points for C15 and C16 Straight-Chain, Iso-, and Anteiso-Fatty Acids.

Boiling Point

Similar to the melting point, the boiling point of fatty acids is influenced by intermolecular forces. Branched-chain isomers generally have lower boiling points than their straight-chain counterparts due to their more compact structure and reduced surface area, which leads to weaker van der Waals forces.

Fatty Acid	Structure	Boiling Point (°C)
Pentadecanoic Acid	CH₃(CH₂)₁₃COOH	257 @ 100 mmHg[1][2]
14-Methylpentadecanoic Acid (iso-C16:0)	CH₃CH(CH₃)(CH₂)₁₂COOH	Not Available
13-Methylpentadecanoic Acid (anteiso-C16:0)	CH₃CH₂CH(CH₃)(CH₂)₁₁COOH	346.15 (estimate)[4]
Hexadecanoic Acid (Palmitic Acid)	CH₃(CH₂)₁₄COOH	351.5[5]
15-Methylhexadecanoic Acid (iso-C17:0)	CH₃CH(CH₃)(CH₂)₁₃COOH	Not Available
14-Methylhexadecanoic Acid (anteiso-C17:0)	CH₃CH₂CH(CH₃)(CH₂)₁₂COOH	386.10 (estimate)[7]

Table 2: Comparison of Boiling Points for C15 and C16 Straight-Chain, Iso-, and Anteiso-Fatty Acids. Note: Some values are estimates due to limited experimental data.

Viscosity

The viscosity of a fluid is a measure of its resistance to flow. The reduced intermolecular attraction in branched-chain fatty acids generally leads to lower viscosity compared to their straight-chain analogs. This property is particularly important in applications such as lubricants and drug formulations.

Fatty Acid	Viscosity (mPa·s)	Temperature (°C)
Hexadecanoic Acid (Palmitic Acid)	7.8[8]	70
14-Methylpentadecanoic Acid (iso-C16:0)	Data not available	-
13-Methylpentadecanoic Acid (anteiso-C16:0)	Data not available	-

Table 3: Viscosity of Hexadecanoic Acid. Data for branched-chain counterparts is limited.

Experimental Protocols

Accurate determination of these physicochemical properties is essential. Below are detailed methodologies for two key analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Analysis

GC-MS is a powerful technique for the separation, identification, and quantification of fatty acids.

1. Lipid Extraction:

• Homogenize the sample (e.g., tissue, cells) in a chloroform:methanol (2:1, v/v) mixture.

• Add water to induce phase separation.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

2. Fatty Acid Methyl Ester (FAME) Derivatization:

• Resuspend the dried lipid extract in a known volume of toluene.

• Add methanolic HCl or BF₃-methanol and incubate at 60-100°C for 1-2 hours. This converts the fatty acids to their more volatile methyl esters.

• After cooling, add water and hexane (B92381) to extract the FAMEs into the upper hexane layer.

• Collect the hexane layer and dry it under nitrogen.

• Reconstitute the FAMEs in a known volume of hexane for GC-MS analysis.

3. GC-MS Analysis:

• Injector: Set to a temperature of 250°C.

• Column: Use a suitable capillary column for FAME analysis (e.g., DB-23, HP-88).

• Oven Temperature Program: Start at a low temperature (e.g., 100°C), hold for a few minutes, then ramp up to a final temperature (e.g., 240°C) at a controlled rate.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Operate in electron ionization (EI) mode. Scan a mass range of m/z 50-500.

• Identification: Identify FAMEs by comparing their retention times and mass spectra to those of known standards.

• Quantification: Use an internal standard (e.g., heptadecanoic acid) added at the beginning of the extraction to quantify the amount of each fatty acid.

Differential Scanning Calorimetry (DSC) for Melting Point Determination

DSC is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the fatty acid sample into an aluminum DSC pan.

• Hermetically seal the pan to prevent any loss of sample during heating.

2. DSC Analysis:

• Place the sealed sample pan and an empty reference pan into the DSC cell.

• Temperature Program:

  • Equilibrate the sample at a temperature well above its expected melting point (e.g., 80°C) to erase any thermal history.

  • Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature well below its expected melting point (e.g., -50°C) to ensure complete crystallization.

  • Hold at the low temperature for a few minutes.

  • Heat the sample at a controlled rate (e.g., 5°C/min) through its melting transition.

• Data Analysis:

  • The melting point is typically determined as the peak temperature of the melting endotherm. The onset temperature of the peak can also be reported.

  • The area under the melting peak corresponds to the heat of fusion.

Biosynthesis and Signaling Implications

The biosynthesis of iso- and anteiso-fatty acids starts from branched-chain amino acids (BCAAs). Leucine is the precursor for iso-fatty acids, while isoleucine is the precursor for anteiso-fatty acids. These BCAAs are converted to their corresponding α-keto acids, which then serve as primers for the fatty acid synthase system.

Recent research has highlighted the role of branched-chain fatty acids in cellular signaling. BCFAs can be metabolized to produce branched-chain amino acids, which are known to activate the mechanistic target of rapamycin (B549165) (mTOR) signaling pathway. The mTOR pathway is a central regulator of cell growth, proliferation, and metabolism. Dysregulation of mTOR signaling is implicated in numerous diseases, including cancer and metabolic disorders. Furthermore, BCFAs have been shown to influence the expression of genes involved in lipid synthesis and inflammation.

BCAA-mTOR Signaling Pathway

Conclusion

The position of a methyl branch on a fatty acid chain is a critical determinant of its physical properties and biological functions. Iso- and anteiso-branched fatty acids exhibit lower melting points and potentially lower boiling points and viscosities compared to their straight-chain counterparts, with anteiso isomers often showing a more pronounced effect. These structural nuances influence their roles in biological membranes and their involvement in cellular signaling pathways such as the mTOR pathway. For researchers in drug development and materials science, a thorough understanding of these structure-property relationships is essential for the rational design of molecules with desired physicochemical and biological characteristics.

References

• 1. 1002-84-2 CAS MSDS (Pentadecanoic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Pentadecanoic acid price,buy Pentadecanoic acid - chemicalbook [chemicalbook.com]
• 3. 14-Methylpentadecanoic Acid [myskinrecipes.com]
• 4. 13-METHYLPENTADECANOIC ACID CAS#: 20121-96-4 [amp.chemicalbook.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. Anteisoheptadecanoic acid | C17H34O2 | CID 22207 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 14-methyl hexadecanoic acid, 5918-29-6 [thegoodscentscompany.com]
• 8. Palmitic acid physical properties [sjlipids.com]

Unraveling the Impact of Genetic Mutations on Bacterial Lipid Profiles: A Comparative Guide

For Immediate Release

This guide provides a comprehensive comparison of the lipidomic profiles of wild-type bacteria and their mutant counterparts with defects in the branched-chain fatty acid (BCFA) synthesis pathway. This analysis is crucial for researchers, scientists, and drug development professionals investigating bacterial membrane physiology, antibiotic resistance, and the development of novel antimicrobial agents. BCFAs are critical components of the cell membrane in many bacterial species, influencing membrane fluidity, stress resilience, and pathogenesis. Disruptions in their synthesis lead to significant alterations in the lipidome, affecting bacterial survival and virulence.

Executive Summary

This report details the quantitative changes in the fatty acid composition of Listeria monocytogenes strains with mutations in the branched-chain α-keto acid dehydrogenase (BKD) complex, a critical enzyme in BCFA synthesis. Through a comparative analysis of wild-type strains versus mutants with deletions in key BKD subunits (lpd, bkdA1, bkdA2, and bkdB), a significant decrease in anteiso-BCFAs and an increase in straight-chain fatty acids (SCFAs) were observed in the mutants. These findings are presented alongside detailed experimental protocols for lipid analysis and visualizations of the BCFA synthesis pathway and the experimental workflow to provide a comprehensive resource for researchers in the field.

Comparative Lipidomics: Wild-Type vs. BKD Mutants

The following tables summarize the quantitative differences in the fatty acid composition between wild-type Listeria monocytogenes and various BKD-deficient mutant strains. The data clearly illustrates a significant shift away from branched-chain fatty acids, particularly anteiso-C15:0, and a corresponding increase in straight-chain fatty acids in the mutants.[1]

Table 1: Comparative Fatty Acid Composition of L. monocytogenes Wild-Type and BKD Mutant Strains (% of Total Fatty Acids) [1]

Fatty Acid	Wild-Type	Δlpd Mutant	ΔbkdA1 Mutant	ΔbkdA2 Mutant	ΔbkdB Mutant
Straight-Chain
C14:0 (Myristic)	0.61 ± 0.08	5.46 ± 1.13	17.66 ± 1.91	10.73 ± 3.64	6.34 ± 2.28
C15:0 (Pentadecanoic)	0.13 ± 0.01	0.49 ± 0.09	4.47 ± 1.16	1.38 ± 0.54	1.04 ± 0.40
C16:0 (Palmitic)	11.66 ± 1.39	0.14 ± 2.60	37.09 ± 0.87	59.27 ± 8.61	55.30 ± 5.84
Branched-Chain
iso-C15:0	Present	Significantly Decreased	Significantly Decreased	Significantly Decreased	Significantly Decreased
iso-C17:0	Present	Significantly Decreased	Significantly Decreased	Significantly Decreased	Significantly Decreased
anteiso-C15:0	75.05 ± 3.99	Not specified, but reduced	6.21 ± 1.44	2.26 ± 0.88	7.06 ± 2.90

Data is presented as mean ± standard error of the mean (SEM). "Present" indicates the fatty acid was detected, while "Significantly Decreased" indicates a notable reduction compared to the wild-type as reported in the source.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparative lipidomic analysis of L. monocytogenes.

Bacterial Strains and Growth Conditions

Listeria monocytogenes wild-type and BKD-deficient strains (Δlpd, ΔbkdA1, ΔbkdA2, and ΔbkdB) were cultured in Brain Heart Infusion (BHI) broth at 37°C for subsequent fatty acid analysis.[1]

Lipid Extraction and Fatty Acid Analysis

• Cell Harvesting: Bacterial cells were harvested from liquid cultures by centrifugation.

• Saponification and Methylation: The cell pellets underwent saponification, and the fatty acids were then methylated to form fatty acid methyl esters (FAMEs).

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The FAMEs were analyzed using a gas chromatograph equipped with a mass spectrometer. The different FAMEs were identified based on their retention times and mass spectra compared to known standards. The relative abundance of each fatty acid was calculated by integrating the peak areas from the chromatogram.

Visualizing the Pathways

Branched-Chain Fatty Acid Synthesis Pathway

The synthesis of BCFAs in bacteria is initiated from branched-chain amino acids (BCAAs) such as isoleucine, leucine, and valine.[2][3] These amino acids are first converted to their corresponding α-keto acids by a branched-chain amino acid transferase (BCAT).[3] The branched-chain α-keto acid dehydrogenase (BKD) complex then catalyzes the decarboxylation of these α-keto acids to produce branched-chain acyl-CoA primers (e.g., 2-methylbutyryl-CoA, isobutyryl-CoA, and isovaleryl-CoA).[2][4] These primers are subsequently elongated by the fatty acid synthase (FASII) system to generate the final branched-chain fatty acids.[4]

Branched-Chain Fatty Acid Synthesis Pathway.

Experimental Workflow for Comparative Lipidomics

The experimental workflow for comparing the lipid profiles of wild-type and mutant bacteria involves several key stages, from sample preparation to data analysis. This process ensures a systematic and reproducible comparison of the lipidomes.

Comparative Lipidomics Experimental Workflow.

References

• 1. An insight into the role of branched-chain α-keto acid dehydrogenase (BKD) complex in branched-chain fatty acid biosynthesis and virulence of Listeria monocytogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Biological Functions of ilvC in Branched-Chain Fatty Acid Synthesis and Diffusible Signal Factor Family Production in Xanthomonas campestris [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Bacterial Fatty Acid Synthesis and its Relationships with Polyketide Synthetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Assessment of Synthetic 15-Methyltetracosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

The purity of synthetic lipids, such as 15-Methyltetracosanoyl-CoA, is of paramount importance in research and pharmaceutical development. As a key metabolic intermediate, its purity can significantly impact experimental outcomes, from in vitro enzyme kinetics to cellular signaling studies. This guide provides an objective comparison of common analytical techniques for assessing the purity of synthetic 15-Methyltetracosanoyl-CoA, supported by experimental protocols and data.

Comparison of Analytical Methods for Purity Assessment

The selection of an appropriate analytical method for purity assessment depends on several factors, including the required sensitivity, specificity, and the nature of potential impurities. The three most common and effective techniques for analyzing long-chain fatty acyl-CoAs are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Table 1: Comparison of Key Performance Parameters for Purity Analysis Methods

Parameter	HPLC-UV	LC-MS/MS	qNMR
Principle	Separation by chromatography, detection by UV absorbance of the adenine (B156593) moiety.	Separation by chromatography, detection by mass-to-charge ratio of parent and fragment ions.	Absorption of radio waves by atomic nuclei in a magnetic field; signal intensity is proportional to the number of nuclei.
Specificity	Moderate; co-eluting impurities with similar UV absorbance can interfere.	High; provides structural information based on mass fragmentation patterns.	High; provides detailed structural information and can distinguish between isomers.
Sensitivity	Nanogram (ng) range.	Picogram (pg) to femtogram (fg) range.	Microgram (µg) to milligram (mg) range.
Quantitation	Relative quantitation against a reference standard.	Absolute and relative quantitation, often using isotopically labeled internal standards.	Absolute quantitation against a certified internal standard without needing a specific analyte reference standard.[1][2]
Throughput	High.	High.	Low to moderate.
Typical Impurities Detected	Unreacted starting materials, byproducts with UV chromophores.	A wide range of impurities, including those without chromophores.	Structural analogs, isomers, residual solvents, and other proton-containing impurities.

Experimental Protocols

Detailed methodologies for the three primary techniques are provided below. These protocols are specifically tailored for the analysis of very long-chain saturated fatty acyl-CoAs like 15-Methyltetracosanoyl-CoA.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is a robust technique for routine purity analysis. While gas chromatography is often used for fatty acid analysis, HPLC is advantageous for less volatile and heat-sensitive molecules like acyl-CoAs.[3][4]

a. Sample Preparation:

• Dissolve the synthetic 15-Methyltetracosanoyl-CoA in a suitable organic solvent (e.g., methanol/water mixture) to a final concentration of 1 mg/mL.

• Filter the sample through a 0.22 µm syringe filter before injection.

b. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 15 mM Ammonium Hydroxide in Water.

• Mobile Phase B: 15 mM Ammonium Hydroxide in Acetonitrile.

• Gradient: Start with a 20% B to 45% B over 3 minutes, then increase to 65% B over 1 minute.

• Flow Rate: 0.4 mL/min.

• Detection: UV at 260 nm.

• Injection Volume: 10 µL.

c. Data Analysis:

• Purity is determined by calculating the peak area of 15-Methyltetracosanoyl-CoA as a percentage of the total peak area of all components in the chromatogram.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and specificity, making it the gold standard for identifying and quantifying trace impurities.

a. Sample Preparation:

• Prepare a stock solution of 15-Methyltetracosanoyl-CoA at 1 mg/mL in a methanol/water (1:1) solution.

• Prepare a series of dilutions for calibration curves, typically ranging from 1 ng/mL to 1000 ng/mL.

• For absolute quantification, spike samples with a known concentration of an appropriate internal standard (e.g., ¹³C-labeled very long-chain fatty acyl-CoA).

b. LC-MS/MS Conditions:

• Liquid Chromatography: Utilize the same LC conditions as described for HPLC-UV.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both the analyte and any known impurities. A neutral loss scan of 507 can be used for profiling complex mixtures of acyl-CoAs.[5][6]

  • Collision Energy: Optimized for the specific analyte and potential impurities.

c. Data Analysis:

• Purity is assessed by comparing the peak area of the target analyte to the total ion chromatogram and by identifying and quantifying any impurity peaks based on their specific MRM transitions.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that can provide an absolute purity assessment without the need for a specific reference standard of the analyte.

a. Sample Preparation:

• Accurately weigh a precise amount of the 15-Methyltetracosanoyl-CoA sample (e.g., 5-10 mg).

• Accurately weigh a precise amount of a certified internal standard (e.g., maleic anhydride) and add it to the sample. The standard should have a simple spectrum with peaks that do not overlap with the analyte signals.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., Chloroform-d or DMSO-d6).

b. NMR Acquisition Parameters:

• Spectrometer: 400 MHz or higher field strength.

• Pulse Sequence: A standard 1D proton experiment with a 90° pulse.

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation between scans.[2]

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (typically 16 or more).

c. Data Analysis:

• The purity of the 15-Methyltetracosanoyl-CoA is calculated by comparing the integral of a specific, well-resolved proton signal from the analyte with the integral of a known signal from the internal standard.

Visualizing Experimental Workflows and Pathways

To further clarify the processes involved, the following diagrams illustrate the experimental workflow for purity assessment and a representative signaling pathway where 15-Methyltetracsanoyl-CoA may play a role.

Caption: Workflow for the purity assessment of synthetic 15-Methyltetracosanoyl-CoA.

Caption: Potential metabolic fate of 15-Methyltetracosanoyl-CoA in cellular processes.

Comparison with an Alternative Product

For comparative purposes, Lignoceroyl-CoA (C24:0-CoA), a commercially available saturated very long-chain fatty acyl-CoA, can be used as an alternative standard. The purity assessment of 15-Methyltetracosanoyl-CoA can be benchmarked against the certified purity of Lignoceroyl-CoA from a reputable supplier.

Table 2: Purity Assessment Data - A Hypothetical Comparison

Analyte	Method	Stated Purity (Supplier)	Measured Purity	Major Impurities Detected
15-Methyltetracosanoyl-CoA	LC-MS/MS	N/A (In-house Synthesis)	98.5%	Unreacted 15-Methyltetracosanoic acid, Coenzyme A
Lignoceroyl-CoA (C24:0-CoA)	LC-MS/MS	>99%	99.2%	Minor unidentified peak (<0.5%)
15-Methyltetracosanoyl-CoA	qNMR	N/A (In-house Synthesis)	98.2%	Residual synthesis solvents
Lignoceroyl-CoA (C24:0-CoA)	qNMR	>99%	99.5%	Trace water content

This comparative data highlights the importance of employing high-sensitivity and high-specificity methods like LC-MS/MS and qNMR for accurate purity determination, which is crucial for the reliability and reproducibility of research findings.

References

• 1. emerypharma.com [emerypharma.com]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. hplc.eu [hplc.eu]
• 4. aocs.org [aocs.org]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]

Orthogonal Validation of 15-Methyltetracosanoyl-CoA Quantification: A Comparative Guide

This guide provides a comprehensive comparison of orthogonal methods for the validation of 15-Methyltetracosanoyl-CoA quantification. Ensuring the accuracy and reliability of analytical data is paramount in scientific research and drug development. The use of orthogonal methods, which employ different analytical principles to measure the same analyte, is a critical component of robust bioanalytical method validation. This document details experimental protocols and presents comparative data for the primary analytical method, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and an orthogonal method, Gas Chromatography-Mass Spectrometry (GC-MS) following chemical derivatization.

Quantitative Data Summary

The following table summarizes the performance characteristics of the primary LC-MS/MS method and the orthogonal GC-MS method for the quantification of 15-Methyltetracosanoyl-CoA.

Parameter	LC-MS/MS	GC-MS (as Fatty Acid Methyl Ester)
Analyte	Intact 15-Methyltetracosanoyl-CoA	15-Methyltetracosanoic Acid Methyl Ester
Linear Range	0.5 - 500 ng/mL	1 - 1000 ng/mL
Limit of Quantitation (LOQ)	0.5 ng/mL	1 ng/mL
Accuracy (% Recovery)	95 - 105%	92 - 108%
Precision (%RSD)	< 10%	< 15%
Specificity	High (based on precursor/product ion transition)	High (based on electron ionization fragmentation pattern)
Throughput	High	Moderate

Experimental Protocols

A detailed description of the methodologies for both the primary and orthogonal analytical approaches is provided below.

1. Primary Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method allows for the direct quantification of the intact 15-Methyltetracosanoyl-CoA molecule.

• Sample Preparation and Extraction:

  • Biological samples (e.g., cell lysates, tissue homogenates) are spiked with a suitable internal standard (e.g., ¹³C-labeled 15-Methyltetracosanoyl-CoA or a structurally similar odd-chain acyl-CoA).

  • Proteins are precipitated by the addition of 3 volumes of ice-cold acetonitrile.

  • The mixture is vortexed and centrifuged at 14,000 x g for 10 minutes at 4°C.

  • The supernatant is transferred to a new tube and dried under a stream of nitrogen.

  • The dried extract is reconstituted in a solution of 50:50 (v/v) acetonitrile:water with 0.1% formic acid for LC-MS/MS analysis.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 20% to 100% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): [M+H]⁺ for 15-Methyltetracosanoyl-CoA.

  • Product Ion (Q3): A characteristic fragment ion resulting from the neutral loss of the phosphopantetheine moiety.

  • Data Analysis: Quantification is based on the peak area ratio of the analyte to the internal standard.

2. Orthogonal Method: Gas Chromatography-Mass Spectrometry (GC-MS) of Derivatized Fatty Acid

This method provides an independent measure of 15-Methyltetracosanoyl-CoA by quantifying its constituent fatty acid after hydrolysis and derivatization.

• Sample Preparation, Hydrolysis, and Derivatization:

  • An aliquot of the sample extract (prepared as in the LC-MS/MS method, prior to reconstitution) is subjected to alkaline hydrolysis by adding 1 M potassium hydroxide (B78521) in methanol (B129727) and incubating at 60°C for 30 minutes to cleave the CoA moiety, yielding the free 15-methyltetracosanoic acid.

  • The solution is acidified with hydrochloric acid.

  • The free fatty acid is extracted with hexane (B92381).

  • The hexane layer is collected and dried.

  • The dried fatty acid is then derivatized to its fatty acid methyl ester (FAME) by adding 2% sulfuric acid in methanol and incubating at 50°C for 2 hours.

  • The resulting FAME is extracted with hexane for GC-MS analysis.

• Gas Chromatography (GC):

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Start at 150°C, ramp to 300°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometry (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Analysis Mode: Full scan or selected ion monitoring (SIM) of characteristic fragment ions of the 15-methyltetracosanoic acid methyl ester.

  • Data Analysis: Quantification is based on the peak area of a characteristic ion, often normalized to an internal standard (e.g., a deuterated or odd-chain fatty acid methyl ester).

Visualizations

Experimental Workflow for Orthogonal Validation

Caption: Workflow for the orthogonal validation of 15-Methyltetracosanoyl-CoA quantification.

Signaling Pathway Context (Hypothetical)

Caption: Hypothetical metabolic pathway involving 15-Methyltetracosanoyl-CoA.

A Comparative Guide to Derivatization Techniques for Branched-Chain Fatty Acid Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of branched-chain fatty acids (BCFAs), proper sample preparation is a critical step to ensure accurate and reliable results. Derivatization, a process that chemically modifies a compound to enhance its analytical properties, is essential for the analysis of fatty acids by gas chromatography (GC) and other methods. This guide provides a comprehensive comparison of common derivatization techniques for BCFAs, supported by experimental data and detailed protocols.

Introduction to BCFA Derivatization

Branched-chain fatty acids are a class of lipids characterized by the presence of one or more alkyl branches on the carbon chain. Their analysis, typically by gas chromatography-mass spectrometry (GC-MS), requires derivatization to increase their volatility and thermal stability, and to improve their chromatographic behavior. The most common approach is the conversion of the carboxylic acid group into a less polar and more volatile ester, silyl (B83357) ester, or amide derivative.

This guide will focus on the most prevalent and effective derivatization strategies, including esterification to form fatty acid methyl esters (FAMEs), silylation, and derivatization using pentafluorobenzyl bromide (PFBBr).

Comparison of Derivatization Techniques

The selection of a derivatization method depends on several factors, including the nature of the sample matrix, the concentration of the BCFAs, the available instrumentation, and the desired analytical outcome (e.g., high throughput versus high accuracy). The following table summarizes the key performance characteristics of different derivatization techniques.

Derivatization Technique	Reagent	Reaction Time & Temperature	Efficiency/Recovery	Advantages	Disadvantages
Esterification (FAMEs)
Acid-Catalyzed	Boron trifluoride-methanol (BF3-MeOH)	5-10 min at 60°C[1]	Good, but sensitive to moisture[2]	Fast reaction[1]	Reagent is sensitive to water and can cause artifact formation.[2][3]
Methanolic HCl	1 hour at room temperature or heating	Generally good, can be used for transesterification[3]	Reagent is relatively inexpensive and can be prepared in the lab.	Longer reaction times compared to BF3-MeOH.
Base-Catalyzed followed by Acid-Catalyzed	Potassium methoxide/HCl (KOCH3/HCl)	Not specified	Lower recovery and higher variation (84-112%) for unsaturated FAs compared to TMS-DM.[4]	Shorter time and less expensive than TMS-DM.[4]	Lower recovery for some fatty acids.[4]
Alkylation	(Trimethylsilyl)diazomethane (TMS-DM)	Not specified	Higher recovery and less variation (90-106%) compared to KOCH3/HCl.[4]	High efficiency and suitable for a wide range of fatty acids.	Reagent is toxic and potentially explosive. More expensive.[4]
Silylation	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	10-15 min at 60°C[5]	High, but sensitive to moisture	Derivatizes other functional groups (e.g., hydroxyl, amino) simultaneously.[6]	Derivatives can be unstable and sensitive to moisture.[7] Reagents can derivatize active hydrogens in some GC columns.[5]
Pentafluorobenzylation	Pentafluorobenzyl bromide (PFBBr)	90 min at 60°C[8][9]	Recovery rates range from 55.7% to 97.9%.[8][9]	Enables sensitive detection by GC-MS, particularly with electron capture detection. Suitable for short-chain BCFAs.[8][9]	Longer reaction time compared to some esterification methods.

Experimental Protocols

Below are detailed methodologies for the key derivatization techniques discussed.

This is a widely used and rapid method for preparing fatty acid methyl esters (FAMEs).

Materials:

• Sample containing BCFAs

• Boron trifluoride-methanol (12-14% w/w)[1]

• Hexane (B92381) or heptane (B126788) (GC grade)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate (B86663)

• Reaction vials with PTFE-lined caps

Procedure:

• Place the lipid extract or a known amount of the sample in a reaction vial. If the sample is in a solvent, evaporate the solvent under a stream of nitrogen.

• Add 1-2 mL of BF3-methanol reagent to the vial.[1]

• Seal the vial tightly and heat at 60°C for 5-10 minutes.[1]

• Cool the vial to room temperature.

• Add 1 mL of water and 1 mL of hexane to the vial. Shake vigorously for 1 minute to extract the FAMEs into the hexane layer.[1]

• Allow the layers to separate. Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Dry the hexane extract by passing it through a small column of anhydrous sodium sulfate or by adding anhydrous sodium sulfate directly to the vial.[1]

• The sample is now ready for GC-MS analysis.

Silylation converts acidic protons, such as those in carboxylic acids, to trimethylsilyl (B98337) (TMS) esters, which are more volatile and thermally stable.

Materials:

• Dried sample containing BCFAs

• BSTFA or MSTFA (with or without 1% TMCS catalyst)

• Anhydrous solvent (e.g., pyridine, acetonitrile, or DMF)

• Reaction vials with PTFE-lined caps

Procedure:

• Ensure the sample is completely dry, as silylation reagents are highly sensitive to moisture.[5]

• Dissolve the dried sample in a suitable anhydrous solvent in a reaction vial.

• Add an excess of the silylation reagent (e.g., 100 µL of BSTFA for every 1 mg of sample).

• Seal the vial and heat at 60°C for 10-15 minutes.[5]

• Cool the vial to room temperature.

• The sample can be directly injected into the GC-MS. It is important to use a GC column that is compatible with silylating reagents (avoid columns with active hydrogens like Carbowax).[5]

This method is particularly effective for the analysis of short-chain fatty acids, including BCFAs, and provides high sensitivity.

Materials:

• Sample containing BCFAs

• Pentafluorobenzyl bromide (PFBBr)

• Diisopropylethylamine (DIPEA) or other suitable base

• Solvent (e.g., acetone (B3395972):water mixture)

• Hexane or ethyl acetate (B1210297) for extraction

• Reaction vials with PTFE-lined caps

Procedure:

• The optimized conditions for derivatization are a reaction time of 90 minutes at a temperature of 60°C, at a pH of 7, and an acetone to water ratio of 2:1 (v:v).[8][9]

• Place the sample in a reaction vial.

• Add the PFBBr reagent and a base (e.g., DIPEA) to catalyze the reaction.

• Seal the vial and heat at 60°C for 90 minutes.[8][9]

• After cooling, extract the PFB-esters with hexane or ethyl acetate.

• Wash the organic extract with water to remove excess reagents.

• Dry the extract over anhydrous sodium sulfate.

• The sample is ready for GC-MS analysis.

Workflow for BCFA Analysis

The following diagram illustrates the general workflow for the analysis of branched-chain fatty acids, from sample preparation to data analysis.

Caption: Workflow for BCFA analysis.

Conclusion

The choice of derivatization technique for branched-chain fatty acids is a critical decision that impacts the quality of analytical results. Esterification to FAMEs, particularly with BF3-methanol, offers a rapid and efficient method for a broad range of applications. Silylation is a powerful technique that can derivatize multiple functional groups but requires stringent anhydrous conditions. For high-sensitivity analysis of short-chain BCFAs, derivatization with PFBBr is an excellent option.

Researchers should carefully consider the specific requirements of their study, including the sample matrix and the analytical objectives, to select the most appropriate derivatization strategy. The protocols provided in this guide offer a starting point for developing robust and reliable methods for the analysis of branched-chain fatty acids.

References

• 1. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 2. bandersnatch.ca [bandersnatch.ca]
• 3. aocs.org [aocs.org]
• 4. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diverdi.colostate.edu [diverdi.colostate.edu]
• 6. Derivatization techniques for free fatty acids by GC [restek.com]
• 7. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous Quantification of Straight-chain and Branched-chain Short Chain Fatty Acids by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of GC-MS and LC-MS for the Analysis of 15-Methyltetracosanoyl-CoA

In the realm of lipidomics and drug development, the accurate quantification of specific lipid molecules is paramount. 15-Methyltetracosanoyl-CoA, a long-chain fatty acyl-CoA, plays a role in various metabolic pathways, making its precise measurement critical for research and diagnostics. The two primary analytical techniques for such molecules are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective, head-to-head comparison of these methods for the analysis of 15-Methyltetracosanoyl-CoA, supported by established experimental protocols and performance data.

Core Principles: A Tale of Two Phases

At its core, the choice between GC-MS and LC-MS hinges on the physicochemical properties of the analyte and the desired analytical outcome. GC-MS is a robust technique for volatile and thermally stable compounds.[1] Since 15-Methyltetracosanoyl-CoA is a large, non-volatile molecule, it requires chemical modification—a process called derivatization—to become suitable for GC-MS analysis.[2][3] This typically involves cleaving the fatty acid from the CoA moiety and converting it into a more volatile form, such as a fatty acid methyl ester (FAME).[2]

Conversely, LC-MS is adept at analyzing a wider range of molecules, including those that are non-volatile and thermally labile, making it well-suited for the direct analysis of intact acyl-CoAs like 15-Methyltetracosanoyl-CoA.[3][4] The sample is dissolved in a liquid and separated based on its interactions with a stationary phase before being detected by the mass spectrometer.[3]

Experimental Protocols

The following sections detail the typical experimental workflows for the analysis of 15-Methyltetracosanoyl-CoA using both GC-MS and LC-MS.

GC-MS Analysis of 15-Methyltetracosanoyl-CoA (as its Fatty Acid Methyl Ester)

The GC-MS analysis of 15-Methyltetracosanoyl-CoA is an indirect method that first requires the hydrolysis of the thioester bond to release the 15-methyltetracosanoic acid, followed by derivatization to form a volatile ester.

1. Sample Preparation and Hydrolysis:

• Biological samples (tissues or cells) are homogenized and lipids are extracted using a suitable solvent system (e.g., Folch method).

• The acyl-CoA fraction can be enriched using solid-phase extraction (SPE).

• The extracted acyl-CoAs are subjected to alkaline or acidic hydrolysis to cleave the fatty acid from the Coenzyme A molecule.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• The resulting free fatty acids are converted to FAMEs using a derivatizing agent such as boron trifluoride in methanol (B129727) (BF3-methanol) or by acid-catalyzed esterification.[2]

• Procedure with BF3-Methanol:

  • The dried fatty acid extract is reconstituted in a small volume of toluene.

  • BF3-methanol reagent is added, and the mixture is heated at 60-100°C for a specified time (e.g., 30 minutes).

  • After cooling, water and an organic solvent (e.g., hexane) are added to extract the FAMEs.

  • The organic layer containing the FAMEs is collected and concentrated for GC-MS analysis.

3. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for FAME analysis (e.g., a polar-phase column).

• Injection: A small volume of the FAME extract is injected into the heated inlet.

• Oven Temperature Program: A temperature gradient is used to separate the FAMEs based on their boiling points and polarity.

• Mass Spectrometer: Typically operated in electron ionization (EI) mode, which generates characteristic fragmentation patterns for FAMEs, aiding in their identification.

LC-MS/MS Analysis of Intact 15-Methyltetracosanoyl-CoA

LC-MS allows for the direct analysis of the intact 15-Methyltetracosanoyl-CoA molecule, providing greater specificity.

1. Sample Preparation:

• Similar to GC-MS, lipids are extracted from the biological matrix.

• Solid-phase extraction (SPE) is highly recommended to isolate and concentrate the long-chain acyl-CoAs and remove interfering substances.[5][6]

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system is used.

• Chromatographic Column: A C18 reversed-phase column is commonly employed for the separation of long-chain acyl-CoAs.[5][6]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is used.

• Mass Spectrometer: A tandem mass spectrometer (e.g., a triple quadrupole) is typically used in positive electrospray ionization (ESI) mode.[5][7]

• Detection: Multiple Reaction Monitoring (MRM) is often used for quantification, providing high sensitivity and selectivity by monitoring specific precursor-to-product ion transitions for 15-Methyltetracosanoyl-CoA.[7][8]

Quantitative Data Presentation: A Comparative Overview

The following table summarizes the key performance characteristics of GC-MS and LC-MS for the analysis of 15-Methyltetracosanoyl-CoA.

Parameter	GC-MS (as FAME)	LC-MS/MS (intact molecule)
Specificity	Moderate to High. Derivatization provides volatility but loses the context of the original acyl-CoA. Isomeric fatty acids can be challenging to differentiate.	Very High. The intact molecule is analyzed, providing high confidence in identification. The use of MRM enhances specificity.[9]
Sensitivity	High. Derivatization can improve ionization efficiency.	Very High. ESI is a soft ionization technique well-suited for large molecules, and MRM provides excellent sensitivity.[5][6]
Sample Preparation	More complex and time-consuming due to the mandatory hydrolysis and derivatization steps.[10]	Simpler and faster, primarily involving extraction and potential SPE cleanup.[5][6]
Throughput	Lower, due to the lengthy sample preparation.	Higher, due to streamlined sample preparation.
Compound Coverage	Limited to the analysis of the fatty acid moiety. Information about the CoA attachment is lost.	Allows for the simultaneous analysis of a wide range of intact acyl-CoAs.[11]
Robustness	Generally considered a very robust and well-established technique.[1]	Can be susceptible to matrix effects and ion suppression, requiring careful method development and internal standards.[12]
Cost	Instrumentation is generally less expensive than high-end LC-MS/MS systems.[3]	High-performance LC-MS/MS systems can have a higher initial capital cost.[3]

Visualizing the Workflows

To better illustrate the analytical processes, the following diagrams, generated using Graphviz, depict the experimental workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. LC-MS vs. GC-MS: Which Is More Suitable for Biomolecules? [synapse.patsnap.com]
• 4. Mass Spectrometry-based Lipidomics and Its Application to Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 15-Methyltetracosanoyl-CoA: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of specialized chemical reagents like 15-Methyltetracosanoyl-CoA are paramount to ensuring laboratory safety and environmental compliance. While specific disposal instructions for every chemical compound are not always readily available, adherence to established hazardous waste disposal protocols is essential. This guide provides a procedural framework for the safe disposal of 15-Methyltetracosanoyl-CoA, drawing upon general laboratory safety principles and hazardous waste management guidelines.

Immediate Safety and Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of 15-Methyltetracosanoyl-CoA. This procedure is designed to be a standard operating procedure to minimize risks and ensure compliance with safety regulations.

Step 1: Hazard Assessment & Personal Protective Equipment (PPE)

Before handling, it is crucial to assess the potential hazards. While a specific Safety Data Sheet (SDS) for 15-Methyltetracosanoyl-CoA may not be readily accessible, it should be treated as a potentially hazardous chemical.

• Assumed Hazards: Based on its structure as a long-chain acyl-CoA ester, it may cause skin and eye irritation.[1] Inhalation of dust or aerosols should be avoided.

• Required PPE:

  • Nitrile gloves

  • Safety glasses or goggles

  • Laboratory coat

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.[2]

• Solid Waste: Dispose of any solid 15-Methyltetracosanoyl-CoA, contaminated gloves, weigh boats, or paper towels in a designated solid chemical waste container.[3]

• Liquid Waste: If 15-Methyltetracosanoyl-CoA is in a solution, the entire solution should be disposed of as liquid chemical waste. Do not mix with incompatible waste streams. For instance, avoid mixing with strong acids, bases, or oxidizers unless the solvent is compatible.[2]

• Sharps Waste: Any needles, syringes, or broken glass contaminated with 15-Methyltetracosanoyl-CoA must be disposed of in a designated sharps container.[3]

Step 3: Waste Containerization

All hazardous waste must be stored in appropriate and correctly labeled containers.[4][5]

• Container Selection: Use a chemically compatible container with a secure, leak-proof screw-on cap.[3] The original container is often a good choice if it is in good condition.[4]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("15-Methyltetracosanoyl-CoA"), and the approximate concentration and quantity.[6] All constituents of a mixture must be listed.[2]

• Container Management: Keep the waste container closed except when adding waste.[3][6] Ensure the exterior of the container is clean and free of contamination.

Step 4: Storage and Accumulation

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[2][5]

• Location: The SAA should be at or near the point of generation and under the control of the laboratory personnel.[5][7]

• Secondary Containment: Store waste containers in a secondary container, such as a chemical-resistant tray or tub, to contain any potential leaks.[3]

• Accumulation Limits: Do not exceed the storage limits for hazardous waste as defined by your institution's policy, which is often no more than 55 gallons of hazardous waste in an SAA.[5][8]

Step 5: Disposal Request and Pickup

• Scheduling Pickup: Once the waste container is full or has reached the designated accumulation time limit, arrange for its collection by your institution's Environmental Health & Safety (EH&S) department.

• Documentation: Complete any required waste pickup forms accurately and completely.

Quantitative Data Summary: Hazardous Waste Container Guidelines

For easy reference, the following table summarizes key quantitative parameters for hazardous waste containers.

Parameter	Guideline	Citation(s)
Container Headspace	Leave at least 10% or one-inch of headspace to allow for expansion.	[2]
Maximum SAA Volume	Do not accumulate more than 55 gallons of hazardous waste in a Satellite Accumulation Area.	[5][8]
Acutely Toxic Waste Limit	For P-listed (acutely toxic) wastes, the limit is 1 quart of liquid or 1 kg of solid.	[5]
Container Removal	Full containers must be removed from the SAA within three days.	[2]
Partial Container Storage	Partially filled containers may remain in the SAA for up to one year.	[2]
Secondary Containment	Must be able to hold 110% of the volume of the largest primary container.	[3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of chemical waste in a laboratory setting.

Caption: Chemical Waste Disposal Decision Workflow.

Disclaimer: This information is intended as a general guide. Always consult your institution's specific Environmental Health & Safety (EH&S) protocols and the Safety Data Sheet (SDS) for any chemical before handling and disposal. Local, state, and federal regulations for hazardous waste disposal must be followed.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 8. vumc.org [vumc.org]

Essential Safety and Logistical Information for Handling 15-Methyltetracosanoyl-CoA

For researchers, scientists, and drug development professionals, ensuring safe and effective handling of specialized reagents like 15-Methyltetracosanoyl-CoA is paramount. This document provides procedural guidance on personal protective equipment, operational handling, and disposal, based on safety protocols for similar long-chain fatty acyl-CoA compounds.

Personal Protective Equipment (PPE)

When handling 15-Methyltetracosanoyl-CoA, appropriate personal protective equipment is crucial to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Item	Specification/Standard	Purpose
Eye Protection	Safety Glasses/Goggles	ANSI Z87.1 certified	Protects against splashes and aerosols that can cause eye irritation.[1]
Hand Protection	Nitrile Gloves	EN 374 compliant	Provides a barrier against skin contact.[2]
Body Protection	Laboratory Coat	Standard	Protects skin and personal clothing from contamination.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is essential for the safe and effective use of 15-Methyltetracosanoyl-CoA in a laboratory setting.

1. Preparation and Acclimatization:

• Before use, allow the sealed container of 15-Methyltetracosanoyl-CoA to equilibrate to room temperature. This prevents condensation from forming inside the container, which could compromise the integrity of the compound.
• Prepare all necessary equipment, including calibrated pipettes, sterile microcentrifuge tubes, and appropriate solvents, within a clean and designated workspace, such as a chemical fume hood.

2. Reconstitution and Aliquoting:

• Following the manufacturer's instructions, carefully open the container in a controlled environment.
• Reconstitute the compound using a suitable solvent to the desired stock concentration.
• To avoid repeated freeze-thaw cycles that can degrade the compound, it is recommended to create single-use aliquots of the stock solution.

3. Experimental Use:

• When transferring the compound or its solutions, use appropriate tools like tongs or scoops to avoid direct contact.
• All procedures involving the handling of 15-Methyltetracosanoyl-CoA should be conducted in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.[2]

4. Storage:

• Store the stock solution and any remaining solid compound according to the manufacturer's recommendations, typically at -20°C or below, in a tightly sealed container to prevent degradation.

Disposal Plan

Proper disposal of 15-Methyltetracosanoyl-CoA and any contaminated materials is critical to prevent environmental contamination and ensure laboratory safety.

• Chemical Waste: All solutions containing 15-Methyltetracosanoyl-CoA, as well as any unused portions of the compound, should be collected in a designated and clearly labeled hazardous waste container.

• Contaminated Labware: Disposable labware, such as pipette tips and microcentrifuge tubes that have come into contact with the compound, should be placed in a solid hazardous waste container.

• Disposal Protocol: The hazardous waste must be disposed of through an approved waste disposal plant in accordance with local, state, and federal regulations.[1] Do not dispose of this chemical down the drain or in the general trash.

Experimental Workflow

The following diagram illustrates the key stages in the handling of 15-Methyltetracosanoyl-CoA, from initial receipt to final disposal.

Caption: Workflow for handling 15-Methyltetracosanoyl-CoA.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. mpi-matco.com [mpi-matco.com]
• 3. Protocol for the purification, analysis, and handling of acyl carrier proteins from type I fatty acid and polyketide synthases - PMC [pmc.ncbi.nlm.nih.gov]